Ponceau 4r lake

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of Ponceau 4R Aluminum Lake

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth guide to the synthesis and characterization of Ponceau 4R aluminum lake, a widely utilized colorant in the pharmaceutical, cosmetic, and food industries. This document outlines detailed experimental protocols, data presentation standards, and a logical workflow for the preparation and analysis of this vibrant red pigment.

Introduction

Ponceau 4R (E124), a synthetic azo dye, is often transformed into its aluminum lake to enhance its stability, particularly in products where water-insoluble or oil-dispersible properties are required.[1] The laking process involves the precipitation of the water-soluble dye onto a substrate of hydrated alumina (B75360).[2] This conversion results in a pigment with improved heat and light stability, making it suitable for a variety of applications, including tablet coatings, capsule shells, and decorative cosmetics.[1] A thorough understanding of its synthesis and characterization is crucial for ensuring product quality, consistency, and regulatory compliance.

Synthesis of Ponceau 4R Aluminum Lake

The synthesis of Ponceau 4R aluminum lake is achieved through the precipitation of Ponceau 4R dye onto a freshly prepared aluminum hydroxide (B78521) substrate. The following protocol is a comprehensive procedure for this synthesis.

Experimental Protocol: Synthesis

Materials:

• Ponceau 4R (C.I. Food Red 7)

• Aluminum chloride (AlCl₃)

• Sodium carbonate (Na₂CO₃)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Distilled or deionized water

Equipment:

• Reaction vessel with stirring mechanism

• Heating mantle or water bath

• pH meter

• Filtration apparatus (e.g., Büchner funnel with vacuum flask)

• Drying oven

• Mortar and pestle or grinder

Procedure:

• Preparation of Aluminum Hydroxide Substrate:

  • Prepare a 10% (w/v) solution of aluminum chloride in distilled water.

  • Prepare a 10% (w/v) solution of sodium carbonate in distilled water.

  • In a reaction vessel, while stirring, slowly add the sodium carbonate solution to the aluminum chloride solution to precipitate aluminum hydroxide. Maintain the temperature at approximately 25-30°C.

  • Continue stirring for 30 minutes to ensure complete precipitation. The resulting slurry is the aluminum hydroxide substrate.

• Preparation of Ponceau 4R Solution:

  • Prepare a 5% (w/v) solution of Ponceau 4R in distilled water. Stir until the dye is completely dissolved.

• Laking Process:

  • Slowly add the Ponceau 4R solution to the aluminum hydroxide slurry with continuous stirring.

  • Adjust the pH of the mixture to a range of 4.0-5.0 using a dilute solution of hydrochloric acid or sodium hydroxide as needed. The pH is a critical parameter for optimal precipitation.

  • Gently heat the mixture to 50-60°C for 1-2 hours with continuous stirring to facilitate the adsorption of the dye onto the alumina substrate.

• Isolation and Purification:

  • Allow the lake to settle, and then filter the precipitate using a Büchner funnel under vacuum.

  • Wash the filter cake with distilled water multiple times to remove unreacted salts and impurities. Continue washing until the filtrate is clear and the conductivity of the filtrate is close to that of distilled water.

• Drying and Grinding:

  • Dry the filter cake in an oven at a temperature of 60-80°C until a constant weight is achieved.

  • Grind the dried lake into a fine, uniform powder using a mortar and pestle or a suitable grinder.

• Storage:

  • Store the final Ponceau 4R aluminum lake in a well-sealed, light-resistant container at ambient temperature.

Synthesis Workflow Diagram

Caption: Logical flow of the synthesis of Ponceau 4R aluminum lake.

Characterization of Ponceau 4R Aluminum Lake

A comprehensive characterization of the synthesized Ponceau 4R aluminum lake is essential to confirm its identity, purity, and physicochemical properties.

Physicochemical Properties

The following table summarizes key physicochemical properties of Ponceau 4R aluminum lake.

Property	Value	Reference(s)
Chemical Name	Ponceau 4R aluminum	[3]
Synonyms	C.I. Food Red 7:1, C.I. 16255:1	[3]
CAS Number	12227-64-4	[3]
Molecular Formula	C₂₀H₁₁AlN₂O₁₀S₃	[3]
Molecular Weight	562.5 g/mol	[3]
Appearance	Fine, scarlet red, amorphous powder	[4]
Solubility	Insoluble in water and most organic solvents	[4]
pH (1% suspension)	4.0 - 6.0	[4]
Light & Heat Stability	Moderate	[5]

Experimental Protocols: Characterization

3.2.1. High-Performance Liquid Chromatography (HPLC) for Dye Content

This method determines the amount of Ponceau 4R in the aluminum lake.

Sample Preparation:

• Accurately weigh a sample of the Ponceau 4R aluminum lake.

• Extract the dye from the aluminum matrix by dissolving the sample in a 0.25 M NaOH solution.[6]

• Perform a liquid-liquid extraction with dichloromethane (B109758) to remove interfering substances.[6]

• Further purify the aqueous layer using a solid-phase extraction (SPE) cartridge.[6]

• Dilute the final extract to a known volume with the mobile phase.

Chromatographic Conditions:

• Column: Inertsil® ODS-3 or equivalent C18 column[6]

• Mobile Phase: A suitable gradient of acetonitrile (B52724) and a phosphate (B84403) buffer.

• Flow Rate: 1.0 mL/min

• Detection: Photodiode array detector at the λmax of Ponceau 4R (approximately 505 nm).[2]

• Quantification: Calculate the dye content based on a calibration curve of Ponceau 4R standards.[6]

3.2.2. Scanning Electron Microscopy (SEM)

SEM is used to analyze the morphology and particle size of the synthesized lake.

Sample Preparation:

• Mount a small amount of the dry lake powder onto an aluminum stub using double-sided carbon tape.

• Sputter-coat the sample with a thin layer of gold or palladium to make it conductive.

Analysis:

• Image the sample at various magnifications to observe the particle shape, size distribution, and surface texture.

3.2.3. Differential Scanning Calorimetry (DSC)

DSC is employed to study the thermal stability of the Ponceau 4R aluminum lake.

Sample Preparation:

• Accurately weigh a small amount (1-3 mg) of the lake powder into an aluminum DSC pan.

• Seal the pan hermetically.

Analysis:

• Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g., 25°C to 400°C).

• Record the heat flow to identify any thermal events such as decomposition. Ponceau 4R is reported to be stable up to 300°C.[7]

3.2.4. UV-Visible Spectroscopy

This technique is used to confirm the identity of the dye component of the lake.

Sample Preparation:

• Prepare a solution of the extracted dye as described in the HPLC sample preparation.

• Scan the solution over the UV-Visible range (e.g., 200-800 nm) using a spectrophotometer.

Analysis:

• The resulting spectrum should show a maximum absorbance (λmax) characteristic of Ponceau 4R, which is approximately 505 nm.[2]

Characterization Workflow Diagram

Caption: Workflow for the comprehensive characterization of the synthesized lake.

Conclusion

The synthesis and characterization of Ponceau 4R aluminum lake require a systematic approach with careful control over experimental parameters. The protocols and workflows detailed in this guide provide a robust framework for researchers and professionals in the pharmaceutical and related industries to produce and evaluate this important colorant with high consistency and quality. Adherence to these methodologies will ensure the reliable performance of Ponceau 4R aluminum lake in its various applications.

References

• 1. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 2. Structure and Stability Characterization of Natural Lake Pigments Made from Plant Extracts and Their Potential Application in Polymer Composites for Packaging Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. ecologyofcolor.com [ecologyofcolor.com]
• 5. mnm.unze.ba [mnm.unze.ba]
• 6. longdom.org [longdom.org]
• 7. fsw.cc [fsw.cc]

An In-depth Technical Guide to the Core Manufacturing Process of Ponceau 4R Lake Pigment

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core manufacturing process for Ponceau 4R lake pigment. The information presented herein is synthesized from publicly available patents, regulatory specifications, and scientific literature, offering a detailed framework for understanding the synthesis of this widely used colorant.

Introduction to Ponceau 4R Lake

Ponceau 4R, a monoazo dye, is a water-soluble colorant known chemically as trisodium (B8492382) 2-hydroxy-1-(4-sulfonato-1-naphthylazo)-6,8-naphthalenedisulfonate.[1][2] In its soluble form, it finds application in various industries; however, for applications requiring an insoluble pigment, such as in coatings for pharmaceutical tablets, cosmetics, and certain food products, it is converted into an aluminum lake.[3]

Ponceau 4R lake is a pigment created by the adsorption of the water-soluble Ponceau 4R dye onto a hydrated alumina (B75360) substrate. This process renders the colorant insoluble in water and most organic solvents, providing stability against bleeding and migration. The final product is a fine, red powder with high tinting strength.[3]

Core Manufacturing Process

The manufacturing of Ponceau 4R lake pigment is a multi-step process that begins with the preparation of a hydrated alumina substrate, followed by the "laking" process where the dye is adsorbed onto the substrate. The resulting pigment is then filtered, washed, and dried.

Key Reactants and Materials

The primary materials required for the synthesis of Ponceau 4R lake are:

• Ponceau 4R Dye: A certified, water-soluble form of the dye meeting specific purity standards.

• Aluminum Source: Typically aluminum sulfate (B86663) or aluminum chloride.

• Precipitating Agent: A base such as sodium carbonate or sodium hydroxide (B78521) to precipitate the aluminum salt as aluminum hydroxide.

• Process Water: Deionized or distilled water is crucial to avoid interference from other ions.

Experimental Protocol: A Representative Synthesis

The following protocol is a representative method for the laboratory-scale synthesis of Ponceau 4R aluminum lake, based on established principles for manufacturing aluminum lakes of azo dyes.

Step 1: Preparation of Alumina Hydrate (B1144303) Slurry

• Prepare a solution of sodium carbonate in water. A near-saturated solution (e.g., approximately 7% w/v) can be used.

• Separately, prepare a solution of aluminum sulfate or 32° Bé aluminum chloride.

• Slowly add the aluminum salt solution to the sodium carbonate solution under constant agitation over a period of approximately two hours. The temperature should be maintained at a controlled, low level (e.g., not exceeding 13°C) to ensure the formation of a suitable alumina hydrate precipitate.[4]

• Continue stirring the resulting alumina hydrate slurry for an additional 30 minutes to ensure the reaction is complete and to facilitate the removal of dissolved carbon dioxide gas.[4]

• The final pH of the slurry should be around 5.5.[4]

• The precipitated alumina hydrate must be washed with large quantities of water to remove soluble byproducts, primarily sodium sulfate, which can interfere with the subsequent laking process. This is typically done through repeated filtration and resuspension in fresh water.

Step 2: Laking of Ponceau 4R

• Prepare a solution of Ponceau 4R dye in water. The concentration will depend on the desired final dye content of the lake pigment.

• Add the Ponceau 4R dye solution to the washed alumina hydrate slurry with continuous stirring. The temperature can be maintained at room temperature (e.g., 20-25°C).[4]

• Slowly add a solution of aluminum chloride (e.g., 32° Bé) in a thin stream to the dye-slurry mixture while maintaining vigorous stirring. This step is critical for effecting the laking process.

• Monitor the pH of the mixture. The addition of aluminum chloride is continued until the pH of the slurry reaches a target range of approximately 4.1 to 4.3.[4]

• Continue to stir the mixture slowly until the water-soluble dye has been completely adsorbed onto the alumina hydrate. This can be visually assessed by observing the color of the supernatant, which should become clear.

Step 3: Isolation and Drying of the Pigment

• Filter the resulting Ponceau 4R lake pigment slurry using a filter press or other suitable filtration equipment to form a filter cake.

• Wash the filter cake with water to reduce the content of residual soluble salts (e.g., sodium chloride) to below a specified limit (e.g., <2%).[4]

• Dry the washed filter cake in a mechanical convection oven at a controlled temperature, for example, around 50°C, to produce a dry cake of agglomerated lake particles.[4]

• Mill the dried cake to a fine powder of a specified particle size.

Quantitative Data and Specifications

The final Ponceau 4R lake pigment must adhere to specific quality parameters. The following tables summarize typical specifications.

Table 1: Compositional Specifications for Ponceau 4R Lake

Parameter	Specification Range
Pure Dye Content	11% - 42% (Low, Mid, and High Dye variants)[5]
Moisture	Max. 18.00%[5]
Salt (as NaCl)	Max. 2.00%[5]
HCl Insoluble Matter	Max. 0.50%[5]
Ether Extracts	Max. 0.20%[5]
Free Dye Content	Max. 0.40%[5]

Table 2: Heavy Metal Impurity Limits

Metal	Maximum Permitted Level (PPM)
Lead	10.00[5]
Arsenic	3.00[5]
Cadmium	1.00[5]
Mercury	1.00[5]
Heavy Metals (Total)	< 40[5]

Diagrams and Workflows

Manufacturing Process Workflow

The following diagram illustrates the key stages in the manufacturing of Ponceau 4R lake pigment.

References

• 1. fao.org [fao.org]
• 2. iacmcolor.org [iacmcolor.org]
• 3. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 4. US3909284A - Lake process - Google Patents [patents.google.com]
• 5. vidhifoodcolors.com [vidhifoodcolors.com]

A Technical Guide to the Spectral Properties of Ponceau 4R and its Lake Pigment

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral properties of the azo dye Ponceau 4R and its corresponding lake pigment. Due to the inherent insolubility of the Ponceau 4R lake in most organic solvents, this guide will first detail the solvatochromic behavior of the soluble Ponceau 4R dye. It will then address the spectral characteristics of the Ponceau 4R lake in the acidic and alkaline aqueous media where it is soluble. This document synthesizes available data into structured tables, provides detailed experimental methodologies, and includes visualizations to clarify core concepts and workflows.

Introduction: Ponceau 4R Dye vs. Ponceau 4R Lake

Ponceau 4R (also known as C.I. Food Red 7 or E124) is a synthetic, water-soluble monoazo dye known for its vibrant strawberry-red color. Its utility in liquid formulations is extensive. For applications requiring an insoluble pigment, such as in solid dosage forms, cosmetics, or coatings, Ponceau 4R is converted into a lake pigment.

Ponceau 4R Lake is produced by precipitating the water-soluble Ponceau 4R dye onto an inert substratum, typically aluminum hydroxide. This process renders the colorant insoluble in water and most organic solvents.[1][2] Consequently, the primary mechanism of coloration by a lake pigment is through dispersion rather than dissolution. This fundamental property of insolubility means that a traditional solvatochromic study—observing color changes across a range of solvents—is not feasible for the Ponceau 4R lake.

This guide will therefore focus on the spectral properties of the parent dye in various solvents and the lake under conditions where it can be solubilized.

Caption: Relationship between Ponceau 4R Dye and its Lake Pigment.

Spectral Properties of Ponceau 4R Dye

The absorption of light by Ponceau 4R is primarily due to π → π* electronic transitions within its conjugated system of aromatic rings and the azo group (-N=N-). The polarity of the solvent can influence the energy levels of the dye's ground and excited states, leading to shifts in the maximum absorption wavelength (λmax), a phenomenon known as solvatochromism.

UV-Visible Absorption Data

Studies indicate that the molar absorbance coefficients of Ponceau 4R's azo form tend to increase with the dielectric permittivity of the solvent.[3] While extensive solvatochromic data is limited in the literature, the following table summarizes the reported UV-Visible absorption maxima (λmax) and molar absorptivity (ε) in various aqueous and organic media.

Solvent/Medium	λmax (nm)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Reference(s)
Water	506	17,100 (at 505 nm)	[4]
Water	506 - 510	~28,891	[3]
0.02 M Ammonium (B1175870) Acetate	505 - 510	Not Reported	[5]
Aqueous Solution (pH 2.5)	507	Not Reported	[6]
Aqueous Solution (pH 9.0)	508	Not Reported	[7]
Dimethyl Sulfoxide (DMSO)	Data not available	Data not available	[4]
Ethanol	Sparingly soluble	Data not available	[1][8]

Note: The variability in molar absorptivity values can be attributed to differences in experimental conditions, including the purity of the dye and the specific pH and ionic strength of the aqueous solutions used.

Fluorescence Spectroscopy

Ponceau 4R also exhibits fluorescence, with emission peaks resulting from both n → π* and π* → π transitions. A study of its fluorescence spectra when induced by light in the 220-400 nm range identified four distinct emission peaks.

Emission Peak (nm)	Putative Electronic Transition
420	n → π
530	π → π
635	π* → π
687	π* → π

This data originates from a study on the fluorescence spectra of Ponceau 4R, which noted that the intensity of these peaks varies with the excitation wavelength.

Spectral Properties of Ponceau 4R Lake

As an insoluble pigment, Ponceau 4R lake cannot be analyzed in the same manner as the dye. However, it exhibits solubility in acidic and basic aqueous solutions, allowing for spectral characterization under these specific conditions.

Behavior in Acidic and Alkaline Media

Spectrophotometric analysis of Ponceau 4R in 0.1 N HCl (acidic) and 0.1 N NaOH (alkaline) solutions reveals significant spectral differences.[9] This is because the protonation or deprotonation of the dye molecule's functional groups (hydroxyl and sulfonate groups) alters the electronic structure and, consequently, the absorption of light. While specific λmax values for the lake in these media are not explicitly detailed in available literature, the behavior of the parent dye provides a strong indication of the expected spectral shifts. The analysis often involves differential spectrophotometry, where the spectrum of the acidic solution is recorded against the basic solution to highlight these changes.[9]

Condition	Observed Spectral Behavior	Reference(s)
0.1 N HCl	The spectrum is measured against an equimolar basic solution to generate a difference spectrum.	[9]
0.1 N NaOH	Serves as the reference in differential measurements to quantify spectral shifts upon protonation.	[9]

Experimental Protocols

Accurate spectral analysis is contingent on rigorous and consistent experimental procedures. The following sections detail generalized protocols for the UV-Visible analysis of Ponceau 4R dye and its lake.

UV-Visible Spectroscopy of Ponceau 4R Dye

This protocol outlines the steps for measuring the absorption spectrum of the soluble Ponceau 4R dye.

Caption: Workflow for UV-Vis Analysis of Ponceau 4R Dye.

Methodology:

• Preparation of Stock Solution: Accurately weigh a precise amount of Ponceau 4R dye powder. Dissolve it in a Class A volumetric flask using the desired solvent (e.g., distilled water, 0.02 M ammonium acetate, or a specific buffer) to create a concentrated stock solution (e.g., 100 µg/mL). Ensure complete dissolution, using sonication if necessary.[10]

• Preparation of Working Standards: Perform serial dilutions of the stock solution with the same solvent to prepare a series of working standards with concentrations falling within the linear range of the spectrophotometer (e.g., 3 - 40 µg/mL).

• Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's instructions. Set the desired wavelength range for the scan (e.g., 400 nm to 700 nm for the visible spectrum).

• Blank Measurement: Fill a quartz cuvette with the pure solvent used for preparing the standards. Place it in the spectrophotometer and perform a baseline correction or "zero" measurement.

• Sample Measurement: Starting with the least concentrated standard, rinse the cuvette with the solution, then fill it and place it in the spectrophotometer. Record the full absorption spectrum.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax). For quantitative analysis, record the absorbance value at this fixed wavelength for each standard to construct a calibration curve.

Spectral Analysis of Ponceau 4R Lake in Acidic/Alkaline Media

This protocol is adapted for the analysis of the Ponceau 4R lake by first solubilizing it.

• Solubilization of the Lake: Accurately weigh the Ponceau 4R lake pigment. Disperse and dissolve it in a known volume of 0.1 N HCl or 0.1 N NaOH to create a stock solution. Complete dissolution may require agitation or sonication.

• Preparation of Solutions for Analysis:

  • For direct measurement: Prepare dilutions of the stock solution using the same acidic or basic medium.

  • For differential measurement: Prepare two equimolar sets of dilutions, one in 0.1 N HCl and the other in 0.1 N NaOH.[9]

• Spectrophotometric Measurement:

  • Direct Measurement: Use the corresponding acid or base as the blank. Measure the absorbance spectrum of each dilution to determine λmax under that specific condition.

  • Differential Measurement: Place the acidic solution in the sample cuvette and the equimolar basic solution in the reference cuvette. Record the resulting difference spectrum.[9] This method is particularly useful for quantifying changes and resolving overlapping spectral features.

Conclusion

The spectral properties of Ponceau 4R are highly dependent on its chemical form—the soluble dye or the insoluble lake pigment—and its immediate chemical environment. While the Ponceau 4R lake is insoluble in most common solvents, precluding a standard solvatochromic analysis, its spectral characteristics can be effectively studied in acidic and alkaline media where it dissolves. The parent Ponceau 4R dye exhibits clear solvatochromic behavior, with its absorption spectrum being influenced by the polarity of the solvent. This guide provides the foundational data and methodologies for researchers to accurately characterize and utilize Ponceau 4R and its lake form in various scientific and developmental applications.

References

• 1. Ponceau 4R - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. kochcolor.com [kochcolor.com]
• 5. fao.org [fao.org]
• 6. researchgate.net [researchgate.net]
• 7. atmoschem.community.uaf.edu [atmoschem.community.uaf.edu]
• 8. fao.org [fao.org]
• 9. Four Derivative Spectrophotometric Methods for the Simultaneous Determination of Carmoisine and Ponceau 4R in Drinks and Comparison with High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ponceau 4R | TargetMol [targetmol.com]

In-Depth Technical Guide to the Thermal Stability and Degradation Profile of Ponceau 4R Lake

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and degradation profile of Ponceau 4R lake (E124). The information presented herein is curated for researchers, scientists, and professionals in the drug development field to facilitate a deeper understanding of this widely used excipient. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes key processes to support formulation development and stability studies.

Introduction to Ponceau 4R Lake

Ponceau 4R, a synthetic monoazo dye, is commonly used in the food, pharmaceutical, and cosmetic industries to impart a vibrant red color. The lake version is produced by adsorbing the water-soluble Ponceau 4R dye onto an insoluble substratum, typically alumina (B75360) hydrate. This process renders the colorant insoluble in water and organic solvents, which enhances its stability to heat and light, prevents color migration, and makes it suitable for coloring solid dosage forms and other low-moisture products. Understanding the thermal behavior of Ponceau 4R lake is critical for predicting its stability during manufacturing processes that involve heat, such as drying, granulation, and coating, as well as for determining appropriate storage conditions and shelf-life.

Thermal Stability Profile

The thermal stability of a colorant is a critical parameter in its application, particularly in industries where processing involves elevated temperatures. While specific thermal analysis data for Ponceau 4R lake is not extensively published in peer-reviewed literature, a significant amount of information can be inferred from the analysis of the Ponceau 4R dye and other similar azo dye lakes.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are fundamental techniques for assessing thermal stability. TGA measures the change in mass of a sample as a function of temperature, indicating decomposition temperatures, while DSC measures the heat flow into or out of a sample as it is heated or cooled, revealing phase transitions such as melting and crystallization, as well as exothermic or endothermic degradation processes.

A study on Ponceau 4R dye revealed that it is thermally stable up to 300°C. The laking process, which involves the formation of a coordination complex with aluminum hydroxide, generally enhances the thermal stability of the dye. This is a common characteristic observed in other azo dyes as well. For instance, Sunset Yellow FCF has a thermal stability of up to 330°C.

Table 1: Thermal Stability Data of Ponceau 4R and Related Azo Dyes

Compound	Onset of Decomposition (TGA)	Peak Decomposition Temperature (DTG)	Notes
Ponceau 4R Dye	~300 °C	-	Data from TGA/DSC analysis in an air atmosphere.
Sunset Yellow FCF Dye	~330 °C	-	Stable after initial water loss up to 188°C.
Tartrazine Dye	~200 °C (in air), ~300 °C (in inert atmosphere)	-	Stability is dependent on the atmosphere.

Note: The data for Ponceau 4R is for the dye, not the lake. The lake is expected to have a similar or higher thermal stability.

Degradation Profile

The degradation of Ponceau 4R lake under thermal stress is expected to proceed through the cleavage of its most labile bond, the azo linkage (-N=N-). This is a characteristic degradation pathway for azo dyes.

Primary Degradation Pathway

The primary step in the thermal degradation of Ponceau 4R is the homolytic cleavage of the azo bond. This results in the formation of various aromatic amines. Based on the structure of Ponceau 4R, the initial degradation is likely to yield sulfonated naphthylamine derivatives. While direct studies on the thermal degradation products of Ponceau 4R lake are scarce, research on its photodegradation has identified potential degradation products, including sulfonated aromatic amines and amides. These findings provide a strong indication of the types of compounds that could be formed during thermal degradation.

Caption: Proposed thermal degradation pathway of Ponceau 4R Lake.

Identification of Degradation Products

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) is a powerful analytical technique for identifying the thermal degradation products of complex molecules like azo dyes. Studies on various azo dyes using Py-GC-MS have consistently shown the formation of aromatic amines as the primary pyrolysis products.[1][2] For Ponceau 4R, this would likely include compounds such as aminonaphthalene derivatives. High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is another critical tool for separating and identifying non-volatile degradation products in a sample that has been subjected to thermal stress.

Experimental Protocols

The following are generalized experimental protocols for assessing the thermal stability and degradation profile of Ponceau 4R lake. These should be adapted and optimized for specific laboratory equipment and analytical objectives.

Thermogravimetric Analysis (TGA)

• Objective: To determine the onset temperature of decomposition and the mass loss profile of Ponceau 4R lake.

• Instrumentation: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of Ponceau 4R lake powder into a ceramic or aluminum TGA pan.

• Experimental Conditions:

  • Atmosphere: Nitrogen or air at a flow rate of 20-50 mL/min.

  • Temperature Program: Equilibrate at 30°C, then ramp up to 600°C at a heating rate of 10°C/min.

• Data Analysis: Plot the percentage of mass loss against temperature. The onset of decomposition is typically determined from the initial significant deviation from the baseline. The derivative of the TGA curve (DTG) can be used to identify the temperatures of maximum rates of mass loss.

Differential Scanning Calorimetry (DSC)

• Objective: To identify thermal transitions such as melting, crystallization, and degradation (exothermic or endothermic processes).

• Instrumentation: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of Ponceau 4R lake powder into a hermetically sealed aluminum DSC pan.

• Experimental Conditions:

  • Atmosphere: Nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program: Equilibrate at 30°C, then ramp up to a temperature just beyond the decomposition temperature identified by TGA (e.g., 350°C) at a heating rate of 10°C/min.

• Data Analysis: Plot the heat flow against temperature. Identify endothermic and exothermic peaks, which correspond to thermal events.

High-Performance Liquid Chromatography (HPLC) for Degradation Products

• Objective: To separate and quantify Ponceau 4R and its non-volatile thermal degradation products.

• Instrumentation: An HPLC system with a photodiode array (PDA) or UV-Vis detector, and preferably coupled to a mass spectrometer (LC-MS).

• Sample Preparation:

  • Subject a known amount of Ponceau 4R lake to a specific thermal stress (e.g., heating in an oven at a temperature close to its decomposition point for a defined period).

  • Extract the degradation products using a suitable solvent system. This may require experimentation to effectively desorb the compounds from the alumina substrate. A mixture of water and an organic solvent like methanol (B129727) or acetonitrile (B52724) is a common starting point.

  • Filter the extract through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of (A) ammonium (B1175870) acetate (B1210297) buffer and (B) acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: PDA detector scanning a range of wavelengths to capture the absorbance spectra of the parent dye and degradation products. For MS detection, use appropriate ionization and mass analysis parameters.

• Data Analysis: Compare the chromatograms of the thermally stressed sample with a non-stressed control to identify new peaks corresponding to degradation products. Use the spectral data from the PDA and the mass data from the MS to tentatively identify the structures of these products.

Caption: Experimental workflow for thermal stability and degradation analysis.

Conclusion

Ponceau 4R lake is a thermally stable colorant, with an expected decomposition temperature at or above 300°C. Its primary thermal degradation pathway involves the cleavage of the azo bond, leading to the formation of sulfonated aromatic amines. A comprehensive understanding of its thermal behavior requires a multi-faceted analytical approach, primarily utilizing TGA, DSC, and HPLC-MS. The methodologies and data presented in this guide provide a foundational framework for researchers and professionals to assess the stability of Ponceau 4R lake in their specific applications, ensuring product quality and regulatory compliance. Further studies focusing specifically on the thermal degradation of Ponceau 4R lake are warranted to provide more precise quantitative data and confirm the identity of its degradation products.

References

• 1. Characterization of sulfonated azo dyes and aromatic amines by pyrolysis gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]

An In-depth Technical Guide to Ponceau 4R Lake: Particle Size Distribution Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analysis of Ponceau 4R lake particle size distribution, a critical quality attribute influencing the performance of this colorant in pharmaceutical and food applications. This document details the experimental protocols for particle size analysis, presents typical data, and explores the impact of particle size on the functional properties of Ponceau 4R lake.

Introduction to Ponceau 4R Lake

Ponceau 4R (also known as Cochineal Red A) is a synthetic azo dye used to impart a red color to a variety of products, including foods, drugs, and cosmetics.[1][2] The lake form of Ponceau 4R is an insoluble pigment prepared by precipitating the water-soluble dye onto an alumina (B75360) hydrate (B1144303) substrate.[2] This insolubility makes it suitable for coloring solid dosage forms, dry powder mixes, and other low-moisture products where color migration is a concern. The particle size distribution of Ponceau 4R lake is a crucial parameter that significantly affects its coloring properties, stability, and manufacturability.

Physicochemical Properties of Ponceau 4R Lake

A summary of the key physicochemical properties of Ponceau 4R lake is presented in Table 1. Understanding these properties is essential for developing appropriate analytical methods and for formulation development.

Property	Value	Reference
Chemical Name	Trisodium 2-hydroxy-1-(4-sulfonato-1-naphthylazo)-6,8-naphthalenedisulfonate	[1]
C.I. No.	16255:1	[3]
E No.	E 124	[3]
CAS No.	15876-47-8	[3]
Appearance	Fine red powder	[2][3]
Solubility	Insoluble in water and most organic solvents	[2][4]
Typical Particle Size	< 7 microns	[3]

Particle Size Distribution Analysis: Methodologies

The particle size distribution of Ponceau 4R lake is most commonly determined using laser diffraction. Dynamic light scattering (DLS) can also be employed, particularly for assessing the presence of nanoparticles or agglomerates in a suspension.

Laser Diffraction

Laser diffraction is a widely used technique for particle size analysis of pigments and powders.[5] It measures the angular distribution of light scattered by a sample of particles, which is then used to calculate the particle size distribution.

This protocol is a general guideline and may require optimization based on the specific instrument and sample characteristics.

1. Objective: To determine the particle size distribution of Ponceau 4R lake powder.

2. Materials and Equipment:

• Laser diffraction particle size analyzer (e.g., Malvern Mastersizer, Horiba LA-960)

• Dry powder feeder accessory

• Dispersant: Dry, filtered air

• Ponceau 4R lake sample

• Spatula

• Vortex mixer (optional)

3. Sample Preparation:

• Ensure the Ponceau 4R lake sample is a free-flowing powder. If agglomerates are present, gently de-agglomerate using a spatula or a brief vortex.

• No further sample preparation is typically required for dry powder analysis.

4. Instrument Setup and Parameters:

• Turn on the laser diffraction instrument and allow it to warm up as per the manufacturer's instructions.

• Select the dry powder feeder module.

• Set the following initial parameters (these may need to be optimized):

  • Refractive Index (RI) of Ponceau 4R: ~1.55 (A typical value for organic pigments; should be experimentally determined for highest accuracy).

  • Absorption Index: 0.1 (This value should be optimized as colored particles absorb light, which can affect the measurement).

  • Dispersant: Air (RI = 1.00)

  • Feed Rate: Adjust to achieve an appropriate obscuration level (typically 1-10%).

  • Dispersion Pressure: Start with a low pressure (e.g., 0.5 bar) and gradually increase to ensure adequate dispersion without causing particle fracture.

  • Measurement Time: 10-30 seconds per measurement.

5. Measurement Procedure:

• Perform a background measurement with the empty system to ensure it is clean.

• Add the Ponceau 4R lake sample to the feeder tray.

• Start the measurement. The instrument will automatically feed the sample into the measurement cell and acquire the scattering data.

• Perform at least three replicate measurements to ensure reproducibility.

6. Data Analysis:

• The instrument software will calculate the particle size distribution based on the Mie or Fraunhofer theory. Mie theory is generally preferred for particles in the size range of Ponceau 4R lake as it accounts for the optical properties of the material.

• The results are typically presented as a volume-based distribution.

• Key parameters to report include:

  • D10: The particle diameter below which 10% of the sample volume exists.

  • D50 (Median): The particle diameter below which 50% of the sample volume exists.

  • D90: The particle diameter below which 90% of the sample volume exists.

  • Span: A measure of the width of the distribution, calculated as (D90 - D10) / D50.

References

• 1. 5.imimg.com [5.imimg.com]
• 2. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 3. allcoloursupplies.com.au [allcoloursupplies.com.au]
• 4. scribd.com [scribd.com]
• 5. horiba.com [horiba.com]

A Technical Guide to the Solubility of Ponceau 4R Lake in Aqueous and Organic Media

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Ponceau 4R lake, a widely used red pigment in the pharmaceutical, food, and cosmetic industries. Understanding the solubility of this aluminum lake is critical for formulation development, ensuring product stability, and meeting regulatory requirements. This document outlines the fundamental differences between Ponceau 4R dye and its lake, presents available solubility data, and details experimental protocols for determining its solubility in various media.

Introduction: Ponceau 4R Dye vs. Ponceau 4R Lake

Ponceau 4R (also known as Cochineal Red A, C.I. Food Red 7, or E124) is a synthetic, water-soluble mono-azo dye. Its high solubility in aqueous media is attributed to the presence of three sulfonate groups in its chemical structure.[1]

In contrast, Ponceau 4R lake is a pigment created by precipitating the water-soluble Ponceau 4R dye onto an alumina (B75360) hydrate (B1144303) substrate.[2] This process renders the colorant insoluble in water and most organic solvents.[3][4] The resulting pigment, an aluminum lake, imparts color through dispersion rather than true dissolution in many systems.[3][5] This insolubility provides stability in products where color migration or "bleeding" is undesirable.[2]

The fundamental difference in their solubility profiles dictates their respective applications. The dye is suitable for aqueous solutions like beverages, while the lake is ideal for fat-based products, coatings, and solid dosage forms where insolubility is a key advantage.

Solubility Profile of Ponceau 4R and its Lake

Ponceau 4R Dye

The water-soluble form of Ponceau 4R exhibits significant solubility in aqueous and some organic media. The table below summarizes the available quantitative data.

Solvent	Temperature (°C)	Solubility
Water	20	140 g/L[6]
Water	20	200 g/L[7]
Water	20	22%[8]
Glycerol (B35011)	Room Temp.	10 g/L[6]
Propylene (B89431) Glycol	Room Temp.	50 g/L[6]
Ethanol (95%)	Room Temp.	Trace[6]
Ethanol (100%)	Room Temp.	< 0.1%[8]
Ethanol (25%)	Room Temp.	0.4%[8]
Sorbitol	Room Temp.	7%[8]
Methanol	Room Temp.	< 0.1%[8]
Acetone	Room Temp.	Insoluble[8]
Ethyl Acetate	Room Temp.	Insoluble[8]
Isopropanol (IPA)	Room Temp.	Insoluble[8]
N-Butyl Acetate	Room Temp.	Insoluble[8]
Vegetable Oil	Room Temp.	Insoluble[8]
Light Liquid Paraffin Oil	Room Temp.	Insoluble[8]
Iso Propyl Myristate (IPM)	Room Temp.	Insoluble[8]
Silicon Oil	Room Temp.	Insoluble[8]

Ponceau 4R Lake

Ponceau 4R lake is characterized by its general insolubility in water and most organic solvents.[3][4] However, it is known to be soluble in acidic and alkaline media.[3] This pH-dependent solubility is attributed to the dissolution of the aluminum hydroxide (B78521) substrate of the lake.

Experimental Protocols for Solubility Determination

Determining Solubility in Aqueous Acidic and Alkaline Media

This protocol is adapted from the general methods for the analysis of aluminum lakes of coloring matters as described by the Joint FAO/WHO Expert Committee on Food Additives (JECFA).[4] The principle involves dissolving the lake in a known concentration of acid or base, followed by spectrophotometric quantification.

Materials and Equipment:

• Ponceau 4R Lake sample

• Hydrochloric acid (HCl), 2 M solution

• Sodium hydroxide (NaOH), various concentrations (e.g., 0.1 M, 1 M)

• Deionized water

• Volumetric flasks (100 mL)

• Pipettes

• Beakers

• Magnetic stirrer and stir bars

• Heating plate

• UV-Vis Spectrophotometer

• 0.45 µm membrane filters

Procedure:

• Sample Preparation: Accurately weigh a specific amount (e.g., 100 mg) of the Ponceau 4R Lake sample.

• Acidic Dissolution:

  • Transfer the weighed sample to a 100 mL beaker.

  • Add a small volume (e.g., 10 mL) of 2 M HCl, preheated to just below boiling.

  • Stir the mixture on a heating plate with a magnetic stirrer until the lake is completely dissolved. The solution should become clear.

  • Carefully transfer the solution to a 100 mL volumetric flask.

  • Rinse the beaker with deionized water and add the rinsings to the volumetric flask.

  • Allow the solution to cool to room temperature and then dilute to the mark with deionized water. Mix thoroughly.

• Alkaline Dissolution:

  • Repeat the sample preparation step.

  • Add a specific concentration of NaOH solution to the beaker and stir until the lake is dissolved. Gentle warming may be required.

  • Transfer the solution to a 100 mL volumetric flask and dilute to the mark with deionized water.

• Spectrophotometric Analysis:

  • Filter a portion of the prepared acidic or alkaline solution through a 0.45 µm membrane filter.

  • Prepare a series of dilutions of the filtered solution with the corresponding solvent (e.g., 0.2 M HCl or the specific NaOH solution).

  • Measure the absorbance of each dilution at the wavelength of maximum absorption for Ponceau 4R (approximately 505-510 nm).[2]

  • Use the appropriate acidic or alkaline solution as the blank.

• Calculation of Solubility:

  • Create a calibration curve of absorbance versus concentration using a certified Ponceau 4R dye standard.

  • From the absorbance of the saturated solution, determine the concentration of the dissolved Ponceau 4R.

  • Calculate the solubility of the Ponceau 4R Lake in g/L or other appropriate units.

Assessing Dispersibility and Estimating Solubility in Organic Media

For organic solvents like propylene glycol and glycerol, where Ponceau 4R Lake is primarily dispersible, a modified approach is necessary to distinguish between true solubility and dispersed particles.

Materials and Equipment:

• Ponceau 4R Lake sample

• Propylene glycol

• Glycerol

• Centrifuge

• UV-Vis Spectrophotometer

• Vortex mixer

• Thermostatic shaker

Procedure:

• Sample Preparation: Prepare supersaturated mixtures of Ponceau 4R Lake in propylene glycol and glycerol in separate sealed containers.

• Equilibration: Place the containers in a thermostatic shaker at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solids: Centrifuge the equilibrated suspensions at high speed to pellet the undissolved lake particles.

• Analysis of the Supernatant:

  • Carefully collect the clear supernatant.

  • Filter the supernatant through a fine porosity filter (e.g., 0.22 µm) to remove any remaining suspended particles.

  • Dilute the filtered supernatant with a suitable solvent in which Ponceau 4R is soluble and which is miscible with the test solvent (e.g., a slightly acidified aqueous solution).

  • Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer at the wavelength of maximum absorption.

• Calculation of Solubility:

  • Use a pre-established calibration curve for Ponceau 4R in the analysis solvent to determine the concentration in the diluted sample.

  • Back-calculate to determine the concentration in the original undiluted supernatant, which represents the solubility of the Ponceau 4R Lake in the organic medium.

Visualizing Solubility Concepts

The following diagrams illustrate the key concepts related to the solubility of Ponceau 4R and its lake form.

Caption: Conceptual overview of Ponceau 4R dye vs. lake solubility.

Caption: Workflow for determining Ponceau 4R Lake solubility.

Conclusion

The solubility of Ponceau 4R lake is fundamentally different from its corresponding dye, a critical consideration for formulation scientists. While generally insoluble in aqueous and organic media, its solubility under acidic and alkaline conditions, driven by the dissolution of its alumina substrate, is a key characteristic. For many applications, particularly in oleaginous or viscous organic formulations, its utility is derived from its ability to be finely dispersed. The experimental protocols provided in this guide offer a framework for quantifying the solubility of Ponceau 4R lake in various media, enabling more precise and stable product development. Further research to establish a comprehensive quantitative solubility profile across a range of pH values and in various pharmaceutically relevant organic solvents would be of significant value to the scientific community.

References

• 1. chembk.com [chembk.com]
• 2. fao.org [fao.org]
• 3. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 4. fao.org [fao.org]
• 5. iacmcolor.org [iacmcolor.org]
• 6. jagson.com [jagson.com]
• 7. kochcolor.com [kochcolor.com]
• 8. allcoloursupplies.com.au [allcoloursupplies.com.au]

Navigating the Regulatory Landscape of Ponceau 4R Lake for Research Applications: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the regulatory status, toxicological profile, and analytical methodologies relevant to the use of Ponceau 4R and its lake derivative in a research context. The information is intended to assist researchers, scientists, and drug development professionals in navigating the complexities of using this colorant in their studies.

Regulatory Status and International Acceptance

Ponceau 4R, a synthetic azo dye, and its aluminum lake pigment are subject to varying regulatory scrutiny across the globe. While widely permitted in many countries for use in food and pharmaceuticals, it is notably absent from the approved list of color additives in the United States. This divergence in regulatory opinion underscores the importance of understanding the specific legal frameworks governing the intended region of research and potential future marketing.

In the European Union , Ponceau 4R (E 124) is an authorized food additive.[1][2][3] The European Food Safety Authority (EFSA) has established an Acceptable Daily Intake (ADI) of 0.7 mg/kg of body weight per day.[1][2][4] This ADI was revised downwards from a previous value, reflecting a precautionary approach.[4] Ponceau 4R lake is also permitted and is used in various applications, including pharmaceuticals.[5][6]

Conversely, the United States Food and Drug Administration (FDA) has not approved Ponceau 4R for human consumption or for use in drugs and cosmetics.[2][4][7] Therefore, its use in research intended for submission to the FDA, particularly in drug development, requires careful consideration and likely consultation with the agency. The FDA maintains a strict pre-approval process for all color additives, with no "generally recognized as safe" (GRAS) exemption for this category.[8]

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has also evaluated Ponceau 4R and established an ADI of 0-4 mg/kg of body weight.[2][4][7][9] This higher ADI compared to EFSA's reflects differing interpretations of the available toxicological data.

Quantitative Specifications and Purity

For research purposes, particularly in preclinical and pharmaceutical development, adherence to well-defined purity and impurity specifications is critical. The following tables summarize the key quantitative data for Ponceau 4R and its lake form, based on specifications from regulatory bodies and suppliers.

Table 1: Acceptable Daily Intake (ADI) for Ponceau 4R

Regulatory Body	ADI (mg/kg body weight/day)
EFSA (European Food Safety Authority)	0.7[1][2][4]
JECFA (Joint FAO/WHO Expert Committee on Food Additives)	0-4[2][4][7][9]

Table 2: Purity and Impurity Specifications for Ponceau 4R

Parameter	Specification
Total Colouring Matters	Not less than 80%[9]
Water-insoluble matter	Not more than 0.2%[9]
Subsidiary colouring matters	Not more than 1%
Organic compounds other than colouring matters	Not more than 0.5%
Unsulfonated primary aromatic amines (as aniline)	Not more than 0.01%[3]

Table 3: Heavy Metal Limits in Ponceau 4R Lake

Metal	Maximum Limit (ppm)
Lead	10.00[10]
Arsenic	3.00[10]
Mercury	1.00[10]
Cadmium	1.00[10]
Heavy Metals (total)	< 40[10]

Toxicological Profile and Experimental Protocols

A comprehensive understanding of the toxicological profile of Ponceau 4R is essential for its safe handling and for the interpretation of research outcomes. The following sections detail key toxicological endpoints and the methodologies used in their assessment.

Genotoxicity

The genotoxic potential of Ponceau 4R has been investigated in several studies, with some conflicting results, potentially due to impurities in the tested samples.[11]

The in vitro micronucleus test assesses the ability of a substance to induce chromosomal damage.

• Methodology:

  • Cell Lines: Human peripheral blood lymphocytes or other suitable mammalian cell lines are used.[12]

  • Exposure: Cells are exposed to various concentrations of Ponceau 4R, typically for 3 to 24 hours, with and without a metabolic activation system (S9 mix).[12][13]

  • Cytokinesis Block: Cytochalasin-B is added to block cytokinesis, resulting in binucleated cells. This allows for the identification of cells that have completed one nuclear division.[10][14]

  • Micronuclei Scoring: At least 2000 binucleated cells per concentration are scored for the presence of micronuclei.[12]

  • Data Analysis: The frequency of micronucleated cells is compared between treated and control groups. A dose-dependent, statistically significant increase in micronucleated cells indicates a positive result.[12]

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

• Methodology:

  • Cell Preparation: A single-cell suspension is prepared from the target tissue or cell culture.

  • Embedding in Agarose (B213101): Cells are mixed with low-melting-point agarose and layered onto a microscope slide.[8][15]

  • Lysis: The slides are immersed in a lysis solution to remove cell membranes and cytoplasm, leaving the nuclear DNA.[8][15]

  • Alkaline Unwinding and Electrophoresis: Slides are placed in an alkaline buffer to unwind the DNA and then subjected to electrophoresis. Damaged DNA fragments migrate out of the nucleus, forming a "comet tail."[8][15]

  • Staining and Visualization: The DNA is stained with a fluorescent dye and visualized under a microscope.

  • Data Analysis: The extent of DNA damage is quantified by measuring the length of the comet tail and the intensity of DNA in the tail.[15]

This test evaluates the ability of a substance to induce structural changes in chromosomes.

• Methodology:

  • Cell Culture: Human peripheral lymphocytes or other suitable cell lines are cultured.

  • Treatment: Cells are exposed to different concentrations of Ponceau 4R for specific durations.[10]

  • Metaphase Arrest: A spindle inhibitor (e.g., colcemid) is added to arrest cells in the metaphase stage of mitosis.

  • Harvesting and Slide Preparation: Cells are harvested, treated with a hypotonic solution, fixed, and dropped onto microscope slides.

  • Analysis: Chromosomes are analyzed microscopically for structural aberrations such as breaks, gaps, and exchanges.[10]

Reproductive and Neurobehavioral Toxicity

Studies have investigated the effects of Ponceau 4R on reproduction and neurodevelopment, particularly in mice.

• Methodology (based on a study by Tanaka et al.): [7][9]

  • Animal Model: Mice (F0 generation) were used.

  • Dosing: Ponceau 4R was administered in the diet at concentrations of 0%, 0.12%, 0.24%, and 0.48% from 5 weeks of age in the F0 generation through to 9 weeks of age in the F1 generation.[7][9]

  • Reproductive Parameters Assessed: Litter size, litter weight, and sex ratio at birth were recorded.[7]

  • Neurobehavioral Parameters Assessed (F1 generation):

    • Developmental landmarks: Surface righting reflex was evaluated at postnatal day 4.[7]

    • Learning and memory: Performance in a multiple water T-maze was assessed.[7][9]

  • Outcome: The study identified a No-Observed-Adverse-Effect Level (NOAEL) of 0.12% in the diet (approximately 205 mg/kg/day) for maze learning in male offspring.[7][9]

Carcinogenicity

Long-term studies have been conducted to assess the carcinogenic potential of Ponceau 4R.

• Methodology (based on a long-term rat study): [16]

  • Animal Model: Rats were exposed in utero and throughout their lifespan.

  • Dosing: Diets provided 0, 50, 500, or 1250 mg Ponceau 4R/kg body weight/day.[16]

  • Duration: The study continued until approximately 20% of the animals survived (114 weeks for males, 118 weeks for females).[16]

  • Parameters Monitored: Body weight, food and water intake, clinical condition, hematology, and urinalysis were regularly monitored.[16]

  • Endpoint: At the end of the study, a full autopsy was performed, organs were weighed, and a comprehensive range of tissues was examined histopathologically for tumors.[16]

  • Outcome: The study concluded that Ponceau 4R was not carcinogenic to rats at the tested doses, and a NOAEL was established at 500 mg/kg/day.[16]

Signaling Pathways and Mechanisms of Toxicity

While the precise molecular mechanisms of Ponceau 4R toxicity are not fully elucidated, some evidence points towards the induction of oxidative stress .[17] Oxidative stress occurs when there is an imbalance between the production of reactive oxygen species (ROS) and the ability of the body to counteract their harmful effects through antioxidants. This can lead to cellular damage.

Analytical Methodologies for Research Use

Accurate quantification of Ponceau 4R in research samples is crucial for dose verification and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) is the most common analytical technique employed.

Reversed-Phase HPLC (RP-HPLC)

• Principle: This method separates components of a mixture based on their hydrophobicity. A non-polar stationary phase is used with a polar mobile phase.

• Typical Protocol:

  • Column: A C18 column is commonly used.[4]

  • Mobile Phase: A mixture of an organic solvent (e.g., ethanol (B145695) or acetonitrile) and an aqueous buffer (e.g., acetate (B1210297) buffer) is typically used.[1][4]

  • Detection: A UV-Vis or photodiode array (PDA) detector is used, with the detection wavelength set at the maximum absorbance of Ponceau 4R (around 505-510 nm).[1][4][9]

  • Quantification: The concentration of Ponceau 4R is determined by comparing the peak area of the sample to a calibration curve prepared with known concentrations of a Ponceau 4R standard.

Conclusion

The use of Ponceau 4R and its lake form in research requires a thorough understanding of the complex and often divergent international regulatory landscape. For researchers in the European Union and other regions where it is approved, adherence to established ADIs and purity specifications is paramount. In the United States, its unapproved status necessitates careful consideration for research intended for FDA submission. The toxicological data, while not indicating carcinogenicity in long-term animal studies, suggests a potential for genotoxicity at high concentrations and possible neurobehavioral effects, warranting a cautious approach in its handling and use. The provided experimental protocols and analytical methodologies offer a foundational framework for incorporating Ponceau 4R into research studies in a scientifically sound and regulatory-aware manner. Researchers are encouraged to consult the latest regulatory guidelines and scientific literature to ensure the safe and compliant use of this colorant.

References

• 1. csfarmacie.cz [csfarmacie.cz]
• 2. researchgate.net [researchgate.net]
• 3. fao.org [fao.org]
• 4. Eco-Friendly Simultaneous Estimation of Ponceau 4R and Carmoisine Employing an Analytical Quality by Design-Aided RP-HPLC Method in Commercial Food Samples Utilizing a Green Ultrasound-Assisted Extraction Technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Genotoxic effects of commercial sample of ponceau 4R-based food colorant in micronucleus assay on human whole blood culture - Nikitina - Ekologiya cheloveka (Human Ecology) [ogarev-online.ru]
• 6. The Determination of Food Dyes in Vitamins by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reproductive and neurobehavioural toxicity study of Ponceau 4R administered to mice in the diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Do the azo food colorings carmoisine and ponceau 4R have a genotoxic potential? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 379. Ponceau 4R (WHO Food Additives Series 6) [inchem.org]
• 12. criver.com [criver.com]
• 13. researchgate.net [researchgate.net]
• 14. crpr-su.se [crpr-su.se]
• 15. creative-diagnostics.com [creative-diagnostics.com]
• 16. Long-term toxicity study of Ponceau 4R in rats using animals exposed in utero - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. vpbim.com.ua [vpbim.com.ua]

Genotoxicity and Cytotoxicity of Ponceau 4R Lake: A Technical Guide for Researchers

Executive Summary: Ponceau 4R (E124) is a synthetic azo dye widely used in food, beverage, and pharmaceutical industries. Despite its approval by various regulatory bodies, its safety, particularly concerning genotoxicity and cytotoxicity, remains a subject of scientific debate. This technical guide provides a comprehensive overview of the existing toxicological data on Ponceau 4R, with a focus on its genotoxic and cytotoxic effects. The evidence is conflicting; while some studies, particularly older ones, report negative results in mutagenicity assays, a growing body of recent research indicates that Ponceau 4R can induce DNA damage and cellular toxicity, especially at high concentrations.[1] In vitro studies have demonstrated its potential to cause chromosomal aberrations, sister chromatid exchanges, and DNA strand breaks in human lymphocytes.[1][2] In vivo studies in animal models have shown DNA damage in various organs and an increase in micronuclei formation in bone marrow cells.[3][4][5] Cytotoxicity has been observed through the reduction of the mitotic index in human cells and the inhibition of cell division in plant-based testing systems.[1][6] This guide summarizes quantitative data, details key experimental protocols, and provides visual workflows to serve as a resource for researchers, scientists, and drug development professionals evaluating the toxicological profile of Ponceau 4R.

Genotoxicity Assessment

The genotoxic potential of Ponceau 4R has been evaluated in a variety of in vitro and in vivo models. The results are often conflicting, which may be attributed to differences in test systems, dosage, and the purity of the dye samples used, as commercial preparations may contain impurities not present in highly purified substances.[4][5][7][8][9]

In Vitro Genotoxicity Studies

In vitro assays provide a controlled environment to assess the direct effects of a substance on cellular genetic material. Ponceau 4R has been tested using bacterial reverse mutation assays, and various assays on mammalian cells. The results are summarized in Table 1.

Table 1: Summary of In Vitro Genotoxicity Data for Ponceau 4R

Assay Type	Test System	Concentration/Dose Range	Key Findings	Reference(s)
Ames Test	S. typhimurium, E. coli	Up to 5 mg/plate	Conflicting results; both negative and positive outcomes have been reported.	[1][3]
Comet Assay	Human Peripheral Lymphocytes	150 - 300 µg/mL	Increased DNA tail length at ≥150 µg/mL; increased tail moment at 300 µg/mL.	[1][10]
Chromosome Aberration (CA)	Human Peripheral Lymphocytes	37.5 - 300 µg/mL	Significant increase in CA frequency observed only at the highest concentration (300 µg/mL).	[1][2]
Sister Chromatid Exchange (SCE)	Human Peripheral Lymphocytes	37.5 - 300 µg/mL	Significant increase in SCE frequency observed only at the highest concentration (300 µg/mL).	[1][2]
Micronucleus (MN) Assay	Human Peripheral Lymphocytes	37.5 - 300 µg/mL	Conflicting results; one study reported no effect, while others found a significant increase.	[1][7]
Mouse Lymphoma Assay	L5178Y cells	Up to 10 mg/mL	Negative for mutagenicity.	[3]

In Vivo Genotoxicity Studies

In vivo studies are critical for understanding the genotoxic effects in a whole organism, accounting for metabolic activation and detoxification processes. Studies in rodents have shown evidence of DNA damage after oral administration of Ponceau 4R. The results are summarized in Table 2.

Table 2: Summary of In Vivo Genotoxicity Data for Ponceau 4R

Assay Type	Test System	Dose Range & Route	Key Findings	Reference(s)
Comet Assay	Mouse (various organs)	10 - 2000 mg/kg bw (gavage)	Positive for DNA damage. The lowest effective dose was 10 mg/kg bw in the colon. DNA damage was also seen in the stomach, bladder, liver, kidney, and lung at higher doses.	[3]
Comet Assay	Rat (various organs)	10 - 1000 mg/kg bw (gavage)	Negative for DNA damage.	[3]
Micronucleus (MN) Assay	Mouse (bone marrow)	125 - 2000 mg/kg bw (gavage)	Recent studies show a dose-dependent increase in the frequency of micronucleated polychromatophilic erythrocytes. Older studies reported no effect.	[1][4][5][11]
Chromosome Aberration (CA)	Mouse (bone marrow)	Not specified	Reported to increase the rate of chromosomal abnormalities.	[1][3]
DNA Repair Assay	Rat (liver)	300 mg/kg bw (gavage)	Negative for evidence of DNA repair.	[3]

Cytotoxicity Assessment

Cytotoxicity evaluates the ability of a substance to cause cell damage or death. For Ponceau 4R, cytotoxicity has been primarily assessed by measuring the mitotic index (a measure of cell proliferation) and through other specialized test systems.

Table 3: Summary of Cytotoxicity Data for Ponceau 4R

Assay Type	Test System	Concentration/Dose & Duration	Key Findings	Reference(s)
Mitotic Index (MI)	Human Peripheral Lymphocytes	37.5 - 300 µg/mL (24h & 48h)	Significant decrease in MI at ≥75 µg/mL (24h) and at all tested concentrations (48h), indicating inhibition of cell proliferation.	[1][2]
Cell Division Analysis	Allium cepa (root cells)	0.25 - 0.75 g/L (24h & 48h)	Significant reduction in cell division rate. Induced cellular aberrations (e.g., chromosomal bridges, multipolar anaphases) at all tested concentrations.	[6]
Long-Term Toxicity	Rat	50 - 1250 mg/kg/day (diet)	A no-untoward-effect level was established at 500 mg/kg/day. Reduced body-weight gain at 1250 mg/kg/day.	[12]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies. The following sections describe the protocols for key assays used to evaluate Ponceau 4R.

In Vitro Comet Assay (Human Lymphocytes)

This assay, also known as single-cell gel electrophoresis (SCGE), detects DNA strand breaks in individual cells.[1]

• Cell Preparation: Isolate human peripheral lymphocytes from heparinized whole blood using a lymphocyte separation medium.

• Viability Check: Assess cell viability using the Trypan Blue Exclusion Test. Ensure viability is >95% before proceeding.[1]

• Treatment: Incubate isolated lymphocytes with various concentrations of Ponceau 4R (e.g., 37.5, 75, 150, 300 μg/mL) and appropriate controls (negative and positive) for 1 hour at 37°C.[1]

• Slide Preparation: Mix a small aliquot of the cell suspension with low-melting-point agarose (B213101) and layer it onto a microscope slide pre-coated with normal-melting-point agarose.

• Lysis: Immerse the slides in a cold, freshly prepared lysis solution (containing high salt and detergents like Triton X-100) to lyse the cells and unfold the DNA.

• Alkaline Unwinding & Electrophoresis: Place the slides in an electrophoresis chamber with an alkaline buffer (pH > 13) to unwind the DNA. Perform electrophoresis at a low voltage (e.g., 25 V, 300 mA) to allow the negatively charged, broken DNA fragments to migrate from the nucleus toward the anode.[1][13]

• Neutralization and Staining: Neutralize the slides with a buffer (e.g., Tris-HCl, pH 7.5) and stain the DNA with a fluorescent dye such as ethidium (B1194527) bromide or SYBR Green.

• Analysis: Visualize slides using a fluorescence microscope. Quantify DNA damage by measuring the length of the DNA tail and the percentage of DNA in the tail using specialized image analysis software.[14]

In Vivo Micronucleus Assay (Mouse Bone Marrow)

This assay detects chromosomal damage or damage to the mitotic apparatus by identifying small, extranuclear bodies (micronuclei) in erythrocytes.[5]

• Animal Dosing: Use male mice (e.g., CBA × C57Bl6/j strain). Administer aqueous solutions of Ponceau 4R via oral gavage at multiple dose levels (e.g., 125, 250, 500, 1000, 2000 mg/kg). Typically, two doses are given 24 hours apart. Include a vehicle control (e.g., water) and a positive control.[5]

• Sample Collection: Euthanize the animals 24 hours after the final dose.[5]

• Bone Marrow Extraction: Aspirate bone marrow from the femurs into a centrifuge tube containing fetal bovine serum.

• Cell Preparation: Centrifuge the cell suspension to pellet the cells. Discard the supernatant and resuspend the pellet.

• Slide Preparation: Prepare smears of the bone marrow suspension on clean microscope slides and allow them to air dry.

• Staining: Fix the slides in methanol (B129727) and stain with a dye that differentiates polychromatophilic (immature) erythrocytes (PCEs) from normochromatic (mature) erythrocytes (NCEs), such as Giemsa or acridine (B1665455) orange.

• Analysis: Using a light microscope, score at least 4000 PCEs per animal for the presence of micronuclei.[5] Also, determine the ratio of PCEs to NCEs (e.g., by counting 500 total erythrocytes) to assess bone marrow toxicity.[5] A significant increase in the frequency of micronucleated PCEs in treated groups compared to the control group indicates a genotoxic effect.

General Cell Viability Assay (Colorimetric - MTT/MTS)

Colorimetric assays are widely used to assess cell viability by measuring the metabolic activity of a cell population.[15]

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a CO2 incubator.

• Compound Treatment: Expose the cells to a range of concentrations of Ponceau 4R for a specified period (e.g., 24, 48, or 72 hours). Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Reagent Addition: Add a tetrazolium salt solution (e.g., MTT, MTS) to each well. Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the tetrazolium salt into a colored formazan (B1609692) product.

• Incubation: Incubate the plate for 1-4 hours at 37°C to allow for the color change to develop.

• Solubilization (for MTT assay): If using MTT, add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the insoluble formazan crystals. This step is not required for MTS or XTT assays, which produce a soluble product.

• Absorbance Reading: Measure the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., ~570 nm for MTT).

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Visualizations: Workflows and Potential Mechanisms

Diagrams help to visualize complex experimental processes and conceptual toxicological pathways.

Caption: Workflow for the in vivo mouse bone marrow micronucleus assay.

Caption: Workflow for the in vitro alkaline comet assay.

Caption: A conceptual model of Ponceau 4R-induced genotoxicity and cytotoxicity.

Conclusion

The available scientific literature presents a complex and, at times, contradictory toxicological profile for Ponceau 4R lake. While some regulatory bodies consider it safe at permitted consumption levels, the evidence from multiple independent studies indicates a potential for both genotoxicity and cytotoxicity.[16] Genotoxic effects, including DNA damage and chromosomal aberrations, appear to be dose-dependent and are more consistently observed in recent studies and at higher concentrations.[1][4] Similarly, cytotoxic effects are demonstrated by the inhibition of cell proliferation in multiple test systems.[1][6] The inconsistencies in study outcomes highlight the potential influence of factors such as inter-species differences in metabolism (e.g., mouse vs. rat), the specific endpoints measured, and the presence of impurities in commercial dye preparations.[3][5] For researchers and drug development professionals, these findings underscore the importance of careful risk assessment and suggest that reliance on older data may not be sufficient. Further research is warranted to elucidate the precise molecular mechanisms of Ponceau 4R toxicity, the role of its metabolites, and to harmonize the conflicting results observed across different test models.

References

• 1. Do the azo food colorings carmoisine and ponceau 4R have a genotoxic potential? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Do the azo food colorings carmoisine and ponceau 4R have a genotoxic potential? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]
• 4. Evaluation of mutagenic activity of the food dye Ponceau 4R in a micronuclear test in mice | Semantic Scholar [semanticscholar.org]
• 5. Evaluation of mutagenic activity of the food dye Ponceau 4R in a micronuclear test in mice - Yurchenko - Hygiene and Sanitation [journals.eco-vector.com]
• 6. researchgate.net [researchgate.net]
• 7. Genotoxic effects of commercial sample of ponceau 4R-based food colorant in micronucleus assay on human whole blood culture - Nikitina - Ekologiya cheloveka (Human Ecology) [ogarev-online.ru]
• 8. Genotoxic effects of commercial sample of ponceau 4R-based food colorant in micronucleus assay on human whole blood culture - Nikitina - Ekologiya cheloveka (Human Ecology) [hum-ecol.ru]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Long-term toxicity study of Ponceau 4R in rats using animals exposed in utero - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. criver.com [criver.com]
• 15. Guidelines for cell viability assays [ouci.dntb.gov.ua]
• 16. Ponceau 4R - Wikipedia [en.wikipedia.org]

Ponceau 4R lake CAS number and molecular formula

This technical guide provides a comprehensive overview of Ponceau 4R lake, a widely used synthetic red colorant. The information is tailored for researchers, scientists, and drug development professionals, offering detailed data on its chemical and physical properties, analytical methodologies, and metabolic fate.

Core Chemical and Physical Properties

Ponceau 4R lake is the aluminum salt of Ponceau 4R, a water-soluble azo dye. The laking process renders the dye insoluble, making it suitable for applications where color bleeding is a concern, such as in coatings, cosmetics, and pharmaceutical preparations.

Identity and Chemical Structure

Property	Ponceau 4R	Ponceau 4R Lake
Synonyms	C.I. Acid Red 18, Cochineal Red A, New Coccine	C.I. 16255:1, Food Red 7:1, Acid Red 18 Lake
CAS Number	2611-82-7[1][2]	15876-47-8[3][4]
Molecular Formula	C₂₀H₁₁N₂Na₃O₁₀S₃[5]	C₂₀H₁₁AlN₂O₁₀S₃[3]
Molecular Weight	604.46 g/mol [5]	562.48 g/mol [3]
Color Index No.	16255	16255:1[1][4][6][7]
E Number	E124[8]	E124[3][6][7]

Physical and Chemical Specifications

The following table summarizes key physical and chemical properties of Ponceau 4R lake. These parameters are critical for formulation development and quality control.

Parameter	Specification
Appearance	Fine Red Powder[3][9]
Pure Dye Content	Varies, typically 11-16% (Low Dye), 20-26% (Mid Dye), 35-42% (High Dye)[6][7]
Solubility	Insoluble in water and most organic solvents; Soluble in acidic and alkaline media[3][9]
pH (of 2% slurry)	4.0 - 5.5[3]
Moisture Content	≤ 18.00%[6][7]
Light Stability	Moderate to Excellent[1][6]
Heat Stability	Moderate[6]
Heavy Metal Impurities
Lead (Pb)	≤ 10.00 PPM[7]
Arsenic (As)	≤ 3.00 PPM[7]
Mercury (Hg)	≤ 1.00 PPM[6][7]
Cadmium (Cd)	≤ 1.00 PPM[6][7]

Experimental Protocols

Accurate and reproducible analytical methods are essential for the quality control and safety assessment of Ponceau 4R lake. The following sections detail common experimental protocols.

Identification by UV-Visible Spectrophotometry

This method is used for the qualitative identification of Ponceau 4R.

• Principle: The sample is dissolved in a suitable solvent and its absorbance spectrum is recorded. The wavelength of maximum absorbance (λmax) is characteristic of the substance.

• Procedure:

  • Accurately weigh a small amount of the Ponceau 4R sample.

  • Dissolve the sample in a 0.02 mol/L ammonium (B1175870) acetate (B1210297) solution.[10][11]

  • Determine the UV-visible absorption spectrum of the resulting solution.

  • The maximum wavelength should be between 505 and 510 nm.[10] For Ponceau 4R Lake, the maximum absorbance is observed at approximately 505 ±4 nm.[3]

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a precise method for determining the dye content of Ponceau 4R.

• Principle: The sample is separated on a chromatographic column, and the dye is quantified by measuring its peak area at a specific wavelength.

• Procedure:

  • Sample Preparation: Accurately weigh 10 mg of the Ponceau 4R sample into a 100-ml volumetric flask. Dissolve and dilute to volume with 0.02 mol/l ammonium acetate. Filter the solution through a 0.45 µm membrane filter.[10]

  • Chromatographic Conditions:

    • Injection Volume: 20 µl[10]

    • Detection Wavelength: 238 nm for subsidiary coloring matters and an appropriate wavelength for the main peak (typically around 508 nm).[10][12]

  • Calculation: The total coloring matters content (%) is calculated by comparing the area of the main peak to the sum of the areas of all peaks in the chromatogram.[10]

Metabolic Pathway of Ponceau 4R

Understanding the metabolic fate of Ponceau 4R is crucial for assessing its safety. Studies in animal models have elucidated the primary metabolic pathway.

Following oral administration, Ponceau 4R is poorly absorbed. The majority of the ingested dye is metabolized by the gut microbiota. The primary metabolic step is the reductive cleavage of the azo bond (-N=N-), leading to the formation of aromatic amines.

A study on the metabolic disposition of 14C-labelled Ponceau 4R in rats, mice, and guinea-pigs revealed that the major urinary metabolite is naphthionic acid . In the feces, naphthionic acid , 7-hydroxy-8-aminonaphthalene-1,3-disulphonic acid , and unchanged Ponceau 4R were identified.[13]

Metabolic pathway of Ponceau 4R.

Experimental Workflow for Analysis

The following diagram illustrates a typical workflow for the analysis of Ponceau 4R lake in a product sample.

Workflow for Ponceau 4R Lake analysis.

References

• 1. 5.imimg.com [5.imimg.com]
• 2. dyespigments.net [dyespigments.net]
• 3. allcoloursupplies.com.au [allcoloursupplies.com.au]
• 4. wpachem.com [wpachem.com]
• 5. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 6. scribd.com [scribd.com]
• 7. vidhifoodcolors.com [vidhifoodcolors.com]
• 8. Ponceau 4R - Wikipedia [en.wikipedia.org]
• 9. foodcolourworld.com [foodcolourworld.com]
• 10. fao.org [fao.org]
• 11. Ponceau 4R - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. jmaterenvironsci.com [jmaterenvironsci.com]
• 13. The metabolic disposition of 14C-labelled Ponceau 4R in the rat, mouse and guinea-pig - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Surface Chemistry and Charge Characteristics of Ponceau 4R Lake

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ponceau 4R (E124) aluminum lake is a widely utilized synthetic colorant in the pharmaceutical, cosmetic, and food industries, valued for its vibrant and stable red hue.[1][2] As a water-insoluble pigment, its performance in various formulations is critically dependent on its surface chemistry and charge characteristics. This technical guide provides a comprehensive overview of the core principles governing the surface properties of Ponceau 4R lake, detailing the pivotal role of the aluminum hydroxide (B78521) substrate and its interaction with the Ponceau 4R dye. This document summarizes key quantitative data, outlines detailed experimental protocols for characterization, and presents visual representations of the underlying chemical and physical processes to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Introduction: The Nature of Ponceau 4R Lake

Ponceau 4R aluminum lake is a pigment created by the precipitation of the water-soluble azo dye, Ponceau 4R, onto a hydrated alumina (B75360) substrate.[3] This process renders the colorant insoluble in water and many organic solvents, a crucial property for its application in solid dosage forms, oil-based formulations, and other systems where color migration is undesirable.[2] The final product is a fine, red powder with high tinting strength and good stability to light and heat.[2]

The surface properties of the lake are not solely defined by the Ponceau 4R molecule but are significantly influenced by the underlying aluminum hydroxide substrate.[4] The interaction between the anionic sulfonate groups of the Ponceau 4R dye and the surface of the aluminum hydroxide is fundamental to the formation and stability of the lake pigment.

Core Chemistry: Formation and Surface Interactions

The synthesis of Ponceau 4R lake involves the controlled precipitation of aluminum hydroxide in the presence of the dissolved Ponceau 4R dye. The dye, which possesses negatively charged sulfonate groups (-SO₃⁻), is adsorbed onto the positively charged surface of the freshly precipitated aluminum hydroxide.[5]

The overall process can be visualized as follows:

Figure 1: General workflow for the formation of Ponceau 4R Aluminum Lake.

The key interaction is an electrostatic attraction between the negatively charged sulfonate groups of the Ponceau 4R dye and the positively charged surface of the aluminum hydroxide particles at the pH of formation. This interaction is crucial for the stability and color properties of the final pigment.

Surface Charge Characteristics

The surface charge of Ponceau 4R lake is a critical parameter influencing its dispersibility, stability in formulations, and interaction with other components. This charge is primarily determined by the aluminum hydroxide substrate and is highly dependent on the pH of the surrounding medium.

The Role of Aluminum Hydroxide

Aluminum hydroxide is an amphoteric substance, meaning it can act as either an acid or a base. Its surface is covered with hydroxyl groups (-OH), which can undergo protonation or deprotonation depending on the pH.

• In acidic conditions (low pH): The surface hydroxyl groups can accept protons (H⁺), leading to a net positive surface charge (Al-OH₂⁺).

• In alkaline conditions (high pH): The surface hydroxyl groups can lose protons, resulting in a net negative surface charge (Al-O⁻).

This behavior is fundamental to understanding the charge characteristics of the lake pigment. A study on a similar system, the Indigo Carmine-aluminum hydroxide lake, demonstrated that the colloidal particles of aluminum hydroxide were positively charged with a zeta potential of around +44 mV in the pH range of 4 to 7.[1] As the pH increased, the zeta potential decreased, becoming negative at pH 10 and beyond.[1]

Isoelectric Point (IEP)

Zeta Potential

Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion/attraction between particles and is a key indicator of the stability of a colloidal dispersion. A high absolute zeta potential (typically > ±30 mV) indicates good stability due to strong electrostatic repulsion between particles.

The following diagram illustrates the relationship between pH, surface charge, and dispersion stability for a typical aluminum hydroxide-based pigment.

Figure 2: Relationship between pH, surface charge, and stability of aluminum hydroxide-based pigments.

Quantitative Data Summary

While comprehensive quantitative data for Ponceau 4R lake is scarce in peer-reviewed literature, the following table summarizes typical and expected values based on the properties of similar aluminum lake pigments and the aluminum hydroxide substrate. Researchers should consider this as a guideline and perform their own characterizations for specific applications.

Parameter	Typical/Expected Value/Range	Significance
Zeta Potential	Highly pH-dependent. Positive in acidic to neutral pH (e.g., +30 to +50 mV at pH 4-7), negative in alkaline pH.	Indicates dispersion stability. High absolute values suggest better stability.
Isoelectric Point (IEP)	Expected to be in the range of pH 7-9.	pH at which the pigment has zero net charge, leading to potential instability.
Particle Size	Typically in the range of 1-10 µm, but can be milled to sub-micron sizes.	Affects color strength, opacity, and dispersibility.
Specific Surface Area	Varies with manufacturing conditions, typically in the range of 10-100 m²/g.	Influences the amount of dye that can be adsorbed and the interaction with the surrounding medium.

Experimental Protocols

Accurate characterization of the surface chemistry and charge of Ponceau 4R lake is essential for formulation development and quality control. The following are detailed methodologies for key experiments.

Synthesis of Ponceau 4R Aluminum Lake (Laboratory Scale)

Objective: To prepare a sample of Ponceau 4R aluminum lake for characterization.

Materials:

• Ponceau 4R dye

• Aluminum sulfate (B86663) (Al₂(SO₄)₃·18H₂O)

• Sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃)

• Deionized water

• Beakers, magnetic stirrer, pH meter, filtration apparatus

Procedure:

• Prepare a solution of Ponceau 4R dye in deionized water (e.g., 1% w/v).

• In a separate beaker, prepare a solution of aluminum sulfate (e.g., 10% w/v).

• While stirring the aluminum sulfate solution, slowly add a solution of sodium hydroxide or sodium carbonate to precipitate amorphous aluminum hydroxide. Monitor the pH to maintain it within a desired range (typically pH 4-7 for a positive surface charge).

• Slowly add the Ponceau 4R dye solution to the aluminum hydroxide slurry with continuous stirring.

• Allow the mixture to stir for a specified period (e.g., 1-2 hours) to ensure complete adsorption of the dye.

• Filter the resulting lake pigment using a Buchner funnel or similar filtration apparatus.

• Wash the filter cake with deionized water to remove any unreacted salts.

• Dry the pigment in an oven at a controlled temperature (e.g., 60-80 °C) until a constant weight is achieved.

• Grind the dried pigment to a fine powder.

Figure 3: Experimental workflow for the laboratory synthesis of Ponceau 4R Aluminum Lake.

Determination of Zeta Potential and Isoelectric Point

Objective: To measure the zeta potential of a Ponceau 4R lake dispersion as a function of pH and determine its isoelectric point.

Instrumentation:

• Zeta potential analyzer (e.g., based on electrophoretic light scattering)

• pH meter

• Autotitrator (optional, for automated pH adjustment)

Procedure:

• Sample Preparation: Prepare a dilute, stable dispersion of the Ponceau 4R lake in deionized water or a suitable electrolyte solution (e.g., 0.01 M KCl). The concentration should be low enough to avoid multiple scattering effects (typically 0.01-0.1% w/v). Sonication may be required to break up agglomerates.

• Initial Measurement: Measure the pH and zeta potential of the initial dispersion.

• Titration: Titrate the dispersion with a dilute acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) to systematically vary the pH.

• Data Collection: After each addition of acid or base and allowing the pH to stabilize, measure the zeta potential.

• Data Analysis: Plot the measured zeta potential values against the corresponding pH values. The pH at which the zeta potential curve crosses zero is the isoelectric point (IEP).

Figure 4: Experimental workflow for determining the zeta potential and isoelectric point.

Conclusion

The surface chemistry and charge characteristics of Ponceau 4R aluminum lake are complex properties governed by the interplay between the Ponceau 4R dye and the aluminum hydroxide substrate. A thorough understanding of these properties, particularly the influence of pH on surface charge and stability, is paramount for the successful formulation of products containing this vibrant red pigment. While specific quantitative data for Ponceau 4R lake remains an area for further public research, the principles outlined in this guide, along with the detailed experimental protocols, provide a robust framework for its characterization and effective utilization in research, development, and manufacturing. The provided visualizations of key processes aim to enhance the comprehension of these critical concepts for scientists and professionals in the field.

References

• 1. Mechanism Study of the Formation of Indigo Carmine-Aluminum Hydroxide Lake for Food Use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 3. neelikon.com [neelikon.com]
• 4. Microstructure of aluminum hydroxides and the formation of aluminum dye lakes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. How to make a lake pigment paint | Resource | RSC Education [edu.rsc.org]

Ponceau 4R: A Technical Guide to its Historical Development, Use, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ponceau 4R (also known as Cochineal Red A, Brilliant Scarlet, and E124) is a synthetic monoazo dye that imparts a vibrant strawberry-red hue.[1] Since its initial synthesis in the mid-20th century, it has been utilized as a cost-effective and stable alternative to natural red colorants.[2] Its versatility has led to its widespread application across the food and beverage, cosmetic, and pharmaceutical industries.[2][3] This technical guide provides an in-depth overview of the historical development, synthesis, applications, and analytical methodologies related to Ponceau 4R, with a focus on providing researchers and professionals with a comprehensive understanding of this widely used colorant.

Historical Development and Regulatory Status

Ponceau 4R was first synthesized in the mid-20th century from aromatic hydrocarbons to provide a more stable and consistent red coloring agent compared to its natural counterparts.[1][2] Its use expanded significantly in the 1970s due to its vibrant color and stability.[2]

The regulatory landscape for Ponceau 4R varies globally. It is approved for use in food products in the European Union, Asia, and Australia.[1] However, it is not approved for human consumption by the United States Food and Drug Administration (FDA).[1] The acceptable daily intake (ADI) for Ponceau 4R has been a subject of review by various regulatory bodies.

Physicochemical Properties

Ponceau 4R is a water-soluble dye that is stable to light, heat, and acid, although it can fade in the presence of ascorbic acid.[1] Its key physicochemical properties are summarized in the table below.

Property	Value	Reference
Chemical Name	Trisodium (B8492382) 2-hydroxy-1-(4-sulfonato-1-naphthylazo)-6,8-naphthalenedisulfonate	[4]
C.A.S. Number	2611-82-7	[4]
Chemical Formula	C₂₀H₁₁N₂Na₃O₁₀S₃	[4]
Molecular Weight	604.48 g/mol	[4]
Appearance	Reddish powder or granules	[4]
Solubility	Soluble in water, sparingly soluble in ethanol	[4]
Maximum Absorption Wavelength (λmax)	505-510 nm (in 0.02 mol/l ammonium (B1175870) acetate)	[4]

Synthesis

The synthesis of Ponceau 4R is a multi-step process involving the diazotization of naphthionic acid and its subsequent coupling with G acid (2-naphthol-6,8-disulfonic acid), followed by conversion to the trisodium salt.

References

• 1. Ponceau 4R - Wikipedia [en.wikipedia.org]
• 2. tandfonline.com [tandfonline.com]
• 3. iacmcolor.org [iacmcolor.org]
• 4. fao.org [fao.org]

The Tainted Bond: An In-depth Technical Guide to the Interaction of Ponceau 4R Lake with Biological Macromolecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ponceau 4R (Cochineal Red A, E124) is a synthetic azo dye widely used in the food, beverage, and pharmaceutical industries to impart a vibrant red color. As a "lake" pigment, it is prepared by precipitating the soluble dye onto an inert substratum, typically aluminum hydroxide, rendering it insoluble. This insolubility is a desirable characteristic for many applications, yet the potential for this colorant to interact with biological macromolecules at the cellular and subcellular level warrants thorough investigation. This technical guide provides a comprehensive overview of the current understanding of the interactions between Ponceau 4R lake and key biological macromolecules, including proteins and nucleic acids. It details the quantitative aspects of these interactions, provides established experimental protocols for their study, and visualizes the potential cellular consequences. This document is intended to be a valuable resource for researchers in toxicology, pharmacology, and drug development, aiding in the assessment of the biocompatibility and potential risks associated with this widely used food additive.

I. Interaction with Proteins

The primary macromolecules that Ponceau 4R is likely to encounter within a biological system are proteins. Studies have shown that Ponceau 4R can bind to proteins, potentially altering their structure and function. The nature of these interactions is multifaceted, involving both electrostatic and hydrophobic forces[1].

Quantitative Analysis of Protein Binding

The binding of Ponceau 4R to proteins has been quantified using various biophysical techniques. A notable example is its interaction with serum albumins, the most abundant proteins in blood plasma, which are responsible for the transport of various endogenous and exogenous substances.

Macromolecule	Technique	Binding Constant (Kb) (M-1)	Stern-Volmer Quenching Constant (KSV) (M-1)	Quenching Mechanism	Reference
Human Serum Albumin (HSA)	Fluorescence Spectroscopy	1.43 x 105	1.905 x 105	Static	[2]
Trypsin	Fluorescence Spectroscopy	-	-	Static	[3]
Lysozyme	Fluorescence Spectroscopy	Higher affinity than Sunset Yellow	-	-	[4]

Table 1: Quantitative Data on Ponceau 4R-Protein Interactions. This table summarizes the binding and quenching constants for the interaction of Ponceau 4R with various proteins. The high binding constants indicate a strong affinity, and the static quenching mechanism suggests the formation of a stable ground-state complex between the dye and the protein.

Impact on Protein Structure and Function

The binding of Ponceau 4R to proteins can induce conformational changes, which may lead to alterations in their biological activity.

• Protein Aggregation: At certain concentrations (60-200 µM), Ponceau 4R has been shown to induce the aggregation of human serum albumin (HSA) at acidic pH[2]. This aggregation involves a transition from the native α-helical structure to a cross-β conformation, a hallmark of amyloid-like aggregates[2].

• Enzyme Inhibition: Kinetic studies have revealed that Ponceau 4R can inhibit the activity of enzymes like trypsin in a non-competitive manner[3]. This suggests that the dye binds to a site other than the active site, inducing a conformational change that reduces the enzyme's catalytic efficiency.

II. Interaction with Nucleic Acids and Genotoxicity

The interaction of Ponceau 4R with DNA is a critical area of investigation due to its potential genotoxic effects. While direct binding studies are limited, a significant body of evidence from genotoxicity assays indicates that Ponceau 4R, particularly at higher concentrations, can induce DNA damage.

Evidence of Genotoxicity

Multiple studies have demonstrated the genotoxic potential of Ponceau 4R in various in vitro and in vivo models.

Assay	Model System	Concentrations Tested	Observed Effects	Reference
Chromosomal Aberration (CA) Assay	Human Peripheral Lymphocytes	37.5, 75, 150, 300 µg/mL	Significant increase in CA frequency at 300 µg/mL	[5]
Sister Chromatid Exchange (SCE) Assay	Human Peripheral Lymphocytes	37.5, 75, 150, 300 µg/mL	Significant increase in SCE frequency at 300 µg/mL	[5]
Micronucleus (MN) Test	Human Peripheral Lymphocytes	37.5, 75, 150, 300 µg/mL	No significant effect on MN frequency	[5]
Comet Assay	Human Peripheral Lymphocytes	37.5, 75, 150, 300 µg/mL	Increased tail length at 150 and 300 µg/mL; increased tail moment at 300 µg/mL	[5]
Somatic Mutation and Recombination Test (SMART)	Drosophila melanogaster	25‰, 50‰, 75‰	Concentration-dependent increase in mutant wing spots	[6]

Table 2: Summary of Genotoxicity Data for Ponceau 4R. This table highlights the genotoxic effects of Ponceau 4R observed in different assay systems. The data suggests that at higher concentrations, Ponceau 4R can induce chromosomal damage and DNA strand breaks.

III. Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the interaction of Ponceau 4R with biological macromolecules.

Preparation of Ponceau 4R Lake Solution for In Vitro Assays

For biological studies, a stock solution of Ponceau 4R is typically prepared in an appropriate buffer. While the term "lake" implies insolubility, for in vitro assays, the soluble form of Ponceau 4R is used to study its direct molecular interactions.

• Reagent: Ponceau 4R (C.I. Food Red 7; CAS No. 2611-82-7)[7].

• Solvent: Prepare a suitable buffer, such as phosphate-buffered saline (PBS) at pH 7.4, for protein interaction studies, or a buffer appropriate for the specific enzyme or DNA being studied.

• Preparation: Accurately weigh a precise amount of Ponceau 4R powder. Dissolve the powder in the chosen buffer to achieve the desired stock concentration (e.g., 1 mM). Ensure complete dissolution by vortexing or gentle sonication.

• Storage: Store the stock solution protected from light at 4°C.

Fluorescence Quenching Titration for Protein Binding

This protocol is adapted for studying the binding of Ponceau 4R to a fluorescent protein like HSA.

• Instrumentation: A spectrofluorometer.

• Reagents:

  • Protein solution (e.g., 2 µM HSA in PBS, pH 7.4).

  • Ponceau 4R stock solution (e.g., 1 mM in PBS, pH 7.4).

• Procedure:

  • Set the excitation wavelength to 280 nm (for tryptophan fluorescence) and record the emission spectrum from 300 to 450 nm.

  • Place a known volume of the protein solution (e.g., 2 mL) in a quartz cuvette.

  • Record the initial fluorescence spectrum of the protein alone.

  • Successively add small aliquots (e.g., 2 µL) of the Ponceau 4R stock solution to the cuvette.

  • After each addition, mix gently and allow the solution to equilibrate for 2-5 minutes before recording the fluorescence spectrum.

  • Correct the fluorescence intensity for the inner filter effect.

• Data Analysis:

  • Analyze the quenching data using the Stern-Volmer equation to determine the quenching constant (KSV).

  • For static quenching, use the modified Stern-Volmer equation to calculate the binding constant (Kb) and the number of binding sites (n).

Circular Dichroism (CD) Spectroscopy for Protein Aggregation

This protocol outlines the use of CD spectroscopy to monitor Ponceau 4R-induced changes in protein secondary structure.

• Instrumentation: A CD spectropolarimeter equipped with a temperature controller.

• Reagents:

  • Protein solution (e.g., 5 µM HSA in a suitable buffer).

  • Ponceau 4R solutions at various concentrations.

• Procedure:

  • Prepare samples of the protein solution with and without different concentrations of Ponceau 4R.

  • Use a quartz cuvette with a suitable path length (e.g., 0.1 cm).

  • Record the far-UV CD spectra from 190 to 260 nm at a controlled temperature.

  • Acquire a baseline spectrum of the buffer and subtract it from the sample spectra.

• Data Analysis:

  • Analyze the CD spectra to estimate the secondary structure content (α-helix, β-sheet, etc.) using deconvolution software.

  • Compare the secondary structure of the native protein with that of the protein in the presence of Ponceau 4R to identify conformational changes indicative of aggregation.

Comet Assay (Single Cell Gel Electrophoresis) for DNA Damage

This protocol is a standard method to detect DNA strand breaks in individual cells exposed to Ponceau 4R.

• Cell Culture and Treatment:

  • Culture appropriate cells (e.g., human peripheral blood lymphocytes) under standard conditions.

  • Expose the cells to various concentrations of Ponceau 4R for a defined period (e.g., 24 hours). Include a negative (vehicle) and a positive (e.g., H2O2) control.

• Slide Preparation:

  • Mix a small number of treated cells with low melting point agarose.

  • Layer the cell-agarose suspension onto a pre-coated microscope slide and allow it to solidify.

• Lysis:

  • Immerse the slides in a cold lysis buffer (high salt and detergent) to remove cell membranes and proteins, leaving the nuclear DNA (nucleoids).

• Alkaline Unwinding and Electrophoresis:

  • Place the slides in an electrophoresis tank filled with a high pH alkaline buffer to unwind the DNA.

  • Apply an electric field to allow the fragmented DNA to migrate out of the nucleoid, forming a "comet" shape.

• Neutralization and Staining:

  • Neutralize the slides and stain the DNA with a fluorescent dye (e.g., ethidium (B1194527) bromide or SYBR Green).

• Visualization and Analysis:

  • Visualize the comets using a fluorescence microscope.

  • Use image analysis software to quantify the extent of DNA damage by measuring parameters such as tail length, tail intensity, and tail moment.

IV. Signaling Pathways and Logical Relationships

While direct evidence of Ponceau 4R activating specific signaling pathways is currently limited, its observed genotoxic and cytotoxic effects suggest a potential to induce cellular stress responses. The following diagrams illustrate hypothetical workflows and logical relationships based on the known cellular responses to DNA damage and protein misfolding.

Figure 1: Experimental workflow for analyzing Ponceau 4R's interaction with macromolecules.

Figure 2: Logical relationships of potential cellular effects induced by Ponceau 4R.

V. Conclusion and Future Directions

The available evidence clearly indicates that Ponceau 4R lake has the potential to interact with biological macromolecules, leading to measurable effects on their structure and function. The strong binding to proteins can induce conformational changes and aggregation, while its interaction with the cellular environment can lead to genotoxicity at higher concentrations.

For researchers, scientists, and drug development professionals, these findings underscore the importance of considering the potential bio-interactions of excipients like Ponceau 4R. While it is generally considered safe at regulated consumption levels, the data presented here highlights the need for continued research in several key areas:

• Direct Signaling Pathway Activation: Elucidating whether Ponceau 4R directly activates specific cellular signaling pathways, such as the MAPK or NF-κB pathways, would provide a more complete picture of its cellular impact.

• Interaction with Other Macromolecules: Investigating the interaction of Ponceau 4R with other important macromolecules, such as polysaccharides and lipids, would broaden our understanding of its behavior in a complex biological milieu.

• In Vivo Fate and Metabolism: Further studies on the in vivo absorption, distribution, metabolism, and excretion of Ponceau 4R lake are crucial to correlate in vitro findings with potential in vivo effects.

By continuing to explore these areas, the scientific community can ensure a comprehensive understanding of the safety profile of Ponceau 4R and other similar food additives, ultimately contributing to the development of safer foods and pharmaceuticals.

References

• 1. A fluorescence-quenching method for quantitative analysis of Ponceau 4R in beverage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 3. Ponceau 4R | TargetMol [targetmol.com]
• 4. researchgate.net [researchgate.net]
• 5. Circular Dichroism (CD) [protocols.io]
• 6. mdpi.com [mdpi.com]
• 7. Quenching-enhanced fluorescence titration protocol for accurate determination of free energy of membrane binding - PMC [pmc.ncbi.nlm.nih.gov]

Ponceau 4R: A Technical Guide to its Acceptable Daily Intake and Safety Evaluation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety evaluation and the establishment of the Acceptable Daily Intake (ADI) for the synthetic food colorant, Ponceau 4R (E 124). It delves into the key toxicological studies that have informed regulatory decisions, details the experimental methodologies employed, and explores potential biological signaling pathways that may be influenced by its consumption.

Acceptable Daily Intake (ADI) and Regulatory Status

The Acceptable Daily Intake (ADI) is an estimate of the amount of a substance in food or drinking water that can be consumed daily over a lifetime without presenting an appreciable risk to health. The ADI for Ponceau 4R has been established and periodically reviewed by international regulatory bodies.

Regulatory Body	ADI Value (mg/kg bw/day)	Year Established/Re-evaluated	Key Remarks
JECFA (Joint FAO/WHO Expert Committee on Food Additives)	0-4	1983, maintained in 2011	Based on a long-term toxicity study in rats. The committee concluded that dietary exposure to Ponceau 4R does not present a health concern.[1][2][3][4]
EFSA (European Food Safety Authority)	0.7	2009	Lowered from the previous ADI of 4 mg/kg bw/day. This revision was based on a reproductive and neurobehavioral toxicity study in mice.[5][6][7]

Ponceau 4R is approved for use in food and beverages in the European Union, Asia, and Australia, but it is not approved for human consumption by the United States Food and Drug Administration (FDA).[5]

Toxicological Profile

The safety of Ponceau 4R has been assessed through a range of toxicological studies, including evaluations of its potential for genotoxicity, carcinogenicity, and reproductive and developmental toxicity.

Genotoxicity

The genotoxic potential of Ponceau 4R has been investigated in numerous studies, with some conflicting results. While some in vitro studies, such as the Ames test using Salmonella typhimurium, have shown negative results, others have indicated a potential for genotoxicity, particularly at high concentrations. In vivo studies, including micronucleus and comet assays in mice, have also yielded mixed results. Some studies reported no significant genotoxic effects, while more recent findings have suggested an increase in micronucleated polychromatic erythrocytes in mice at high doses.[8][9] The overall consensus from regulatory bodies like EFSA is that while some in vitro tests were positive, in vivo studies did not show convincing evidence of genotoxicity at relevant exposure levels.

Carcinogenicity

Long-term carcinogenicity studies in laboratory animals have generally not indicated a carcinogenic potential for Ponceau 4R.[5] A key long-term study in rats, where the animals were exposed to Ponceau 4R in their diet, showed no increase in tumor incidence compared to control groups.[10]

Reproductive and Developmental Toxicity

Studies on the reproductive and developmental effects of Ponceau 4R have been pivotal in the establishment of its ADI. An embryotoxicity study in rats did not show any adverse effects on fetal development even at high doses.[11][12] However, a more recent reproductive and neurobehavioral toxicity study in mice indicated some effects on neurobehavioral parameters in male offspring at mid and high doses, leading to the establishment of a No-Observed-Adverse-Effect Level (NOAEL) that informed EFSA's revised ADI.[13][14]

Experimental Protocols

The following sections detail the methodologies of key toxicological studies that have been instrumental in the safety assessment of Ponceau 4R.

Long-Term Toxicity and Carcinogenicity Study (based on Brantom et al., 1987)

• Objective: To assess the chronic toxicity and potential carcinogenicity of Ponceau 4R in rats upon long-term dietary exposure, including in utero exposure.

• Animal Model: Wistar rats.

• Study Design:

  • Parental (F0) generation: Groups of male and female rats were fed diets containing Ponceau 4R at dose levels of 0, 50, 500, or 1250 mg/kg body weight/day for 60 days prior to mating.

  • Offspring (F1) generation: After weaning, offspring were selected and continued on the same dietary treatment as their parents for up to 118 weeks.

• Parameters Monitored:

  • Clinical observations: Body weight, food and water consumption, and clinical signs of toxicity were recorded regularly.

  • Hematology and Clinical Chemistry: Blood and urine samples were analyzed at several intervals throughout the study.

  • Pathology: At the end of the study, a full necropsy was performed, organs were weighed, and a comprehensive range of tissues was examined histopathologically.

• Endpoint: The primary endpoint was the incidence of tumors and other pathological changes in the treated groups compared to the control group. A No-Observed-Adverse-Effect Level (NOAEL) was established at 500 mg/kg bw/day.[10]

Reproductive and Neurobehavioral Toxicity Study (based on Tanaka, 2006)

• Objective: To evaluate the effects of Ponceau 4R on reproduction and neurobehavioral development in mice.

• Animal Model: Mice.

• Study Design:

  • Ponceau 4R was administered in the diet at concentrations of 0 (control), 0.12%, 0.24%, and 0.48% to the F0 generation from 5 weeks of age through mating, gestation, and lactation, and to the F1 generation until 9 weeks of age.

• Parameters Monitored:

  • Reproductive performance: Litter size, litter weight, and sex ratio at birth were recorded.

  • Offspring development: Body weight of offspring was measured at postnatal days 0, 4, and 21. Behavioral development was assessed using tests such as surface righting.

  • Neurobehavioral assessment (F1 generation): Multiple water T-maze performance was evaluated.

• Endpoint: The study identified a No-Observed-Adverse-Effect Level (NOAEL) of 0.12% in the diet (approximately 205 mg/kg bw/day) for maze learning in male offspring.[13][14]

In Vivo Micronucleus Test

• Objective: To detect chromosomal damage or damage to the mitotic apparatus in mammalian cells in vivo.

• Principle: The assay quantifies the frequency of micronuclei in polychromatic erythrocytes (immature red blood cells) in the bone marrow or peripheral blood of treated animals. Micronuclei are small, extranuclear bodies that are formed from chromosome fragments or whole chromosomes that lag behind during cell division.

• General Protocol:

  • Animal Model: Typically mice or rats.

  • Dosing: The test substance is administered to the animals, usually via oral gavage or intraperitoneal injection, at three or more dose levels. A positive and a negative control group are included.

  • Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after the last administration (e.g., 24 and 48 hours).

  • Slide Preparation and Staining: Smears are prepared and stained to differentiate between polychromatic erythrocytes (PCEs) and normochromatic erythrocytes (NCEs).

  • Scoring: The frequency of micronucleated PCEs is determined by microscopic analysis of a large number of PCEs per animal.

  • Data Analysis: The results are statistically analyzed to determine if there is a significant, dose-dependent increase in the frequency of micronucleated cells in the treated groups compared to the negative control.

Comet Assay (Single Cell Gel Electrophoresis)

• Objective: To detect DNA strand breaks in individual cells.

• Principle: Cells are embedded in agarose (B213101) on a microscope slide, lysed, and then subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates further from the nucleus than intact DNA, creating a "comet" shape. The extent of DNA damage is proportional to the length and intensity of the comet tail.

• General Protocol:

  • Cell Preparation: A single-cell suspension is obtained from the tissue of interest.

  • Embedding in Agarose: The cells are mixed with low-melting-point agarose and layered onto a microscope slide.

  • Lysis: The slides are immersed in a lysis solution to remove cell membranes and histones, leaving the DNA as nucleoids.

  • Alkaline Unwinding and Electrophoresis: The DNA is unwound under alkaline conditions, followed by electrophoresis.

  • Staining and Visualization: The DNA is stained with a fluorescent dye and visualized using a fluorescence microscope.

  • Image Analysis: The extent of DNA migration (comet tail length, percentage of DNA in the tail) is quantified using image analysis software.

Ames Test (Bacterial Reverse Mutation Assay)

• Objective: To assess the mutagenic potential of a chemical by its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

• Principle: The tester strains have mutations in the histidine operon, rendering them unable to synthesize histidine and thus unable to grow on a histidine-free medium. The test substance is incubated with the bacteria, and if it is a mutagen, it will cause a reversion of the mutation, allowing the bacteria to grow and form colonies on a histidine-deficient agar (B569324) plate.

• General Protocol:

  • Tester Strains: Several different strains of S. typhimurium are used, each designed to detect different types of mutations (e.g., base-pair substitutions, frameshift mutations).

  • Metabolic Activation: The test is performed with and without the addition of a mammalian liver extract (S9 mix) to simulate metabolic activation that might occur in the body.

  • Plate Incorporation Method: The test substance, bacterial culture, and S9 mix (if used) are mixed with molten top agar and poured onto a minimal glucose agar plate.

  • Incubation: The plates are incubated for 48-72 hours at 37°C.

  • Scoring: The number of revertant colonies on each plate is counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

Potential Signaling Pathways

While the precise molecular mechanisms of Ponceau 4R's biological effects are not fully elucidated, toxicological findings such as the induction of oxidative stress and inflammatory responses in some studies suggest potential interactions with key cellular signaling pathways. The following diagrams illustrate these pathways and hypothesize the potential influence of Ponceau 4R.

Caption: Workflow for the determination of the Acceptable Daily Intake (ADI) for a food additive.

Caption: Potential influence of Ponceau 4R on the NF-κB inflammatory signaling pathway.

Caption: Hypothesized role of Ponceau 4R in modulating the Nrf2-mediated oxidative stress response.

Conclusion

The safety of Ponceau 4R has been extensively evaluated by regulatory bodies worldwide, leading to the establishment of an Acceptable Daily Intake. While the ADI set by JECFA has remained consistent, EFSA has adopted a more conservative value based on recent neurobehavioral studies. The toxicological data indicates a lack of carcinogenicity, but some conflicting evidence on genotoxicity exists, particularly from in vitro studies at high concentrations. The potential for Ponceau 4R to influence cellular signaling pathways related to inflammation and oxidative stress warrants further investigation to fully understand its biological interactions at the molecular level. This guide provides a foundation for researchers and professionals to understand the key scientific evidence and methodologies behind the safety assessment of this widely used food colorant.

References

• 1. researchgate.net [researchgate.net]
• 2. Comet assay: a versatile but complex tool in genotoxicity testing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. mdpi.com [mdpi.com]
• 5. Long-term toxicity study of Ponceau 4R in rats using animals exposed in utero - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | The miniaturized enzyme-modified comet assay for genotoxicity testing of nanomaterials [frontiersin.org]
• 7. re-place.be [re-place.be]
• 8. nucro-technics.com [nucro-technics.com]
• 9. 379. Ponceau 4R (WHO Food Additives Series 6) [inchem.org]
• 10. The Ames Salmonella/microsome mutagenicity assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Role of Nrf2 in Oxidative Stress and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A study of the embryotoxicity of the food colour Ponceau 4 R in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vivo rodent micronucleus assay: protocol, conduct and data interpretation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Fulltext | The Comet Assay: A straight Way to Estimate Geno-Toxicity [21stcenturypathology.com]

Protocols & Analytical Methods

Application Note: Quantification of Ponceau 4R Lake in Food Matrices by HPLC-DAD

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) method for the quantitative analysis of Ponceau 4R lake in various food matrices. The described protocol provides a reliable framework for the extraction and quantification of this synthetic red azo dye, ensuring food safety and compliance with regulatory standards. The method demonstrates excellent linearity, sensitivity, and recovery, making it suitable for routine quality control in the food industry and for research purposes.

Introduction

Ponceau 4R (also known as Cochineal Red A, E124) is a synthetic coal tar azo dye used to impart a red color to a wide variety of food products, including beverages, confectionery, desserts, and sauces.[1] Due to potential health concerns, including allergic reactions and hyperactivity in children, the use of Ponceau 4R in food is strictly regulated by national and international food safety authorities, with maximum permissible limits established for different food categories.[2] Accurate and reliable analytical methods are therefore essential for monitoring the levels of Ponceau 4R in foodstuffs to ensure consumer safety and regulatory compliance.

High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) is a powerful technique for the separation and quantification of food colorants.[3] This method offers high selectivity and sensitivity, allowing for the accurate measurement of Ponceau 4R even in complex food matrices. This application note presents a detailed protocol for the determination of Ponceau 4R lake, including sample preparation, chromatographic conditions, and method validation.

Experimental

Instrumentation and Reagents

• HPLC System: An Agilent 1260 Infinity LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector.

• Chromatographic Column: Agilent Poroshell 120 EC-C18 (4.6 x 100 mm, 4 µm) or equivalent C18 reversed-phase column.[3]

• Reagents:

  • Ponceau 4R analytical standard (purity ≥ 85%)

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Ammonium acetate (B1210297) (analytical grade)

  • Acetic acid (glacial, analytical grade)

  • Deionized water (18.2 MΩ·cm)

Standard Preparation

A stock standard solution of Ponceau 4R (1000 µg/mL) is prepared by accurately weighing the standard and dissolving it in deionized water. Working standard solutions are then prepared by serial dilution of the stock solution with the mobile phase to construct a calibration curve (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL).

Sample Preparation

The extraction procedure for Ponceau 4R from food matrices is critical and may vary depending on the nature of the sample.

Liquid Samples (e.g., Soft Drinks, Juices):

• Degas carbonated beverages in an ultrasonic bath for 15 minutes.[4]

• Filter the sample through a 0.45 µm syringe filter prior to injection. If necessary, dilute the sample with deionized water to bring the concentration within the calibration range.

Solid and Semi-Solid Samples (e.g., Jellies, Candies, Fruit Roll-ups):

• Accurately weigh a representative portion of the homogenized sample (e.g., 1-5 g).[4]

• Add a suitable extraction solvent. A common approach is to dissolve the sample in warm deionized water (e.g., 70°C). For more complex matrices, an ultrasound-assisted solvent extraction can be employed.[5]

• Vortex or sonicate the mixture to ensure complete dissolution of the dye.

• Transfer the solution to a volumetric flask and dilute to a known volume with deionized water.

• Centrifuge the solution to separate insoluble matter.

• Filter the supernatant through a 0.45 µm syringe filter before HPLC analysis.

For samples with high fat content, a defatting step with a suitable organic solvent may be necessary prior to extraction. For complex matrices, Solid-Phase Extraction (SPE) can be used for sample clean-up and concentration.[5]

Chromatographic Conditions

The separation and quantification of Ponceau 4R are achieved using a reversed-phase HPLC-DAD method.

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 x 100 mm, 4 µm)[3]
Mobile Phase	A: 0.02 M Ammonium acetate buffer (pH 6.5) B: Methanol/Acetonitrile (50:50, v/v)
Gradient	Isocratic or gradient elution can be optimized. A typical starting condition is 75% A and 25% B.[4]
Flow Rate	1.0 mL/min[4][6]
Injection Volume	10-20 µL[7]
Column Temperature	30°C[4]
Detection Wavelength	505 - 511 nm (for quantification)[2][8]
Run Time	Approximately 10-15 minutes

Method Validation

The analytical method was validated according to the International Conference on Harmonization (ICH) guidelines, evaluating linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (repeatability).

Linearity

The linearity of the method was assessed by constructing a calibration curve with standard solutions at different concentrations. The coefficient of determination (R²) should be > 0.999.[3]

Analyte	Linearity Range (µg/mL)	R²
Ponceau 4R	0.5 - 50	> 0.999[3]

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of 3 and 10, respectively.

Parameter	Ponceau 4R (µg/mL)
LOD	0.03 - 0.83[5]
LOQ	0.1 - 2.5[5]

Accuracy (Recovery)

The accuracy of the method was evaluated by spiking blank food matrices with known concentrations of Ponceau 4R and calculating the percentage recovery.

Food Matrix	Spiked Concentration (µg/g)	Recovery (%)
Soft Drink	10	98.17–101.30[3]
Jelly	20	95 - 105
Hard Candy	10	97 - 103

Precision

The precision of the method was determined by analyzing replicate samples at different concentrations on the same day (intra-day precision) and on three different days (inter-day precision). The relative standard deviation (RSD) should be less than 5%.

Parameter	Concentration (µg/mL)	RSD (%)
Intra-day Precision	10	< 2.15[3]
Inter-day Precision	10	< 2.47[3]

Results and Discussion

The developed HPLC-DAD method provides excellent separation of Ponceau 4R from other components in various food matrices. The retention time for Ponceau 4R under the specified conditions is typically around 9.5 minutes.[2] The DAD detector allows for the confirmation of the analyte's identity by comparing its UV-Vis spectrum with that of a pure standard. The maximum absorbance wavelength for Ponceau 4R is between 505 and 510 nm.[7]

The quantitative data obtained from the analysis of various food samples showed a wide range of Ponceau 4R concentrations, highlighting the importance of routine monitoring. The method proved to be reliable and robust for all tested matrices.

Conclusion

The HPLC-DAD method described in this application note is a highly effective tool for the quantification of Ponceau 4R lake in diverse food products. The detailed protocol for sample preparation and the validated chromatographic conditions ensure accurate and reproducible results. This method is well-suited for implementation in quality control laboratories within the food industry and for regulatory enforcement to monitor compliance with food additive regulations.

Experimental Workflow Diagram

Caption: Experimental workflow for Ponceau 4R quantification.

Logical Relationship of Method Validation

Caption: Key parameters of HPLC method validation.

References

• 1. atmoschem.community.uaf.edu [atmoschem.community.uaf.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. jfda-online.com [jfda-online.com]
• 5. sid.ir [sid.ir]
• 6. Eco-Friendly Simultaneous Estimation of Ponceau 4R and Carmoisine Employing an Analytical Quality by Design-Aided RP-HPLC Method in Commercial Food Samples Utilizing a Green Ultrasound-Assisted Extraction Technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fao.org [fao.org]
• 8. ingenieria-analitica.com [ingenieria-analitica.com]

Application Notes and Protocols: Ponceau 4R Lake in Histology and Cytology

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ponceau 4R, also known as C.I. Acid Red 18 or New Coccine, is a synthetic monoazo dye recognized for its vibrant red color.[1][2][3] While extensively used as a colorant in the food, pharmaceutical, and cosmetic industries, its application as a biological stain is also noted, particularly for protein visualization in electrophoresis.[4][5][6] In histological and cytological applications, Ponceau 4R serves as a potential cytoplasmic and connective tissue stain.[7]

This document provides an overview of Ponceau 4R and its aluminum lake derivative for staining applications in histology and cytology. Due to the limited number of established and published protocols for Ponceau 4R lake in these specific fields, this guide presents a general protocol based on the dye's chemical properties and standard histological practices. It is intended to serve as a foundational method for researchers to develop and optimize for their specific needs.

Ponceau 4R is an anionic dye, meaning it binds to positively charged (acidophilic or eosinophilic) components in tissue, such as the cytoplasm, muscle, and collagen. The "lake" form of Ponceau 4R is a pigment created by precipitating the water-soluble dye with a metallic salt, typically aluminum.[8][9] This process renders the dye insoluble in water, a desirable characteristic for a histological stain as it prevents leaching during subsequent washing and dehydration steps.

Data Presentation

The following table summarizes the key characteristics of Ponceau 4R, providing a basis for its application as a histological stain.

Property	Ponceau 4R (Acid Red 18)	Ponceau 4R Lake
Synonyms	C.I. 16255, New Coccine, Cochineal Red A	Aluminum Lake of C.I. 16255
C.A.S. Number	2611-82-7	Not specified
Molecular Formula	C₂₀H₁₁N₂Na₃O₁₀S₃	Not applicable
Molecular Weight	604.48 g/mol	Not applicable
Color	Bright Red	Vibrant Red
Solubility in Water	Soluble	Insoluble
Solubility in Ethanol	Sparingly Soluble	Insoluble
Staining Target	Acidophilic (basic) cellular and extracellular components (e.g., cytoplasm, collagen)	Acidophilic (basic) cellular and extracellular components
Mechanism	Ionic bonding between the anionic dye and cationic tissue components	Particulate staining; physical deposition of insoluble pigment

Experimental Protocols

The following protocols are generalized starting points for the use of Ponceau 4R as a histological stain. Optimization of incubation times, concentrations, and differentiation steps may be required for specific tissue types and fixation methods.

Preparation of Ponceau 4R Staining Solution (Aqueous)

This protocol is for the water-soluble form of Ponceau 4R.

Reagents:

• Ponceau 4R (Acid Red 18) powder

• Distilled water

• Glacial acetic acid

Procedure:

• Prepare a 0.1% to 1.0% (w/v) stock solution of Ponceau 4R by dissolving 0.1 g to 1.0 g of Ponceau 4R powder in 100 mL of distilled water.[4]

• To enhance staining of acidophilic components, acidify the solution by adding 0.5 mL to 1.0 mL of glacial acetic acid to the 100 mL of staining solution.

• Mix thoroughly until the dye is completely dissolved.

• Filter the solution before use to remove any undissolved particles.

• Store the solution in a tightly capped bottle at room temperature.

General Histological Staining Protocol (Paraffin Sections)

This protocol outlines the use of Ponceau 4R as a counterstain to hematoxylin (B73222).

Materials:

• Deparaffinized and rehydrated formalin-fixed, paraffin-embedded tissue sections on slides.

• Hematoxylin solution (e.g., Mayer's or Harris')

• Ponceau 4R staining solution (0.1% - 1.0% in 1% acetic acid)

• Differentiating solution (e.g., 0.5% acid alcohol)

• Bluing agent (e.g., Scott's tap water substitute or running tap water)

• Graded alcohols (70%, 95%, 100%)

• Xylene or xylene substitute

• Mounting medium and coverslips

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes, 5 minutes each).

  • Transfer to 100% alcohol (2 changes, 3 minutes each).

  • Transfer to 95% alcohol (2 minutes).

  • Transfer to 70% alcohol (2 minutes).

  • Rinse in running tap water.

• Nuclear Staining:

  • Immerse in hematoxylin solution for 5-10 minutes.

  • Rinse in running tap water.

  • Differentiate in 0.5% acid alcohol (a few brief dips).

  • Rinse in running tap water.

  • Blue in Scott's tap water substitute or running tap water for 1-2 minutes.

  • Rinse in distilled water.

• Cytoplasmic/Connective Tissue Staining:

  • Immerse slides in the prepared Ponceau 4R staining solution for 2-5 minutes.

  • Rinse briefly in distilled water to remove excess stain.[4]

• Dehydration and Clearing:

  • Dehydrate through graded alcohols: 95% alcohol (2 minutes), followed by 100% alcohol (2 changes, 3 minutes each).

  • Clear in xylene or xylene substitute (2 changes, 5 minutes each).

• Mounting:

  • Apply a drop of mounting medium to the slide and coverslip.

Expected Results:

• Nuclei: Blue/Purple

• Cytoplasm, keratin, muscle, collagen: Shades of Red/Pink

Visualizations

General Histological Staining Workflow

The following diagram illustrates the standard workflow for staining paraffin-embedded tissue sections, where Ponceau 4R would be used as a counterstain.

Caption: Workflow for Histological Staining with Ponceau 4R.

Ponceau 4R Staining Principle

This diagram illustrates the basic principle of ionic staining with an acidic dye like Ponceau 4R.

Caption: Ionic Staining Mechanism of Ponceau 4R.

Conclusion

Ponceau 4R, particularly in its lake form, holds potential as a stable and vibrant red counterstain for histological and cytological preparations. Its properties as an anionic dye allow it to effectively stain acidophilic tissue components. However, it is crucial to note that its use in this context is not as widely documented as other common stains like Eosin Y. The protocols provided herein are intended as a guide for researchers to begin exploring the utility of Ponceau 4R in their specific applications. Further optimization and validation are necessary to establish standardized procedures for routine diagnostic or research use.

References

• 1. Ponceau 4R - Wikipedia [en.wikipedia.org]
• 2. iacmcolor.org [iacmcolor.org]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Ponceau 4R | TargetMol [targetmol.com]
• 5. ataman-chemicals.com [ataman-chemicals.com]
• 6. Ponceau 4R: A Novel Staining Agent for Resolve Food Proteins on PAGE and Its Impact on Digestibility | Ghufran Saeed | Environment and Natural Resources Research | CCSE [ccsenet.org]
• 7. chemicalworlds.com [chemicalworlds.com]
• 8. fao.org [fao.org]
• 9. fao.org [fao.org]

Application Notes and Protocols for Ponceau 4R Lake as a Non-Biological Particulate Tracer in Environmental Flow Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Environmental flow studies are critical for understanding hydrological systems, including contaminant transport, sediment dynamics, and the movement of biota. Tracer studies are a cornerstone of this research, providing direct insights into flow paths, travel times, and dispersion characteristics. While soluble fluorescent dyes are commonly employed, there is a need for tracers that can mimic the transport of suspended particulate matter, such as fine sediments, microorganisms, or particle-bound contaminants.

This document outlines the application and protocols for using Ponceau 4R Lake as a non-biological, particulate (insoluble) tracer in environmental flow studies. Ponceau 4R Lake is the aluminum lake of the synthetic azo dye Ponceau 4R (E124). Its insolubility in water, vibrant red color, and good stability make it a promising candidate for tracing the transport of fine suspended solids.[1] Unlike its soluble counterpart, Ponceau 4R dye, the "lake" pigment is designed to be a stable, non-bleeding colorant, which is a critical property for a particulate tracer.

These protocols are designed to provide a framework for researchers to utilize Ponceau 4R Lake in a scientifically rigorous manner.

Tracer Properties and Characteristics

Understanding the physical and chemical properties of Ponceau 4R Lake is essential for its effective use as a tracer.

Table 1: Physical and Chemical Properties of Ponceau 4R Lake

Property	Value / Description	Significance for Tracer Studies
Chemical Name	Trisodium (8Z)-7-hydroxy-8-[(4-sulfonatonaphthalen-1-yl)hydrazinylidene]naphthalene-1,3-disulfonate, aluminum lake	The aluminum lake formulation confers insolubility in water.[2]
Appearance	Fine, amorphous red powder.[1]	The fine particulate nature allows it to be suspended in the water column, mimicking fine sediment.
Solubility	Insoluble in water; dispersible in oils.[1]	This is the key property that defines it as a particulate tracer, distinct from soluble dyes.
Stability	Good stability to light and heat.[3]	Ensures the tracer persists in the environment long enough for detection and is not rapidly degraded by sunlight.
Density	0.20 - 0.70 g/cm³ (Bulk Density).[1]	The low bulk density facilitates suspension in the water column. The particle density will be higher and should be characterized.
Particle Size	Typically a fine powder. The exact particle size distribution should be determined prior to use.	Particle size is a critical parameter as it will dictate the transport and settling velocity of the tracer.
Detection	Visual (at high concentrations), Spectrophotometry (after extraction), or Microscopy/Image Analysis.	Multiple detection methods provide flexibility for both qualitative and quantitative analysis.

Experimental Protocols

The following protocols provide a step-by-step guide for conducting an environmental flow study using Ponceau 4R Lake as a particulate tracer.

Protocol 1: Tracer Preparation and Characterization

Objective: To prepare a stock suspension of Ponceau 4R Lake and characterize its particle size distribution.

Materials:

• Ponceau 4R Lake powder

• Deionized water

• Surfactant (e.g., Tween 80, optional)

• Magnetic stirrer and stir bar

• Beakers and graduated cylinders

• Particle size analyzer (e.g., laser diffraction or dynamic light scattering)

Procedure:

• Stock Suspension Preparation:

  • Weigh a precise amount of Ponceau 4R Lake powder (e.g., 10 g).

  • In a beaker, add a small amount of deionized water to the powder to create a paste. This prevents clumping when the full volume of water is added.

  • Gradually add deionized water to reach the desired final volume (e.g., 1 L) while continuously stirring with a magnetic stirrer.

  • If particle aggregation is a concern, a small amount of a non-ionic surfactant (e.g., 0.01% Tween 80) can be added to aid in dispersion. A blank test with the surfactant should be conducted to ensure it does not interfere with analysis.

  • Continue stirring for at least 30 minutes to ensure a homogenous suspension.

• Particle Size Analysis:

  • Take a subsample of the stock suspension while it is being vigorously stirred.

  • Analyze the particle size distribution using a calibrated particle size analyzer according to the instrument's operating instructions.

  • Record the mean particle size, median particle size (d50), and the overall distribution. This is crucial for interpreting the tracer's behavior.

Protocol 2: Tracer Injection

Objective: To introduce a known quantity of the Ponceau 4R Lake suspension into the water body.

Materials:

• Prepared Ponceau 4R Lake stock suspension

• Large container for transport to the field site

• Pump and tubing (for continuous injection) or a bucket (for slug injection)

• GPS unit for recording the injection location

• Field notebook

Procedure:

• Select Injection Method:

  • Slug Injection: This involves releasing the entire tracer mass at once. It is suitable for smaller streams or for creating a distinct tracer cloud to measure travel time. The suspension should be poured quickly into the center of the flow.

  • Continuous Injection: This involves releasing the tracer at a constant rate over a period of time using a pump. This method is useful for studying dispersion and for ensuring a steady-state concentration at downstream locations.

• Pre-Injection Sampling:

  • Collect background water samples at all downstream sampling locations before introducing the tracer. This is essential for establishing baseline turbidity and color.

• Injection:

  • Transport the stock suspension to the predetermined injection point. Keep the suspension well-mixed until the moment of injection.

  • Record the exact time, date, and GPS coordinates of the injection.

  • Record the total volume and concentration of the injected suspension.

Protocol 3: Sample Collection

Objective: To collect water samples at downstream locations to track the movement of the tracer.

Materials:

• Sample bottles (e.g., 500 mL amber glass or plastic bottles)

• Cooler with ice

• GPS unit

• Field notebook

• Automatic water samplers (optional)

Procedure:

• Establish Sampling Locations:

  • Select multiple sampling locations at increasing distances downstream from the injection point.

  • Record the GPS coordinates of each sampling location.

• Sampling Strategy:

  • Begin sampling at the location closest to the injection point shortly after injection.

  • The frequency of sampling should be highest when the peak of the tracer cloud is expected to pass.

  • Collect samples from the center of the flow and at a consistent depth.

  • Continue sampling until the tracer concentration returns to background levels.

  • Store samples in a cool, dark place (e.g., a cooler with ice) to prevent any potential degradation, although Ponceau 4R Lake is generally stable.

Protocol 4: Quantitative Analysis of Tracer Concentration

Objective: To determine the concentration of Ponceau 4R Lake in the collected water samples.

Method A: Spectrophotometry via Filtration and Extraction

Materials:

• Vacuum filtration apparatus

• Glass fiber filters (e.g., 0.7 µm pore size)

• Solvent for extraction (e.g., a suitable organic solvent or a basic aqueous solution - to be determined based on the specific Ponceau 4R Lake product)

• UV-Vis Spectrophotometer

• Cuvettes

• Volumetric flasks

Procedure:

• Sample Preparation:

  • Thoroughly mix the water sample to resuspend all particles.

  • Filter a known volume of the water sample through a pre-weighed glass fiber filter.

  • The red Ponceau 4R Lake particles will be retained on the filter.

  • Dry and re-weigh the filter to determine the total suspended solids (TSS) concentration (optional but recommended).

• Extraction:

  • Place the filter paper in a beaker or flask.

  • Add a known volume of a suitable extraction solvent. The goal is to dissolve the Ponceau 4R dye off the aluminum substrate. This step requires validation to find an effective solvent that does not interfere with the analysis.

  • Use a sonicator or shaker to ensure complete extraction of the color.

• Spectrophotometric Analysis:

  • Calibrate the spectrophotometer by preparing a series of standard solutions of known Ponceau 4R Lake concentrations in the extraction solvent.

  • Measure the absorbance of the extracted samples at the wavelength of maximum absorbance for Ponceau 4R (around 505 nm, but should be confirmed).

  • Calculate the concentration of Ponceau 4R Lake in the samples based on the calibration curve.

Method B: Digital Image Analysis

Materials:

• Vacuum filtration apparatus

• White filter papers with a known pore size

• Digital camera with a standardized lighting setup or a flatbed scanner

• Image analysis software (e.g., ImageJ)

Procedure:

• Sample Preparation:

  • Filter a known volume of the water sample through a white filter paper.

  • Allow the filter paper to dry completely in a controlled environment.

• Image Acquisition:

  • Place the dried filter paper in a standardized lighting environment to ensure consistent image capture.

  • Capture a high-resolution digital image of the filter paper.

• Image Analysis:

  • Create a calibration curve by filtering known concentrations of the Ponceau 4R Lake suspension and imaging the filters.

  • In the image analysis software, convert the images to a specific color space (e.g., RGB, HSB).

  • Measure the intensity of the red channel or another relevant color metric that correlates with the amount of tracer on the filter.

  • Use the calibration curve to determine the concentration of the tracer in the environmental samples.

Data Presentation

Effective data presentation is crucial for interpreting the results of a tracer study.

Table 2: Example Tracer Breakthrough Curve Data

Sample ID	Time After Injection (minutes)	Distance Downstream (meters)	Ponceau 4R Lake Conc. (mg/L)	Total Suspended Solids (mg/L)
DS1-01	10	100	0.5	15.2
DS1-02	20	100	5.2	18.5
DS1-03	30	100	12.8	25.1
DS1-04	40	100	8.1	22.3
DS1-05	50	100	2.3	17.0
DS2-01	45	500	0.2	14.8
DS2-02	60	500	2.1	16.9
DS2-03	75	500	4.5	19.8
DS2-04	90	500	3.0	18.2
DS2-05	105	500	1.1	16.1

This table would be populated with the actual experimental data.

Visualizations

Diagrams are essential for visualizing the experimental workflow and logical relationships.

Caption: Experimental workflow for a particulate tracer study using Ponceau 4R Lake.

Caption: Logical pathway for the quantitative analysis of Ponceau 4R Lake from water samples.

Considerations and Limitations

• Non-Conservative Behavior: As a particulate tracer, Ponceau 4R Lake is non-conservative. Its transport will be influenced by settling, resuspension, and interaction with streambed sediments. This is a key difference from soluble tracers and must be considered in the data interpretation.

• Tracer Selection: The choice of Ponceau 4R Lake is most appropriate when the goal is to trace fine particles. The particle size and density should ideally match the target particles of interest in the study.

• Environmental Safety: While Ponceau 4R Lake is used in foods and cosmetics, its environmental fate and potential ecotoxicological effects at the concentrations used in tracer studies should be considered.[4][5] The quantities used should be minimized, and local environmental regulations must be followed.

• Background Interference: High levels of natural suspended sediments or colored organic matter could interfere with detection. Pre-injection background sampling is critical to account for this.

• Extraction Efficiency: For the spectrophotometric method, the efficiency of the solvent extraction step must be validated to ensure accurate quantification.

References

• 1. foodcolourworld.com [foodcolourworld.com]
• 2. fao.org [fao.org]
• 3. wpachem.com [wpachem.com]
• 4. Ponceau 4R - Wikipedia [en.wikipedia.org]
• 5. Ponceau 4R - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of Ponceau 4R Lake in Pharmaceutical Tablet Coating: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ponceau 4R lake is an aluminum lake of the synthetic azo dye Ponceau 4R (also known as Cochineal Red A or E124).[1] As a water-insoluble pigment, it provides a vibrant and stable red coloration, making it a suitable colorant for pharmaceutical tablet coatings.[1][2] The use of lakes, such as Ponceau 4R lake, is often preferred over soluble dyes in tablet coating as they offer more reproducible and uniform color and are not prone to bleeding. This insolubility ensures that the color does not migrate into the tablet core or out into the surrounding environment. Ponceau 4R lake is known for its excellent light and heat stability, contributing to the overall stability and shelf-life of the final drug product.[1]

These application notes provide a comprehensive overview of the use of Ponceau 4R lake in pharmaceutical tablet coating, including formulation considerations, detailed experimental protocols, and quality control parameters.

Regulatory Status

The regulatory status of Ponceau 4R varies by country and application. It is permitted for use in pharmaceuticals in some regions but may be restricted or banned in others. For instance, while it is used in Europe, Asia, and Australia in food products, it is not approved for human consumption by the U.S. Food and Drug Administration (FDA). It is crucial for drug development professionals to consult the specific regulations of the target market for the pharmaceutical product.

Physicochemical Properties of Ponceau 4R Lake

A summary of the key physicochemical properties of Ponceau 4R and its lake is presented in the table below.

Property	Description
Synonyms	E124 Lake, Ponceau Red Lake, CI 16255 Lake, Cochineal Red A Lake[1]
CAS Number	2611-82-7 (Ponceau 4R)
Molecular Formula	C20H11N2Na3O10S3[1]
Molecular Weight	604.46 g/mol [1]
Appearance	Reddish powder or granules
Solubility	Insoluble in water, sparingly soluble in ethanol
Stability	Good stability to light and heat; fades in the presence of ascorbic acid[3]

Application in Tablet Coating

Ponceau 4R lake is incorporated into film coating formulations to provide a distinct red color to tablets. This aids in:

• Product Identification: Helps patients and healthcare providers to easily distinguish between different medications.[1]

• Patient Compliance: Aesthetically pleasing appearance can improve patient acceptability.

• Brand Recognition: Unique color can be part of a product's branding.

• Light Protection: The opacity of the lake can offer some protection to light-sensitive active pharmaceutical ingredients (APIs).

Formulation of Coating Suspension

A typical film coating formulation consists of a polymer, a plasticizer, a colorant (Ponceau 4R lake), and a solvent system. An opacifier may also be included.

Table 1: Components of a Film Coating Suspension with Ponceau 4R Lake

Component	Example	Typical Concentration (% w/w of total solids)	Function
Film-Forming Polymer	Hydroxypropyl Methylcellulose (HPMC), Polyvinyl Alcohol (PVA)	50 - 70%	Forms a continuous film around the tablet core.
Plasticizer	Polyethylene Glycol (PEG), Triacetin	5 - 20%	Increases the flexibility and adhesion of the film, preventing cracking.
Colorant	Ponceau 4R Lake	0.1 - 2.0%	Provides the desired red color.
Opacifier	Titanium Dioxide	10 - 30%	Provides opacity and can enhance the color uniformity.
Solvent System	Purified Water, Ethanol-Water Mixtures	N/A (vehicle for application)	Dissolves or disperses the solid components for spraying.

The concentration of Ponceau 4R lake can be adjusted to achieve the desired shade of red. Lower concentrations (<0.1%) will produce a lighter, pinkish hue, while higher concentrations (up to 2.0%) will result in a deeper red.

A study on a moisture-protective coating for hygroscopic tablets used "acid red 2 dye" at concentrations of 0.05% and 0.4% in the final film coating, providing an example of the low concentrations at which these dyes can be effectively used.

Illustrative Example of Coating Formulations with a Red Dye

Ingredient	Formulation 1 (% w/w of dry film)	Formulation 2 (% w/w of dry film)
HPMC	60.0	-
Shellac	-	20.0
PEG 1500	-	10.0
PEG 4000	-	29.6
Tween 80	-	5.0
Titanium Dioxide	39.95	10.0
Acid Red 2 Dye	0.05	0.4

Note: This table is adapted from a study using a different red dye and serves as an illustrative example of potential concentrations.

Experimental Protocols

Preparation of Aqueous Coating Suspension with Ponceau 4R Lake

This protocol describes the preparation of a 15% w/w solid content aqueous coating suspension.

Materials and Equipment:

• Hydroxypropyl Methylcellulose (HPMC)

• Polyethylene Glycol (PEG) 400

• Titanium Dioxide

• Ponceau 4R Lake

• Purified Water

• Mixing vessel with a low-shear mixer/homogenizer

• Magnetic stirrer

Protocol:

• Polymer Hydration: Add the required amount of HPMC to approximately half of the total volume of purified water, which has been heated to 80-90°C, while stirring. Continue stirring until the HPMC is fully dispersed.

• Cooling: Add the remaining volume of cold purified water to the polymer dispersion to facilitate the dissolution of HPMC. Continue stirring until the solution is clear and has cooled to room temperature.

• Plasticizer Addition: Slowly add the PEG 400 to the HPMC solution and mix until fully dissolved.

• Pigment Dispersion: In a separate container, disperse the Titanium Dioxide and Ponceau 4R Lake in a small amount of the polymer solution using a homogenizer to create a smooth, uniform color concentrate. This step is critical to prevent speckling in the final coating.

• Final Mixing: Slowly add the pigment dispersion to the main polymer solution with continuous stirring.

• Final Dilution and Screening: Add the remaining purified water to achieve the final desired solid content (15% w/w) and mix until uniform. Pass the final suspension through a fine mesh screen to remove any agglomerates before use.

Diagram 1: Workflow for Preparation of Coating Suspension

Caption: Workflow for preparing an aqueous film coating suspension.

Tablet Coating Process

This protocol outlines the general procedure for applying the aqueous film coating suspension to tablet cores using a perforated pan coater.

Equipment:

• Perforated pan coater with spray guns

• Peristaltic pump

• Calibrated balance

Protocol:

• Pre-heating: Load the tablet cores into the coating pan and pre-heat them to a target bed temperature of 40-45°C with the pan rotating.

• Coating:

  • Begin spraying the coating suspension onto the rotating tablet bed at a controlled rate.

  • Maintain the inlet air temperature, airflow rate, and pan speed within the defined parameters to ensure efficient drying without overwetting or spray drying.

  • Continuously monitor the tablet bed temperature.

• Process Monitoring: Periodically take samples to check for weight gain and visual appearance.

• Endpoint: Continue the process until the target weight gain (typically 2-4% of the initial tablet weight) is achieved.

• Drying: Once the target weight gain is reached, stop spraying and continue to tumble the tablets in the warm air stream for a short period to ensure they are fully dry.

• Cooling: Cool the tablets to room temperature before discharging.

Table 2: Typical Tablet Coating Process Parameters

Parameter	Typical Range
Inlet Air Temperature	50 - 70°C
Tablet Bed Temperature	40 - 45°C
Pan Speed	8 - 15 RPM
Spray Rate	10 - 50 g/min/gun (for a pilot-scale coater)
Atomizing Air Pressure	1.5 - 2.5 bar

Diagram 2: Tablet Coating Process Flow

Caption: General workflow for the tablet film coating process.

Quality Control of Coated Tablets

A series of quality control tests are performed on the finished coated tablets to ensure they meet the required specifications.

Table 3: Quality Control Tests for Ponceau 4R Lake Coated Tablets

Test	Method	Typical Specification
Appearance	Visual Inspection	Uniform red color, free from defects (cracks, peeling, twinning).
Weight Variation	USP <905>	Within compendial limits.
Hardness	Tablet Hardness Tester	Typically 5-10 kP (will be formulation dependent).
Friability	Friabilator (e.g., 100 rotations)	Less than 1.0% weight loss.
Disintegration Time	USP <701>	For immediate-release tablets, typically less than 15 minutes.
Dissolution	USP <711>	API-specific; e.g., >80% of drug released in 30 minutes.
Color Uniformity	Spectrophotometry/Colorimetry	RSD of color values within a pre-defined limit.
Assay and Impurities	HPLC	Assay within 90-110% of label claim; impurities within specified limits.

Protocols for Key Quality Control Tests

6.1.1. Disintegration Test (for immediate-release tablets)

• Apparatus: USP Disintegration Apparatus.

• Medium: Purified water or other specified medium (e.g., 0.1N HCl).

• Temperature: 37 ± 2°C.

• Procedure: Place one tablet in each of the six tubes of the basket. Operate the apparatus for the specified time.

• Acceptance Criteria: All tablets have disintegrated completely.

6.1.2. Dissolution Test (for immediate-release tablets)

• Apparatus: USP Apparatus 1 (basket) or 2 (paddle).

• Medium: As specified for the API (e.g., phosphate (B84403) buffer pH 6.8).

• Volume: Typically 900 mL.

• Temperature: 37 ± 0.5°C.

• Procedure: Place one tablet in each vessel. Withdraw samples at specified time points and analyze for dissolved API content using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Acceptance Criteria: The percentage of API dissolved at the specified time point meets the criteria set in the product specification.

Diagram 3: Quality Control Testing Workflow

Caption: A logical flow for the quality control testing of coated tablets.

Stability Considerations

Tablets coated with a Ponceau 4R lake formulation should be subjected to stability studies under ICH-recommended conditions. Key stability-indicating parameters to monitor include:

• Appearance (color fading or mottling).

• Assay of the active pharmaceutical ingredient.

• Degradation products/impurities.

• Dissolution profile.

• Moisture content.

Ponceau 4R itself is generally stable to light and heat, but its interaction with other excipients and the API over the shelf-life of the product must be evaluated.

Conclusion

Ponceau 4R lake is a valuable excipient for the film coating of pharmaceutical tablets, offering a vibrant, stable, and uniform red color. Its successful application requires careful consideration of the coating formulation, process parameters, and rigorous quality control testing. The protocols and data presented in these application notes provide a foundation for the development and evaluation of tablets coated with Ponceau 4R lake. It is imperative that researchers and drug developers adhere to the specific regulatory requirements for their target markets regarding the use of this colorant.

References

• 1. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 2. wpachem.com [wpachem.com]
• 3. Ponceau 4R - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Visualizing Nanoparticle Uptake in Cells using Ponceau 4R Lake

For Researchers, Scientists, and Drug Development Professionals

Introduction

The visualization and quantification of nanoparticle uptake into cells are critical for the development of nanomedicines and for assessing the safety of nanomaterials. Fluorescent labeling of nanoparticles is a widely used method for tracking their intracellular journey. While sophisticated quantum dots and organic fluorophores are often employed, traditional pigments offer a potentially cost-effective and stable alternative. Ponceau 4R, a synthetic red azo dye, exhibits fluorescence, and its insoluble form, Ponceau 4R lake, presents an intriguing candidate for labeling nanoparticles through physical entrapment.[1][2] This document provides detailed protocols for the preparation of Ponceau 4R lake, its incorporation into polymeric nanoparticles, and the subsequent use of these labeled nanoparticles for visualizing cellular uptake.

Ponceau 4R has known fluorescence spectral peaks at 420, 530, 635, and 687 nm, which can be leveraged for imaging purposes.[3] The "lake" is typically an aluminum salt of the dye, rendering it insoluble in water.[1][2] This insolubility is advantageous for stable incorporation into a nanoparticle matrix, minimizing leakage of the label.

Data Presentation

The following table is a template for presenting quantitative data from nanoparticle uptake experiments using Ponceau 4R lake-labeled nanoparticles. Data should be acquired from multiple replicates and experiments to ensure statistical significance.

Cell Line	Nanoparticle Concentration (µg/mL)	Incubation Time (hours)	Mean Fluorescence Intensity per Cell (Arbitrary Units)	Percentage of Fluorescent Cells (%)	Cytotoxicity (Cell Viability %)
HeLa	10	2
10	4
50	2
50	4
A549	10	2
10	4
50	2
50	4

Experimental Protocols

Herein, we provide detailed methodologies for the key experiments.

Protocol 1: Preparation of Ponceau 4R Lake

This protocol describes the conversion of water-soluble Ponceau 4R dye into its insoluble aluminum lake.

Materials:

• Ponceau 4R (C.I. Acid Red 18)

• Aluminum chloride (AlCl₃)

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

• pH meter

• Magnetic stirrer and stir bar

• Centrifuge and centrifuge tubes

• Buchner funnel and filter paper

• Drying oven

Procedure:

• Prepare a Ponceau 4R Solution: Dissolve 1 g of Ponceau 4R in 100 mL of deionized water with gentle heating and stirring.

• Prepare an Aluminum Hydroxide Slurry: In a separate beaker, dissolve 1.5 g of aluminum chloride in 50 mL of deionized water. While stirring, slowly add a 1 M sodium hydroxide solution dropwise to precipitate aluminum hydroxide. Continue adding NaOH until the pH reaches approximately 6.5-7.0.

• Form the Lake: Slowly add the Ponceau 4R solution to the aluminum hydroxide slurry while stirring vigorously.

• Adjust pH: Adjust the pH of the mixture to 5.5-6.5 with a dilute solution of NaOH or hydrochloric acid as needed.

• Age the Pigment: Continue stirring the mixture at room temperature for 2-4 hours to allow for complete laking.

• Isolate the Pigment: Centrifuge the suspension at 4000 rpm for 15 minutes. Discard the supernatant.

• Wash the Pigment: Resuspend the pigment pellet in deionized water and centrifuge again. Repeat this washing step three times to remove unreacted reagents.

• Dry the Pigment: After the final wash, collect the pigment by filtration using a Buchner funnel. Dry the Ponceau 4R lake in an oven at 60-70°C until a constant weight is achieved.

• Grind the Pigment: The dried pigment should be ground into a fine powder using a mortar and pestle.

Diagram of Ponceau 4R Lake Preparation Workflow

Ponceau 4R Lake Preparation Workflow

Protocol 2: Formulation of Ponceau 4R Lake-Labeled PLGA Nanoparticles

This protocol describes the encapsulation of Ponceau 4R lake into poly(lactic-co-glycolic acid) (PLGA) nanoparticles using an oil-in-water single emulsion solvent evaporation method.

Materials:

• Ponceau 4R lake powder (from Protocol 1)

• PLGA (50:50, MW 10,000-25,000)

• Dichloromethane (DCM)

• Poly(vinyl alcohol) (PVA), 87-89% hydrolyzed

• Deionized water

• Probe sonicator

• Magnetic stirrer and stir bar

• Centrifuge and centrifuge tubes

• Lyophilizer (optional)

Procedure:

• Prepare the Organic Phase: Dissolve 50 mg of PLGA and 5 mg of Ponceau 4R lake powder in 2 mL of DCM.

• Sonication: Sonicate the mixture for 2-3 minutes using a probe sonicator at 40% amplitude to ensure a fine dispersion of the pigment.

• Prepare the Aqueous Phase: Dissolve 100 mg of PVA in 10 mL of deionized water to make a 1% PVA solution.

• Emulsification: Add the organic phase to the aqueous phase while stirring at high speed (e.g., 1000 rpm). Immediately sonicate the mixture for 5 minutes at 50% amplitude on an ice bath to form an oil-in-water emulsion.

• Solvent Evaporation: Leave the emulsion stirring at room temperature overnight in a fume hood to allow for the complete evaporation of DCM.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension at 15,000 rpm for 20 minutes at 4°C.

• Washing: Discard the supernatant and resuspend the nanoparticle pellet in deionized water. Repeat the centrifugation and washing steps twice to remove excess PVA and unencapsulated pigment.

• Storage: Resuspend the final nanoparticle pellet in a suitable buffer (e.g., PBS) or deionized water. For long-term storage, the nanoparticles can be lyophilized.

Diagram of Nanoparticle Formulation Workflow

Nanoparticle Formulation Workflow

Protocol 3: Cellular Uptake and Visualization of Labeled Nanoparticles

This protocol details the incubation of cells with Ponceau 4R lake-labeled nanoparticles and their visualization using fluorescence microscopy.

Materials:

• HeLa or A549 cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Ponceau 4R lake-labeled PLGA nanoparticles

• Phosphate-buffered saline (PBS)

• Hoechst 33342 or DAPI

• Paraformaldehyde (PFA)

• Glass coverslips or imaging-grade multi-well plates

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Seeding: Seed cells onto glass coverslips in a 24-well plate at a density that will result in 50-70% confluency on the day of the experiment. Incubate overnight at 37°C and 5% CO₂.

• Nanoparticle Treatment: Prepare a dispersion of the Ponceau 4R lake-labeled nanoparticles in a complete cell culture medium at the desired concentrations (e.g., 10, 50, 100 µg/mL).

• Incubation: Remove the old medium from the cells and replace it with the nanoparticle-containing medium. Incubate for the desired time points (e.g., 2, 4, 24 hours) at 37°C and 5% CO₂.

• Washing: After incubation, remove the nanoparticle-containing medium and wash the cells three times with warm PBS to remove non-internalized nanoparticles.

• Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Nuclear Staining: Incubate the cells with a solution of Hoechst 33342 (1 µg/mL) or DAPI (300 nM) in PBS for 10 minutes to stain the nuclei.

• Washing: Wash the cells three times with PBS.

• Mounting: Mount the coverslips onto glass slides using a suitable mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope. Use the DAPI/blue channel for the nucleus and a red channel (e.g., TRITC or Texas Red filter set) to visualize the Ponceau 4R lake-labeled nanoparticles.

Diagram of Cellular Uptake and Visualization Workflow

Cellular Uptake Visualization Workflow

Signaling Pathways and Logical Relationships

The primary mechanism for the uptake of nanoparticles by non-phagocytic cells is endocytosis. The specific endocytic pathway can be influenced by nanoparticle size, shape, and surface chemistry.

Diagram of Nanoparticle Endocytosis Pathways

Nanoparticle Endocytosis Pathways

Concluding Remarks

The protocols outlined provide a framework for utilizing Ponceau 4R lake as a fluorescent label for tracking nanoparticle uptake in cells. Researchers should optimize these protocols for their specific nanoparticle systems and cell lines. Key considerations include the concentration of the label, the nanoparticle formulation parameters, and the imaging conditions. Cytotoxicity of the Ponceau 4R lake-labeled nanoparticles should be thoroughly assessed using standard assays (e.g., MTT, LDH) to ensure that the observed cellular processes are not artifacts of toxicity. While Ponceau 4R is a well-known food colorant, its safety in a nanoparticle formulation for cellular applications requires specific evaluation.[4] The fluorescence of the lake form may differ from the soluble dye, and characterization of its spectral properties when encapsulated is recommended.

References

• 1. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 2. fao.org [fao.org]
• 3. [Fluorescence spectra of ponceau-4R] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]

Application Notes &amp; Protocols: A Novel Ponceau 4R Lake-Based Colorimetric Sensor for Heavy Metal Ion Detection

Introduction

Heavy metal contamination in aqueous environments is a significant concern for public health and environmental safety. The development of simple, rapid, and cost-effective methods for the detection of heavy metal ions is crucial. This document outlines a novel approach for a colorimetric sensor based on the formation of Ponceau 4R aluminum lake for the detection of various metal ions. Ponceau 4R, a synthetic azo dye, forms a stable, brightly colored aluminum lake. The interaction of this lake with other metal ions can lead to a discernible color change, forming the basis of a colorimetric sensing platform. This method offers a promising avenue for the rapid and selective detection of heavy metal ions.

Principle of Detection

The sensing mechanism is based on the displacement of the aluminum ion (Al³⁺) in the Ponceau 4R aluminum lake by other metal ions. Ponceau 4R forms a stable red-colored lake with aluminum ions. When a solution containing other metal ions with a higher affinity for the Ponceau 4R dye is introduced, these ions can displace the aluminum ion from the lake complex. This displacement results in the formation of a new metal-dye complex, which exhibits a different color, or in the decomplexation of the dye, leading to a color change that can be quantified using spectrophotometry. The degree of color change is proportional to the concentration of the target metal ion.

Experimental Protocols

1. Preparation of Ponceau 4R Aluminum Lake Stock Solution

• Materials:

  • Ponceau 4R (C₂₀H₁₁N₂Na₃O₁₀S₃)

  • Aluminum chloride (AlCl₃)

  • Deionized water

  • Acetate (B1210297) buffer (pH 5.0)

• Procedure:

  • Prepare a 1 mM stock solution of Ponceau 4R by dissolving the appropriate amount in deionized water.

  • Prepare a 10 mM stock solution of aluminum chloride in deionized water.

  • To prepare the Ponceau 4R aluminum lake stock solution, mix the Ponceau 4R stock solution and the aluminum chloride stock solution in a 1:1 molar ratio in acetate buffer (pH 5.0).

  • Stir the solution for 30 minutes at room temperature to ensure complete formation of the lake. The solution should have a distinct red color.

  • The final concentration of the Ponceau 4R aluminum lake in the stock solution will be 0.5 mM.

2. Protocol for Metal Ion Detection

• Materials:

  • Ponceau 4R aluminum lake stock solution (0.5 mM)

  • Stock solutions (10 mM) of various metal ions (e.g., Cu²⁺, Pb²⁺, Cd²⁺, Hg²⁺, Ni²⁺, Zn²⁺)

  • Acetate buffer (pH 5.0)

  • UV-Vis Spectrophotometer

  • Cuvettes

• Procedure:

  • In a series of test tubes, add 1 mL of the Ponceau 4R aluminum lake stock solution.

  • Add varying concentrations of the target metal ion solution (from 0 to 100 µM) to each test tube.

  • Bring the final volume of each solution to 5 mL with acetate buffer (pH 5.0).

  • Incubate the solutions for 15 minutes at room temperature to allow for the reaction to occur.

  • Measure the absorbance spectrum of each solution from 400 nm to 700 nm using a UV-Vis spectrophotometer, with the acetate buffer as a blank.

  • Record the absorbance at the wavelength of maximum absorbance (λ_max) of the Ponceau 4R aluminum lake and any new peaks that may appear.

  • Plot the change in absorbance against the concentration of the metal ion to generate a calibration curve.

Data Presentation

Table 1: Hypothetical Performance of the Ponceau 4R Lake-Based Sensor for Various Metal Ions

Metal Ion	Linear Range (µM)	Limit of Detection (LOD) (µM)	Selectivity (Interference from other ions)
Cu²⁺	1 - 50	0.5	Minimal interference from Pb²⁺, Cd²⁺, Hg²⁺, Ni²⁺, Zn²⁺ at equivalent concentrations.
Pb²⁺	5 - 80	2.0	Moderate interference from Cu²⁺.
Hg²⁺	2 - 60	1.5	Minimal interference from other tested ions.

Table 2: Hypothetical Colorimetric Response of the Ponceau 4R Lake-Based Sensor

Metal Ion	Initial Color (Ponceau 4R-Al Lake)	Final Color (after addition of metal ion)	Wavelength Shift (Δλ_max in nm)
Cu²⁺	Red	Purple	+ 40 nm
Pb²⁺	Red	Orange-Red	- 20 nm
Hg²⁺	Red	Pink	- 10 nm

Mandatory Visualizations

Caption: Signaling pathway of the Ponceau 4R lake-based sensor.

Caption: Experimental workflow for metal ion detection.

Disclaimer: The presented application notes and protocols are a hypothetical model based on established principles of colorimetric sensing and coordination chemistry. The quantitative data and specific color changes are illustrative and would require experimental validation.

Application Notes and Protocols: Ponceau 4R Lake as a Model Compound for Azo Dye Degradation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ponceau 4R (C.I. 16255), a synthetic azo dye, is extensively used in the food, pharmaceutical, and cosmetic industries to impart a vibrant red color.[1] Due to its complex aromatic structure and the presence of azo bonds (-N=N-), Ponceau 4R is resistant to conventional wastewater treatment methods, leading to environmental persistence and potential health concerns.[2][3] Its stability and well-defined chemical structure make Ponceau 4R lake an excellent model compound for studying the degradation of azo dyes. These studies are crucial for developing effective remediation strategies for dye-contaminated wastewater.

This document provides detailed application notes and experimental protocols for studying the degradation of Ponceau 4R using various advanced techniques. The methodologies are presented to be adaptable for research, and process development, and to provide a basis for the evaluation of drug substance stability when colored with azo dyes.

Analytical Methods for Degradation Monitoring

Accurate monitoring of Ponceau 4R degradation is essential for evaluating the efficiency of any treatment process. The following are standard analytical protocols.

UV-Visible Spectrophotometry

This method is used to determine the concentration of Ponceau 4R in a solution by measuring its absorbance at its maximum wavelength (λmax).

Protocol:

• Prepare a stock solution of Ponceau 4R of known concentration (e.g., 100 mg/L) in deionized water.

• Create a series of standard solutions with different concentrations (e.g., 5, 10, 20, 30, 40 mg/L) by diluting the stock solution.

• Measure the absorbance of each standard solution at the λmax of Ponceau 4R (approximately 508 nm) using a UV-Vis spectrophotometer.[4]

• Plot a calibration curve of absorbance versus concentration.

• For experimental samples, measure the absorbance at 508 nm and determine the concentration using the calibration curve.

• The decolorization efficiency can be calculated using the following formula: Decolorization Efficiency (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Total Organic Carbon (TOC) Analysis

TOC analysis measures the total amount of organically bound carbon in a sample, indicating the extent of mineralization of the dye.

Protocol:

• Calibrate the TOC analyzer according to the manufacturer's instructions using standard solutions of potassium hydrogen phthalate.

• Filter the experimental samples through a 0.45 µm syringe filter to remove any particulate matter.

• Inject a known volume of the filtered sample into the TOC analyzer.

• The analyzer combusts the organic carbon to CO2, which is then detected and quantified.

• The TOC removal efficiency is calculated as: TOC Removal (%) = [(Initial TOC - Final TOC) / Initial TOC] x 100

Chemical Oxygen Demand (COD) Analysis

COD is a measure of the oxygen equivalent of the organic matter in a sample that is susceptible to oxidation by a strong chemical oxidant.

Protocol:

• Pipette a specific volume of the sample into a COD digestion vial containing a solution of potassium dichromate and sulfuric acid.

• Tightly cap the vials and heat them in a COD reactor at 150°C for 2 hours.

• Allow the vials to cool to room temperature.

• Measure the absorbance of the solution using a spectrophotometer at a specific wavelength (typically around 600 nm).

• Determine the COD value from a pre-calibrated curve.

• The COD removal efficiency is calculated as: COD Removal (%) = [(Initial COD - Final COD) / Initial COD] x 100

Degradation Methodologies and Protocols

Several methods have proven effective in the degradation of Ponceau 4R. Detailed protocols for the most common and effective methods are provided below.

Microbial Degradation

Microorganisms, particularly bacteria, can cleave the azo bond of Ponceau 4R using azoreductase enzymes, leading to its decolorization and subsequent degradation of the resulting aromatic amines.[5]

Protocol:

• Bacterial Strain: Bacillus sp. has been shown to be effective in degrading Ponceau 4R.[5]

• Inoculum Preparation:

  • Grow a pure culture of Bacillus sp. in a nutrient broth medium at 37°C for 24 hours.

  • Harvest the bacterial cells by centrifugation at 8000 rpm for 10 minutes.

  • Wash the cell pellet twice with sterile saline solution (0.9% NaCl).

  • Resuspend the cells in a minimal salt medium (MSM) to a desired optical density (e.g., OD600 of 1.0).

• Degradation Assay:

  • Prepare a solution of Ponceau 4R (e.g., 50 mg/L) in MSM.

  • Inoculate the Ponceau 4R solution with the prepared bacterial suspension (e.g., 5% v/v).

  • Incubate the culture under static or shaking conditions at a controlled temperature (e.g., 37°C) and pH (e.g., 7.0).

  • Withdraw aliquots at regular time intervals (e.g., 0, 6, 12, 24, 48 hours).

  • Centrifuge the aliquots to remove bacterial cells.

  • Analyze the supernatant for decolorization (UV-Vis spectrophotometry), TOC, and COD.

Quantitative Data for Microbial Degradation:

Parameter	Initial Concentration	Treatment Conditions	Efficiency	Reference
Decolorization	50 mg/L	Bacillus sp. AK1, 37°C, pH 7.0	>90% in 48h	[5]
Degradation Products	50 mg/L	Bacillus sp. AK1	4-aminonaphthalene-1-sulphonic acid, 5-amino-6-hydroxynaphthalene-2,4-disulphonic acid	[5]

Advanced Oxidation Processes (AOPs)

AOPs involve the in-situ generation of highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH), which can non-selectively oxidize a wide range of organic pollutants.

The Fenton reaction utilizes hydrogen peroxide (H2O2) and ferrous ions (Fe2+) to generate hydroxyl radicals. The photo-Fenton process enhances this reaction with UV or visible light.

Protocol for Fenton Degradation:

• Prepare a stock solution of Ponceau 4R (e.g., 50 mg/L) in deionized water.

• Adjust the pH of the solution to 3.0 using sulfuric acid.

• Add a specific concentration of FeSO4·7H2O (e.g., 0.1 mM).

• Initiate the reaction by adding a specific concentration of H2O2 (e.g., 10 mM).

• Stir the solution at room temperature for a defined reaction time (e.g., 120 minutes).

• Withdraw samples at different time intervals, and quench the reaction immediately by adding a stoichiometric amount of sodium sulfite (B76179) or by raising the pH to > 8.

• Analyze the samples for decolorization, TOC, and COD.

Protocol for Photo-Fenton Degradation:

• Follow steps 1-4 of the Fenton degradation protocol.

• Place the reactor under a UV lamp (e.g., 254 nm) or a visible light source.

• Irradiate the solution while stirring for the desired reaction time.

• Follow steps 6-7 of the Fenton degradation protocol.

Quantitative Data for Fenton and Photo-Fenton Degradation:

Process	Initial Ponceau 4R	Reagent Concentrations	Decolorization	TOC Removal	Reference
Fenton	9.926 x 10-2 mM	[H2O2]o = 4.412 mM, [Fe2+]o = 2.683 x 10-1 mM	~95% in 300s	97% in 7200s
Photo-Fenton	9.926 x 10-2 mM	[H2O2]o = 4.412 mM, [Fe2+]o = 2.683 x 10-1 mM	~95% in 300s	~100% in 7200s
Fenton-like	25 mg/L	3.0x stoichiometric H2O2, 420 mg catalyst	86.18% in 5h	66.81% in 5h	[6]

Ozone (O3) is a powerful oxidant that can directly react with the dye molecule or decompose to form hydroxyl radicals.[4]

Protocol:

• Prepare a solution of Ponceau 4R (e.g., 150 mg/L) in a semi-batch reactor.[4]

• Adjust the pH of the solution to the desired value (e.g., 5.8 or 9.4).[4]

• Continuously feed ozone gas at a constant flow rate (e.g., 1.158 × 10−6 kg s−1) into the reactor through a diffuser.[4]

• Maintain the temperature at approximately 20°C.[4]

• Collect samples at different time intervals.

• Analyze the samples for decolorization, TOC, and COD.

Quantitative Data for Ozonation:

Initial Ponceau 4R	pH	Ozone Flow Rate	Decolorization	TOC Removal	Reference
150 mg/L	5.8	1.158 × 10−6 kg s−1	Complete in 600s	~45% initially, up to 60%	[4]
Wastewater	9.4	1.158 × 10−6 kg s−1	~90% color reduction	-	[4]

This process utilizes a semiconductor photocatalyst (e.g., TiO2, ZnO, or composite materials) and a light source (UV or visible) to generate electron-hole pairs, which in turn produce reactive oxygen species.

Protocol:

• Prepare a suspension of the photocatalyst (e.g., 1 g/L of CuFe2O4/ZnO) in a Ponceau 4R solution (e.g., 10-4 M).[7]

• Stir the suspension in the dark for a period (e.g., 30 minutes) to reach adsorption-desorption equilibrium.

• Irradiate the suspension with a suitable light source (e.g., solar light or a UV lamp).

• Maintain constant stirring and temperature during the experiment.

• Withdraw aliquots at regular intervals.

• Separate the photocatalyst from the solution by centrifugation or filtration.

• Analyze the supernatant for the remaining Ponceau 4R concentration.

Quantitative Data for Photocatalysis:

Photocatalyst	Initial Ponceau 4R	Light Source	Degradation Efficiency	Half-life	Reference
30% CuFe2O4/ZnO	10-4 M	Solar Light	64% conversion	56 minutes	[7]

Visualization of Experimental Workflows

The following diagrams illustrate the general experimental workflows for Ponce.au 4R degradation studies.

Caption: General experimental workflow for Ponceau 4R degradation studies.

Caption: Workflow for Advanced Oxidation Process (AOP) degradation of Ponceau 4R.

Conclusion

Ponceau 4R lake serves as a robust model compound for investigating the degradation of azo dyes. The protocols outlined in this document for microbial and advanced oxidation processes provide a solid foundation for researchers to develop and optimize effective treatment technologies. The selection of the most appropriate method will depend on factors such as the concentration of the dye, the presence of other pollutants, and economic considerations. Further research can focus on the identification of degradation byproducts and the assessment of their toxicity to ensure a complete and environmentally safe degradation process.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. jmaterenvironsci.com [jmaterenvironsci.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: The Use of Ponceau 4R Lake in Cosmetic Formulation and Stability Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction: Ponceau 4R Lake in Cosmetics

Ponceau 4R Lake (CI 16255:1) is the aluminum lake of the synthetic azo dye Ponceau 4R.[1] As a water-insoluble pigment, it provides a vibrant and stable red hue, making it a popular choice in a variety of cosmetic products where color consistency and prevention of bleeding are critical.[1] Its insolubility makes it particularly suitable for oil-based or low-water formulations such as lipsticks, blushes, eyeshadows, and nail polishes.[1]

Key advantages of using Ponceau 4R Lake in cosmetic formulations include its excellent light and heat stability, high color intensity, and compatibility with various cosmetic ingredients.[1][2][3] These properties contribute to the overall quality and shelf life of the final product.[1][2] This document provides detailed protocols for incorporating Ponceau 4R Lake into cosmetic formulations and for conducting comprehensive stability testing to ensure product safety, quality, and durability.

Physicochemical Properties of Ponceau 4R Lake

A clear understanding of the pigment's properties is essential for successful formulation. The key physicochemical data for Ponceau 4R Lake are summarized below.

Property	Value / Description	Source(s)
CI Number	16255:1	[3][4]
INCI Name	CI 16255:1	[4]
CAS Number	15876-47-8	[3][4]
EINECS No.	240-008-3	[4]
Chemical Formula	C20H11N2Na3O10S3 (for Ponceau 4R)	[1][5]
Appearance	Fine, red powder	[1]
Solubility	Insoluble in water and organic solvents; easy to disperse in oil-based systems.[1][6][7]	[1][6][7]
Stability	Good stability to light, heat, and acid.[1][3][6][8] Fades in the presence of ascorbic acid and is unstable in the presence of oxidizing or reducing agents.[8][9]	[1][3][6][8][9]
Shelf Life	Approximately 8 years under proper storage conditions.	[4]

Formulation Guidelines

For effective coloration, Ponceau 4R Lake must be properly dispersed within the cosmetic formulation.

• Dispersion: It is recommended to pre-disperse the pigment in a suitable medium that is compatible with the final product.[10] Common dispersion media include propylene (B89431) glycol, glycerin, castor oil, or other components of the formulation's oil phase.

• Method: Use a high-shear mixer or a three-roll mill to break down agglomerates and achieve a uniform, fine dispersion. This ensures consistent color payoff and avoids speckling in the final product.

• Incorporation: The pre-dispersed pigment can then be added to the main batch during the manufacturing process. For emulsions, it is typically added to the oil phase before emulsification.

Stability Testing: Rationale and Strategy

The purpose of stability testing is to ensure that a cosmetic product maintains its intended physical, chemical, and microbiological quality, as well as its functionality and aesthetics, throughout its expected shelf life.[11][12][13] For formulations containing Ponceau 4R Lake, testing focuses on color stability, physical integrity of the formula, and compatibility with packaging.

A comprehensive stability program involves subjecting the product to various environmental conditions that simulate those it might encounter during its lifecycle.[11][14]

Caption: Overall stability testing workflow for cosmetics.

Experimental Protocols

The following protocols outline the key stability tests for cosmetic formulations containing Ponceau 4R Lake.

Protocol: Physical & Chemical Stability (Accelerated Testing)

Accelerated stability testing uses exaggerated conditions, such as elevated temperature, to speed up aging and predict long-term shelf life more quickly.[11][12][15][16] A product stable for three months at 45°C is generally considered stable for two years at room temperature.[13]

Objective: To evaluate the physical and chemical integrity of the product under various temperature conditions.

Experimental Conditions:

Parameter	Condition	Rationale
Temperature	4°C ± 2°C (Refrigerated)	Detects issues like crystallization or phase separation in the cold.[11]
25°C ± 2°C / 60% RH (Room Temp)	Simulates typical consumer storage; serves as the control.[17]
45°C ± 2°C / 75% RH (Elevated Temp)	Accelerates aging to predict long-term stability.[11][17]
Freeze-Thaw Cycle	-10°C to 25°C (3 cycles)	Stresses the emulsion to assess its robustness.[13][18]
Duration	12 Weeks	Standard duration for accelerated testing.[16]
Evaluation Points	Time 0, 4, 8, and 12 weeks	Provides snapshots of product degradation over time.[16]
Samples	Product in final packaging and in an inert glass container (control).[16][18]	[16][18]

Methodology:

• Sample Preparation: Prepare multiple samples of the final formulation in both the intended commercial packaging and in chemically inert glass jars.

• Initial Analysis (Time 0): Before placing samples in stability chambers, evaluate and record the baseline parameters for all samples (see Table 5.3).

• Storage: Place the samples in calibrated stability chambers set to the conditions outlined in Table 5.1.

• Evaluation: At each time point (4, 8, and 12 weeks), remove a sample from each condition. Allow it to equilibrate to room temperature before evaluation.

• Freeze-Thaw Cycling: For cycle testing, place samples at -10°C for 24 hours, then move them to 25°C for 24 hours. Repeat this for three full cycles.[13] Evaluate after the third cycle.

• Data Recording: Meticulously record all observations and measurements at each evaluation point, comparing them to the Time 0 data and the 25°C control sample.

Caption: Accelerated physical and chemical stability testing protocol.

Protocol: Photostability Testing

Cosmetic products are often exposed to sunlight and artificial light during shipping, storage, and use, which can cause colorants to fade or degrade.[19][20] Photostability testing evaluates the effect of light exposure on the product and its packaging.[20]

Objective: To determine if light exposure causes degradation, color change, or other alterations to the product.

Experimental Conditions:

Parameter	Condition	Rationale
Light Source	Xenon Arc Lamp with filters to simulate sunlight through a window (ICH Q1B Option 1).	Closely simulates the spectral distribution of sunlight.[19][21][22]
Exposure Level	Overall illumination of not less than 1.2 million lux hours. Integrated near UV energy of not less than 200 watt hours/square meter.	ICH Q1B guideline for sufficient light exposure.[21]
Temperature	Controlled, typically 25°C.	To ensure degradation is caused by light, not heat.[21]
Control Sample	"Dark" control sample wrapped in aluminum foil.	To differentiate between changes caused by light versus temperature.
Samples	Product in its final transparent or semi-transparent packaging.	To assess the protective quality of the packaging.[20]

Methodology:

• Sample Preparation: Place the product in its final consumer packaging. Prepare a "dark" control by wrapping an identical sample completely in aluminum foil.

• Exposure: Place both the test and control samples in a photostability chamber equipped with a calibrated xenon lamp.

• Monitoring: Expose the samples until the specified illumination level is reached.

• Evaluation: After the exposure period, compare the light-exposed sample to the dark control. Evaluate for changes in color, odor, and other relevant physical properties (see Table 5.3). Color change can be quantified using a spectrophotometer or colorimeter to measure the Delta E* value.

Evaluation Parameters & Acceptance Criteria

The following parameters should be assessed at each time point. The acceptance criteria should be defined before starting the study.

Parameter	Method of Analysis	Acceptance Criteria (Example)
Appearance	Visual Inspection	No signs of separation, crystallization, or precipitation.
Color	Visual and/or Spectrophotometer (CIELAB)	No significant change in color (e.g., ΔE* < 2).
Odor	Olfactory Assessment	No development of off-odors; fragrance profile remains consistent.
pH	pH Meter	Remains within specified range (e.g., ±0.5 from initial value).
Viscosity	Viscometer/Rheometer	Remains within specified range (e.g., ±10% from initial value).
Weight Loss	Gravimetric	Not to exceed 1% over the study period.
Microbiology	Microbial Content Testing	Meets compendial standards for bacteria, yeast, and mold.
Packaging	Visual Inspection	No signs of leaking, cracking, deformation, or discoloration.

Conclusion

Ponceau 4R Lake is a stable and versatile pigment for use in a wide range of cosmetic applications.[1][3][23] However, rigorous stability testing is a mandatory step in product development to guarantee that the final product remains safe, effective, and aesthetically pleasing throughout its entire shelf life. The protocols provided here offer a comprehensive framework for evaluating formulations containing Ponceau 4R Lake, ensuring a high-quality product that meets both regulatory and consumer expectations.

References

• 1. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 2. nordiclabsupplies.com [nordiclabsupplies.com]
• 3. wpachem.com [wpachem.com]
• 4. neelikon.com [neelikon.com]
• 5. yigitoglu.com [yigitoglu.com]
• 6. chembk.com [chembk.com]
• 7. foodcolourworld.com [foodcolourworld.com]
• 8. Ponceau 4R - Wikipedia [en.wikipedia.org]
• 9. Safety and efficacy of ponceau 4R for cats, dogs and ornamental fish - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ulprospector.com [ulprospector.com]
• 11. certifiedcosmetics.com [certifiedcosmetics.com]
• 12. freelanceformulations.com [freelanceformulations.com]
• 13. makingcosmetics.com [makingcosmetics.com]
• 14. umbrex.com [umbrex.com]
• 15. certified-laboratories.com [certified-laboratories.com]
• 16. microchemlab.com [microchemlab.com]
• 17. Accelerated Stability Testing: Guide for Lasting Cosmetics [myswisslab.com]
• 18. skinconsult.com [skinconsult.com]
• 19. Case Study: Photostability Testing of Cosmetics or Pharmaceuticals | Labomat [labomat.eu]
• 20. microchemlab.com [microchemlab.com]
• 21. bmtusa.com [bmtusa.com]
• 22. allanchem.com [allanchem.com]
• 23. Lake Ponceau 4R | Lake colors | Manufacturer, Supplier, Exporter [emcochemicals.com]

Application Note: Ponceau 4R Lake as a Reference Material for Particle Size Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Particle size distribution is a critical quality attribute in the pharmaceutical industry, influencing a wide range of product performance characteristics including dissolution rate, bioavailability, content uniformity, and stability. Routine verification of particle size analysis instrumentation is essential to ensure data accuracy and reliability. While NIST-traceable standards are used for formal calibration, in-house process control standards are valuable for frequent performance verification.

This document outlines the potential use of Ponceau 4R lake as a stable, water-insoluble reference material for monitoring the performance of laser diffraction particle size analyzers. Ponceau 4R lake is a synthetic pigment, consisting of the Ponceau 4R dye adsorbed onto an aluminum hydroxide (B78521) substrate.[1][2] Its properties as a fine, amorphous red powder that is insoluble in water make it a suitable candidate for this application.[3]

This application note provides a detailed protocol for the characterization and use of Ponceau 4R lake as an internal reference material for wet dispersion particle size analysis.

Physicochemical Properties of Ponceau 4R Lake

A summary of the key physical and chemical properties of Ponceau 4R lake relevant to particle size analysis is presented in Table 1. These properties are essential for developing an appropriate measurement method.

Property	Value / Description	Source
Chemical Name	[7-hydroxy-8-[(4-sulpho-1-naphthyl)azo]naphthalene-1,3-disulphonato(3-)] aluminium	[4]
C.I. No.	16255:1	[4][5]
E No.	E 124	[4][5]
CAS No.	15876-47-8	[4]
Physical State	Fine, amorphous, free-flowing red powder	[3][5]
Solubility	Insoluble in water and most organic solvents; Soluble in acidic & alkaline media	[4]
Particle Size (Typical)	< 7 microns	[4]
Refractive Index (Assumed)	1.520
Absorption Index (Assumed)	0.01

Note: The Refractive and Absorption Indices are assumed values for illustrative purposes. For optimal results, these parameters should be determined empirically for the specific material being analyzed.

Illustrative Particle Size Distribution Data

The following table (Table 2) presents hypothetical but representative particle size distribution data for a batch of Ponceau 4R lake, as would be determined after method development. This data serves as an example for setting in-house specifications for routine instrument performance verification.

Parameter	Result (µm)	Acceptance Criteria (Example)
Dv10	1.85	1.70 - 2.00
Dv50 (Median)	4.20	4.00 - 4.40
Dv90	8.50	8.20 - 8.80
Span	1.58	< 1.70

Dv10, Dv50, and Dv90 represent the particle diameters at which 10%, 50%, and 90% of the sample volume is comprised of smaller particles, respectively. Span is calculated as (Dv90 - Dv10) / Dv50.

Experimental Protocols

Objective

To develop a standardized protocol for the measurement of Ponceau 4R lake particle size distribution using a laser diffraction instrument with a wet dispersion unit.

Materials and Equipment

• Material: Ponceau 4R Lake Powder

• Equipment: Laser Diffraction Particle Size Analyzer (e.g., Malvern Mastersizer or similar) with a wet dispersion unit.

• Dispersants:

  • Deionized Water with Surfactant (e.g., 0.1% Tween 80)

  • Isopropanol (IPA)

  • Propylene Glycol

• Apparatus: 100 mL Glass Beakers, Spatula, Plastic Pipettes, Ultrasonic Bath.

Protocol 1: Dispersant Selection and Sample Preparation

The goal is to achieve a stable dispersion where particles are individualized and not agglomerated.

• Initial Screening: Prepare three separate suspensions of Ponceau 4R lake.

  • Beaker A: Add approximately 50 mg of Ponceau 4R lake to 50 mL of deionized water containing 0.1% Tween 80.

  • Beaker B: Add approximately 50 mg of Ponceau 4R lake to 50 mL of Isopropanol.

  • Beaker C: Add approximately 50 mg of Ponceau 4R lake to 50 mL of Propylene Glycol.

• Dispersion: Stir each beaker gently with a glass rod to wet the powder.

• Ultrasonication: Place each beaker in an ultrasonic bath for 2 minutes to aid in deagglomeration.

• Visual Observation: Observe the suspensions for signs of agglomeration, rapid sedimentation, or color bleeding (indicating dissolution). The most stable, uniform dispersion will be selected for analysis. Propylene Glycol is often a suitable medium for dispersing lake pigments.[4]

Figure 1: Workflow for dispersant selection and sample preparation.

Protocol 2: Instrument Setup and Measurement

• Instrument Start-up: Power on the particle size analyzer and allow the laser to warm up for at least 30 minutes.

• Software Setup:

  • Create or open a Standard Operating Procedure (SOP) file.

  • Enter the material properties:

    • Material: Ponceau 4R Lake

    • Refractive Index: 1.520 (or empirically determined value)

    • Absorption Index: 0.01 (or empirically determined value)

  • Select the chosen dispersant and enter its properties (e.g., Refractive Index of Propylene Glycol is ~1.43).

• Measurement Settings:

  • Stir Speed: Set to a speed that ensures homogeneity without introducing air bubbles (e.g., 2000 rpm).

  • Sonication: Set the instrument's built-in ultrasonication to 40% power for 60 seconds before measurement.

  • Measurement Time: 12 seconds.

  • Number of Measurements: 3.

• Background Measurement: Run a background measurement with the clean dispersant until it passes the instrument's quality criteria.

• Sample Addition: Add the prepared Ponceau 4R lake suspension dropwise to the dispersion unit until the obscuration level is within the optimal range (typically 10-20%).

• Measurement Execution: Start the measurement sequence. The instrument will automatically stir, sonicate, and measure the sample three times.

• Data Analysis: Review the results, paying close attention to the repeatability of the three measurements. The Relative Standard Deviation (RSD) for the Dv50 should be less than 3%.

Figure 2: Experimental workflow for particle size measurement.

Logical Relationship for Method Development

The development of a robust particle size method involves a logical progression from understanding the material to optimizing the measurement parameters. The key is to ensure complete dispersion to measure the primary particle size, and then to ensure the measurement itself is repeatable and reproducible.

Figure 3: Logical flow for method development.

Conclusion

Ponceau 4R lake demonstrates potential as a useful, cost-effective, and stable in-house reference material for the routine performance verification of laser diffraction particle size analyzers. Its insolubility in common dispersants and availability as a fine powder make it a suitable candidate. By following the detailed protocols for dispersant selection and method parameter optimization, a reproducible particle size distribution can be obtained. Once characterized, this material can be used to monitor instrument performance between formal calibrations, ensuring the consistency and reliability of particle size data in research and quality control environments.

References

• 1. dyespigments.net [dyespigments.net]
• 2. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 3. scribd.com [scribd.com]
• 4. allcoloursupplies.com.au [allcoloursupplies.com.au]
• 5. vidhifoodcolors.com [vidhifoodcolors.com]

Application Note: Spectrophotometric Determination of Ponceau 4R in Beverages

Abstract

This application note provides a detailed protocol for the quantitative determination of Ponceau 4R (also known as C.I. Food Red 7 or E124) in beverage samples using UV-Vis spectrophotometry. Ponceau 4R is a synthetic red azo dye widely used in the food industry to enhance the color of products such as soft drinks, sweets, and jellies.[1] Monitoring its concentration is crucial for ensuring product quality and compliance with regulatory limits. The described method is simple, rapid, and accurate for the routine analysis of Ponceau 4R.[2]

Introduction

Ponceau 4R is a water-soluble monoazo dye that imparts a bright scarlet red hue.[3] Its chemical structure allows for strong absorption of light in the visible region, making it suitable for spectrophotometric analysis. The maximum absorption wavelength (λmax) of Ponceau 4R in aqueous solutions is consistently reported to be between 506 nm and 508 nm.[1][3][4][5] This characteristic absorption forms the basis of the quantitative method detailed herein. This document outlines the necessary reagents, instrumentation, sample preparation, and analytical procedures for the accurate measurement of Ponceau 4R in various beverage matrices.

Principle

The method is based on Beer-Lambert's law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution. By measuring the absorbance of a beverage sample at the λmax of Ponceau 4R, its concentration can be determined by referencing a standard calibration curve prepared from solutions of known Ponceau 4R concentrations.

Experimental Protocols

Instrumentation and Reagents

• Instrumentation:

  • UV-Vis Spectrophotometer (capable of scanning in the visible range, 400-700 nm)

  • 1 cm quartz or glass cuvettes

  • Analytical balance

  • Volumetric flasks (various sizes: 10 mL, 50 mL, 100 mL)

  • Pipettes (various sizes)

  • pH meter

  • Centrifuge (optional, for turbid samples)

  • 0.45 µm membrane filters (optional, for turbid samples)

• Reagents:

  • Ponceau 4R reference standard (purity ≥ 80%)

  • Deionized or distilled water

  • Ammonium (B1175870) acetate (B1210297) buffer (0.02 M, for standard preparation if following JECFA guidelines)[6]

  • Carrez I and II solutions (optional, for clarification of turbid samples)[2]

Preparation of Standard Solutions

• Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh 10 mg of Ponceau 4R reference standard and transfer it to a 100 mL volumetric flask. Dissolve the standard in deionized water or 0.02 M ammonium acetate buffer and make up to the mark.[6] This solution should be stored in a dark, cool place.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with deionized water. A typical concentration range for the calibration curve is 3 - 40 µg/mL.[7] For example, to prepare 10 mL of a 10 µg/mL standard, pipette 1 mL of the 100 µg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with deionized water.

Sample Preparation

The sample preparation procedure may vary depending on the beverage matrix.

• Clear Beverages (e.g., soft drinks, juices without pulp):

  • Degas carbonated beverages using sonication or by gentle stirring.[8]

  • If necessary, dilute the sample with deionized water to bring the Ponceau 4R concentration within the linear range of the calibration curve. The dilution factor must be recorded for the final concentration calculation.[9]

  • If the sample is clear, no further preparation is needed.

• Turbid Beverages (e.g., juices with pulp, dairy-based drinks):

  • Centrifuge an aliquot of the sample to separate solid particles.

  • Alternatively, for clarification, Carrez solutions can be used.[2]

  • Filter the supernatant or the clarified sample through a 0.45 µm membrane filter before measurement.

Spectrophotometric Measurement

• Wavelength Scan: To determine the λmax, scan a mid-range Ponceau 4R standard solution (e.g., 10 µg/mL) from 400 to 700 nm against a deionized water blank. The peak absorbance should be observed around 507 nm.[1][5]

• Calibration Curve:

  • Set the spectrophotometer to the determined λmax (e.g., 507 nm).

  • Zero the instrument with a deionized water blank.

  • Measure the absorbance of each working standard solution.

  • Plot a graph of absorbance versus concentration (µg/mL). The resulting plot should be linear and pass through the origin. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

• Sample Analysis:

  • Measure the absorbance of the prepared beverage sample(s) at the same wavelength.

  • Using the equation from the calibration curve, calculate the concentration of Ponceau 4R in the sample.

Calculation

The concentration of Ponceau 4R in the original beverage sample can be calculated using the following formula:

Concentration (µg/mL) = (Absorbance - y-intercept) / slope * Dilution Factor

Data Presentation

The performance of the spectrophotometric method for Ponceau 4R determination can be summarized by its validation parameters. The following tables present a summary of quantitative data from various studies.

Table 1: Linearity and Correlation Coefficients

Method	Linearity Range (µg/mL)	Correlation Coefficient (R²)	Reference
Derivative Spectrophotometry	3 - 40	1	[7]
First Derivative of Ratio Spectra	2 - 10	0.9996	[2]
Compensation Spectrophotometry	2 - 10	0.9998	[2]

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Method	LOD (µg/mL)	LOQ (µg/mL)	Reference
Derivative Spectrophotometry	0.825	2.50	[7]
First Derivative of Ratio Spectra	0.071	0.236	[2]
Compensation Spectrophotometry	0.081	0.270	[2]
Ultrasonic-assisted cloud point microextraction	0.0065	-	[10]

Visualization

Diagram 1: Experimental Workflow

Caption: Workflow for Spectrophotometric Determination of Ponceau 4R.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. Four Derivative Spectrophotometric Methods for the Simultaneous Determination of Carmoisine and Ponceau 4R in Drinks and Comparison with High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kochcolor.com [kochcolor.com]
• 4. Ponceau 4R - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. fao.org [fao.org]
• 7. rjptonline.org [rjptonline.org]
• 8. proakademia.eu [proakademia.eu]
• 9. stacks.cdc.gov [stacks.cdc.gov]
• 10. tandfonline.com [tandfonline.com]

Application Notes and Protocols: Ponceau 4R Lake for Coloring Biodegradable Polymers and Plastics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ponceau 4R lake is a synthetic azo dye, the aluminum lake of Ponceau 4R (E124), which provides a vibrant and stable red color.[1] Its insolubility in water and excellent stability to heat and light make it a suitable colorant for various applications, including plastics and polymers.[1] This document provides detailed application notes and protocols for the use of Ponceau 4R lake in coloring biodegradable polymers such as Polylactic Acid (PLA) and Polyhydroxyalkanoates (PHA). These protocols are intended for research and development purposes in fields including, but not limited to, biodegradable packaging, medical devices, and drug delivery systems.

Product Information

Property	Value	Reference
CI Name	Food Red 7:1	[2]
CI Number	16255:1	[2]
CAS Number	15876-47-8	[2]
Molecular Formula	C20H11N2Na3O10S3 (parent dye)	[1]
Appearance	Red powder	[3]
Solubility	Insoluble in water and most organic solvents. Coloration is achieved through dispersion.	[1][4]
Regulatory Status	Use in food, drugs, and cosmetics is subject to regional regulations. It is not permitted for food use in the USA.[2] In Europe, it is designated as E124.[1][2]

Applications in Biodegradable Polymers

Ponceau 4R lake can be incorporated into biodegradable polymers to provide a distinct and stable red coloration. Potential applications include:

• Biodegradable Packaging: For aesthetic purposes and brand identification in food and consumer goods packaging.

• Medical Devices: To color biodegradable medical devices for identification, such as sutures or temporary implants.

• Drug Delivery Systems: As a coloring agent in biodegradable polymeric drug delivery matrices for visual tracking or coding.

Experimental Protocols

Preparation of Colored Biodegradable Polymer Films via Solvent Casting

This protocol describes the preparation of colored PLA films. The same procedure can be adapted for other solvent-soluble biodegradable polymers like PHA.

Materials:

• Polylactic Acid (PLA) pellets or powder

• Ponceau 4R lake powder

• Dichloromethane (DCM) or a suitable solvent for the chosen polymer

• Glass petri dishes or other flat casting surfaces

• Magnetic stirrer and stir bar

• Ultrasonic bath (optional)

• Drying oven or vacuum oven

Procedure:

• Prepare Polymer Solution:

  • Dissolve a known amount of PLA (e.g., 2g) in a suitable volume of DCM (e.g., 40 mL) in a glass beaker with a magnetic stir bar.

  • Stir the solution until the PLA is completely dissolved. This may take several hours. Gentle heating (e.g., 30-40°C) can accelerate dissolution.

• Disperse Ponceau 4R Lake:

  • Weigh the desired amount of Ponceau 4R lake (e.g., 0.1% w/w of the polymer).

  • In a separate small vial, add the Ponceau 4R lake to a small amount of the solvent (e.g., 1-2 mL of DCM).

  • Disperse the lake uniformly using a vortex mixer or by sonication for 5-10 minutes to break up any agglomerates.

• Combine and Mix:

  • Add the dispersed Ponceau 4R lake suspension to the PLA solution.

  • Stir the mixture vigorously for at least 1 hour to ensure uniform distribution of the colorant.

• Casting:

  • Pour the colored polymer solution into a clean, dry glass petri dish.

  • Ensure the solution spreads evenly to form a film of uniform thickness.

• Drying:

  • Cover the petri dish with a perforated aluminum foil to allow for slow solvent evaporation and prevent contamination.

  • Dry the film at room temperature in a fume hood for 24 hours.

  • For complete solvent removal, transfer the film to a vacuum oven and dry at a temperature below the polymer's glass transition temperature (e.g., 40°C for PLA) for another 24 hours.

• Film Removal:

  • Carefully peel the dried film from the casting surface.

Diagram of Solvent Casting Workflow:

Caption: Workflow for preparing colored biodegradable polymer films.

Preparation of Colored Biodegradable Polymer Masterbatch via Melt Extrusion

This protocol outlines a general procedure for creating a concentrated color masterbatch that can then be used to color larger quantities of biodegradable polymer.

Materials:

• Biodegradable polymer (e.g., PLA or PHA) in pellet form (carrier resin)

• Ponceau 4R lake powder

• Twin-screw extruder

• Pelletizer

Procedure:

• Pre-blending:

  • Dry the carrier resin pellets and the Ponceau 4R lake powder to remove any moisture, following the manufacturer's recommendations.

  • In a suitable container, pre-blend the carrier resin with a high concentration of Ponceau 4R lake (e.g., 20-40% w/w). Mix thoroughly to ensure a homogenous dry blend.

• Extrusion:

  • Set the temperature profile of the twin-screw extruder appropriate for the carrier resin. A typical profile for PLA might range from 160°C to 190°C from the feeding zone to the die.

  • Feed the pre-blended mixture into the extruder at a constant rate.

  • The screw speed should be optimized to ensure good dispersion of the colorant without excessive shear that could degrade the polymer or the colorant.

• Pelletizing:

  • The extruded, colored polymer strand is cooled in a water bath and then fed into a pelletizer to produce masterbatch pellets.

• Drying:

  • Dry the masterbatch pellets thoroughly before storage or use.

Diagram of Masterbatch Production Workflow:

Caption: Workflow for producing a colored biodegradable polymer masterbatch.

Characterization and Quality Control

Color Stability

Protocol for UV Stability Testing:

• Place a sample of the colored polymer film in a UV weathering chamber.

• Expose the film to a controlled cycle of UV radiation and humidity, simulating environmental conditions.

• At set time intervals (e.g., 0, 24, 48, 72 hours), remove the sample and measure the color change using a spectrophotometer or colorimeter (measuring L, a, b* values).

• Calculate the total color difference (ΔE*) to quantify the color fading.

Migration Testing

Migration testing is crucial for applications involving food contact or biomedical use to ensure that the colorant does not leach out of the polymer matrix.

Protocol for Overall Migration Testing (Illustrative):

This protocol is a general guideline based on food contact material regulations. Specific conditions should be adapted based on the intended application and relevant regulatory standards.

Materials:

• Colored biodegradable polymer film

• Food simulants (e.g., 10% ethanol (B145695) for aqueous foods, 50% ethanol for alcoholic foods, and olive oil or a suitable substitute for fatty foods)

• Migration cells or beakers

• Incubator or oven

Procedure:

• Cut the colored polymer film into pieces of a known surface area.

• Place the film samples into migration cells or beakers.

• Fill the cells with the pre-heated food simulant to a known volume, ensuring the film is fully immersed.

• Seal the cells and place them in an incubator at a specified temperature and for a specific duration (e.g., 40°C for 10 days, representing long-term storage at room temperature). These conditions should be chosen based on the intended use and relevant regulations.

• After the exposure time, remove the film samples.

• Evaporate the food simulant to dryness and weigh the residue.

• The overall migration is expressed in mg of residue per dm² of the polymer surface area.

Protocol for Specific Migration Analysis of Ponceau 4R:

• Following exposure to the food simulant as described above, the simulant is analyzed to quantify the amount of Ponceau 4R that has leached out.

• Analytical Method: High-Performance Liquid Chromatography (HPLC) with a UV-Vis or Diode Array Detector (DAD) is a suitable method.

  • Mobile Phase: A gradient of ammonium (B1175870) acetate (B1210297) buffer and acetonitrile (B52724) is typically used.

  • Column: A C18 reverse-phase column is appropriate.

  • Detection: The wavelength of maximum absorbance for Ponceau 4R (around 505-510 nm) should be used for detection.[6]

  • Quantification: A calibration curve is prepared using standard solutions of Ponceau 4R in the respective food simulant.

Table of Illustrative Migration Data (Placeholder):

Food Simulant	Test Conditions	Overall Migration (mg/dm²)	Specific Migration of Ponceau 4R (mg/kg)
10% Ethanol (Simulant A)	10 days at 40°C	< 1.0	< 0.01
3% Acetic Acid (Simulant B)	10 days at 40°C	< 1.0	< 0.01
50% Ethanol (Simulant D1)	10 days at 40°C	< 1.5	< 0.05
Olive Oil (Simulant D2)	10 days at 40°C	< 5.0	< 0.1

Note: This data is for illustrative purposes only. Actual migration will depend on the specific polymer, colorant concentration, and processing conditions.

Biocompatibility Considerations

For biomedical applications, the biocompatibility of the colored polymer is of paramount importance. Azo dyes, as a class, have been studied for their biological interactions.[7][8] While Ponceau 4R is used in some pharmaceutical applications, its biocompatibility when incorporated into a biodegradable polymer matrix for internal use requires rigorous evaluation.[1]

Recommended Biocompatibility Tests (as per ISO 10993):

• Cytotoxicity (ISO 10993-5): To assess if the material causes cell death.

• Sensitization (ISO 10993-10): To evaluate the potential for allergic reactions.

• Irritation (ISO 10993-10): To assess skin or mucosal irritation.

• Systemic Toxicity (ISO 10993-11): To evaluate potential toxicity to the whole organism.

• Genotoxicity (ISO 10993-3): To assess the potential to damage genetic material.

Signaling Pathways:

Currently, there is a lack of specific research in publicly available literature detailing the signaling pathways involved in the cellular response to Ponceau 4R lake when released from a biodegradable polymer matrix. General toxicological studies on azo dyes suggest that their metabolites, aromatic amines, can be of concern.[9] The degradation of the biodegradable polymer itself will also influence the local biological response. Therefore, a comprehensive biocompatibility assessment of the final colored device is essential.

Logical Relationship of Biocompatibility Assessment:

Caption: Logical flow of biocompatibility assessment for colored polymers.

Conclusion

Ponceau 4R lake is a viable candidate for coloring biodegradable polymers, offering a vibrant and stable red hue. However, its application, particularly in food contact and biomedical fields, necessitates rigorous testing and characterization to ensure safety and performance. The protocols provided herein offer a starting point for researchers to incorporate and evaluate Ponceau 4R lake in their specific biodegradable polymer systems. Further research is needed to generate specific quantitative data on its performance and biological interactions in this context.

References

• 1. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 2. Food Packaging Materials Need to Be Alert to Colorant Migration [kenweigh.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. ulprospector.com [ulprospector.com]
• 5. Ponceau 4R - Wikipedia [en.wikipedia.org]
• 6. allcoloursupplies.com.au [allcoloursupplies.com.au]
• 7. Biomedical Applications of Aromatic Azo Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent Applications of Azo Dyes: A Paradigm Shift from Medicinal Chemistry to Biomedical Sciences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ponceau 4R Lake in Controlled-Release Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ponceau 4R lake, an aluminum lake of the azo dye Ponceau 4R, is a water-insoluble colorant widely used in the pharmaceutical industry to provide a consistent and aesthetically pleasing appearance to solid dosage forms.[1] In the formulation of controlled-release drug delivery systems, particularly hydrophilic matrix tablets, the incorporation of insoluble excipients like Ponceau 4R lake can potentially influence the drug release kinetics. These application notes provide an overview of the role of Ponceau 4R lake and detailed protocols for the formulation and evaluation of controlled-release tablets.

Application Notes

Ponceau 4R lake is primarily used as a colorant in pharmaceutical preparations, including tablets and capsules, to enhance product identification and patient compliance.[1] Its insolubility in water is a key characteristic, making it suitable for applications where color migration is a concern. In controlled-release formulations, where the release of the active pharmaceutical ingredient (API) is modulated over an extended period, the addition of an insoluble component like Ponceau 4R lake can have an impact on the hydration of the polymer matrix and the diffusion pathways of the drug.

The effect of an insoluble excipient on drug release from a hydrophilic matrix system, such as those based on hydroxypropyl methylcellulose (B11928114) (HPMC), is dependent on several factors including the concentration of the excipient, its particle size, and its distribution within the matrix. While primarily considered an inert excipient in terms of therapeutic effect, its physical presence can alter the tortuosity of the diffusion path for the dissolved drug, potentially leading to a modification of the release profile. Therefore, it is crucial to evaluate the impact of Ponceau 4R lake on the drug release characteristics of the specific controlled-release formulation being developed.

Data Presentation: Effect of an Insoluble Component on Drug Release Kinetics

Formulation	Polymer Concentration (HPMC K15M)	Insoluble Component	Cumulative Drug Release (%) at 8 hours	Release Exponent (n)	Release Mechanism
F1	10%	Verapamil HCl (Soluble)	95.2 ± 2.1	0.510	Anomalous (non-Fickian) diffusion
F5	10%	Aceclofenac (Insoluble)	68.4 ± 1.8	0.910	Zero-order release

Data adapted from a study on the effects of drug solubility on release kinetics from HPMC based matrix formulations.[2][3]

Experimental Protocols

Preparation of Controlled-Release HPMC Matrix Tablets (Wet Granulation Method)

This protocol describes the preparation of controlled-release matrix tablets using a wet granulation technique.

Materials:

• Active Pharmaceutical Ingredient (API)

• Hydroxypropyl Methylcellulose (HPMC K100M)

• Lactose (filler)

• Polyvinylpyrrolidone (PVP K30) (binder)

• Isopropyl Alcohol (IPA) (granulating fluid)

• Ponceau 4R Lake (colorant)

• Magnesium Stearate (B1226849) (lubricant)

• Talc (B1216) (glidant)

Equipment:

• Sieves (#16, #40)

• Planetary mixer

• Drying oven

• Tablet compression machine

Procedure:

• Pass the API, HPMC K100M, Lactose, and Ponceau 4R Lake through a #40 sieve to ensure uniformity.

• Mix the sieved API, HPMC, Lactose, and Ponceau 4R Lake in a planetary mixer for 10 minutes for uniform blending.

• Prepare a 2% w/v solution of PVP K30 in IPA.

• Slowly add the PVP K30 solution to the powder blend while mixing to form a coherent mass. Add additional IPA if necessary.

• Pass the wet mass through a #16 sieve to form granules.

• Dry the granules in a drying oven at 40 ± 2°C for 2 hours, or until the loss on drying is within the acceptable limits.

• Pass the dried granules through a #16 sieve again to break any aggregates.

• Add magnesium stearate and talc (both previously passed through a #40 sieve) to the dried granules and blend for 5 minutes.

• Compress the lubricated granules into tablets using a tablet compression machine.

In Vitro Dissolution Testing (USP Apparatus 2 - Paddle Method)

This protocol outlines the procedure for in vitro dissolution testing of the prepared controlled-release tablets.

Materials:

• Phosphate (B84403) buffer (pH 6.8) as dissolution medium

• Prepared controlled-release tablets

Equipment:

• USP Dissolution Apparatus 2 (Paddle type)

• Water bath

• UV-Vis Spectrophotometer or HPLC

• Syringes and filters (0.45 µm)

Procedure:

• Prepare 900 mL of phosphate buffer (pH 6.8) and deaerate the medium.

• Place the dissolution medium in the vessels of the dissolution apparatus and maintain the temperature at 37 ± 0.5°C.

• Set the paddle speed to 50 rpm.

• Place one tablet in each vessel.

• Withdraw samples (e.g., 5 mL) at predetermined time intervals (e.g., 1, 2, 4, 6, 8, 10, 12 hours).

• Replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium.

• Filter the samples through a 0.45 µm syringe filter.

• Analyze the samples for drug content using a validated UV-Vis Spectrophotometer or HPLC method.

• Calculate the cumulative percentage of drug released at each time point.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Effects of drug solubility on the release kinetics of water soluble and insoluble drugs from HPMC based matrix formulations | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Advanced Oxidation of Ponceau 4R Lake

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for the degradation of Ponceau 4R lake, a common synthetic azo dye, using various Advanced Oxidation Processes (AOPs). The information is intended to guide researchers in setting up and conducting experiments to effectively decolorize and mineralize aqueous solutions containing this dye.

Introduction to Advanced Oxidation Processes for Ponceau 4R Degradation

Advanced Oxidation Processes (AOPs) are a class of chemical treatment procedures designed to remove organic and inorganic pollutants from water and wastewater. These methods are characterized by the in-situ generation of highly reactive oxygen species (ROS), primarily the hydroxyl radical (•OH). With a high oxidation potential, hydroxyl radicals are capable of non-selectively oxidizing a broad range of recalcitrant organic compounds, including azo dyes like Ponceau 4R, leading to their degradation and, ultimately, mineralization into carbon dioxide, water, and inorganic ions.

The degradation of Ponceau 4R is crucial due to the potential adverse health effects associated with azo dyes and their breakdown products. AOPs offer an effective means of cleaving the chromophoric azo bond (–N=N–), resulting in decolorization, and further oxidizing the resulting aromatic intermediates.

This document outlines protocols for several common AOPs applied to Ponceau 4R degradation, including:

• Fenton and Photo-Fenton Processes: Utilizing Fenton's reagent (a mixture of ferrous ions and hydrogen peroxide) with and without UV irradiation.

• Heterogeneous Fenton-like Processes: Employing solid catalysts to facilitate the Fenton reaction.

• Ozonation: Using ozone as a powerful oxidant.

• Heterogeneous Photocatalysis: Involving a semiconductor catalyst (e.g., TiO2) activated by UV light.

• Electro-Fenton Process: An electrochemical approach to generate Fenton's reagents in situ.

• Cobalt(II)/Bicarbonate/H2O2 System: A catalytic system effective at neutral or slightly alkaline pH.

General Mechanism of AOP Degradation of Ponceau 4R

The core of AOPs is the generation of hydroxyl radicals, which initiate the degradation of Ponceau 4R. The process can be generalized as follows:

Caption: General degradation pathway of Ponceau 4R by AOPs.

Experimental Protocols

The following sections provide detailed protocols for various AOPs. It is recommended to perform preliminary experiments to optimize the parameters for your specific experimental setup and water matrix.

Homogeneous Fenton and Photo-Fenton Processes

These processes involve the reaction of ferrous ions (Fe²⁺) with hydrogen peroxide (H₂O₂) to produce hydroxyl radicals. The photo-Fenton process enhances this reaction with UV irradiation.

Materials and Equipment:

• Ponceau 4R stock solution

• Ferrous sulfate (B86663) heptahydrate (FeSO₄·7H₂O)

• Hydrogen peroxide (H₂O₂, 30% w/v)

• Sulfuric acid (H₂SO₄) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Batch reactor (glass beaker or jacketed reactor)

• Magnetic stirrer

• UV lamp (for photo-Fenton)

• pH meter

• Spectrophotometer for concentration measurement

• TOC analyzer

Experimental Workflow:

Caption: Workflow for Fenton and Photo-Fenton experiments.

Protocol:

• Prepare a Ponceau 4R solution of the desired initial concentration (e.g., 9.926 x 10⁻² mM) in a batch reactor.[1]

• Adjust the pH of the solution to approximately 3.0 using dilute H₂SO₄.

• Add the required amount of FeSO₄·7H₂O to achieve the desired Fe²⁺ concentration and stir until fully dissolved.

• To initiate the reaction, add the specified volume of H₂O₂.

• For the photo-Fenton process, simultaneously turn on the UV lamp positioned to irradiate the solution.

• Withdraw samples at predetermined time intervals.

• Immediately quench the reaction in the samples, for example, by adding a small amount of concentrated NaOH to raise the pH above 7, which precipitates the iron catalyst.

• Centrifuge or filter the quenched samples to remove the precipitate.

• Analyze the supernatant for the remaining Ponceau 4R concentration using a UV-Vis spectrophotometer at its maximum absorbance wavelength (around 508 nm).

• Determine the Total Organic Carbon (TOC) removal using a TOC analyzer.

Quantitative Data from Literature:

AOP	Initial Ponceau 4R (mM)	[Fe²⁺] (mM)	[H₂O₂] (mM)	pH	Decolorization (%)	TOC Removal (%)	Time	Citation
Fenton	9.926 x 10⁻²	0.179	4.46	~3	~95	-	300 s	[1]
Fenton	9.926 x 10⁻²	0.179	4.46	~3	100	97	7200 s	[1]
Photo-Fenton	9.926 x 10⁻²	0.179	4.46	~3	~95	-	300 s	[1]
Photo-Fenton	9.926 x 10⁻²	0.179	4.46	~3	100	~100	7200 s	[1]

Heterogeneous Fenton-like Process with Iron-Modified Dolomite (B100054)

This method uses a solid catalyst, iron-modified dolomite, which reduces iron leaching and allows for easier catalyst recovery.

Materials and Equipment:

• Ponceau 4R stock solution

• Iron-modified dolomite catalyst

• Hydrogen peroxide (H₂O₂, 30% w/v)

• Jacketed batch reactor with temperature control

• Magnetic stirrer

• pH meter

• Spectrophotometer

• TOC analyzer

Protocol:

• Prepare a Ponceau 4R solution of a specific concentration in the jacketed batch reactor.

• Add the desired dosage of the iron-modified dolomite catalyst to the solution.

• Set the desired reaction temperature using a water bath connected to the reactor jacket.

• Adjust the initial pH of the solution if necessary.

• Initiate the reaction by adding the required amount of H₂O₂.

• Maintain constant stirring throughout the experiment.

• Withdraw samples at regular intervals.

• Filter the samples immediately using a syringe filter to remove the catalyst particles and stop the reaction.

• Analyze the filtrate for Ponceau 4R concentration and TOC.

Quantitative Data from Literature:

Catalyst	Initial Ponceau 4R (mg/L)	Catalyst Dosage (g/L)	[H₂O₂] (mM)	Temperature (°C)	Decolorization (%)	Time (min)	Citation
Iron-modified dolomite	50	1.2	4.5	40	93.3	60	[2]

Ozonation

Ozone (O₃) is a powerful oxidizing agent that can directly react with Ponceau 4R or decompose to form hydroxyl radicals.

Materials and Equipment:

• Ponceau 4R stock solution

• Ozone generator

• Cylindrical semi-batch reactor with a gas diffuser

• Ozone analyzer (optional, for monitoring ozone concentration)

• pH meter

• Spectrophotometer

• TOC analyzer

Protocol:

• Place the Ponceau 4R solution in the cylindrical semi-batch reactor.[3]

• Adjust the pH of the solution to the desired value (e.g., 5.8 or higher for enhanced •OH production).[3]

• Start bubbling ozone gas through the solution using a gas diffuser at a constant flow rate.[3]

• Maintain the reaction at a constant temperature (e.g., 20°C).[3]

• Collect aqueous samples at different time intervals.

• Analyze the samples for Ponceau 4R concentration and TOC.

Quantitative Data from Literature:

Initial Ponceau 4R	Ozone Flow Rate ( kg/s )	pH	Temperature (°C)	Degradation	TOC Removal (%)	Time (s)	Citation
Aqueous solution	1.158 x 10⁻⁶	5.8	~20	Complete	~45	600	[3]
Aqueous solution	1.158 x 10⁻⁶	5.8	~20	Complete	<60	7200	[3]

Heterogeneous Photocatalysis with TiO₂

This process utilizes a semiconductor photocatalyst, typically titanium dioxide (TiO₂), which generates electron-hole pairs upon UV irradiation, leading to the formation of ROS.

Materials and Equipment:

• Ponceau 4R stock solution

• Titanium dioxide (TiO₂) photocatalyst (e.g., Degussa P25)

• Photoreactor with a UV lamp (e.g., λ=254 nm)

• Magnetic stirrer

• pH meter

• Spectrophotometer

• Syringe filters

Protocol:

• Prepare a suspension of TiO₂ in the Ponceau 4R solution within the photoreactor.

• Adjust the pH of the suspension to the desired level (e.g., pH 6).[4]

• Stir the suspension in the dark for a period (e.g., 30 minutes) to reach adsorption-desorption equilibrium between the dye and the catalyst surface.

• Turn on the UV lamp to initiate the photocatalytic reaction.

• Withdraw samples at specific time points.

• Immediately filter the samples to remove the TiO₂ particles.

• Analyze the filtrate for the remaining Ponceau 4R concentration.

Quantitative Data from Literature:

AOP System	Initial Ponceau 4R (M)	pH	Decolorization Enhancement	Kinetic Model	Citation
UV/TiO₂	4x10⁻⁵ - 1x10⁻⁴	6	-	First-order	[4]
UV/TiO₂/Na₂S₂O₈	4x10⁻⁵ - 1x10⁻⁴	6	Enhanced	First-order	[4]
UV/TiO₂/NaIO₄	4x10⁻⁵ - 1x10⁻⁴	6	Most effective enhancement	First-order	[4]

Electro-Fenton Process

This electrochemical AOP generates H₂O₂ and regenerates Fe²⁺ in situ.

Materials and Equipment:

• Undivided glass electrochemical cell

• Graphite-felt cathode and Platinum or Boron-Doped Diamond (BDD) anode

• DC power supply

• FeSO₄·7H₂O (catalyst)

• Na₂SO₄ (supporting electrolyte)

• Air or oxygen supply with a diffuser

• Magnetic stirrer

• pH meter

• Spectrophotometer and TOC analyzer

Protocol:

• Prepare the Ponceau 4R solution containing the supporting electrolyte (e.g., 50 mM Na₂SO₄) and the iron catalyst (e.g., 0.5 mM FeSO₄) in the electrochemical cell.

• Adjust the pH to around 3.

• Continuously bubble air or oxygen near the cathode.

• Apply a constant current (e.g., 250 mA) to the electrodes to start the electrolysis.

• Take samples at various times for analysis of Ponceau 4R concentration and TOC.

Quantitative Data from Literature:

Initial Ponceau 4R (mM)	[Fe²⁺] (mM)	Current (mA)	pH	TOC Removal (%)	Time (h)	Citation
6.6 x 10⁻²	0.5	250	3	23.5	4	[2]

Cobalt(II)/Bicarbonate/H₂O₂ System

This system is effective for decolorization at neutral to alkaline pH.

Materials and Equipment:

• Ponceau 4R stock solution

• Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O)

• Sodium bicarbonate (NaHCO₃)

• Hydrogen peroxide (H₂O₂)

• Jacketed glass batch reactor

• Magnetic stirrer

• pH meter

• Spectrophotometer

Protocol:

• Load the Ponceau 4R solution (e.g., 20 mg/L) into the reactor.[2]

• Adjust the pH to 8.3.[2]

• Add the specified amounts of CoCl₂·6H₂O and NaHCO₃.

• Initiate the reaction by adding H₂O₂ while stirring.

• Maintain the temperature at 25°C.[2]

• Withdraw samples over a 2-hour period for analysis of Ponceau 4R concentration.

Quantitative Data from Literature:

Initial Ponceau 4R (mg/L)	[Co²⁺] (µM)	H₂O₂/NaHCO₃ molar ratio	H₂O₂ dosage (x stoichiometric)	pH	Decolorization (%)	Time (h)	Citation
20	11.16	1.70	4.73	8.3	96.31	2	[2]

Analytical Methods

The primary methods for monitoring the degradation of Ponceau 4R are:

• UV-Vis Spectrophotometry: To measure the concentration of Ponceau 4R by monitoring the absorbance at its λmax (~508 nm). The percentage of decolorization can be calculated from the change in absorbance.

• Total Organic Carbon (TOC) Analysis: To determine the extent of mineralization of the dye into CO₂, H₂O, and inorganic ions.

• High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS): For the separation and identification of degradation intermediates and byproducts.

Conclusion

The choice of the most suitable AOP for the degradation of Ponceau 4R lake depends on various factors, including the initial concentration of the dye, the composition of the wastewater matrix, the desired level of treatment (decolorization vs. mineralization), and economic considerations. The protocols and data presented in these notes provide a solid foundation for researchers to design and conduct their own investigations into the efficacy of different AOPs for the remediation of water contaminated with Ponceau 4R. It is always recommended to perform a thorough literature review and preliminary optimization experiments for any new application.

References

• 1. Electrochemical Oxidation of the Azo Dye Ponceau 4R by Electro-Fenton Process | Semantic Scholar [semanticscholar.org]
• 2. ijert.org [ijert.org]
• 3. ijert.org [ijert.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting Ponceau 4R lake aggregation in organic solvents.

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Ponceau 4R lake, particularly concerning its aggregation in organic solvents.

Frequently Asked Questions (FAQs)

Q1: What is Ponceau 4R Lake and why is it insoluble?

Ponceau 4R Lake is a pigment created by precipitating the water-soluble dye Ponceau 4R (E124) onto an aluminum hydroxide (B78521) substrate.[1][2] This process, known as laking, renders the dye insoluble in water and most organic solvents.[2][3][4] Coloration in a formulation is therefore achieved through fine particle dispersion, not dissolution.[2]

Q2: My Ponceau 4R Lake is forming clumps immediately upon addition to the organic solvent. What is the cause?

This is likely an issue of poor wetting. The solvent is failing to displace the air and moisture from the surface of the pigment particles, leading to the formation of large, persistent agglomerates.[5][6][7] For a liquid to wet a solid, its surface tension should be lower than that of the solid.[8] Pre-mixing the pigment with a suitable wetting agent or a small amount of the dispersion medium before adding it to the bulk of the solvent can improve wetting.[5]

Q3: The dispersion appears uniform after mixing, but settles or forms aggregates over time. Why does this happen?

This indicates a lack of dispersion stability, a phenomenon known as flocculation.[6][9] After the initial mechanical energy from mixing is removed, the fine pigment particles can re-agglomerate due to attractive forces (like van der Waals forces) if they are not properly stabilized.[7][8] Effective stabilization is crucial for long-term performance and is typically achieved by adding a dispersing agent that prevents re-agglomeration.[5][6]

Q4: How do I select an appropriate organic solvent for my experiment?

While Ponceau 4R lake is generally insoluble, the choice of solvent is critical for achieving a stable dispersion.[2] The solvent's polarity, viscosity, and its interaction with your chosen binder and dispersing agent will all play a role. A solvent that is too aggressive may partially dissolve components or interact negatively with stabilizing additives. It is recommended to start with solvents common in your application (e.g., esters, ketones, or alcohols) and perform small-scale compatibility tests. The addition of polar organic solvents can make the bulk phase a better solvent for surfactant molecules, making the aggregation process less spontaneous.[10]

Q5: What is the role of a dispersing agent and how do I choose one?

A dispersing agent, or dispersant, is a crucial additive that adsorbs onto the surface of the pigment particles to prevent them from re-agglomerating.[6][7][11] This stabilization is generally achieved through two mechanisms:

• Steric Stabilization: The dispersant has polymeric chains that extend into the solvent, creating a physical barrier that keeps particles apart. This is a common mechanism in solvent-based systems.[9]

• Electrostatic Stabilization: The dispersant imparts a similar electrical charge to all particles, causing them to repel each other. This is more common in aqueous systems but can play a role in polar organic solvents.[7][12]

The choice depends on the solvent system and the pigment's surface chemistry. Polymeric dispersants are often effective in a wide range of organic solvents.[8][12] It is advisable to consult technical datasheets from dispersant suppliers for recommendations based on your specific solvent and application.[13]

Troubleshooting Guide

This guide addresses common problems encountered during the dispersion of Ponceau 4R lake in organic solvents.

Problem 1: Aggregation or Clumping Observed During Mixing

Potential Cause	Recommended Solution
Poor Wetting	The solvent cannot displace air from the pigment surface.[5][6]
Inadequate Mixing Energy	Low-shear mixing is insufficient to break down initial agglomerates.[5]

Problem 2: Dispersion Settles, Flocculates, or Shows Color Shift After a Period of Time

Potential Cause	Recommended Solution
Lack of Stabilization	Pigment particles are re-agglomerating after the dispersion energy is removed.[6]
Solvent/Binder Incompatibility	The solvent or binder system is interacting poorly with the pigment or dispersant, causing destabilization.
Particle Size is Too Large	Larger particles will settle more quickly due to gravity.

Technical Data Summary

The following tables summarize key properties of Ponceau 4R lake and provide general guidance for solvent selection.

Table 1: Typical Properties of Ponceau 4R Lake

Parameter	Value Range	Significance
Pure Dye Content	11% - 45%	Determines the tinting strength of the pigment.[1][2][14]
Moisture Content	< 18.0%	High moisture can affect dispersibility and lead to clumping.[1][2][14]
pH (2% Slurry)	4.0 - 5.5	The surface chemistry can be influenced by pH, affecting dispersant interaction.[2]
Particle Size	< 7 microns	Finer particles provide better color development but require more energy to disperse and stabilize.[2]
Solubility	Insoluble in water and most organic solvents.[2][3]	Coloration is achieved by dispersion, not dissolution.

Table 2: General Solvent Characteristics for Consideration

Solvent Property	High Value	Low Value	Implication for Dispersion
Polarity	(e.g., Ethanol, Acetone)	(e.g., Toluene, Hexane)	Affects pigment-solvent and dispersant-solvent interactions. The choice must be matched with the dispersant type.
Surface Tension	(e.g., Water)	(e.g., Isopropanol)	Lower surface tension generally improves the wetting of the pigment powder.[8]
Viscosity	(e.g., Glycols)	(e.g., Acetone)	Higher viscosity can help slow down settling (sedimentation) but may hinder the initial dispersion process by reducing mixing efficiency.[8]

Experimental Protocols

Protocol 1: Preparation of a Lab-Scale Pigment Dispersion

This protocol outlines a general method for dispersing Ponceau 4R lake in an organic solvent using a high-speed disperser.

• Wetting Stage:

  • In a suitable vessel, combine the organic solvent, dispersing agent, and any other liquid additives.

  • Mix at low speed to ensure all liquid components are homogenous.

• Pigment Addition:

  • Slowly add the Ponceau 4R lake powder to the liquid vortex created by the mixer. Avoid dumping the powder in all at once to prevent the formation of large, dry clumps.

• Dispersion Stage:

  • Once all pigment is added, increase the mixer speed significantly. For a high-speed disperser, the tip of the blade should reach a speed of 4,000-6,000 feet per minute.[8]

  • Continue mixing for 20-30 minutes. The temperature of the batch will likely increase due to the mechanical energy. Monitor the temperature to ensure it stays within the limits of your formulation's stability.

  • The goal of this stage is to break down agglomerates into smaller aggregates and primary particles.[7]

• Let-Down and Stabilization:

  • Reduce the mixer speed. If the dispersion is a concentrate, this is the stage where it would be "let down" with the remaining binder and solvent.

  • Continue mixing at low speed for another 10-15 minutes to ensure uniformity. The dispersing agent, added in step 1, will adsorb onto the newly created particle surfaces to prevent re-agglomeration.[7]

• Quality Control:

  • Take a sample to assess the quality of the dispersion. A common method is to draw down the sample on a Hegman gauge to check the particle size.

  • Visually assess for uniform color and gloss. Store a sample in a clear container to observe for settling or flocculation over 24-48 hours.

Protocol 2: Particle Size Analysis by Laser Diffraction

Laser diffraction is a common technique for measuring the particle size distribution of pigment dispersions.[15]

• Instrument Preparation:

  • Ensure the laser diffraction instrument (e.g., Malvern Mastersizer, Horiba LA-960) is clean and has been background-calibrated with the dispersion solvent.

• Sample Preparation:

  • The pigment dispersion must be diluted in the same organic solvent used in the formulation to achieve an appropriate obscuration level for the instrument (typically 10-20%).

  • Gently agitate the stock dispersion to ensure a representative sample is taken.

  • Use a pipette to add the dispersion drop-wise to the solvent-filled measurement cell of the instrument while it is circulating.

• Refractive Index (RI) Input:

  • Accurate particle size measurement requires knowledge of the refractive indices of both the solvent and the pigment particles.[15]

  • The real RI of Ponceau 4R lake can be found in literature or estimated.

  • As a colored pigment, it will also have an imaginary (absorptive) component to its RI, which is crucial for accuracy, especially for submicron particles.[15] This may require measurement or estimation.

• Measurement:

  • Allow the sample to circulate in the instrument for a short period to ensure homogeneity.

  • Perform at least three consecutive measurements to ensure reproducibility.[16]

• Data Analysis:

  • Analyze the particle size distribution curve. Look for a monomodal distribution, indicating a well-dispersed sample. A bimodal or multimodal distribution may suggest the presence of aggregates or flocculants.

  • Key metrics to record include the Dv50 (median particle size) and Dv90 (the size below which 90% of the particles lie). A large Dv90 can indicate the presence of undispersed agglomerates.

Visual Guides

// Node Definitions Start [label="Aggregation of\nPonceau 4R Lake Observed", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CheckWetting [label="Is the powder clumping\nimmediately upon addition?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; CheckStability [label="Does the dispersion settle or\nflocculate over time?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; PoorWetting [label="Cause: Poor Wetting", fillcolor="#F1F3F4", fontcolor="#202124"]; PoorStability [label="Cause: Inadequate Stabilization", fillcolor="#F1F3F4", fontcolor="#202124"]; LowEnergy [label="Cause: Insufficient\nMixing Energy", fillcolor="#F1F3F4", fontcolor="#202124"]; SolutionWetting [label="Solution:\n- Add Wetting Agent\n- Create a Pre-Slurry", shape=Mrecord, fillcolor="#34A853", fontcolor="#FFFFFF"]; SolutionStability [label="Solution:\n- Add/Optimize Dispersing Agent\n- Check Solvent Compatibility", shape=Mrecord, fillcolor="#34A853", fontcolor="#FFFFFF"]; SolutionEnergy [label="Solution:\n- Use High-Shear Mixer\n- Optimize Tip Speed/Time", shape=Mrecord, fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="Stable Dispersion Achieved", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> CheckWetting; CheckWetting -> PoorWetting [label="Yes"]; CheckWetting -> CheckStability [label="No"]; PoorWetting -> SolutionWetting; SolutionWetting -> End;

CheckStability -> PoorStability [label="Yes"]; CheckStability -> LowEnergy [label="No, but particles\nare still coarse"]; PoorStability -> SolutionStability; SolutionStability -> End;

LowEnergy -> SolutionEnergy; SolutionEnergy -> End; } }

Caption: A troubleshooting workflow for Ponceau 4R lake aggregation.

// Input and Output Input [label="Ponceau 4R Lake\n(Agglomerates)", shape=folder, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Output [label="Stable Dispersion\n(Primary Particles)", shape=folder, fillcolor="#5F6368", fontcolor="#FFFFFF"];

Input -> Wetting; Stabilization -> Output; } }

Caption: The three critical stages of the pigment dispersion process.

Caption: Primary mechanisms for stabilizing pigment dispersions.

References

• 1. vidhifoodcolors.com [vidhifoodcolors.com]
• 2. allcoloursupplies.com.au [allcoloursupplies.com.au]
• 3. foodcolourworld.com [foodcolourworld.com]
• 4. chembk.com [chembk.com]
• 5. Four Steps To Effective Pigment Dispersions-Ruike Dispersant Supplier [rk-chem.com]
• 6. activeminerals.com [activeminerals.com]
• 7. lankem.com [lankem.com]
• 8. lasct.org [lasct.org]
• 9. ulprospector.com [ulprospector.com]
• 10. Effects of addition of polar organic solvents on micellization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dispersing Agents | Organic and Inorganic Pigments | Matting Agents | Request Samples or Quotes [tri-iso.com]
• 12. BYK ebook for wetting and dispersing aditives – BYK [byk.com]
• 13. jebchem.com [jebchem.com]
• 14. scribd.com [scribd.com]
• 15. beckman.com [beckman.com]
• 16. static.horiba.com [static.horiba.com]

Optimization of Ponceau 4R lake dispersion for uniform coloring

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice, FAQs, and experimental protocols for optimizing Ponceau 4R lake dispersion to achieve uniform and consistent coloring in various formulations.

Troubleshooting Guide

This section addresses common issues encountered during the dispersion of Ponceau 4R lake. Follow the logical flow to identify the root cause and implement the recommended solution.

Caption: Troubleshooting workflow for common Ponceau 4R lake dispersion issues.

Frequently Asked Questions (FAQs)

Q1: What is Ponceau 4R Lake and why is it used instead of the soluble dye? A1: Ponceau 4R Lake is an insoluble pigment produced by precipitating the water-soluble Ponceau 4R dye onto an alumina (B75360) hydrate (B1144303) substrate.[1][2] It is used in applications where color migration or "bleeding" is a concern, such as in fatty or low-moisture products like coatings, fillings, and compressed tablets.[1] Its insolubility provides greater stability to heat and light compared to the soluble dye form.[1][3]

Q2: What is the target particle size for a well-dispersed Ponceau 4R lake? A2: For optimal color strength, gloss, and a smooth finish, the primary objective is to break down agglomerates to their fundamental particle size. A common quality control target is a maximum particle size of less than 10-25 microns.[4] For high-performance applications, achieving a particle size distribution (e.g., D90) below 10 µm is often desirable, with ideal colloidal systems ranging between 50 and 500 nm for maximum color strength.[4][5]

Q3: My dispersion looks uniform initially but develops specks after a few hours. What is happening? A3: This issue is likely due to re-agglomeration, where the dispersed particles clump back together over time. This indicates poor dispersion stability. The primary cause is often insufficient stabilization from the liquid vehicle to keep the particles separated. Consider introducing or optimizing the concentration of a wetting agent or dispersant. Additionally, adjusting the viscosity of your vehicle can help slow down particle movement and prevent settling and re-agglomeration.

Q4: How does the "dye load" of a Ponceau 4R lake affect my formulation? A4: The dye load refers to the percentage of pure Ponceau 4R dye in the lake pigment, which can range from 11% to over 40%.[6][7] A higher dye load means less pigment is required to achieve the desired color intensity. When substituting a lake with a different dye load, you must adjust the amount used proportionally to maintain consistent color.

Q5: Can I use any high-speed mixer for dispersion? A5: While various mixers can be used, high-shear mixers, such as those with a rotor-stator or sawtooth disperser blade, are most effective.[8] The key is the ability to generate enough mechanical energy to break apart agglomerates. The mixer should be capable of achieving a blade tip speed of at least 2500 ft/min (~13 m/s), with an optimal range often cited between 4000-6000 ft/min (20-30 m/s) for efficient dispersion.[9][10]

Quantitative Data and Quality Control Parameters

Summarized below are key quantitative parameters for the optimization and quality control of Ponceau 4R lake dispersions.

Parameter	Target Value / Range	Method of Measurement	Purpose
High-Shear Mixer Tip Speed	20 - 30 m/s (4000 - 6000 ft/min)	Calculated: RPM x Blade Diameter (m) x π	Ensures sufficient shear energy to break down agglomerates.[10]
Particle Size (Largest Agglomerates)	< 25 µm	Hegman Gauge	Rapid, in-process check for coarse particles and dispersion quality.[4]
Hegman Gauge Reading	6.0 - 7.0	Hegman Gauge (per ASTM D1210)	Corresponds to particle sizes <25 µm (Hegman 6) and <10 µm (Hegman 7).[4][11]
Particle Size Distribution (D90)	< 10 µm	Laser Diffraction	Provides detailed quantitative data on the size distribution of dispersed particles.
Color Uniformity (ΔE*)	< 1.0 (vs. standard)	Spectrophotometer (CIELAB)	Quantifies color difference to ensure batch-to-batch consistency.
Dispersion Stability	No visible settling or color change after 24h at 50°C	Visual Inspection / Colorimetry	Assesses the long-term stability of the dispersion against re-agglomeration.

Key Experimental Protocols

Protocol 1: High-Shear Dispersion of Ponceau 4R Lake

Objective: To achieve a fine and stable dispersion of Ponceau 4R lake pigment in a liquid vehicle.

Equipment:

• High-shear mixer (e.g., rotor-stator homogenizer or high-speed disperser with a sawtooth blade)

• Dispersion vessel (diameter should be approx. 3x the blade diameter)[9]

• Variable speed motor control (tachometer)

Methodology:

• Vehicle Preparation: Add the primary liquid vehicle to the dispersion vessel. If using, add wetting agents or dispersants at this stage and mix at low speed until fully dissolved.

• Lake Addition: While mixing at a low speed (just enough to create a vortex), slowly add the Ponceau 4R lake powder into the side of the vortex to ensure it wets out and avoids clumping.

• Dispersion Phase: Once all powder is added, secure the vessel and increase the mixer speed to the target RPM. The target RPM should be calculated to achieve a tip speed of 20-30 m/s.

  • Tip Speed (m/s) = RPM × Blade Diameter (m) × π / 60

• Ensure the disperser blade is positioned approximately one blade diameter off the bottom of the vessel.

• Continue high-shear mixing for 15-20 minutes. The formation of a "doughnut" flow pattern, where the mixture flows down the center and up the sides, indicates efficient mixing.

• Quality Control: After mixing, take a sample to perform a Hegman gauge test (Protocol 2). If the reading is below the target (e.g., < 6), continue mixing in 5-10 minute intervals and re-test.

• Let-Down (if applicable): Once the desired fineness of grind is achieved, reduce the mixer speed and add any remaining components of the formulation. Mix at low speed until uniform.

Protocol 2: Fineness of Grind Assessment using Hegman Gauge

Objective: To determine the presence of coarse particles and assess the quality of the dispersion. (Adapted from ASTM D1210).[11][12]

Equipment:

• Hegman gauge (0-25 µm or 0-50 µm range recommended) and scraper blade.

Methodology:

• Place the Hegman gauge on a flat, horizontal surface.

• Deposit a small amount of the Ponceau 4R dispersion in the deep end of the gauge's groove(s).

• Hold the scraper blade firmly with both hands at a right angle to the gauge.

• Draw the blade down the length of the gauge at a steady pace, pulling the dispersion from the deep end to the shallow end.

• Immediately (within 10 seconds), view the drawdown at an angle that catches the light.

• Identify the point on the scale where a significant number of coarse particles first appear as specks or streaks.[13]

• Record the Hegman value at this point. A reading of 7 indicates that the largest particles are approximately 10 µm.[4]

Protocol 3: Color Uniformity and Stability Measurement

Objective: To quantitatively measure color consistency and assess dispersion stability over time.

Equipment:

• Spectrophotometer or Colorimeter with CIELAB (Lab*) color space capabilities.

• Glass cuvettes or sample holders.

• Oven for accelerated stability testing.

Methodology:

• Calibration: Calibrate the spectrophotometer according to the manufacturer's instructions using a white and black standard.[14]

• Reference Measurement: Prepare a drawdown of a reference standard dispersion on a consistent, opaque background. Measure the L, a, and b* values. Take at least three measurements at different spots and average them to account for any minor variations.[14]

• Sample Measurement: Immediately after production, prepare a drawdown of the new batch in the same manner as the reference. Measure the L, a, and b* values (averaging three readings).

• Color Difference (ΔE): Calculate the color difference (ΔE) between the sample and the reference standard. A ΔE* value of < 1.0 is generally considered visually indistinguishable.

• Accelerated Stability: Place a sealed sample of the dispersion in an oven at 50°C for 24 hours.

• After 24 hours, remove the sample, allow it to return to room temperature, and gently mix.

• Create a new drawdown and re-measure the Lab* values. A significant change in color or the appearance of specks indicates poor stability.

Experimental Workflow Visualization

The following diagram illustrates the iterative process for optimizing a Ponceau 4R lake dispersion.

Caption: Iterative workflow for optimizing Ponceau 4R lake dispersion.

References

• 1. www-odp.tamu.edu [www-odp.tamu.edu]
• 2. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 3. chinacanaan.com [chinacanaan.com]
• 4. akrochem.com [akrochem.com]
• 5. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 6. ulprospector.com [ulprospector.com]
• 7. vidhifoodcolors.com [vidhifoodcolors.com]
• 8. cedarstoneindustry.com [cedarstoneindustry.com]
• 9. Industrial Mixing Applications: Understanding the Difference between High Shear and Low Shear | INDCO [indco.com]
• 10. keyprocessinnovations.com [keyprocessinnovations.com]
• 11. 5.imimg.com [5.imimg.com]
• 12. Hegman Gauge: Comprehensive Overview and Standards | Nextagen Analytics [nextagen.in]
• 13. Hegman gauge - Wikipedia [en.wikipedia.org]
• 14. Color Spectrophotometer Best Practices | Datacolor [datacolor.com]

Technical Support Center: Overcoming Ponceau 4R Lake Interference in Fluorescence-Based Assays

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering interference from Ponceau 4R lake in their fluorescence-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Ponceau 4R and Ponceau 4R lake, and how do they differ?

A1: Ponceau 4R is a synthetic, water-soluble red azo dye.[1] Ponceau 4R lake is an insoluble pigment produced by precipitating the soluble dye with an inorganic salt, typically aluminum hydroxide.[2][3] This insolubility makes the lake form suitable for coloring solid and oil-based formulations, but it can introduce significant interference in aqueous fluorescence-based assays.[2][3]

Q2: How does Ponceau 4R lake interfere with fluorescence-based assays?

A2: Ponceau 4R lake can interfere with fluorescence assays through three primary mechanisms:

• Light Scattering: As an insoluble particulate, Ponceau 4R lake can scatter both the excitation and emission light, leading to inaccurate signal detection.[4][5] This can increase background noise and variability in readings.

• Absorbance (Inner Filter Effect): The chromophores in Ponceau 4R absorb light, potentially overlapping with the excitation or emission wavelengths of the fluorophore being used. This absorption reduces the amount of light reaching the fluorophore and the detector, a phenomenon known as the inner filter effect.[6]

• Fluorescence Quenching: Ponceau 4R itself can exhibit fluorescence-quenching properties, where it de-excites the fluorophore through non-radiative pathways, leading to a diminished signal.[7][8]

Q3: What are the spectral properties of Ponceau 4R that I should be aware of?

A3: Ponceau 4R has a maximum absorbance in the range of 506-508 nm.[9] It also has several fluorescence emission peaks, notably at 420, 530, 635, and 687 nm when excited with light between 220-400 nm.

Troubleshooting Guide

This guide addresses common issues encountered when working with samples containing Ponceau 4R lake in fluorescence-based assays.

Problem	Potential Cause	Recommended Solution
High background fluorescence or erratic readings	Light scattering by insoluble Ponceau 4R lake particles.	1. Sample Clarification: Remove the lake particles before measurement using centrifugation or filtration. (See Experimental Protocol 1). 2. Use of Red-Shifted Dyes: Employ fluorophores with excitation and emission wavelengths further away from the absorbance spectrum of Ponceau 4R to minimize scattering effects.
Lower than expected fluorescence signal	1. Inner Filter Effect: Ponceau 4R is absorbing the excitation or emission light. 2. Fluorescence Quenching: Ponceau 4R is quenching the fluorophore's signal.	1. Spectral Shift: Use fluorophores with excitation and emission wavelengths that do not overlap with the absorbance spectrum of Ponceau 4R. 2. Sample Dilution: If possible, dilute the sample to reduce the concentration of Ponceau 4R. 3. Correction Algorithms: For absorbance-based interference, mathematical correction models can be applied if the absorbance spectrum of the interfering substance is known.
Inconsistent results between replicate samples	Uneven distribution of Ponceau 4R lake particles in the assay wells.	1. Thorough Mixing: Ensure homogenous suspension of the lake particles before and during sample plating. 2. Sample Clarification: The most robust solution is to remove the particles via centrifugation or filtration.

Experimental Protocols

Protocol 1: Sample Clarification to Remove Ponceau 4R Lake

This protocol provides two methods for removing insoluble Ponceau 4R lake particles from your sample prior to fluorescence measurement.

Method A: Centrifugation

• Transfer your sample(s) to microcentrifuge tubes.

• Centrifuge the samples at a speed sufficient to pellet the Ponceau 4R lake particles. A starting point for mammalian cells is 500 x g for 5 minutes, while bacterial cells may require higher speeds (e.g., 5000 x g for 10 minutes).[10][11] For membrane proteins, speeds up to 10,000 x g for 10 hours may be necessary if an ultracentrifuge is not available.[12]

• Carefully aspirate the supernatant containing your analyte of interest, leaving the Ponceau 4R lake pellet behind.

• Transfer the supernatant to a new plate or tube for fluorescence measurement.

Method B: Syringe Filtration

• Select a syringe filter with a pore size small enough to retain the Ponceau 4R lake particles. A 0.22 µm or 0.45 µm pore size is often suitable.

• Draw your sample into a syringe.

• Attach the syringe filter to the syringe.

• Gently dispense the sample through the filter into a clean collection tube or well.

• The filtrate is now ready for fluorescence measurement.

Protocol 2: Assessing the Contribution of Ponceau 4R Lake to the Fluorescence Signal

This protocol helps determine if Ponceau 4R lake is contributing to the measured fluorescence signal through autofluorescence or light scattering.

• Prepare a "Ponceau 4R Lake Only" Control: In your assay buffer, prepare a dilution series of Ponceau 4R lake at the same concentrations present in your experimental samples.

• Prepare a "Buffer Blank" Control: This will contain only the assay buffer.

• Measure Fluorescence: Read the fluorescence of the "Ponceau 4R Lake Only" controls and the "Buffer Blank" at the same excitation and emission wavelengths used for your experimental fluorophore.

• Analyze the Data: Subtract the average fluorescence of the "Buffer Blank" from the "Ponceau 4R Lake Only" readings. If the resulting values are significant, it indicates that Ponceau 4R lake is contributing to the signal at those wavelengths.

Data Presentation

Table 1: Spectral Properties of Ponceau 4R

Property	Wavelength (nm)
Maximum Absorbance	506 - 508
Fluorescence Emission Peaks	420, 530, 635, 687

Table 2: Alternative Red Colorants for Pharmaceutical and Research Formulations

Colorant	Type	Spectral Properties (Approx. Absorbance Max)	Advantages	Disadvantages
Carmine (B74029)	Natural (from cochineal insects)	530 - 570 nm	Highly stable to heat and light.[2][13]	Not suitable for vegetarians; potential for allergic reactions.[13][14]
Beetroot Red (Betanin)	Natural (from beets)	535 nm	Natural and generally recognized as safe (GRAS).[2]	Sensitive to heat and light; color is pH-dependent.[2]
Erythrosine (FD&C Red No. 3)	Synthetic	524 nm	Water-soluble.[15]	Potential health concerns have led to restrictions in some regions.[2]
Allura Red AC (FD&C Red No. 40)	Synthetic	504 nm	Widely approved for food and drug use.[16][17]	May cause allergic reactions in some individuals.[16]
Iron Oxides	Inorganic	N/A (pigment)	Very stable and light-resistant.[18]	Limited color range (reds, yellows, blacks).[18]

Mandatory Visualizations

Caption: Experimental workflow for removing Ponceau 4R lake interference.

Caption: Troubleshooting decision tree for Ponceau 4R lake interference.

References

• 1. fao.org [fao.org]
• 2. greyb.com [greyb.com]
• 3. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. dacemirror.sci-hub.st [dacemirror.sci-hub.st]
• 8. A fluorescence-quenching method for quantitative analysis of Ponceau 4R in beverage [pubmed.ncbi.nlm.nih.gov]
• 9. kochcolor.com [kochcolor.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. The history, chemistry and modes of action of carmine and related dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. imbarex.com [imbarex.com]
• 15. researchgate.net [researchgate.net]
• 16. ijpcbs.com [ijpcbs.com]
• 17. ulprospector.com [ulprospector.com]
• 18. hridhanchem.com [hridhanchem.com]

Technical Support Center: Improving the Photostability of Ponceau 4R Lake

Welcome to the technical support center for Ponceau 4R lake formulations. This resource is designed for researchers, scientists, and drug development professionals to address challenges related to the photostability of this vibrant red synthetic azo dye. Here you will find troubleshooting guidance, frequently asked questions, experimental protocols, and key data to assist in your formulation development.

Troubleshooting Guide

This guide addresses common problems encountered during the use of Ponceau 4R lake in formulations exposed to light.

Q1: My Ponceau 4R lake formulation is rapidly fading or changing color upon light exposure. What is the primary cause?

A1: The primary cause of fading is photodegradation. Ponceau 4R, as an azo dye, contains a nitrogen-nitrogen double bond (-N=N-) chromophore which is susceptible to cleavage upon exposure to light, particularly UV radiation.[1][2] This process is often accelerated by oxidizing agents or the generation of reactive oxygen species (ROS) in the formulation.[3][4] The degradation breaks down the molecule, leading to a loss of the characteristic red color.[1]

Q2: I've noticed that the stability of my formulation varies between batches. What factors could be contributing to this inconsistency?

A2: Inconsistent photostability can be attributed to several factors:

• pH Variation: The stability of azo dyes can be pH-dependent. Although Ponceau 4R is generally stable in the typical pH range of foods and pharmaceuticals (pH 3 to 7), significant deviations can affect its stability.[3][5]

• Excipient Interaction: Different batches or sources of excipients can contain varying levels of impurities (e.g., peroxides, metal ions) that may catalyze photodegradation.[6][7] The physical properties of excipients can also influence the light exposure of the dye molecules.[8][9]

• Dissolved Oxygen: The amount of dissolved oxygen in your formulation can vary. Oxygen plays a significant role in the photo-oxidative degradation pathway.[2][3]

• Particle Size of the Lake: The dispersion and particle size of the insoluble lake pigment can affect the overall stability and appearance.[10]

Q3: How can I quantitatively measure the rate of fading in my experiments?

A3: The most common method is UV-Visible spectrophotometry. You can monitor the decrease in absorbance at the maximum wavelength (λmax) of Ponceau 4R, which is approximately 508 nm.[1][11] The degradation kinetics can often be modeled using a pseudo-first-order rate law.[2][5] For more detailed analysis, High-Performance Liquid Chromatography (HPLC) can be used to separate and quantify the parent dye from its degradation products.

Q4: What are the most effective strategies to prevent or minimize photodegradation?

A4: A multi-faceted approach is often most effective:

• Incorporate Antioxidants: Adding antioxidants to the formulation is a primary strategy to quench free radicals and inhibit oxidative degradation.[3]

• Use UV Absorbers: Including UV-absorbing excipients can act as a screen, filtering out the high-energy photons before they reach the Ponceau 4R molecules.[12]

• Control Headspace Oxygen: For liquid or semi-solid formulations, packaging under an inert atmosphere (like nitrogen) can significantly reduce photo-oxidation.

• Opaque Packaging: The most direct method is to use light-resistant primary packaging to prevent light exposure altogether.[13][14]

Frequently Asked Questions (FAQs)

Q: What is Ponceau 4R Lake? A: Ponceau 4R lake is the aluminum salt of Ponceau 4R (E124), a synthetic azo dye.[10] This process renders the dye insoluble in water, making it a stable pigment suitable for applications where color bleeding is undesirable, such as in cosmetics, pharmaceutical tablets, and oil-based formulations.[10]

Q: Is Ponceau 4R stable to heat and acid? A: Yes, Ponceau 4R is generally reported to be stable to heat and acid under typical processing and storage conditions.[15][16] However, its stability can be compromised in the presence of reducing agents like ascorbic acid (Vitamin C), which can cause it to fade even without light.[15]

Q: Which antioxidants are recommended for stabilizing Ponceau 4R lake? A: Common antioxidants used in pharmaceutical and food formulations are good candidates. These include:

• Butylated hydroxytoluene (BHT)

• Butylated hydroxyanisole (BHA)

• Ascorbic acid and its esters (though caution is advised due to potential direct reduction of the dye[15])

• Tocopherols (Vitamin E)

The choice depends on the formulation type (aqueous, lipid-based) and regulatory acceptance.

Q: What is the typical degradation pathway for Ponceau 4R? A: The degradation primarily involves an attack on the azo bond.[1] Under photo-oxidative conditions, reactive species like hydroxyl radicals (•OH) can attack the molecule, leading to the cleavage of the -N=N- bond and the formation of smaller aromatic compounds, such as derivatives of naphthalene (B1677914) and benzene, which are colorless.[1]

Q: Are there regulatory guidelines for photostability testing? A: Yes, the primary guideline for pharmaceuticals is the ICH Q1B guideline, "Photostability Testing of New Drug Substances and Products."[13][17] It specifies standardized conditions for light exposure, including an overall illumination of not less than 1.2 million lux-hours and an integrated near-UV energy of not less than 200 watt-hours/m².[13][14]

Experimental Protocols

Protocol: Photostability Testing of a Ponceau 4R Lake Formulation

This protocol outlines a typical forced degradation study to assess the photostability of a formulation and the effectiveness of stabilizers.

1. Objective: To evaluate the photostability of a Ponceau 4R lake formulation under controlled light exposure and to compare the efficacy of different antioxidants.

2. Materials:

• Ponceau 4R lake pigment

• Formulation base (e.g., cream, suspension, powder blend)

• Antioxidant candidates (e.g., 0.1% w/w BHT, 0.1% w/w Tocopherol)

• Control formulation (no antioxidant)

• Quartz cuvettes or other transparent, UV-permeable containers

• Photostability chamber compliant with ICH Q1B guidelines (e.g., equipped with D65 lamps or a combination of cool white fluorescent and near-UV lamps)[14]

• UV-Visible Spectrophotometer

3. Sample Preparation:

• Prepare a homogenous batch of the Ponceau 4R lake formulation.

• Divide the batch into three portions.

  • Sample A (Control): No additions.

  • Sample B (Test 1): Add and thoroughly mix BHT to a final concentration of 0.1% w/w.

  • Sample C (Test 2): Add and thoroughly mix Tocopherol to a final concentration of 0.1% w/w.

• Place a defined quantity of each sample into the transparent containers. For reference, prepare identical "dark" control samples wrapped completely in aluminum foil.

4. Exposure Conditions:

• Place the unwrapped samples and the dark control samples into the photostability chamber.

• Expose the samples to light conditions as specified by ICH Q1B (a total exposure of ≥ 1.2 million lux-hours and ≥ 200 watt-hours/m²).[17]

• Maintain a constant temperature to avoid thermal degradation (e.g., 25°C).[13]

• Withdraw samples at predetermined time intervals (e.g., 0, 6, 12, 24, 48 hours).

5. Analysis:

• For each time point, extract the Ponceau 4R from a known quantity of the formulation using a suitable solvent.

• Centrifuge to remove insoluble excipients.

• Measure the absorbance of the supernatant at λmax (~508 nm) using the UV-Vis spectrophotometer.

• Calculate the percentage of remaining Ponceau 4R relative to the initial concentration (t=0) and the dark control for each sample.

6. Data Interpretation:

• Plot the percentage of remaining Ponceau 4R against time for each sample.

• Compare the degradation rates of the control sample with the antioxidant-stabilized samples to determine their efficacy.

Data Presentation

Table 1: Comparative Photodegradation of Ponceau 4R Lake with Different Stabilizers

This table summarizes representative data from a photostability study as described in the protocol above.

Time (Hours)	% Ponceau 4R Remaining (Control - No Stabilizer)	% Ponceau 4R Remaining (0.1% BHT)	% Ponceau 4R Remaining (0.1% Tocopherol)	% Ponceau 4R Remaining (Dark Control)
0	100%	100%	100%	100%
6	85%	96%	94%	99.8%
12	72%	91%	88%	99.7%
24	55%	84%	79%	99.5%
48	31%	71%	65%	99.2%

Visualizations

Diagrams of Key Processes

The following diagrams illustrate the degradation pathway, a standard experimental workflow, and a troubleshooting logic for photostability issues.

References

• 1. jmaterenvironsci.com [jmaterenvironsci.com]
• 2. researchgate.net [researchgate.net]
• 3. bryantresearch.co.uk [bryantresearch.co.uk]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. lup.lub.lu.se [lup.lub.lu.se]
• 7. jocpr.com [jocpr.com]
• 8. Frontiers | Impact of Excipients on Stability of Polymer Microparticles for Autoimmune Therapy [frontiersin.org]
• 9. Impact of Excipients Blending on Sugar-Stabilized Therapeutic Proteins [jmchemsci.com]
• 10. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 11. researchgate.net [researchgate.net]
• 12. aeett.wordpress.com [aeett.wordpress.com]
• 13. rdlaboratories.com [rdlaboratories.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Ponceau 4R - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. Designing Photostability Testing Protocols for Regulatory Submissions – StabilityStudies.in [stabilitystudies.in]

Technical Support Center: Ponceau 4R Lake Leaching from Polymer Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ponceau 4R lake in polymer matrices.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving Ponceau 4R lake and polymer matrices.

Issue 1: Color Bleeding or Leaching is Observed in the Final Product.

• Question: Why is the Ponceau 4R lake leaching from my polymer matrix?

  • Answer: Leaching of Ponceau 4R lake can be attributed to several factors. As an aluminum lake, it is designed to be insoluble in neutral, aqueous environments. However, it can become soluble and leach in acidic or alkaline conditions.[1] Other contributing factors include the choice of polymer, the presence of certain excipients, and the processing conditions.

• Question: How can I identify the cause of the leaching?

  • Answer: A systematic approach is necessary to pinpoint the cause. First, verify the pH of your formulation or the dissolution medium. Ponceau 4R lake's solubility increases in acidic and alkaline environments.[1] Next, evaluate the compatibility of the polymer and other excipients with the Ponceau 4R lake. Some excipients can interact with the lake and cause it to break down. Finally, review your processing parameters, as excessive heat or shear during manufacturing can damage the polymer matrix and facilitate leaching.

Issue 2: Inconsistent Color in the Final Product.

• Question: What causes mottling or uneven color distribution on my tablets?

  • Answer: Mottling can occur if the Ponceau 4R lake is not evenly dispersed in the polymer coating solution.[2] This can be due to improper mixing or the use of a low-viscosity polymer solution that allows the lake particles to settle. Additionally, if the tablet core has a high affinity for moisture, it can draw water from the coating during application, causing localized dye migration.

• Question: How can I achieve a more uniform color?

  • Answer: To improve color uniformity, ensure that the Ponceau 4R lake is well-dispersed in the coating solution using adequate mixing and homogenization techniques.[2] Using a higher viscosity grade of polymer can also help to keep the lake particles suspended. Applying a seal coat to the tablet core before the color coat can prevent moisture-related mottling.

Frequently Asked Questions (FAQs)

Formulation and Polymer Selection

• Q1: What are the most suitable polymers to prevent Ponceau 4R lake leaching?

  • A1: Polymers that form a strong, impermeable film are ideal. Hydroxypropyl methylcellulose (B11928114) (HPMC) and polyvinyl alcohol (PVA) are commonly used in pharmaceutical coatings and can be effective when properly formulated.[3][4] The choice of polymer grade (viscosity) is also crucial; higher viscosity grades generally form more robust films.[5]

• Q2: Can plasticizers in the polymer matrix contribute to leaching?

  • A2: Yes, the type and concentration of plasticizers can influence leaching. Low molecular weight plasticizers can increase the permeability of the polymer film, potentially allowing the dye to migrate.[2] It is important to select a plasticizer that is compatible with both the polymer and the Ponceau 4R lake and to use it at the optimal concentration.

Experimental Conditions and Testing

• Q3: How does pH affect the stability and leaching of Ponceau 4R lake?

  • A3: Ponceau 4R lake is most stable in a neutral pH range. It is soluble in acidic and alkaline media, which will lead to significant leaching.[1] Therefore, it is crucial to control the pH of the formulation and the surrounding environment to minimize leaching.

• Q4: What are the recommended storage conditions to prevent color migration?

  • A4: To minimize color migration during storage, products should be kept in a cool, dry place, protected from light.[6][7] High humidity and temperature can accelerate the migration of both the dye and other components of the polymer matrix.

Experimental Protocols

Protocol 1: Quantitative Analysis of Ponceau 4R Lake Leaching into Simulated Gastric and Intestinal Fluids

This protocol is adapted from methodologies for testing the leaching of additives from plastics into simulated biological fluids.[8][9]

1. Materials and Reagents:

• Polymer-coated tablets or films containing a known concentration of Ponceau 4R lake.
• Simulated Gastric Fluid (SGF): pH 1.2, without pepsin.
• Simulated Intestinal Fluid (SIF): pH 6.8, without pancreatin.
• Ponceau 4R analytical standard.
• UV-Vis Spectrophotometer or HPLC with a DAD detector.

2. Procedure:

• Place a known surface area of the polymer-coated material into a sealed container with a defined volume of SGF or SIF.
• Incubate the containers at 37°C with constant, gentle agitation for predetermined time points (e.g., 1, 2, 4, 8, and 24 hours).
• At each time point, withdraw an aliquot of the fluid and centrifuge to remove any particulate matter.
• Analyze the supernatant for the concentration of leached Ponceau 4R using a validated analytical method (UV-Vis spectrophotometry at approximately 505 nm or HPLC-DAD).[1]
• Prepare a calibration curve using the Ponceau 4R analytical standard to quantify the amount of leached dye.

3. Data Analysis:

• Calculate the cumulative amount of Ponceau 4R leached per unit surface area of the polymer matrix at each time point.
• Plot the leaching profile as a function of time for both SGF and SIF.

Quantitative Data

The following table provides an illustrative example of expected leaching results for a Ponceau 4R lake-coated tablet under different conditions. Note: This data is for illustrative purposes and actual results may vary depending on the specific formulation and experimental setup.

Condition	Temperature (°C)	pH	Leached Ponceau 4R (µg/cm²) after 24h
Simulated Gastric Fluid	37	1.2	15.2
Simulated Intestinal Fluid	37	6.8	1.8
Deionized Water	25	7.0	0.5
Acidic Buffer	25	3.0	8.9
Alkaline Buffer	25	9.0	12.4

Visualizations

Caption: Workflow for assessing Ponceau 4R lake leaching.

Caption: Decision tree for troubleshooting leaching issues.

References

• 1. allcoloursupplies.com.au [allcoloursupplies.com.au]
• 2. A Comprehensive Review on Pharmaceutical Film Coating: Past, Present, and Future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of color changes during stability studies using spectrophotometric chromaticity measurements versus visual examination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preventing Color Fading in Sugar-Coated Tablets During Packaging – Pharma.Tips [pharma.tips]
• 5. Formulation Strategies for HPMC in Tablet Production - HPMC manufacturer [hpmcmanufacturer.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. colorcon.com [colorcon.com]
• 8. Dynamics of leaching of POPs and additives from plastic in a Procellariiform gastric model: Diet- and polymer-dependent effects and implications for long-term exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Ponceau 4R Lake - pH-Dependent Stability and Color Changes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the pH-dependent stability and color changes of Ponceau 4R lake.

Frequently Asked Questions (FAQs)

Q1: What is Ponceau 4R lake and how is it different from Ponceau 4R dye?

Ponceau 4R is a water-soluble synthetic azo dye.[1][2] Ponceau 4R lake is a pigment created by precipitating the water-soluble Ponceau 4R dye onto an inert substrate, typically aluminum hydroxide (B78521).[2][3][4] This process renders the colorant insoluble in water and oil, making it suitable for applications where color migration is undesirable, such as in coatings, dry mixes, and cosmetics.[1][2][5]

Q2: What is the general pH stability range for Ponceau 4R lake?

Generally, aluminum lake pigments, including Ponceau 4R lake, are stable within a pH range of 4 to 9.[3] Outside of this range, the stability of the aluminum hydroxide substrate is compromised, which can lead to color changes and bleeding.[3]

Q3: What happens to Ponceau 4R lake at pH values below 4 and above 9?

At pH values outside the stable range of 4-9, the aluminum hydroxide substrate of the lake pigment can dissolve.[3][4] This dissolution leads to the "bleeding" of the dye, where the previously insoluble pigment releases the water-soluble Ponceau 4R dye into the surrounding medium.[4] In highly acidic or alkaline conditions, the Ponceau 4R dye itself may also undergo degradation. Degradation of Ponceau 4R is generally slow in acidic conditions but accelerates in alkaline environments, with the maximum degradation rate observed around pH 11.5.[6]

Q4: How does the color of Ponceau 4R lake change with pH?

Within its stable pH range (4-9), Ponceau 4R lake maintains a consistent red color. However, as the pH moves towards highly acidic or alkaline values, color changes can occur due to the breakdown of the lake and potential degradation of the dye molecule. The azo bond is often the most labile part of the molecule and its cleavage leads to a loss of color.[7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Color Bleeding/Migration	The pH of the formulation is outside the stable range of 4-9 for the lake pigment.	Adjust the pH of your formulation to be within the 4-9 range. Use a calibrated pH meter for accurate measurements.
The aluminum hydroxide substrate is dissolving due to extreme pH.[3][4]	Buffer the formulation to maintain a stable pH. Consider microencapsulation of the lake pigment for added protection in aggressive formulations.
Fading or Color Loss	Degradation of the Ponceau 4R dye, particularly in highly alkaline conditions (pH > 9).[6]	If a high pH is required, consider using an alternative colorant with better stability in alkaline environments. Minimize exposure to high temperatures and UV light, which can accelerate degradation.
Presence of reducing agents like ascorbic acid in the formulation.[8][9]	If possible, replace or reduce the concentration of reducing agents. If not, test the stability of the lake in the final formulation over time.
Inconsistent Color in Product	Incomplete or non-uniform dispersion of the lake pigment.	Lake pigments color by dispersion.[3] Use high-shear mixing to ensure the pigment is evenly dispersed in the product. The use of a suitable dispersing agent can also be beneficial.
Variation in the pH of different batches of the product.	Implement strict pH control for all raw materials and during the manufacturing process to ensure batch-to-batch consistency.

Data Presentation

The following table summarizes the expected color stability of Ponceau 4R lake at different pH values. Note that specific CIELAB values can vary depending on the concentration of the lake, the specific formulation, and the manufacturing process of the lake itself. The data presented here is a qualitative representation based on known stability profiles of aluminum lakes.

pH Value	Visual Observation	L* (Lightness)	a* (Redness)	b* (Yellowness)	Stability	Remarks
2.0	Color bleeding, potential fading	Variable	Decreasing	Variable	Unstable	Significant dissolution of the alumina (B75360) substrate is expected.[4]
4.0	Stable red color	Stable	High	Low	Stable	Within the recommended stable pH range.[3]
6.0	Stable, vibrant red color	Stable	High	Low	Very Stable	Optimal pH for stability.
8.0	Stable red color	Stable	High	Low	Stable	Within the recommended stable pH range.[3]
10.0	Potential for slight color bleeding	Slightly Variable	Decreasing	Variable	Moderately Unstable	Onset of alumina substrate dissolution and potential dye degradation.
12.0	Significant color bleeding and fading	Variable	Significantly Decreasing	Variable	Unstable	Rapid degradation of the Ponceau 4R dye is likely at this pH.[6][10]

Experimental Protocols

Preparation of Ponceau 4R Lake Dispersions at Various pH Values

Objective: To prepare stable dispersions of Ponceau 4R lake in aqueous solutions buffered at different pH values for stability and color analysis.

Materials:

• Ponceau 4R Aluminum Lake

• Deionized water

• Buffer solutions (e.g., citrate (B86180) buffers for pH 2-6, phosphate (B84403) buffers for pH 6-8, borate (B1201080) buffers for pH 8-10, and glycine-NaOH buffers for pH 10-12)

• Calibrated pH meter

• High-shear mixer/homogenizer

• Volumetric flasks and pipettes

Procedure:

• Prepare a series of buffer solutions covering the desired pH range (e.g., pH 2, 4, 6, 8, 10, 12).

• Accurately weigh a specific amount of Ponceau 4R lake powder (e.g., 0.1 g).

• In a volumetric flask, add a small amount of the respective buffer solution to the weighed Ponceau 4R lake powder to form a paste.

• Gradually add more buffer solution while mixing to create a slurry.

• Transfer the slurry to a larger beaker and add the remaining buffer solution to reach the final desired volume and concentration (e.g., 100 mL for a 0.1% dispersion).

• Using a high-shear mixer, homogenize the dispersion for a set period (e.g., 5-10 minutes) to ensure uniform particle size and distribution.

• Verify the final pH of the dispersion using a calibrated pH meter and adjust if necessary with dilute acid or base corresponding to the buffer system.

• Repeat this process for each pH value to be tested.

Colorimetric Analysis of Ponceau 4R Lake Dispersions

Objective: To quantitatively measure the color of Ponceau 4R lake dispersions at different pH values using a spectrophotometer or colorimeter.

Materials:

• Ponceau 4R lake dispersions at various pH values

• Spectrophotometer or colorimeter with a CIELAB color space measurement capability

• Cuvettes

Procedure:

• Calibrate the spectrophotometer or colorimeter according to the manufacturer's instructions.

• Set the instrument to measure in the CIELAB (Lab*) color space.

• Use the corresponding buffer solution as a blank for each pH measurement.

• Fill a clean cuvette with the Ponceau 4R lake dispersion of a specific pH.

• Place the cuvette in the instrument and record the L, a, and b* values.

• Repeat the measurement for each pH dispersion, ensuring to clean the cuvette thoroughly between samples.

• For stability testing over time, store the dispersions in sealed, light-protected containers at a controlled temperature and repeat the colorimetric measurements at specified intervals (e.g., 1, 7, 14, and 30 days).

Visualizations

Caption: Experimental workflow for preparing and analyzing the pH-dependent color stability of Ponceau 4R lake.

Caption: Logical relationship of pH effects on the stability of Ponceau 4R aluminum lake.

References

• 1. Blog Archives - Synthetic Food Colours | Lake Colours | Pharma Natural Food Colours | Dain Colour Chem [daincolourchem.weebly.com]
• 2. dycroncolourchem.com [dycroncolourchem.com]
• 3. ctg-praha.cz [ctg-praha.cz]
• 4. The effect of aluminum hydroxide dissolution on the bleeding of aluminum lake dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. vividcolorschem.com [vividcolorschem.com]
• 6. Kinetics of degradation of allura red, ponceau 4R and carmosine dyes with potassium ferrioxalate complex in the presence of H(2)O(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Technical Aspects of Azo Colorants, Danish Environmental Protection Agency [www2.mst.dk]
• 8. Ponceau 4R - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. jmaterenvironsci.com [jmaterenvironsci.com]

Optimization of extraction methods for Ponceau 4R lake from complex samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimal extraction of Ponceau 4R lake from complex samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting Ponceau 4R from complex samples?

A1: A variety of methods are employed for the extraction and determination of Ponceau 4R, each with its own advantages. Commonly used techniques include:

• Solid-Phase Extraction (SPE): This method uses a solid sorbent to isolate Ponceau 4R from the sample matrix. It is effective for cleaning up complex samples like wine and juice.[1][2]

• Ultrasound-Assisted Extraction (UAE): This technique utilizes ultrasonic waves to enhance the extraction process, often in combination with green solvents. It is recognized for its efficiency and eco-friendliness.[3]

• Cloud Point Extraction (CPE): CPE is a simple and cost-effective pre-concentration method that uses surfactants to extract the analyte from aqueous solutions.[4][5][6][7] It is particularly useful for beverage samples.[4][6][7]

• Dispersive Liquid-Liquid Microextraction (DLLME): This is another microextraction technique known for its speed and low solvent consumption.[4]

• Chromatographic Methods (HPLC, LC-MS/MS): High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are powerful analytical techniques often used for the final determination of Ponceau 4R after extraction.[3][8][9][10]

Q2: How do I choose the right extraction method for my sample type?

A2: The choice of extraction method depends heavily on the sample matrix, the required level of cleanliness, and available laboratory equipment.

• For liquid samples like soft drinks and beverages, methods like Cloud Point Extraction (CPE) and Solid-Phase Extraction (SPE) are highly effective.[2][4][11]

• For semi-solid or solid samples such as sweets, jellies, and kimchi, an initial dissolution step is required, followed by techniques like HPLC or LC-MS/MS for accurate quantification.[10][11][12] Treatment with Carrez solutions may be necessary for turbid samples to precipitate interfering substances before analysis.[8]

• For samples with high matrix interference , a robust cleanup method like SPE or a highly selective analytical technique like LC-MS/MS is recommended to minimize matrix effects.[9][13]

Q3: What are the critical parameters to optimize for an efficient extraction?

A3: Several parameters must be optimized to achieve high extraction efficiency. Key factors include:

• pH: The pH of the sample solution is a critical parameter that affects the extraction efficiency for many methods. For instance, in Cloud Point Extraction, the optimal pH for Ponceau 4R was found to be 3.[4] For a deep eutectic solvent-based microextraction, the dye was effectively extracted at pH 3.0.[1]

• Solvent/Surfactant Type and Concentration: The choice of extraction solvent or surfactant system is crucial. In CPE, the concentration of surfactants like Triton X-114 and cetylpyridinium (B1207926) chloride (CPC) must be optimized.[4][5] For greener methods, solvents like ethanol (B145695) are used.[3]

• Temperature and Time: Parameters like sonication time in UAE, incubation time and temperature in CPE, and contact time in SPE directly influence the extraction yield.[1][3][4]

• Adsorbent Amount (for SPE): The quantity of the solid-phase material needs to be optimized for efficient adsorption of the analyte.[14]

Q4: How can I minimize matrix effects during analysis?

A4: Matrix effects, which can cause signal suppression or enhancement in techniques like LC-MS/MS, are a significant challenge.[13] To mitigate them:

• Implement a thorough cleanup step: Use techniques like Solid-Phase Extraction (SPE) to remove interfering components from the sample matrix before analysis.[9][13]

• Dilute the sample: A simple dilution of the extract can sometimes reduce the concentration of interfering compounds to a level where they no longer significantly affect analyte ionization.[13]

• Use matrix-matched calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed to compensate for matrix effects.

• Employ an internal standard: Adding a stable isotope-labeled version of the analyte or a structurally similar compound to both samples and standards can help correct for variations in signal due to matrix effects.[13]

Troubleshooting Guide

Problem 1: Low Recovery of Ponceau 4R

Potential Cause	Recommended Solution
Incorrect pH	Optimize the pH of the sample solution. The optimal pH can vary significantly between different extraction methods. For CPE, a pH of 3 has been shown to be effective.[4]
Suboptimal Solvent/Sorbent	Ensure the chosen solvent or SPE sorbent is appropriate for Ponceau 4R. For SPE, C18 cartridges are commonly used.[13] For liquid extractions, consider greener solvents like ethanol-acetate buffer mixtures.[3]
Insufficient Extraction Time	Increase the extraction time, sonication time, or incubation period to allow for complete transfer of the analyte from the sample to the extraction phase.[13]
Strong Matrix-Analyte Interactions	For complex matrices, stronger extraction conditions may be needed. Techniques like pressurized liquid extraction (PLE) or increased sonication power can improve recovery.[13]
Analyte Loss During Evaporation	If a solvent evaporation step is used, perform it under a gentle stream of nitrogen at a controlled, low temperature to prevent loss of the analyte.[13]

Problem 2: High Background or Interfering Peaks

Potential Cause	Recommended Solution
Insufficient Sample Cleanup	The sample extract contains co-eluting compounds from the matrix.[13] Implement a more rigorous cleanup step, such as Solid-Phase Extraction (SPE), or use a dispersive SPE (d-SPE) cleanup for methods like QuEChERS.[13]
Matrix Effects	Co-eluting matrix components are interfering with the analyte's signal.[13] Dilute the sample extract or use matrix-matched calibration standards.[13]
Contaminated Reagents or Glassware	Ensure all solvents are of high purity (e.g., HPLC or MS grade) and that glassware is thoroughly cleaned to avoid introducing contaminants.
Non-specific Binding (Western Blotting)	Although not an extraction issue, if Ponceau S staining is used for total protein visualization on a western blot membrane, inconsistent staining can indicate transfer problems or non-specific binding.[15][16][17] Ensure proper membrane equilibration and blocking.

Problem 3: Poor Reproducibility of Results

Potential Cause	Recommended Solution
Inconsistent Sample Homogenization	Ensure the initial sample is thoroughly homogenized to obtain a representative aliquot for extraction.[13]
Variable Extraction Conditions	Strictly control all extraction parameters, including pH, temperature, time, and volumes. Use precise measuring equipment.
Instrument Fluctuation	Verify the stability and performance of the analytical instrument (e.g., HPLC, spectrophotometer) by running standards and quality control samples.
Incomplete Reconstitution	After solvent evaporation, ensure the residue is completely redissolved in the reconstitution solvent by vortexing or brief sonication.[13]

Data Summary

Table 1: Comparison of Analytical Methods for Ponceau 4R Determination

Method	Matrix	Linearity Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)	Reference
Derivative Spectrophotometry	Foodstuffs	3 - 40	0.825	2.50
Differential Pulse Polarography	Sweets & Soft Drinks	N/A	0.034 (in cell)	N/A	[11]
LC-MS/MS	Kimchi	N/A	0.00004 - 0.24	0.00012 - 0.8	[10]
UA-CPME Spectrophotometry	Beverages	0.02 - 0.75	0.0065	N/A	[6]
DES-based LPME	Water & Cosmetics	0.029 - 0.4	0.00597	0.0181	[1]
LC-MS	Confectionary, Ice-cream	N/A	N/A	0.01 - 0.5	[9]

LOD: Limit of Detection; LOQ: Limit of Quantification; UA-CPME: Ultrasonic-Assisted Cloud Point Microextraction; DES-based LPME: Deep Eutectic Solvent-based Liquid Phase Microextraction.

Table 2: Recovery Rates of Ponceau 4R in Various Samples

Method	Sample Type	Average Recovery (%)	Reference
Differential Pulse Polarography	Test Syrups	96 - 105%	[11]
RP-HPLC with UAE	Marketed Food Samples	70 - 102%	[3]
UA-CPME	Beverage Samples	94.3 - 104.2%	[6]
LC-MS/MS	Kimchi	85.65 - 120.82%	[10]
Chitosan-Nickel Ferrite (B1171679) Sorbent	Spiked Pomegranate Juice	~90.34%	[14]

Experimental Protocols & Workflows

General Workflow for Ponceau 4R Extraction and Analysis

Caption: General experimental workflow for Ponceau 4R analysis.

Protocol 1: Solid-Phase Extraction (SPE) from Liquid Samples

This protocol is a general guideline based on SPE principles for cleaning up liquid samples like juice or wine before HPLC analysis.[2][13]

• Sample Pre-treatment: Adjust the pH of the liquid sample to the optimal range (e.g., neutral pH 6-7). Filter the sample to remove any suspended particulate matter.

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by sequentially passing 5 mL of methanol (B129727) and then 5 mL of deionized water. Do not let the cartridge dry out.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a controlled flow rate (e.g., ~5 mL/min).

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences and other matrix components that did not bind to the sorbent.

• Drying: Dry the cartridge thoroughly under a vacuum for 10-15 minutes to remove residual water.

• Elution: Elute the retained Ponceau 4R from the cartridge using a small volume of an appropriate organic solvent, such as methanol or acetonitrile (B52724) (e.g., 2 x 3 mL).

• Reconstitution: Evaporate the collected eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile phase for analysis.

Caption: Workflow for Solid-Phase Extraction (SPE).

Protocol 2: Cloud Point Extraction (CPE) from Beverages

This protocol is based on the CPE method for the pre-concentration of Ponceau 4R from beverage samples for spectrophotometric analysis.[4][6][7]

• Sample Preparation: To a 10 mL centrifuge tube, add 5 mL of the beverage sample (or a standard solution), 1 mL of a pH 3 buffer solution (HCl-NaOH).

• Surfactant Addition: Add the optimized concentrations of surfactants. For example, add a mixed solution containing a non-ionic surfactant (e.g., Triton X-114) and a cationic surfactant (e.g., Cetylpyridinium Chloride - CPC).

• Cloud Point Induction: Place the mixture in a thermostated water bath and heat at a specific temperature (e.g., 50-60°C) for a set time (e.g., 15-20 minutes) to induce the formation of the surfactant-rich phase (the "cloud point").

• Phase Separation: After heating, immediately place the tube in an ice bath for 5-10 minutes to facilitate the separation of the small, dense surfactant-rich phase. Centrifugation can be used to accelerate this separation.

• Analysis: Carefully decant the upper aqueous phase. Dilute the remaining surfactant-rich phase (which now contains the concentrated Ponceau 4R) with a suitable solvent (e.g., distilled water or methanol) to a final volume of 5 mL.

• Measurement: Measure the absorbance of the resulting solution using a UV-Vis spectrophotometer at the maximum wavelength for Ponceau 4R (~507 nm).

Caption: Workflow for Cloud Point Extraction (CPE).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Eco-Friendly Simultaneous Estimation of Ponceau 4R and Carmoisine Employing an Analytical Quality by Design-Aided RP-HPLC Method in Commercial Food Samples Utilizing a Green Ultrasound-Assisted Extraction Technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. Ultrasonic-assisted cloud point microextraction and spectrophotometric determination of Ponceau 4R in various beverage samples using Non-ionic surfactant PONPE 7.5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. anjs.edu.iq [anjs.edu.iq]
• 8. Four Derivative Spectrophotometric Methods for the Simultaneous Determination of Carmoisine and Ponceau 4R in Drinks and Comparison with High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of 18 water-soluble artificial dyes by LC-MS in selected matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simultaneous determination of synthetic food additives in kimchi by liquid chromatography-electrospray tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. atmoschem.community.uaf.edu [atmoschem.community.uaf.edu]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Ponceau 4R elimination from fruit juice: An integrated optimization strategy utilizing artificial neural networks, least squares, and chitosan-nickel ferrite Nano Sorbent - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. bitesizebio.com [bitesizebio.com]
• 17. scribd.com [scribd.com]

Reducing the genotoxicity of commercial Ponceau 4R food colorants.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments aimed at reducing the genotoxicity of the commercial food colorant Ponceau 4R (E124).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism behind Ponceau 4R genotoxicity?

A1: The genotoxicity of Ponceau 4R, an azo dye, is primarily linked to its metabolic reduction. When ingested, gut microbiota enzymes, particularly azoreductases, cleave the azo bond (-N=N-).[1][2] This process releases aromatic amines, which are suspected to be the ultimate genotoxic agents.[2] These amines can induce DNA damage, such as chromosomal abnormalities and micronuclei formation, potentially through mechanisms like oxidative stress.[3][4] The presence of impurities from the manufacturing process in commercial Ponceau 4R samples may also contribute to its genotoxicity.[5][6]

Q2: What are the main strategies to reduce or eliminate the genotoxicity of Ponceau 4R?

A2: The primary strategies focus on degrading the Ponceau 4R molecule, specifically by cleaving the azo bond to detoxify it. Key methods include:

• Bacterial Biodegradation: Utilizing specific bacterial strains (e.g., Bacillus sp., Lysinibacillus sp.) that produce azoreductase enzymes capable of breaking down the dye.[7]

• Advanced Oxidation Processes (AOPs): Employing methods like Electro-Fenton (EF), Photoelectro-Fenton (PEF), and ozonation to generate highly reactive hydroxyl radicals that degrade the dye molecule.[8][9][10]

• Adsorption: Using nanosorbents, such as aminated-chitosan/NiFe₂O₄ nanoparticles, to efficiently remove Ponceau 4R from solutions.[11]

• Chemical Oxidation: Applying strong oxidizing agents, like potassium permanganoferrate (VI) ("super-iron"), to rapidly decolorize and degrade the dye.[12][13]

Q3: How can I assess the reduction in genotoxicity after treatment?

A3: A battery of in vitro and in vivo genotoxicity assays should be performed on the treated Ponceau 4R solution and compared against the untreated control. Commonly used assays include:

• Comet Assay (Single Cell Gel Electrophoresis): To detect DNA strand breaks.

• Micronucleus Test: To identify chromosome damage or loss.[3][5]

• Chromosomal Aberration Assay: To observe structural and numerical changes in chromosomes.[3]

• Ames Test (Bacterial Reverse Mutation Assay): To screen for mutagenic potential.[1]

A significant decrease in DNA damage or mutation frequency in the treated samples compared to the untreated samples indicates a successful reduction in genotoxicity.

Q4: Are there conflicting reports on the genotoxicity of Ponceau 4R?

A4: Yes, the literature presents conflicting results. Some studies, particularly older Ames tests, reported negative results for mutagenicity.[1] However, other studies have demonstrated genotoxic effects, such as increased chromosomal abnormalities and DNA damage in mice, and in human lymphocyte cultures, especially at high concentrations (e.g., 300 μg/mL).[1][3][14] These discrepancies may be due to differences in test systems, the concentrations tested, or the purity of the Ponceau 4R samples used.[5]

Data Presentation

Table 1: Summary of Ponceau 4R Genotoxicity Data

Assay Type	Test System	Concentration(s) Tested	Key Findings	Reference(s)
Chromosomal Aberration (CA)	Human Peripheral Lymphocytes	37.5, 75, 150, 300 µg/mL	Significant increase in CA frequency only at 300 µg/mL.	[3][14]
Sister Chromatid Exchange	Human Peripheral Lymphocytes	37.5, 75, 150, 300 µg/mL	Significant increase in SCE frequency only at 300 µg/mL.	[3][14]
Comet Assay	Human Peripheral Lymphocytes	37.5, 75, 150, 300 µg/mL	Increased tail length at 150 and 300 µg/mL; increased tail moment at 300 µg/mL.	[14]
Micronucleus (MN) Test	Human Peripheral Lymphocytes	37.5, 75, 150, 300 µg/mL	No significant effect on MN frequency.	[14]
Micronucleus (MN) Test	Mouse Bone Marrow	125 - 2000 mg/kg	Dose-dependent increase in the frequency of micronucleated erythrocytes.	[5]

Table 2: Efficacy of Ponceau 4R Detoxification/Removal Methods

Method	Reagent/Organism	Initial P4R Conc.	Treatment Time	Efficacy	Reference(s)
Bacterial Decolorization	Bacillus sp. strain AK1	200 mg/L	24 h	95% Decolorization
Bacterial Decolorization	Lysinibacillus sp. strain AK2	200 mg/L	24 h	93% Decolorization	[7]
Bacterial Decolorization	Mixed Consortia (AK1, AK2, VKY1)	200 mg/L	18 h	Complete Decolorization	[7]
Adsorption	Aminated-chitosan/NiFe₂O₄ Nanoparticles	26.89 mg/L	~58 min	91.43% Removal	[11]
Chemical Oxidation	Super-iron (VI) (K₃(Fe₀.₈₀₀Mn₀.₂₀₀)₂O₈)	50 mg/L	< 10 min	>99% Decolorization	[13]
Chemical Oxidation	Super-iron (VI) (K₃(Fe₀.₈₀₀Mn₀.₂₀₀)₂O₈)	50 mg/L	30 min	90% COD Removal	[12][13]
Photoelectro-Fenton (PEF)	BDD anode, air-diffusion cathode, Fe²⁺, UVA	254 mg/L	240 min	Total mineralization (complete TOC removal)	[8]
Ozonation	Ozone (1.158 × 10⁻⁶ kg s⁻¹)	Not specified	600 s	Complete degradation	[9]

Visualizations

Caption: Metabolic activation of Ponceau 4R leading to genotoxicity.

Caption: Workflow for reducing and assessing Ponceau 4R genotoxicity.

Troubleshooting Guides

Issue 1: Low decolorization efficiency in bacterial degradation experiments.

• Question: My bacterial culture is showing poor decolorization of Ponceau 4R. What factors should I check?

• Answer:

  • Check Culture Conditions: Ensure optimal parameters are met. Many effective strains require specific pH (5-10), temperature (25-55 °C), and may need a co-substrate like glucose and yeast extract to facilitate the breakdown of the dye.

  • Oxygen Levels: Azoreductase activity can be sensitive to oxygen. While some aerobic decolorization occurs, many bacterial systems are more efficient under anaerobic or microaerophilic conditions.[15] Consider running your experiment under controlled oxygen levels.

  • Bacterial Strain Viability: Confirm the health and concentration of your bacterial inoculum. A low viable count will result in poor degradation.

  • Dye Concentration: While some strains can handle high concentrations (up to 800 mg/L), Ponceau 4R can be toxic to microorganisms at very high levels, inhibiting their metabolic activity.[7] Consider testing a range of concentrations to find the optimal level for your specific strain.

  • Acclimatization: Pre-exposing the bacterial culture to low concentrations of Ponceau 4R for a period before the main experiment can sometimes improve its degradation efficiency.

Caption: Troubleshooting low bacterial decolorization efficiency.

Issue 2: High variability or unexpected results in genotoxicity assays (e.g., Comet Assay).

• Question: I am observing inconsistent tail lengths in my Comet Assay for cells treated with Ponceau 4R. What could be the cause?

• Answer:

  • Cytotoxicity vs. Genotoxicity: High concentrations of Ponceau 4R or its degradation byproducts can be cytotoxic, leading to apoptosis or necrosis. This can result in extensive DNA fragmentation that is not representative of primary genotoxicity, often appearing as "hedgehog" comets (small head, large diffuse tail). Ensure your tested concentrations are below the cytotoxic threshold by performing a cytotoxicity assay (e.g., MTT, Trypan Blue) first. For instance, studies have shown a decrease in mitotic index at concentrations of 150 and 300 μg/mL.[14]

  • Metabolic Activation: The genotoxicity of Ponceau 4R is dependent on its metabolic reduction to aromatic amines. If you are using a cell line with low metabolic activity, you may not see a significant genotoxic effect. Consider including a metabolic activation system, such as a rat liver S9 fraction, in your in vitro assay to simulate mammalian metabolism.[16][17]

  • Assay Conditions: The Comet Assay is sensitive to numerous experimental variables. Ensure strict adherence to protocols regarding lysis duration, electrophoresis voltage and time, and minimal exposure to UV light to prevent artifactual DNA damage.

  • Purity of Ponceau 4R: Commercial colorants can contain impurities that may be genotoxic themselves.[5] The variability could stem from lot-to-lot differences in the commercial dye. Consider purifying the Ponceau 4R sample or sourcing a high-purity analytical grade standard.

Experimental Protocols

Protocol 1: Bacterial Decolorization of Ponceau 4R

This protocol is a general guideline based on the effective use of Bacillus sp. and Lysinibacillus sp.[7]

• Culture Preparation:

  • Prepare a nutrient broth medium. Inoculate with a pure culture of the selected bacterial strain (e.g., Bacillus sp. strain AK1).

  • Incubate at the optimal temperature (e.g., 37°C) for 24 hours to obtain a fresh, active culture.

• Decolorization Assay:

  • Prepare a mineral salt medium containing Ponceau 4R at the desired concentration (e.g., 200 mg/L). For enhanced degradation, supplement the medium with a carbon source like glucose (1 g/L) and a nitrogen source like yeast extract.[18]

  • Inoculate the medium with the bacterial culture (e.g., 5% v/v).

  • Incubate the flasks under optimal conditions (e.g., 37°C, pH 7.0) with shaking (for aerobic/microaerophilic) or under static conditions (for anaerobic).

  • At regular time intervals (e.g., 0, 6, 12, 18, 24 hours), withdraw an aliquot of the culture.

• Analysis:

  • Centrifuge the aliquot to pellet the bacterial cells.

  • Measure the absorbance of the supernatant at the maximum wavelength of Ponceau 4R (~508 nm) using a UV-Vis spectrophotometer.

  • Calculate the percentage of decolorization using the formula: [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100.

  • Prepare the detoxified supernatant for subsequent genotoxicity testing.

Protocol 2: Genotoxicity Assessment using Cytokinesis-Block Micronucleus (CBMN) Assay

This protocol is a standard method for assessing chromosomal damage in human lymphocytes.[3]

• Cell Culture:

  • Obtain heparinized peripheral blood from healthy donors.

  • Set up lymphocyte cultures using a complete medium (e.g., RPMI-1640) supplemented with fetal bovine serum, antibiotics, and a mitogen (phytohemagglutinin) to stimulate cell division.

  • Incubate at 37°C in a 5% CO₂ atmosphere.

• Treatment:

  • After 24 hours of incubation, add different concentrations of the untreated Ponceau 4R (control) and the detoxified Ponceau 4R samples to the cultures. Include a negative (distilled water) and a positive (e.g., Mitomycin C, 0.20 µg/mL) control.[3]

• Cytokinesis Block:

  • At 44 hours of incubation, add Cytochalasin-B (e.g., 5.2 µg/mL) to each culture to block cytokinesis, which results in the accumulation of binucleated cells.[3]

• Harvesting and Slide Preparation:

  • At 72 hours, harvest the cells by centrifugation.

  • Treat the cells with a hypotonic solution (0.075 M KCl) to swell the cytoplasm.[3]

  • Fix the cells using a freshly prepared Carnoy's fixative (methanol:acetic acid, 3:1).

  • Drop the cell suspension onto clean, cold microscope slides and allow them to air dry.

• Staining and Scoring:

  • Stain the slides with Giemsa or another suitable stain.

  • Under a microscope, score at least 1000 binucleated cells per sample for the presence of micronuclei according to established criteria.

  • A significant reduction in the frequency of micronucleated cells in the cultures treated with detoxified Ponceau 4R compared to the untreated control indicates a successful reduction in genotoxicity.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Do the azo food colorings carmoisine and ponceau 4R have a genotoxic potential? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evidence for direct-acting oxidative genotoxicity by reduction products of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of mutagenic activity of the food dye Ponceau 4R in a micronuclear test in mice - Yurchenko - Hygiene and Sanitation [rjsocmed.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Routes for the electrochemical degradation of the artificial food azo-colour Ponceau 4R by advanced oxidation processes [diposit.ub.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Ponceau 4R elimination from fruit juice: An integrated optimization strategy utilizing artificial neural networks, least squares, and chitosan-nickel ferrite Nano Sorbent - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jmaterenvironsci.com [jmaterenvironsci.com]
• 13. researchgate.net [researchgate.net]
• 14. Do the azo food colorings carmoisine and ponceau 4R have a genotoxic potential? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. An Integrative Approach to Study Bacterial Enzymatic Degradation of Toxic Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Genotoxic effects of commercial sample of ponceau 4R-based food colorant in micronucleus assay on human whole blood culture - Nikitina - Ekologiya cheloveka (Human Ecology) [ogarev-online.ru]
• 17. Genotoxic effects of commercial sample of ponceau 4R-based food colorant in micronucleus assay on human whole blood culture - Nikitina - Ekologiya cheloveka (Human Ecology) [hum-ecol.ru]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Ponceau 4R Lake Staining in Biological Tissues

Disclaimer: The use of Ponceau 4R for staining biological tissue sections is not a standard histological practice. The information provided below is extrapolated from the principles of staining with other anionic dyes (like Eosin) and general histological techniques. These guidelines serve as a starting point for researchers to develop and optimize their own protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Ponceau 4R staining in biological tissues?

Ponceau 4R is an anionic (acid) dye, meaning it carries a net negative charge. In biological tissues, it primarily binds to components with a net positive charge through electrostatic interactions.[1] These positively charged (acidophilic or eosinophilic) components are mainly proteins found in the cytoplasm, muscle, and connective tissue.[1][2][3]

Q2: Why is the pH of the Ponceau 4R staining solution critical?

The staining intensity of acid dyes like Ponceau 4R is highly dependent on pH.[1][4] An acidic pH (optimally between 4.0 and 4.5 for eosin (B541160), a similar acid dye) is crucial because it increases the number of positively charged groups on tissue proteins (e.g., by protonating amino groups), thereby enhancing the electrostatic attraction for the negatively charged dye molecules.[1][4][5] This results in a stronger, more vibrant stain.

Q3: How does tissue fixation affect Ponceau 4R staining?

Fixation is a critical step that preserves tissue from decay and influences staining outcomes.[6][7] The choice of fixative can alter the chemical nature of tissue proteins. For instance, formaldehyde-based fixatives, while widely used, can react with amino groups on proteins, which are the primary binding sites for acid dyes.[8] This can potentially lead to weaker staining with Ponceau 4R. Inadequate or improper fixation can result in poor overall morphology and uneven dye binding.[5][6]

Q4: Can Ponceau 4R be used as a counterstain with hematoxylin (B73222)?

Yes, in theory, Ponceau 4R can be used as a cytoplasmic counterstain to a nuclear stain like hematoxylin, similar to the role of eosin in a standard H&E stain.[1] Hematoxylin stains the acidic, basophilic structures (like the cell nucleus) a purplish-blue, while Ponceau 4R would stain the basic, acidophilic structures (like the cytoplasm) in shades of red.[3]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Weak or Pale Staining	1. Incorrect pH: The staining solution may be too alkaline (pH > 5.0).2. Insufficient Staining Time: The slides were not left in the Ponceau 4R solution long enough.3. Depleted Staining Solution: The dye solution is old or has been used too many times.4. Incomplete Deparaffinization: Residual wax prevents the stain from penetrating the tissue.[9]5. Over-differentiation: Excessive rinsing after staining, especially with alkaline solutions (like tap water), can remove the stain.[10]	1. Adjust pH: Check the pH of your Ponceau 4R solution and adjust it to a mildly acidic range (e.g., pH 4.0-4.5) using a weak acid like acetic acid.[5][11]2. Increase Staining Time: Extend the incubation time in the Ponceau 4R solution.3. Use Fresh Solution: Replace the staining solution with a freshly prepared one.4. Ensure Complete Deparaffinization: Return the slide to fresh xylene to completely remove paraffin (B1166041) before re-staining.[12]5. Control Rinsing: Use distilled water or 70-95% ethanol (B145695) for rinsing after staining and keep rinse times brief.[9][10]
Overstaining	1. Staining Time Too Long: The slides were incubated in the Ponceau 4R solution for an excessive period.2. Dye Concentration Too High: The Ponceau 4R solution is too concentrated.3. Inadequate Differentiation: Insufficient rinsing or use of inappropriate rinsing agents.	1. Decrease Staining Time: Reduce the incubation time in the Ponceau 4R solution.2. Dilute the Stain: Dilute the Ponceau 4R solution with its base solvent (e.g., distilled water with acetic acid).3. Differentiate Properly: Use a weak acid or alcohol solution (e.g., 70% ethanol) to carefully remove excess stain until the desired intensity is achieved.[1]
Uneven or Patchy Staining	1. Poor Fixation: Delayed or incomplete fixation of the tissue.[13]2. Incomplete Deparaffinization: Pockets of residual wax block the stain.3. Air Bubbles: Air bubbles trapped on the tissue surface during staining.4. Contaminated Reagents: Alcohols or clearing agents may be contaminated, leaving residue on the slide.[13]	1. Optimize Fixation Protocol: Ensure timely and thorough fixation of tissue specimens.2. Improve Deparaffinization: Use fresh xylene and ensure sufficient time for complete wax removal.3. Careful Handling: Gently immerse slides into staining solutions to avoid trapping air bubbles.4. Use Fresh Reagents: Ensure all reagents in the processing and staining line are fresh and clean.
Lack of Differentiation (Only one shade of red)	1. Poor Fixation: Improper fixation can lead to a loss of differential staining capacity.[5]2. Incorrect pH: A suboptimal pH may not allow for the differential binding of the dye to various protein structures.3. Overstaining: If the tissue is heavily overstained, subtle differences in shade will be lost.	1. Review Fixation Method: Ensure the fixation protocol is appropriate for preserving protein antigenicity.2. Optimize pH: Experiment with slight variations in the pH of the Ponceau 4R solution.3. Differentiate Carefully: After staining, use a controlled differentiation step with 70% ethanol to gently remove excess stain and reveal different shades corresponding to different tissue components.[11]

Data Presentation: Recommended Staining Parameters

Since Ponceau 4R is not a standard histological stain, the following table provides recommended starting parameters for optimization rather than a summary of established quantitative data.

Parameter	Recommended Starting Point	Range for Optimization	Expected Outcome
Ponceau 4R Concentration	0.5% (w/v) in distilled water	0.1% - 1.0%	Higher concentrations may lead to darker staining but could require more differentiation.
Solvent Acidity	1% Acetic Acid (v/v)	0.5% - 2.0%	Should result in a solution pH between 4.0 and 5.0 for optimal protein binding.
Staining Time	3 minutes	1 - 10 minutes	Longer times increase staining intensity. Adjust based on tissue type and thickness.
Differentiation Agent	70% Ethanol	70% - 95% Ethanol	70% ethanol is effective at removing excess eosin-type dyes.[5] Higher concentrations are less effective.
Differentiation Time	30 seconds	10 - 60 seconds	A brief differentiation should provide contrast without washing out the stain entirely.

Experimental Protocols

Protocol 1: Preparation of Ponceau 4R Staining Solution (0.5% w/v)

• Weigh 0.5 g of Ponceau 4R powder.

• Dissolve the powder in 99 mL of distilled water.

• Add 1 mL of glacial acetic acid to the solution.

• Mix thoroughly until the dye is completely dissolved.

• Filter the solution before use to remove any particulate matter.

• Store in a tightly sealed container at room temperature.

Protocol 2: Ponceau 4R Staining for Paraffin-Embedded Sections

This protocol assumes the tissue sections have been properly fixed (e.g., in 10% neutral buffered formalin), processed, embedded in paraffin, and sectioned.

• Deparaffinization and Rehydration:

  • Immerse slides in Xylene: 2 changes, 5 minutes each.

  • Transfer to 100% Alcohol: 2 changes, 3 minutes each.

  • Transfer to 95% Alcohol: 2 changes, 3 minutes each.

  • Transfer to 70% Alcohol: 3 minutes.

  • Rinse in running tap water, then in distilled water.

• Nuclear Staining (Optional, if counterstaining):

  • Stain in a regressive hematoxylin (e.g., Harris' Hematoxylin) for 5-8 minutes.

  • Wash in running tap water.

  • Differentiate in 1% Acid Alcohol (1% HCl in 70% alcohol) for a few seconds.

  • Wash in running tap water.

  • "Blue" the sections in a suitable alkaline solution (e.g., Scott's Tap Water Substitute) for 1-2 minutes.

  • Wash in running tap water, then rinse in distilled water.

• Ponceau 4R Staining:

  • Immerse slides in the prepared 0.5% Ponceau 4R solution for 3 minutes.

• Differentiation:

  • Briefly rinse slides in distilled water.

  • Differentiate in 70% ethanol for 15-30 seconds, checking microscopically until cytoplasm and connective tissue are well-defined.

• Dehydration and Mounting:

  • Transfer to 95% Alcohol: 2 changes, 2 minutes each.

  • Transfer to 100% Alcohol: 2 changes, 2 minutes each.

  • Transfer to Xylene (or a xylene substitute): 2 changes, 3 minutes each.

  • Mount with a permanent mounting medium.

Visualizations

Caption: Principle of dual staining with Ponceau 4R and Hematoxylin.

Caption: Experimental workflow for Ponceau 4R and Hematoxylin staining.

References

• 1. benchchem.com [benchchem.com]
• 2. Basic and Acid Dyes for Histology | The Cell [histologyguide.com]
• 3. What is Histology: The Histology Guide [histology.leeds.ac.uk]
• 4. Effects of pH on staining by dyes - IHC WORLD [ihcworld.com]
• 5. benchchem.com [benchchem.com]
• 6. The Impact of Fixation on Histological Staining and Imaging [visikol.com]
• 7. Fixation (histology) - Wikipedia [en.wikipedia.org]
• 8. Saaeda [saaeda.com]
• 9. Troubleshooting H&E Stains [nsh.org]
• 10. Hematoxylin & Eosin (H&E) Staining Intro: Procedures & More [leicabiosystems.com]
• 11. documents.cap.org [documents.cap.org]
• 12. ethosbiosciences.com [ethosbiosciences.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Minimizing the Environmental Impact of Ponceau 4R Lake Disposal

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the environmental impact of Ponceau 4R disposal. It includes troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental concerns associated with the disposal of Ponceau 4R?

A1: Ponceau 4R is a synthetic azo dye that can persist in the environment, leading to several concerns. Its vibrant red color can reduce light penetration in aquatic ecosystems, affecting photosynthesis in aquatic plants.[1] Additionally, under anaerobic conditions, the azo bond can be cleaved to form potentially carcinogenic aromatic amines.[2][3] The dye and its degradation byproducts may also be toxic to aquatic organisms.[3]

Q2: What are the most effective methods for degrading Ponceau 4R in a laboratory setting?

A2: Several effective methods are available for the degradation of Ponceau 4R. Advanced Oxidation Processes (AOPs) such as the Fenton and photo-Fenton processes, photocatalysis using semiconductors like TiO₂, and electrochemical methods like the electro-Fenton process have shown high efficiency in decolorizing and mineralizing the dye.[4][5][6] Bioremediation using specific bacterial consortia capable of breaking the azo bond is another promising and environmentally friendly approach.[7][8]

Q3: What are the expected degradation byproducts of Ponceau 4R, and are they hazardous?

A3: The degradation of Ponceau 4R typically involves the cleavage of the azo bond (-N=N-), leading to the formation of aromatic amines such as 4-aminonaphthalene-1-sulphonic acid and 5-amino-6-hydroxynaphthalene-2, 4-disulphonic acid.[7] Further oxidation through AOPs can break down these aromatic rings into smaller organic acids like tartaric, fumaric, maleic, propanoic, oxalic, and formic acids, and ultimately to CO₂, H₂O, and inorganic ions (NO₃⁻, SO₄²⁻).[6] While the initial aromatic amine byproducts can be toxic, complete mineralization renders them harmless.[1]

Q4: How can I monitor the degradation of Ponceau 4R during my experiment?

A4: The degradation of Ponceau 4R can be monitored using several analytical techniques. The simplest method is UV-Visible spectrophotometry to measure the decrease in absorbance at the dye's maximum wavelength (around 508 nm), which indicates decolorization.[9][10] To assess the mineralization of the dye, Total Organic Carbon (TOC) analysis is recommended, as it measures the conversion of organic carbon to CO₂.[11] High-Performance Liquid Chromatography (HPLC) can be used to identify and quantify the parent dye and its degradation intermediates.[7]

Troubleshooting Guides

Photocatalytic Degradation

Q: My photocatalytic degradation of Ponceau 4R is slow or incomplete. What are the possible causes and solutions?

A: Slow or incomplete degradation can be due to several factors. Here's a troubleshooting guide:

• Incorrect pH: The pH of the solution significantly affects the surface charge of the photocatalyst and the dye molecule. For TiO₂-based photocatalysis of Ponceau 4R, a slightly acidic pH (around 6) is often optimal.[12]

  • Solution: Adjust the initial pH of your Ponceau 4R solution and monitor it during the experiment.

• Inadequate Catalyst Dosage: Too little catalyst provides insufficient active sites for the reaction, while too much can lead to turbidity, scattering UV light and reducing efficiency.

  • Solution: Optimize the catalyst concentration. Start with a literature-recommended value (e.g., 0.25 g/L for TiO₂) and test a range of concentrations to find the optimum for your setup.[12]

• Low Light Intensity: The photocatalytic process is driven by UV irradiation. Insufficient light intensity will result in a low rate of electron-hole pair generation.

  • Solution: Ensure your UV lamp is functioning correctly and is positioned to provide uniform and adequate irradiation to the entire solution.

• Catalyst Deactivation: The catalyst surface can become fouled by byproducts or the dye itself, reducing its activity.

  • Solution: After the experiment, recover the catalyst by filtration or centrifugation, wash it with distilled water and ethanol, and dry it before reuse.

Electro-Fenton Process

Q: I am observing low decolorization efficiency and minimal TOC removal in my electro-Fenton experiment. What should I check?

A: Low efficiency in an electro-Fenton system can often be traced back to the following parameters:

• Suboptimal pH: The Fenton reaction is highly pH-dependent, with an optimal range typically between 2.5 and 3.5.[5] At higher pH, iron precipitates as hydroxide, reducing the availability of the Fe²⁺ catalyst.[13]

  • Solution: Adjust the initial pH of the Ponceau 4R solution to the optimal range using sulfuric acid or another suitable acid.

• Incorrect Fe²⁺ Concentration: The concentration of the ferrous iron catalyst is crucial. Too little will limit the production of hydroxyl radicals, while too much can lead to scavenging of the radicals.[13]

  • Solution: Optimize the Fe²⁺ concentration. A common starting point is in the range of 0.1-0.5 mM.

• Inadequate H₂O₂ Generation/Addition: Hydrogen peroxide is the source of the hydroxyl radicals. In an electro-Fenton setup, its in-situ generation depends on factors like oxygen supply and cathode material.

  • Solution: Ensure a continuous supply of air or oxygen to the cathode. Check the integrity and surface area of your cathode material (e.g., carbon felt).[4]

• Electrode Passivation: The electrode surfaces can become passivated over time, reducing their efficiency.

  • Solution: Periodically clean the electrodes according to the manufacturer's instructions or established laboratory protocols.

Data Presentation

Table 1: Comparison of Different Degradation Methods for Ponceau 4R

Degradation Method	Key Parameters	Decolorization Efficiency	TOC Removal	Reaction Time	Reference
Photocatalysis (UV/TiO₂)	pH: 6, Catalyst: TiO₂	>95%	~60%	60-120 min	[6][12]
Electro-Fenton	pH: 3, [Fe²⁺]: 0.5 mM, I: 250 mA	~100%	23.5% (Pt anode)	240 min	[5]
Photoelectro-Fenton	pH: 3, [Fe²⁺]: 0.5 mM, I: 100 mA cm⁻²	100%	Complete Mineralization	240 min	[4]
Bioremediation (Bacterial Consortium)	pH: 5-10, Temp: 25-55 °C	100%	-	18 hours	[7]
Super-iron (VI) Oxidation	pH: ~12, [Oxidant]: 2.5 g/L	>99%	95%	30 min	[9][11]

Experimental Protocols

Protocol 1: Photocatalytic Degradation of Ponceau 4R using TiO₂

• Preparation of Ponceau 4R Solution: Prepare a stock solution of Ponceau 4R (e.g., 100 mg/L) in deionized water. Dilute the stock solution to the desired experimental concentration (e.g., 20 mg/L).

• pH Adjustment: Adjust the pH of the Ponceau 4R solution to the optimal value (e.g., pH 6) using dilute HCl or NaOH.

• Catalyst Suspension: Add the photocatalyst (e.g., TiO₂ P25) to the solution at the optimized concentration (e.g., 0.25 g/L).

• Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30 minutes) to allow the dye to adsorb onto the catalyst surface and reach equilibrium.

• Photoreactor Setup: Place the beaker containing the suspension in a photoreactor equipped with a UV lamp (e.g., 254 nm). Ensure the solution is continuously stirred to maintain a uniform suspension.

• Initiation of Photocatalysis: Turn on the UV lamp to initiate the photocatalytic reaction.

• Sampling: At regular time intervals, withdraw aliquots of the suspension.

• Sample Preparation for Analysis: Centrifuge or filter the withdrawn samples to remove the TiO₂ particles.

• Analysis: Analyze the supernatant for the remaining Ponceau 4R concentration using a UV-Vis spectrophotometer at λmax ≈ 508 nm. For mineralization studies, analyze the TOC of the samples.

Protocol 2: Electro-Fenton Degradation of Ponceau 4R

• Electrochemical Cell Setup: Set up an undivided electrochemical cell with a cathode (e.g., carbon felt) and an anode (e.g., Platinum or Boron-Doped Diamond).[4][5]

• Prepare the Electrolyte Solution: Prepare the Ponceau 4R solution (e.g., 50 mg/L) containing a supporting electrolyte (e.g., 0.05 M Na₂SO₄) and the iron catalyst (e.g., 0.5 mM FeSO₄).

• pH Adjustment: Adjust the pH of the solution to the optimal range (e.g., pH 3.0) with H₂SO₄.

• Oxygen Supply: Start bubbling air or oxygen near the cathode surface to facilitate the in-situ generation of H₂O₂.

• Electrolysis: Apply a constant current or potential using a potentiostat/galvanostat.

• Sampling and Analysis: At specific time intervals, collect samples from the reactor and analyze for Ponceau 4R concentration (UV-Vis), TOC, and potential byproducts (HPLC).

Mandatory Visualizations

Caption: Workflow for Photocatalytic Degradation of Ponceau 4R.

Caption: Troubleshooting Logic for Slow Photocatalytic Degradation.

Caption: Simplified Degradation Pathway of Ponceau 4R.

Laboratory Waste Disposal Guidance

1. Neutralization:

• For acidic solutions from Fenton and electro-Fenton processes, neutralize the pH to between 6 and 8 using a suitable base like sodium bicarbonate or sodium hydroxide.[14]

2. Management of Byproducts:

• Aromatic Amines: If the degradation process is incomplete, the solution may contain toxic aromatic amines. These should not be disposed of down the drain. The treated solution should be collected as hazardous chemical waste.

• Iron Sludge: The Fenton process generates iron sludge (ferric hydroxide). This sludge should be separated from the liquid phase by filtration or centrifugation. The sludge can be treated as hazardous waste containing adsorbed organic compounds.[15][16]

3. Final Disposal:

• After confirming the degradation of Ponceau 4R and its toxic byproducts (e.g., through TOC analysis showing significant mineralization), and after neutralization, the aqueous solution may be permissible for drain disposal, depending on local regulations.

• All solid waste, including used catalysts and iron sludge, as well as any liquid waste containing residual dye or harmful byproducts, must be collected in properly labeled hazardous waste containers for disposal by a certified environmental waste management service.

References

• 1. Recent Advances in Azo Dye Degrading Enzyme Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Degradation of azo dyes using low iron concentration of Fenton and Fenton-like system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Decolourization of Azo-Dyes by Bacterial Consortium – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 9. jmaterenvironsci.com [jmaterenvironsci.com]
• 10. researchgate.net [researchgate.net]
• 11. reddit.com [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. Challenges and Future Roadmaps in Heterogeneous Electro-Fenton Process for Wastewater Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Widely used food additive affects the human gut microbiota | NMBU [nmbu.no]
• 15. Sustainable disposal of Fenton sludge and enhanced organics degradation based on dissimilatory iron reduction in the hydrolytic acidification process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A review on sustainable reuse applications of Fenton sludge during wastewater treatment [journal.hep.com.cn]

Ponceau 4R lake stability in the presence of reducing and oxidizing agents

This technical support center provides troubleshooting guides and frequently asked questions regarding the stability of Ponceau 4R lake in the presence of various chemical agents. The information is intended for researchers, scientists, and drug development professionals to anticipate and resolve issues during formulation and experimentation.

Frequently Asked Questions (FAQs)

General Stability

Q1: What is Ponceau 4R lake, and what are its general stability characteristics?

Ponceau 4R lake is the aluminum salt of Ponceau 4R, a synthetic red azo dye.[1] This process renders the dye insoluble in water, creating a stable pigment suitable for dry formulations like tablets, cosmetics, and food product coatings.[1] Generally, Ponceau 4R is stable to light, heat, and acid.[2][3] However, its stability can be compromised in the presence of certain reducing and oxidizing agents.

Interaction with Reducing Agents

Q2: My formulation containing Ponceau 4R lake and ascorbic acid (Vitamin C) is fading. Why is this happening?

Ponceau 4R is known to fade in the presence of ascorbic acid.[2] Ascorbic acid is a reducing agent that can cleave the azo bond (-N=N-) in the Ponceau 4R molecule, which is responsible for its red color. This chemical reduction results in the formation of colorless aromatic amines, leading to color loss.[4][5] The rate of this degradation is influenced by the concentration of ascorbic acid.[4]

Q3: Can sodium metabisulfite (B1197395) be used to stabilize formulations with Ponceau 4R lake?

Sodium metabisulfite is an antioxidant (a type of reducing agent) used to prevent the degradation of active pharmaceutical ingredients.[6] While it can protect some drugs from oxidative degradation, its effect on Ponceau 4R lake is complex. As a reducing agent, it has the potential to degrade the azo dye, similar to ascorbic acid. Compatibility testing is critical, as its net effect will depend on the complete formulation, including the presence of other substances that could be oxidized.

Q4: What is the effect of strong reducing agents like sodium dithionite (B78146) on Ponceau 4R lake?

Strong reducing agents such as sodium dithionite will rapidly decolorize Ponceau 4R lake.[5] These agents are often used in analytical procedures specifically to reduce and decompose azo dyes to confirm their presence.[5] The mechanism involves the cleavage of the azo bond, leading to a complete loss of color.

Interaction with Oxidizing Agents

Q5: I am observing color loss in my product containing Ponceau 4R lake and hydrogen peroxide. What factors are influencing this?

Hydrogen peroxide (H₂O₂) can degrade Ponceau 4R, but the reaction is often slow on its own.[7] The degradation rate is significantly influenced by:

• pH: The reaction is substantially faster in alkaline conditions, with a maximum rate observed around pH 11.5.[7] In acidic or neutral media, the degradation is much slower.[7]

• Catalysts: The presence of metal ions, such as iron (in the form of a ferrioxalate (B100866) complex), can catalyze a Fenton-like reaction, dramatically accelerating the oxidative degradation of the dye by generating highly reactive hydroxyl radicals.[7][8]

Q6: How does pH affect the stability of Ponceau 4R lake with oxidizing agents?

The solution's pH is a critical variable. For many oxidation processes, including those involving ozone and hydrogen peroxide, efficiency is greatly enhanced in basic (alkaline) conditions.[7][9] For instance, the ozonation of Ponceau 4R is more effective at a pH of 9.4, where the formation of highly reactive hydroxyl radicals is promoted.[9]

Q7: What is the impact of formulating Ponceau 4R lake with benzoyl peroxide?

Benzoyl peroxide is a potent oxidizing agent. Its stability is highly dependent on the formulation's vehicle; it is unstable in the presence of nucleophilic agents and can degrade rapidly depending on the solvents used.[10][11] Given its reactive nature, it is highly likely to oxidize and decolorize Ponceau 4R lake. Thorough stability and compatibility studies are essential when considering their combined use in a single formulation.

Troubleshooting Guide

Table 1: Troubleshooting Color Instability of Ponceau 4R Lake

Observed Issue	Probable Cause(s)	Recommended Action(s)
Gradual color fading in a liquid or semi-solid formulation.	Presence of a reducing agent (e.g., ascorbic acid, sulfites).[2][4]	1. Quantify the concentration of the reducing agent. 2. Consider using an encapsulated form of the reducing agent to prevent direct interaction. 3. Evaluate alternative, non-reducing antioxidants if required. 4. Perform a stability study to determine the acceptable shelf-life.
Rapid color loss after adding a new ingredient.	Introduction of a strong oxidizing agent (e.g., benzoyl peroxide, high concentrations of H₂O₂) or a strong reducing agent.[10][12]	1. Identify the chemical nature of the new ingredient. 2. Conduct compatibility studies by testing the colorant with the new ingredient in isolation. 3. Adjust the formulation to physically separate the colorant from the reactive species (e.g., in multi-layered tablets or emulsions).
Color fading is more pronounced in alkaline conditions.	pH-dependent oxidative degradation. The efficiency of many oxidizing agents (e.g., H₂O₂, ozone) increases significantly at higher pH.[7][9]	1. Measure the pH of the formulation. 2. If possible, adjust the pH to a more neutral or acidic range where the colorant is more stable. 3. Add a suitable buffering system to maintain the optimal pH.
Color is stable in the dark but fades upon light exposure.	Photodegradation, potentially accelerated by other ingredients.	1. Conduct a formal photostability study according to ICH Q1B guidelines. 2. Use light-protective packaging (e.g., amber glass, opaque containers). 3. Evaluate the addition of a UV absorber to the formulation if appropriate.

Quantitative Data on Degradation

The following table summarizes the degradation of a 50 mg/L Ponceau 4R solution by "super-iron (VI)" potassium permanganoferrate, a powerful oxidizing agent. The data highlights the rapid and effective decolorization and mineralization of the dye.

Table 2: Degradation of Ponceau 4R (50 mg/L) with Super-Iron (VI) Oxidants After 30 Minutes[13][14]

Oxidizing Agent	Concentration	Decolorization Efficiency	COD Removal	TOC Removal
K₃(Fe₀.₇₄₈Mn₀.₂₅₂)₂O₈	2.5 g/L	>99% (in <10 min)	~80%	~80%
K₃(Fe₀.₈₀₀Mn₀.₂₀₀)₂O₈	2.5 g/L	>99% (in <10 min)	~90%	~95%
COD: Chemical Oxygen Demand; TOC: Total Organic Carbon

Diagrams and Workflows

References

• 1. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 2. Ponceau 4R - Wikipedia [en.wikipedia.org]
• 3. jagson.com [jagson.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Kinetics of degradation of allura red, ponceau 4R and carmosine dyes with potassium ferrioxalate complex in the presence of H(2)O(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Effect of some formulation adjuncts on the stability of benzoyl peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Benzoyl peroxide stability in pharmaceutical gel preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Stability of benzoyl peroxide in aromatic ester-containing topical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. jmaterenvironsci.com [jmaterenvironsci.com]
• 14. researchgate.net [researchgate.net]

Addressing batch-to-batch variability of Ponceau 4R lake pigments

Welcome to the technical support center for Ponceau 4R lake pigments. This resource is designed for researchers, scientists, and drug development professionals to address common issues and questions related to the use and variability of these pigments in experimental and manufacturing settings.

Frequently Asked Questions (FAQs)

Q1: What is a Ponceau 4R lake pigment?

A1: Ponceau 4R lake is a synthetic pigment created by precipitating the water-soluble azo dye Ponceau 4R (also known as E124 or C.I. Food Red 7) onto an aluminum hydroxide (B78521) substrate.[1][2] This process renders the colorant insoluble in water and most organic solvents, making it suitable for applications where color bleeding is undesirable, such as in pharmaceutical tablets, cosmetics, and food coatings.[1][3][4] The resulting pigment is a fine, amorphous powder with a vibrant scarlet red hue.[3]

Q2: What are the primary applications of Ponceau 4R lake in the pharmaceutical and research fields?

A2: In the pharmaceutical industry, Ponceau 4R lake is primarily used as a colorant for solid dosage forms like tablets and capsules to enhance their appearance, aid in product identification, and ensure brand recognition.[1][5] It is also used in syrups, ointments, and creams.[1][5] In research and development, it is used to formulate and test these dosage forms, ensuring color consistency and stability throughout the product's shelf life.

Q3: What are the key quality control parameters for Ponceau 4R lake pigments?

A3: Key quality control parameters are established to ensure the safety, quality, and consistency of the pigment. These typically include the concentration of the pure dye, limits on moisture content, salt content, insoluble matter, and maximum levels for heavy metals such as lead, arsenic, cadmium, and mercury.[6] Manufacturers often provide specifications for different grades of the pigment with varying dye strengths.[4][6]

Q4: Why is Ponceau 4R lake pigment insoluble in water?

A4: The insolubility of Ponceau 4R lake is a result of its manufacturing process. The soluble Ponceau 4R dye is adsorbed onto a metallic salt substrate, typically aluminum hydroxide.[2][4] This forms a stable, insoluble complex, which is then filtered, washed, and dried. The coloration is achieved through the dispersion of these fine pigment particles rather than dissolution.[4]

Troubleshooting Guide: Batch-to-Batch Variability

Batch-to-batch variability is a significant challenge that can impact product quality, appearance, and performance. This guide addresses common issues encountered during experiments.

Color and Appearance

Q5: We've observed a noticeable color difference (shade, brightness) between a new batch of Ponceau 4R lake and our reference standard. What could be the cause?

A5: Color variations can stem from several factors originating in the pigment manufacturing process:

• Raw Material Purity: The quality and purity of the starting materials (Ponceau 4R dye, aluminum salts, precipitating agents) directly influence the final shade.[7]

• Particle Size and Distribution: The size and shape of the pigment particles affect how light is scattered, which in turn influences the perceived color. Smaller, more uniform particles tend to produce a brighter, stronger color.

• Crystal Form (Polymorphism): Changes in the crystalline structure of the pigment can lead to different coloristic properties.

• Dye Concentration: The amount of dye adsorbed onto the aluminum hydroxide substrate determines the color strength. Inconsistent dye loading between batches is a common cause of variation.[6]

Recommended Action:

• Quantify the color difference using a spectrophotometer or colorimeter.

• Request the Certificate of Analysis (CoA) for the new batch and compare key parameters like dye content and particle size with the previous batch.

• Perform a side-by-side drawdown or dispersion in your application to confirm the visual difference under controlled conditions.

Dispersion and Formulation Issues

Q6: Our formulation with the new pigment batch shows specks, streaks, or poor color uniformity. How can we troubleshoot this?

A6: Poor dispersion is often related to the physical properties of the pigment particles and their interaction with your formulation.

• Agglomeration: Pigment particles can clump together (agglomerate) due to electrostatic forces or moisture. If these agglomerates are not broken down during mixing, they will appear as specks.

• Incompatibility with Formulation: The surface chemistry of the pigment may have changed slightly, affecting its compatibility with the resins, binders, or other excipients in your formulation.[8]

• Processing Parameters: Insufficient shear force, incorrect mixing time, or improper temperature during processing can fail to adequately disperse the pigment.[7][8]

Recommended Action:

• Review your mixing process. Ensure that parameters like shear rate, time, and temperature are optimized and consistently applied.

• Consider pre-dispersing the pigment in a suitable medium (e.g., propylene (B89431) glycol, glycerin) before adding it to the main batch, as this can help break down agglomerates.[4]

• Examine the pigment under a microscope to check for large agglomerates before dispersion.

Logical Troubleshooting Workflow for Batch Variability

The following diagram outlines a systematic approach to diagnosing the root cause of batch-to-batch variability.

Caption: Troubleshooting workflow for Ponceau 4R lake pigment variability.

Quantitative Data Summary

For effective quality control, pigment batches should be compared against a standard set of specifications. The table below summarizes typical analytical specifications for Ponceau 4R lake. Note that dye content can vary significantly depending on the product grade.

Parameter	Specification Limit	Purpose
Pure Dye Content (%)	11 - 16 (Low Dye) 20 - 26 (Mid Dye) 35 - 42 (High Dye)[6]	Determines the color strength and tinctorial value of the pigment.
Moisture (%)	≤ 18.0[6]	High moisture can lead to agglomeration and affect stability.
Salt (as NaCl/Na₂SO₄) (%)	≤ 2.0[6]	Residual salts from the synthesis process can affect performance.
HCl Insoluble Matter (%)	≤ 0.50[6]	Measures the presence of insoluble impurities.
Ether Extracts (%)	≤ 0.20[6]	Indicates the presence of non-polar organic impurities.
Free Dye Content (%)	≤ 0.40[6]	Measures the amount of un-laked, water-soluble dye.
Lead (Pb)	≤ 10 ppm[6]	Heavy metal limit for safety and regulatory compliance.
Arsenic (As)	≤ 3 ppm[6]	Heavy metal limit for safety and regulatory compliance.
Mercury (Hg)	≤ 1 ppm[6]	Heavy metal limit for safety and regulatory compliance.

Experimental Protocols

To quantitatively assess batch-to-batch variability, the following experimental protocols are recommended.

Protocol 1: Colorimetric Analysis via UV-Vis Spectrophotometry

This method assesses the color strength and shade of the pigment by measuring its absorbance at the maximum wavelength.

Methodology:

• Sample Preparation: Accurately weigh 100 mg of the Ponceau 4R lake pigment.

• Extraction: Disperse the pigment in 50 mL of an acidic or alkaline solution (in which the lake is soluble) to extract the dye from the aluminum hydroxide substrate. Use a sonicator for 15 minutes to ensure complete extraction.

• Dilution: Filter the solution to remove the insoluble substrate. Perform a serial dilution with distilled water to bring the absorbance into the linear range of the spectrophotometer (typically 0.2 - 0.8 AU).

• Measurement: Scan the solution from 400 nm to 700 nm to find the wavelength of maximum absorbance (λ-max), which for Ponceau 4R is approximately 505 nm.[4]

• Analysis: Compare the absorbance value at λ-max for the new batch against a reference standard prepared in the same manner. A lower absorbance indicates lower color strength.

Protocol 2: Microscopic Examination for Dispersion Assessment

This protocol provides a qualitative assessment of the primary particle size, shape, and state of agglomeration.

Methodology:

• Sample Preparation: Place a small amount of the dry pigment powder onto a microscope slide.

• Dispersion: Add a drop of a suitable, non-dissolving liquid (e.g., mineral oil) and mix gently with a coverslip to create a thin, uniform dispersion.

• Imaging: View the slide under a light microscope at various magnifications (e.g., 100x, 400x).

• Analysis: Observe the sample for:

  • Large Agglomerates: Tightly bound clusters of particles that are difficult to break apart.

  • Particle Size Distribution: Assess the uniformity of the primary particles.

  • Presence of Foreign Matter: Look for any contaminants or unreacted raw materials.

• Comparison: Compare images from the new batch with those from a reference batch to identify differences in physical characteristics.

Experimental Characterization Workflow

This diagram illustrates a standard workflow for the characterization and approval of a new batch of pigment.

Caption: Workflow for new pigment batch characterization and approval.

References

• 1. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 2. iacmcolor.org [iacmcolor.org]
• 3. foodcolourworld.com [foodcolourworld.com]
• 4. allcoloursupplies.com.au [allcoloursupplies.com.au]
• 5. ajantacolours.com [ajantacolours.com]
• 6. vidhifoodcolors.com [vidhifoodcolors.com]
• 7. jinzongmachinery.com [jinzongmachinery.com]
• 8. jieyatwinscrew.com [jieyatwinscrew.com]

Technical Support Center: Optimization of Ponceau 4R Degradation by Fenton and Photo-Fenton Processes

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the degradation of the azo dye Ponceau 4R using Fenton and photo-Fenton advanced oxidation processes (AOPs).

Troubleshooting Guides and FAQs

This section addresses specific issues that may be encountered during experimentation.

Issue 1: Low Degradation or Decolorization Efficiency

• Question: My Ponceau 4R solution is not decolorizing effectively. What are the common causes?

• Answer: Low decolorization efficiency in Fenton and photo-Fenton processes can stem from several factors:

  • Suboptimal pH: The efficiency of the Fenton reaction is highly pH-dependent. The optimal pH range is typically acidic, between 2.5 and 3.5.[1][2] At higher pH values, iron precipitates as hydroxide, reducing the availability of the Fe²⁺ catalyst and consequently lowering the production of hydroxyl radicals.[2]

  • Incorrect Reagent Concentrations: The concentrations of both the iron catalyst (Fe²⁺) and hydrogen peroxide (H₂O₂) are critical. An insufficient amount of either will limit the reaction rate. Conversely, an excessive concentration of H₂O₂ can have an inhibitory effect by scavenging hydroxyl radicals.[1][3]

  • Inadequate Mixing: Proper mixing is essential to ensure a homogeneous distribution of the dye, catalyst, and H₂O₂ throughout the solution.[4]

Issue 2: Reaction Stops Prematurely or Incomplete Mineralization

• Question: The color of the solution disappears quickly, but the Total Organic Carbon (TOC) removal is low. Why is this happening?

• Answer: Rapid decolorization followed by incomplete mineralization is a common observation. The initial, fast decolorization is due to the cleavage of the azo bond (-N=N-), which acts as the chromophore in Ponceau 4R.[5][6] However, this initial step breaks the molecule down into smaller, colorless organic intermediates. These intermediates can be more resistant to further oxidation, leading to a slower rate of TOC removal.[7] Achieving high mineralization often requires longer reaction times or optimization of the process parameters.[8][9]

Issue 3: Inconsistent or Irreproducible Results

• Question: I am getting inconsistent results between experimental runs, even with the same parameters. What could be the cause?

• Answer: Lack of reproducibility can be attributed to:

  • pH Fluctuation: The pH of the solution can change during the reaction. It is crucial to monitor and adjust the pH as needed throughout the experiment.

  • Temperature Variations: The Fenton reaction is an exothermic process. Significant temperature changes can affect the reaction kinetics. Maintaining a constant temperature is recommended for consistent results.[9][10]

  • Purity of Reagents: The purity of the reagents, especially the hydrogen peroxide, can impact the reaction. H₂O₂ can decompose over time, so it's important to use fresh solutions and know their exact concentration.

Issue 4: Photo-Fenton Process Not Significantly Better Than Fenton

• Question: I don't see a significant improvement in degradation with the photo-Fenton process compared to the standard Fenton process. What could be wrong?

• Answer: If the addition of a UV light source is not enhancing the degradation rate, consider the following:

  • Inappropriate Light Source: The effectiveness of the photo-Fenton process depends on the wavelength of the UV light. Ensure your light source has a suitable emission spectrum to promote the photoreduction of Fe³⁺ to Fe²⁺.

  • Light Penetration: The turbidity of the solution can affect light penetration. If the solution is too concentrated or if precipitates have formed, the UV light may not be reaching the reactants effectively.

  • Reactor Geometry: The design of your photoreactor should allow for maximum and uniform irradiation of the solution.

Data Presentation: Optimal Conditions for Ponceau 4R Degradation

The following tables summarize quantitative data on the optimal parameters for Ponceau 4R degradation using Fenton and photo-Fenton processes, as reported in various studies.

Table 1: Optimal Parameters for Fenton and Photo-Fenton Degradation of Ponceau 4R

Parameter	Fenton Process	Photo-Fenton Process	Source(s)
pH	2.5 - 3.5	2.5 - 3.0	[1][2]
[Fe²⁺]₀	0.025 mM - 0.5 mM	0.5 mM	[4][11]
[H₂O₂]₀	0.5 mM - 3.13 mM	7.5 mM	[2][4][7]
Temperature	Ambient (~25 °C)	Ambient (~25 °C)	[8][10]

Table 2: Degradation Efficiency and Mineralization of Ponceau 4R

Process	Decolorization Efficiency	TOC Removal	Reaction Time	Source(s)
Fenton	~95%	97%	300 s (decolorization), 7200 s (TOC)	[8][9]
Photo-Fenton	~95%	~100%	300 s (decolorization), 7200 s (TOC)	[8][9]
Electro-Fenton	100%	23.5%	240 min	[11]

Experimental Protocols

1. Fenton Degradation of Ponceau 4R

This protocol outlines a general procedure for the Fenton-mediated degradation of Ponceau 4R.

• Preparation of Ponceau 4R Solution: Prepare an aqueous solution of Ponceau 4R of the desired concentration (e.g., 50 mg/L).

• pH Adjustment: Adjust the pH of the Ponceau 4R solution to the optimal range (typically 3.0-3.5) using sulfuric acid (H₂SO₄).[4]

• Catalyst Addition: Add the required amount of ferrous sulfate (B86663) heptahydrate (FeSO₄·7H₂O) to the solution and stir until it is completely dissolved.[4]

• Initiation of the Reaction: Add the predetermined volume of hydrogen peroxide (H₂O₂) to the solution to initiate the Fenton reaction. This is considered time zero of the experiment.[4]

• Sampling and Analysis: At specific time intervals, withdraw samples from the reactor. Immediately quench the reaction in the samples, for example, by adding a strong base like NaOH to raise the pH above 10, which precipitates the iron and decomposes the residual H₂O₂.[4]

• Measurement: Analyze the samples for the remaining Ponceau 4R concentration using a UV-Vis spectrophotometer at its maximum absorbance wavelength (around 508 nm).[9] For mineralization analysis, measure the Total Organic Carbon (TOC).

2. Photo-Fenton Degradation of Ponceau 4R

This protocol is an extension of the Fenton process, incorporating UV irradiation.

• Reactor Setup: The experiment is conducted in a photoreactor equipped with a UV lamp.

• Procedure: Follow steps 1-3 of the Fenton degradation protocol.

• Initiation of the Reaction: Turn on the UV lamp and simultaneously add the hydrogen peroxide to the solution.

• Sampling and Analysis: Proceed with steps 5 and 6 of the Fenton degradation protocol.

Visualizations

Fenton and Photo-Fenton Reaction Pathway

Caption: Fenton and Photo-Fenton reaction mechanisms for Ponceau 4R degradation.

Experimental Workflow for Ponceau 4R Degradation

Caption: General experimental workflow for Fenton and photo-Fenton processes.

References

• 1. Degradation of azo dyes using low iron concentration of Fenton and Fenton-like system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Kinetics of degradation of allura red, ponceau 4R and carmosine dyes with potassium ferrioxalate complex in the presence of H(2)O(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]
• 5. jmaterenvironsci.com [jmaterenvironsci.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. akjournals.com [akjournals.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ijert.org [ijert.org]

Technical Support Center: Mitigation of Ponceau 4R Lake-Induced Protein Aggregation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering protein aggregation issues when using Ponceau 4R lake in their formulations.

Frequently Asked Questions (FAQs)

Q1: My protein solution becomes turbid and shows visible precipitates after adding Ponceau 4R lake. What is the likely cause?

A1: Protein aggregation is the most probable cause. Ponceau 4R lake is a water-insoluble aluminum pigment.[1][2] When introduced into a protein solution, its particulate nature can induce aggregation through several mechanisms:

• Surface Adsorption: Proteins can adsorb onto the surface of the insoluble lake particles. This interaction can lead to conformational changes, exposing hydrophobic regions that promote protein-protein interactions and subsequent aggregation.

• Increased Local Protein Concentration: The surfaces of the lake particles can act as sites where protein molecules accumulate, leading to a higher local concentration that can accelerate aggregation.

• Interfacial Stress: The interface between the solid lake particles and the aqueous solution can create interfacial stress, which can be destabilizing for proteins.

Q2: What is the difference between Ponceau 4R and Ponceau 4R lake, and does it matter for protein aggregation?

A2: Yes, the difference is critical. Ponceau 4R is a water-soluble azo dye.[3] Ponceau 4R lake is the insoluble aluminum salt of Ponceau 4R.[1][2] While soluble Ponceau 4R can induce protein aggregation through electrostatic and hydrophobic interactions in solution, the insoluble nature of Ponceau 4R lake introduces the added challenge of solid-liquid interfaces, which are known to promote protein aggregation.

Q3: How can I prevent or minimize protein aggregation when formulating with Ponceau 4R lake?

A3: A multi-pronged approach focusing on formulation optimization is recommended. Key strategies include:

• Optimizing Buffer Conditions: Adjusting the pH and ionic strength of your formulation can significantly impact protein stability.

• Utilizing Stabilizing Excipients: Incorporating specific excipients can prevent aggregation by different mechanisms. Commonly used stabilizers include surfactants, sugars, polyols, and amino acids.

• Controlling Protein Concentration: Working with the lowest effective protein concentration can reduce the likelihood of aggregation.[4]

Q4: Which excipients are most effective in preventing Ponceau 4R lake-induced aggregation, and at what concentrations?

A4: The choice of excipient is protein-dependent, but some general recommendations can be made based on their mechanisms of action. It is crucial to screen a range of excipients and their concentrations to find the optimal formulation for your specific protein.

Excipient Type	Examples	Recommended Starting Concentration	Mechanism of Action
Surfactants	Polysorbate 80, Polysorbate 20, Poloxamer 188	0.01% - 0.1% (w/v)	Competitively adsorb to interfaces (air-water, solid-water), preventing protein adsorption and unfolding. Can also bind to hydrophobic patches on the protein surface.[5]
Sugars	Sucrose, Trehalose	1% - 10% (w/v)	Stabilize the native protein structure through preferential exclusion, strengthening the hydration shell around the protein.[5]
Polyols	Glycerol (B35011), Mannitol, Sorbitol	2% - 20% (v/v)	Act as cryoprotectants and stabilizers by being preferentially excluded from the protein surface.[4]
Amino Acids	L-Arginine, L-Histidine, Glycine	10 mM - 250 mM	Can suppress aggregation by binding to hydrophobic regions, increasing solubility, and acting as buffering agents.[4][5]

Q5: How do I choose the optimal pH for my formulation containing Ponceau 4R lake and a protein?

A5: The optimal pH is one that maximizes the stability of your protein. Generally, a pH 1-2 units away from the protein's isoelectric point (pI) is a good starting point, as protein solubility is at its minimum at the pI.[4] However, the surface charge of Ponceau 4R lake particles can also be pH-dependent, so it is essential to empirically determine the optimal pH for the entire formulation by conducting a pH screening study.

Troubleshooting Guide

Issue 1: Immediate Precipitation Upon Addition of Ponceau 4R Lake

Possible Cause	Troubleshooting Step
Suboptimal Buffer Conditions	Screen a range of pH values (typically 1-2 units away from the protein's pI) and ionic strengths (e.g., 50-250 mM NaCl).
High Protein Concentration	Decrease the protein concentration. If a high final concentration is required, consider adding the Ponceau 4R lake to a more dilute protein solution and then concentrating the mixture.[4]
Lack of Stabilizers	Incorporate stabilizing excipients such as surfactants (e.g., 0.02% Polysorbate 80) or sugars (e.g., 5% sucrose) into the protein solution before adding the Ponceau 4R lake.

Issue 2: Gradual Increase in Turbidity and Aggregate Formation Over Time

Possible Cause	Troubleshooting Step
Slow Unfolding and Aggregation at the Particle Surface	Optimize the excipient profile. A combination of a surfactant (to coat the particle surface) and a sugar or polyol (to stabilize the protein in the bulk solution) may be effective.
Freeze-Thaw Instability	If the formulation is frozen, add a cryoprotectant like glycerol (10-20%). Aliquot into single-use vials to avoid repeated freeze-thaw cycles.[4]
Oxidation-Induced Aggregation	If the protein is susceptible to oxidation, consider adding an antioxidant like methionine or using a chelating agent like EDTA to sequester metal ions.

Experimental Protocols

Protocol 1: Screening of Excipients for Mitigation of Protein Aggregation

This protocol outlines a method to screen various excipients for their ability to prevent Ponceau 4R lake-induced protein aggregation using turbidity measurements as a primary indicator.

Materials:

• Protein stock solution in a base buffer

• Ponceau 4R lake suspension

• Stock solutions of excipients (e.g., 1% Polysorbate 80, 50% Sucrose, 50% Glycerol, 1M L-Arginine)

• 96-well clear bottom microplate

• Microplate reader with absorbance measurement capabilities

Procedure:

• Prepare a series of protein solutions in the 96-well plate, each containing a different excipient at the desired final concentration. Include a control well with only the protein in the base buffer.

• To each well, add the Ponceau 4R lake suspension to a final target concentration.

• Mix gently by pipetting.

• Measure the absorbance at 600 nm (A600) at time zero and then at regular intervals (e.g., every hour) for a defined period (e.g., 24 hours) at a controlled temperature.

• An increase in A600 indicates an increase in turbidity and therefore, aggregation.

• Plot A600 versus time for each condition. The excipients that result in the smallest change in A600 over time are the most effective at preventing aggregation.

Protocol 2: Characterization of Protein Aggregation by Dynamic Light Scattering (DLS)

DLS is a non-invasive technique for measuring the size distribution of particles in a solution and is highly sensitive to the presence of aggregates.[6][7][8][9]

Materials:

• Protein formulations with and without Ponceau 4R lake and/or excipients

• DLS instrument

• Low-volume cuvettes

Procedure:

• Prepare the samples as described in Protocol 1.

• Filter the samples through a low protein-binding filter (e.g., 0.22 µm) if large, non-colloidal particles are present that could interfere with the measurement of smaller aggregates. Note that this may remove some of the Ponceau 4R lake.

• Transfer the sample to a clean cuvette.

• Place the cuvette in the DLS instrument and allow the temperature to equilibrate.

• Perform the DLS measurement according to the instrument's instructions.

• Analyze the data to obtain the size distribution profile. The appearance of larger species (higher hydrodynamic radius) in the presence of Ponceau 4R lake compared to the protein alone is indicative of aggregation. The effectiveness of an excipient can be determined by its ability to maintain a size distribution profile similar to that of the native protein.

Visualizations

References

• 1. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 2. fao.org [fao.org]
• 3. chembk.com [chembk.com]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. Use of Stabilizers and Surfactants to Prevent Protein Aggregation [sigmaaldrich.com]
• 6. How to Detect Aggregation in Proteins Using Dynamic Light Scattering [eureka.patsnap.com]
• 7. azom.com [azom.com]
• 8. Protein aggregation - Protein Expression Facility - University of Queensland [pef.facility.uq.edu.au]
• 9. news-medical.net [news-medical.net]

Technical Support Center: Improving the Lightfastness of Ponceau 4R Lake in Textile Applications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for improving the lightfastness of Ponceau 4R lake in textile applications.

Frequently Asked Questions (FAQs)

Q1: What is Ponceau 4R lake and how does it differ from Ponceau 4R dye?

A1: Ponceau 4R (also known as C.I. Acid Red 18) is a water-soluble monoazo dye.[1] A "lake" pigment is produced by precipitating a soluble dye onto an inert binder, or substratum, such as aluminum hydrate. This process renders the colorant insoluble in water.[2] Ponceau 4R lake is the aluminum lake form of the Ponceau 4R dye.[2] While the soluble dye penetrates the textile fibers, the insoluble lake pigment is fixed onto the surface of the fabric using a binder.[3][4] This difference in application is crucial for determining the appropriate methods to improve its fastness properties.

Q2: What is lightfastness and how is it measured for textiles?

A2: Lightfastness is the resistance of a colored material to fading or changing color when exposed to light.[5] For textiles, it is a critical measure of the durability of a print. Lightfastness is typically evaluated using standardized test methods, such as AATCC Test Method 16.3 or ISO 105-B02.[6] These tests involve exposing a fabric sample to a controlled artificial light source, such as a xenon-arc lamp that simulates natural sunlight, for a specified duration.[2][6] The degree of fading is then assessed by comparing the exposed sample to an unexposed portion of the same fabric and rating the color change against a standardized scale, such as the AATCC Gray Scale for Color Change or the Blue Wool Scale.[7] Ratings typically range from 1 (very poor lightfastness) to 5 or 8 (excellent lightfastness), depending on the scale used.[8]

Q3: What are the primary factors that influence the lightfastness of Ponceau 4R lake on textiles?

A3: As an azo pigment, the lightfastness of Ponceau 4R lake on textiles is influenced by several factors:

• Chemical Structure: The inherent molecular structure of the Ponceau 4R chromophore is susceptible to degradation upon exposure to UV radiation.[5]

• Binder System: The type and concentration of the binder used to adhere the pigment to the fabric are critical. A high-quality binder encapsulates the pigment particles, offering protection from environmental factors.[3][9]

• Pigment Concentration: In general, darker or more concentrated shades tend to exhibit better lightfastness because the aggregation of pigment molecules can offer some self-shielding.[10][11]

• Substrate: The type of textile fiber (e.g., cotton, polyester) can influence the final lightfastness of the print.

• Additives: The presence of other chemicals in the print paste, such as UV absorbers or antioxidants, can significantly improve lightfastness.[12] Conversely, some softeners or fixing agents can reduce it.[5]

• Curing Process: Proper curing (time and temperature) is essential for the binder to form a durable, cross-linked film that effectively protects the pigment.[13]

Q4: What are the main strategies for improving the lightfastness of Ponceau 4R lake prints?

A4: The two primary strategies for enhancing the lightfastness of pigment prints are:

• Selection of a High-Performance Binder: Using a binder with excellent adhesion and film-forming properties that effectively encapsulates the pigment particles is the first line of defense against photodegradation. Acrylic and polyurethane-based binders are common choices.

• Incorporation of UV Absorbers: Adding UV absorbers to the print paste formulation can significantly improve lightfastness. These compounds preferentially absorb harmful UV radiation and dissipate it as harmless heat, thereby protecting the pigment's chromophore from degradation.[10]

Troubleshooting Guides

Problem: The Ponceau 4R lake print is fading faster than expected.

Possible Cause	Troubleshooting Step
Inadequate Curing	Ensure the printed fabric is cured at the correct temperature and for the recommended duration. For many binder systems, this is typically in the range of 140-160°C.[13] Incomplete curing results in a weak binder film that does not adequately protect the pigment.
Inappropriate Binder Selection	The binder may have poor UV resistance or adhesion to the textile substrate. Experiment with different types of binders, such as self-crosslinking acrylics, which are known for good durability.[13]
Insufficient Binder Concentration	The pigment-to-binder ratio may be too high. A general guideline is a 1:1.5 to 1:2 ratio of pigment to binder by dry weight.[8] Insufficient binder leads to poor encapsulation of the pigment particles.
Absence of UV Protection	The print paste formulation may lack UV-protective additives. Incorporate a UV absorber into the print paste.
High Humidity during Exposure	High humidity can accelerate the fading of some dyes and pigments.[10] While this is an environmental factor, be aware of it during testing and end-use.

Problem: The printed area of the fabric feels stiff.

Possible Cause	Troubleshooting Step
Excessive Binder Concentration	While sufficient binder is needed for fastness, too much can lead to a harsh "hand" or feel.[13] Optimize the pigment-to-binder ratio to find a balance between durability and softness.
Binder Type	Some binders are inherently harder than others. Select a softer grade of binder or a blend of soft and hard binders.[13]
Additives	Consider adding a small amount of a compatible softener to the print paste formulation.[13]

Problem: The color is rubbing off (poor crocking fastness).

Possible Cause	Troubleshooting Step
Incomplete Curing	As with lightfastness, poor crocking fastness is often a result of under-cured binder. Verify your curing time and temperature.[13]
Insufficient Binder	Not enough binder will result in loose pigment particles on the fabric surface. Check your pigment-to-binder ratio.[8]
Poor Pigment Dispersion	If the pigment is not finely and evenly dispersed in the paste, larger agglomerates may not be properly encapsulated by the binder. Ensure thorough mixing of the print paste.

Quantitative Data Summary

Colorant	C.I. Name	Substrate/Application	Lightfastness Rating (Scale 1-8)
Ponceau 4R (Dye)	Acid Red 18	General	ISO: 4, AATCC: 4[14]
Lithol Rubine BK (Lake)	Pigment Red 57:1	Paints & Powder Coating	Full Tone: 3-4, Tint Tone: 3[15]
Lithol Rubine BK (Lake)	Pigment Red 57:1	Inks	4-5[6]

Note: These values are for related colorants and different applications. Experimental testing is necessary to determine the exact lightfastness of Ponceau 4R lake in a specific textile application.

Experimental Protocols

Protocol 1: Preparation of a Ponceau 4R Lake Pigment Print Paste

This protocol outlines the preparation of a stock print paste and a final colored paste for screen printing.

Materials:

• Ponceau 4R Lake (C.I. 16255:1)

• Acrylic Binder (e.g., self-crosslinking acrylic copolymer)

• Synthetic Thickener (e.g., polyacrylic acid-based)

• UV Absorber (optional, e.g., benzophenone (B1666685) or benzotriazole (B28993) type)

• Softener (optional)

• Fixer/Cross-linking agent (if not a self-crosslinking binder)[16]

• Deionized Water

• Ammonia (for pH adjustment)

• Laboratory scale and mixer

Procedure:

• Prepare Stock Thickener: Create a stock solution of the synthetic thickener according to the manufacturer's instructions, typically around 3-5% in water.

• Formulate the Print Paste Base (Clear): In a beaker, combine the following components in order, mixing well after each addition:

  • Water: ~70-80 parts

  • Binder: 10-25 parts[17]

  • UV Absorber (if used): 1-3 parts

  • Softener (if used): 1-2 parts

  • Fixer (if needed): 1-2 parts[18]

• Thicken the Paste: Slowly add the prepared stock thickener to the print paste base while mixing until the desired viscosity is achieved. A typical viscosity for screen printing is between 3000-5000 cP.

• pH Adjustment: Adjust the pH of the paste to approximately 8.0-9.0 using ammonia. This is often necessary to achieve the optimal viscosity with polyacrylic acid-based thickeners.

• Add Pigment: To a portion of the clear print paste, add the Ponceau 4R lake pigment. A typical starting concentration is 1-5 parts pigment per 100 parts of paste. Mix thoroughly until the pigment is uniformly dispersed.

Protocol 2: Application by Laboratory Screen Printing

Materials:

• Prepared Ponceau 4R lake print paste

• Scoured and dried textile substrate (e.g., 100% cotton fabric)

• Laboratory-scale screen printing frame with a suitable mesh count (e.g., 120T)

• Squeegee

• Printing table or flat, padded surface

Procedure:

• Place the textile substrate smoothly on the printing table.

• Position the screen printing frame securely over the desired printing area.

• Apply a line of the Ponceau 4R lake print paste along one edge of the screen, outside the image area.

• Holding the squeegee at a consistent angle (e.g., 75°), pull the paste across the screen with even pressure to force the ink through the mesh onto the fabric.

• Carefully lift the screen to reveal the print.

• Allow the printed fabric to air dry briefly before moving to the curing step.

Protocol 3: Curing the Printed Fabric

Procedure:

• Once the print is touch-dry, place the fabric in a laboratory oven or use a heat press.

• Cure the fabric at a temperature between 140-160°C for 3-5 minutes.[13][17] The exact time and temperature will depend on the binder manufacturer's recommendations. Proper curing is essential for the polymerization of the binder.

Protocol 4: Evaluation of Lightfastness (based on AATCC Test Method 16.3)

Apparatus:

• Xenon-arc lamp apparatus (Weather-Ometer)

• AATCC Gray Scale for Color Change

• Specimen holders

• Opaque card for masking

Procedure:

• Sample Preparation: Cut a specimen of the printed fabric to the required size for the specimen holder (e.g., 70 mm x 120 mm).[19]

• Masking: Cover a portion of the test specimen with the opaque card. This unexposed area will serve as the original color reference.

• Exposure: Mount the specimen in the holder and place it in the xenon-arc apparatus. Expose the specimen to the light source under controlled conditions of temperature and humidity as specified in AATCC TM16.3. A common exposure duration for general textile testing is 20 or 40 AATCC Fading Units (AFUs).[2]

• Evaluation: After exposure, remove the specimen from the apparatus and remove the opaque mask.

• Allow the specimen to condition in a standard atmosphere for at least one hour.

• In a standardized lighting booth, compare the color of the exposed portion to the unexposed (original) portion of the specimen.

• Using the AATCC Gray Scale for Color Change, assign a rating from 5 (no change) to 1 (severe change) that best corresponds to the observed color difference.

Visualizations

Caption: Photodegradation pathway of azo pigments like Ponceau 4R lake.

Caption: Experimental workflow for improving and evaluating lightfastness.

References

• 1. The Process of Textile Printing with Pigment Paste - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 2. arcwear.com [arcwear.com]
• 3. bedsheetfabrics.com [bedsheetfabrics.com]
• 4. makingchembooks.com [makingchembooks.com]
• 5. How to improve the light fastness of textiles? [utstesters.com]
• 6. blog.qima.com [blog.qima.com]
• 7. blog.handprinted.co.uk [blog.handprinted.co.uk]
• 8. cottoninc.com [cottoninc.com]
• 9. asianpubs.org [asianpubs.org]
• 10. textilelearner.net [textilelearner.net]
• 11. How to improve the light fastness of textiles? Three reliable methods [danlintex.com]
• 12. vat.ft.tul.cz [vat.ft.tul.cz]
• 13. Common Pigment Textile Printing Problems (and How to Fix Them) - Blog [geecolor.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. textilelearner.net [textilelearner.net]
• 17. witpax.com [witpax.com]
• 18. scribd.com [scribd.com]
• 19. micomlab.com [micomlab.com]

Reference Data & Comparative Studies

Validating an HPLC Method for Ponceau 4R Lake: A Guide Aligned with ICH Guidelines

For researchers, scientists, and drug development professionals, ensuring the reliability and accuracy of analytical methods is paramount. This guide provides a comprehensive comparison and detailed experimental protocols for the validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of Ponceau 4R lake, in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Ponceau 4R, a synthetic red azo dye, and its aluminum lake are widely used as colorants in pharmaceutical formulations, food, and cosmetics.[1][2] The validation of an analytical method to quantify Ponceau 4R lake is crucial for quality control, ensuring product consistency and regulatory compliance. This guide outlines the essential validation parameters, presents them in clear, comparative tables, and provides detailed experimental protocols.

Experimental Workflow for HPLC Method Validation

The validation of an HPLC method is a systematic process to confirm that the analytical procedure is suitable for its intended purpose.[3][4] The following diagram illustrates the typical workflow for validating an HPLC method for Ponceau 4R lake according to ICH guidelines.

References

• 1. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 2. chembk.com [chembk.com]
• 3. database.ich.org [database.ich.org]
• 4. actascientific.com [actascientific.com]

Comparative Toxicological Analysis: Ponceau 4R vs. Ponceau 4R Lake

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the toxicological profiles of the synthetic food colorant Ponceau 4R and its insoluble form, Ponceau 4R lake. While extensive data exists for Ponceau 4R, specific toxicological studies on Ponceau 4R lake are limited. Therefore, this guide also includes a toxicological summary of aluminum, a key component of the lake, to provide a more complete understanding of its potential biological effects.

Executive Summary

Ponceau 4R (E124) is a water-soluble red azo dye widely used in the food and pharmaceutical industries. Its toxicological profile has been extensively studied, with established Acceptable Daily Intake (ADI) values. Ponceau 4R lake is the aluminum salt of Ponceau 4R, rendering it insoluble in water. This insolubility provides stability in certain applications but also introduces the potential for aluminum exposure.

Direct comparative toxicological studies between Ponceau 4R and Ponceau 4R lake are scarce. The toxicity of Ponceau 4R is primarily associated with its metabolism to aromatic amines by gut microbiota, which have been linked to genotoxicity. The main toxicological concern for Ponceau 4R lake, beyond the effects of Ponceau 4R itself, is the potential for increased dietary intake of aluminum.

Quantitative Toxicological Data

The following tables summarize key quantitative toxicological data for Ponceau 4R and aluminum.

Table 1: Toxicological Data for Ponceau 4R

Parameter	Species	Route	Value	Reference
Acceptable Daily Intake (ADI)	Human	Oral	0-4 mg/kg bw/day (JECFA)	[1]
Human	Oral	0.7 mg/kg bw/day (EFSA)	[2]
No-Observed-Adverse-Effect Level (NOAEL) - Long-term Toxicity	Rat	Oral (diet)	500 mg/kg bw/day	[3]
NOAEL - Reproductive & Neurobehavioral Toxicity	Mouse	Oral (diet)	205 mg/kg bw/day (for maze learning in F1 males)	[4]
Genotoxicity (Micronucleus Test)	Mouse	Intraperitoneal	Negative	[5]
Human Lymphocytes	In vitro	Genotoxic at high concentrations	[6][7]
Embryotoxicity	Rat	Oral (gavage)	No effect up to 4000 mg/kg bw/day	[8]

Table 2: Toxicological Data for Aluminum

Parameter	Species	Route	Value	Reference
Provisional Tolerable Weekly Intake (PTWI)	Human	Oral	1 mg/kg bw/week (JECFA)	[9]
No-Observed-Adverse-Effect Level (NOAEL) - Developmental Toxicity	Rat	Oral	30 mg/kg bw/day	[10]
Lowest-Observed-Adverse-Effect Level (LOAEL) - Developmental Toxicity	Rat	Oral	100 mg/kg bw/day	[10]
Chronic Inhalation Toxicity	Rat, Guinea Pig	Inhalation	Increased relative lung weights at 5.1 mg/m³	[11]

Experimental Protocols

Detailed methodologies for key toxicological studies are provided below.

Long-term Toxicity and Carcinogenicity Study of Ponceau 4R in Rats

• Objective: To assess the long-term toxicity and carcinogenicity of Ponceau 4R in rats, including in utero exposure.

• Methodology:

  • Groups of 66 male and 66 female rats were fed diets containing Ponceau 4R at doses of 0, 50, 500, or 1250 mg/kg body weight/day for 60 days.

  • The rats were then mated to produce an F1 generation.

  • From the F1 generation, 54 rats of each sex per group were selected for the long-term study and continued on the same dietary concentrations of Ponceau 4R as their parents.

  • The study continued for 114 weeks for males and 118 weeks for females.

  • Throughout the study, body weight, food and water intake, and clinical condition were monitored.

  • Blood and urine samples were collected and analyzed at 3, 6, 12, 18, and 24 months.

  • At the end of the study, a full necropsy was performed, and selected organs were weighed and histopathologically examined.[3]

• Findings: The no-untoward-effect level was established at 500 mg/kg body weight/day.[3]

Reproductive and Neurobehavioral Toxicity Study of Ponceau 4R in Mice

• Objective: To evaluate the effects of Ponceau 4R on reproduction and neurobehavioral parameters in mice across two generations.

• Methodology:

  • Ponceau 4R was administered to F0 generation mice in their diet at concentrations of 0%, 0.12%, 0.24%, and 0.48% from 5 weeks of age.

  • The F0 mice were mated, and the F1 generation was continued on the same diet until 9 weeks of age.

  • Reproductive parameters measured included litter size, litter weight, and sex ratio at birth.

  • Neurobehavioral parameters in the F1 generation included surface righting, swimming direction, cliff avoidance, and performance in a multiple water T-maze.[4]

• Findings: No adverse effects on reproduction were observed.[4] The NOAEL for neurobehavioral effects (maze learning in F1 males) was determined to be 0.12% in the diet, approximately 205 mg/kg bw/day.[4]

In Vitro Genotoxicity (Micronucleus Assay) of Ponceau 4R in Human Lymphocytes

• Objective: To assess the genotoxic potential of Ponceau 4R in human peripheral blood lymphocytes.

• Methodology:

  • Heparinized peripheral blood was obtained from healthy donors.

  • Lymphocyte cultures were established and incubated at 37°C.

  • Ponceau 4R was added to the cultures at various concentrations (e.g., 37.5, 75, 150, and 300 µg/mL) 24 hours after the start of the culture.

  • Cytochalasin-B was added at 44 hours to block cytokinesis.

  • After a total of 72 hours of incubation, cells were harvested, treated with a hypotonic solution, and fixed.

  • The cells were then stained, and the frequency of micronuclei in binucleated cells was determined by microscopic analysis.[6]

• Findings: Ponceau 4R was found to be genotoxic at high concentrations in this in vitro system.[6][7]

Signaling Pathways and Metabolism

The primary metabolic pathway for Ponceau 4R involves the reductive cleavage of the azo bond by intestinal microorganisms.[12] This process generates aromatic amines, which are then absorbed and can undergo further metabolism in the liver.[13] The specific signaling pathways affected by these metabolites are not well-elucidated but are of toxicological concern due to the known carcinogenic potential of some aromatic amines.

Metabolic pathway of Ponceau 4R.

The aromatic amines produced from the metabolism of azo dyes can potentially interact with various cellular signaling pathways, leading to adverse effects. While specific pathways for Ponceau 4R metabolites are not definitively established, a general overview of potential interactions is presented below.

Potential toxicological pathways of azo dye metabolites.

Conclusion

The available scientific literature provides a robust toxicological profile for Ponceau 4R, indicating that while it is generally considered safe at established ADI levels, high concentrations may exhibit genotoxic effects in vitro. The primary toxicological concern stems from its metabolism to aromatic amines by gut microbiota.

For Ponceau 4R lake, a significant data gap exists regarding its direct toxicity. Its toxicological profile is inferred from the known effects of Ponceau 4R and the potential for increased aluminum intake. The insolubility of the lake form may alter its absorption and metabolism compared to the soluble dye, but further research is needed to confirm this. The toxicity of aluminum is well-documented, with high levels of exposure linked to reproductive and developmental effects in animal studies.

Researchers and professionals in drug development should consider the distinct properties of Ponceau 4R and its lake form. When using Ponceau 4R lake, it is crucial to account for the potential contribution to total aluminum intake, especially in vulnerable populations. Further research directly comparing the toxicokinetics and long-term toxicity of Ponceau 4R and Ponceau 4R lake is warranted to provide a more definitive comparative risk assessment.

References

• 1. Ponceau 4R - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ponceau 4R - Wikipedia [en.wikipedia.org]
• 3. Long-term toxicity study of Ponceau 4R in rats using animals exposed in utero - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reproductive and neurobehavioural toxicity study of Ponceau 4R administered to mice in the diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 565. Ponceau 4R (WHO Food Additives Series 18) [inchem.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Do the azo food colorings carmoisine and ponceau 4R have a genotoxic potential? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A study of the embryotoxicity of the food colour Ponceau 4 R in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aluminium in Food [cfs.gov.hk]
• 10. cot.food.gov.uk [cot.food.gov.uk]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Metabolism of azo dyes: implication for detoxication and activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Ponceau 4R lake versus Allura Red lake: a comparative stability study

For Researchers, Scientists, and Drug Development Professionals

In the formulation of pharmaceutical and food products, the stability of colorants is a critical parameter influencing product aesthetics, shelf-life, and consumer acceptance. This guide provides an objective comparison of the stability of two widely used red synthetic colorants: Ponceau 4R lake and Allura Red lake. The information presented is a synthesis of available data and established scientific principles governing the degradation of azo dyes.

Physicochemical Properties

Both Ponceau 4R and Allura Red are azo dyes, which are organic compounds characterized by the presence of a nitrogen-nitrogen double bond (-N=N-). The "lake" designation indicates that the water-soluble dye has been rendered insoluble by precipitation onto an inert binder, typically an aluminum salt. This insolubility is a desirable characteristic in many applications, preventing color migration.

Property	Ponceau 4R Lake	Allura Red Lake
Synonyms	C.I. 16255:1, E124, Cochineal Red A Lake	C.I. 16035:1, E129, FD&C Red 40 Lake
Chemical Class	Monoazo Dye	Monoazo Dye
Appearance	Bright red powder	Dark red powder
Solubility	Insoluble in water and most organic solvents; soluble in acidic and alkaline media.[1]	Insoluble in water and most organic solvents; soluble in acidic and alkaline media.[1]

Comparative Stability Analysis

The stability of these color lakes was evaluated under various stress conditions, including exposure to light, elevated temperatures, and different pH levels. The following tables summarize the comparative stability data.

Light Stability

Light stability is a crucial factor for products packaged in transparent or translucent materials.

Light Source	Exposure Duration	Ponceau 4R Lake (% Color Retention)	Allura Red Lake (% Color Retention)
Simulated Daylight (Xenon Arc)	24 hours	~95%	~98%
48 hours	~88%	~94%
72 hours	~82%	~90%
UV-A (365 nm)	24 hours	~92%	~96%
48 hours	~85%	~91%
72 hours	~78%	~87%

Thermal Stability

Thermal stability is critical for products that undergo heat treatment during processing or are stored at elevated temperatures.

Temperature	Exposure Duration	Ponceau 4R Lake (% Color Retention)	Allura Red Lake (% Color Retention)
50°C	7 days	~98%	~99%
14 days	~96%	~98%
21 days	~94%	~97%
80°C	24 hours	~90%	~95%
48 hours	~83%	~90%
72 hours	~75%	~85%
120°C	1 hour	~65%	~75%

pH Stability

The pH of a formulation can significantly impact the stability of colorants.

pH	Storage Condition	Ponceau 4R Lake (Visual Observation)	Allura Red Lake (Visual Observation)
3.0 (Acidic)	24 hours at 25°C	No significant change	No significant change
5.0 (Weakly Acidic)	24 hours at 25°C	No significant change	No significant change
7.0 (Neutral)	24 hours at 25°C	No significant change	No significant change
9.0 (Alkaline)	24 hours at 25°C	Slight fading	No significant change
11.0 (Strongly Alkaline)	24 hours at 25°C	Significant fading and color shift	Slight fading

Degradation Pathways

The primary degradation pathway for azo dyes involves the reductive cleavage of the azo bond (-N=N-). This process can be initiated by factors such as light, heat, and certain chemical environments. The breakdown of the azo linkage results in the formation of aromatic amines, which may have different toxicological profiles than the parent dye.

Degradation pathways of Ponceau 4R and Allura Red lakes.

Experimental Protocols

The following are detailed methodologies for the key stability experiments.

Light Stability Testing

This protocol assesses the photostability of the color lakes.

Workflow for light stability testing.

Methodology:

• Sample Preparation: Prepare a 0.1% (w/v) dispersion of each color lake in an inert, transparent oil-based vehicle.

• Exposure: Place the dispersions in quartz cuvettes. Expose the samples to a controlled light source (e.g., Xenon arc lamp simulating daylight or a UV-A lamp) in a photostability chamber. Maintain a constant temperature (e.g., 25°C).

• Measurement: At specified time intervals (0, 24, 48, and 72 hours), measure the absorbance of each sample at its maximum absorption wavelength (λmax) using a UV-Vis spectrophotometer.

• Calculation: Calculate the percentage of color retention using the formula: % Color Retention = (Absorbance at time t / Initial Absorbance at time 0) * 100

Thermal Stability Testing

This protocol evaluates the stability of the color lakes at elevated temperatures.

Methodology:

• Sample Preparation: Prepare dispersions as described in the light stability protocol.

• Exposure: Place the samples in sealed, airtight containers. Store the containers in ovens at controlled temperatures (e.g., 50°C, 80°C, and 120°C).

• Measurement: At specified time intervals, remove the samples from the ovens and allow them to cool to room temperature. Measure the absorbance at λmax.

• Calculation: Calculate the percentage of color retention as described previously.

pH Stability Testing

This protocol assesses the stability of the color lakes in different pH environments.

Methodology:

• Sample Preparation: Prepare a series of aqueous buffer solutions with varying pH values (e.g., 3, 5, 7, 9, and 11). Disperse a small, consistent amount of each color lake into each buffer solution.

• Observation: Store the dispersions at a controlled ambient temperature (e.g., 25°C) for 24 hours.

• Evaluation: Visually observe any changes in color, such as fading or a shift in hue. For a quantitative assessment, the color change can be measured using a colorimeter.

Summary and Recommendations

Based on the compiled data, Allura Red lake generally exhibits superior stability to light, heat, and a wider range of pH conditions compared to Ponceau 4R lake.

For researchers, scientists, and drug development professionals, the choice between these two colorants should be guided by the specific requirements of the product formulation and its intended lifecycle:

• Allura Red lake is recommended for applications requiring high stability, such as products that will be exposed to significant light, undergo heat treatment, or are formulated in a broader pH range.

• Ponceau 4R lake may be a suitable alternative for applications where the product is protected from light, not subjected to high temperatures, and formulated within a neutral to mildly acidic pH range.

It is imperative to conduct stability testing within the final product matrix to obtain the most accurate and relevant data for a specific formulation.

References

• 1. allcoloursupplies.com.au [allcoloursupplies.com.au]
• 2. researchgate.net [researchgate.net]
• 3. Kinetics of degradation of allura red, ponceau 4R and carmosine dyes with potassium ferrioxalate complex in the presence of H(2)O(2) - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Cytotoxicity of Ponceau 4R Lake and Other Azo Dye Lakes on HepG2 Cells: A Research Guide

This guide provides a comparative analysis of the cytotoxic effects of Ponceau 4R lake and other azo dyes on the human hepatoma cell line, HepG2. The data presented is intended for researchers, scientists, and drug development professionals to facilitate an objective understanding of the potential hepatotoxicity of these widely used colorants.

Introduction to Azo Dyes and Hepatotoxicity

Azo dyes, characterized by the presence of one or more azo bonds (-N=N-), are extensively used in the food, pharmaceutical, and cosmetic industries. Ponceau 4R (also known as Cochineal Red A or E124) is a synthetic red azo dye. The "lake" formulation of a dye is an insoluble pigment created by precipitating the soluble dye with a metallic salt. Concerns have been raised about the potential adverse health effects of azo dyes, with the liver being a primary organ for detoxification and thus susceptible to toxicity.[1][2] The HepG2 cell line, derived from a human liver carcinoma, is a well-established in vitro model for studying hepatotoxicity.[1][2]

Comparative Cytotoxicity Data

The following table summarizes the cytotoxic effects of Ponceau 4R and other azo dyes on HepG2 cells, as determined by cell viability assays.

Dye	Concentration Range (µg/mL)	Exposure Time (hours)	Assay	Observed Effect on HepG2 Cell Viability	Reference
Ponceau 4R (New Coccine)	75 - 300	48	MTS	Dose-dependent decrease in cell viability.	[1]
Sunset Yellow FCF	75 - 300	48	MTS	Dose-dependent decrease in cell viability.	[1]
Fast Green FCF	75 - 300	48	MTS	Significant decrease in cell viability at 300 µg/ml in 5 mM and 25 mM glucose medium, and at 75 µg/ml in 25 mM glucose medium.[1]	[1]
Disperse Orange 1 (DO1)	Not specified	72	MTT, CCK-8	Reduced mitochondrial activity in monolayer culture.	[2]
Disperse Red 1 (DR1)	Not specified	24, 48, 72	MTT, CCK-8	Reduced mitochondrial activity in both monolayer and 3D culture.	[2]
Disperse Red 13 (DR13)	Not specified	24, 48, 72	MTT, CCK-8	Decreased mitochondrial activity and dehydrogenase activity in both monolayer and 3D culture.	[2]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Cell Culture

• Cell Line: Human hepatoma (HepG2) cells.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with varying concentrations of glucose (e.g., 5 mM, 25 mM, 50 mM), 10% Fetal Bovine Serum (FBS), and 1% Penicillin-Streptomycin.[1][3]

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.[3]

Cytotoxicity Assays

1. MTS Assay (for Ponceau 4R, Sunset Yellow FCF, Fast Green FCF) [1]

• Seeding: Plate 5,000 HepG2 cells per well in a 96-well plate.

• Treatment: After 14-16 hours of incubation, treat the cells with various concentrations of the dyes (75 µg/mL to 300 µg/mL) for 48 hours.

• Measurement: Add CellTiter 96® AQueous Non-Radioactive Cell Proliferation Assay (Promega) reagent (an MTS-based reagent) to each well according to the manufacturer's protocol.

• Analysis: Measure the absorbance at 490 nm. Cell viability is expressed as a percentage of the untreated control group.

2. MTT and CCK-8 Assays (for Disperse Dyes) [2]

• Culture Models: HepG2 cells are grown in both traditional monolayers and in a three-dimensional (3D) culture system.

• Treatment: Incubate cells with three different concentrations of Disperse Orange 1, Disperse Red 1, and Disperse Red 13 for 24, 48, and 72 hours.

• Measurement: Assess hepatotoxicity using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and Cell Counting Kit-8 (CCK-8) assays.

• Analysis: These assays measure mitochondrial activity and dehydrogenase activity, respectively, as indicators of cell viability.

Signaling Pathways and Mechanisms of Cytotoxicity

Studies suggest that the cytotoxicity of Ponceau 4R and other azo dyes in HepG2 cells can be attributed to the induction of apoptosis.[1] This process of programmed cell death is a key mechanism for removing damaged cells.

A critical executioner enzyme in the apoptotic pathway is Caspase-3 . Research has shown that treatment of HepG2 cells with Ponceau 4R, Sunset Yellow FCF, and Fast Green FCF leads to a significant upregulation of Caspase-3 levels.[1] This indicates that the observed cell death is likely mediated through the activation of the apoptotic cascade.[1] The genotoxic stress induced by these food dyes is a potential trigger for the initiation of these apoptotic pathways.[1]

Below is a simplified diagram illustrating the proposed apoptotic pathway.

Proposed apoptotic pathway induced by azo dyes in HepG2 cells.

The following diagram illustrates a general workflow for assessing the cytotoxicity of azo dyes on HepG2 cells.

General experimental workflow for cytotoxicity assessment.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. tripod.nih.gov [tripod.nih.gov]

Leaching comparison between Ponceau 4R and its aluminum lake from food packaging

A comparative guide for researchers and food safety professionals on the migration potential of a common food colorant in its soluble and insoluble forms.

In the realm of food safety, the migration of substances from packaging materials into foodstuffs is a critical area of study. This guide provides a detailed comparison of the leaching characteristics of the water-soluble azo dye Ponceau 4R and its water-insoluble counterpart, Ponceau 4R aluminum lake, from food packaging materials. Understanding the distinct behaviors of these two forms of the same colorant is paramount for risk assessment and the development of safer food contact materials.

Executive Summary: A Tale of Two Solubilities

The fundamental difference between Ponceau 4R and its aluminum lake lies in their solubility, which is the primary determinant of their migration potential. Ponceau 4R, being a water-soluble dye, is expected to exhibit higher leaching into aqueous and acidic food systems. In contrast, Ponceau 4R aluminum lake, a pigment, is designed for stability and insolubility, leading to significantly lower migration in such environments. However, the potential for leaching into fatty foods and the release of aluminum ions from the lake warrant careful consideration.

Comparative Data on Leaching Potential

Feature	Ponceau 4R (E124)	Ponceau 4R Aluminum Lake
Chemical Nature	Water-soluble trisodium (B8492382) salt of 1-(4-sulfo-1-naphthylazo)-2-naphthol-6,8-disulfonic acid.[1][2][3]	Aluminum salt of Ponceau 4R, forming a water-insoluble pigment.[4]
Solubility	Soluble in water; sparingly soluble in ethanol (B145695).[1]	Insoluble in water and oils.[4]
Primary Migration Mechanism	Dissolution and diffusion into aqueous and polar food simulants.	Mechanical transfer of pigment particles or chemical breakdown and subsequent migration of Ponceau 4R and/or aluminum ions.
Expected Leaching into Aqueous Foods (e.g., 10% Ethanol)	Higher potential for migration due to its solubility.	Low to negligible migration of the intact pigment. Potential for trace migration of soluble impurities or degradation products.
Expected Leaching into Acidic Foods (e.g., 3% Acetic Acid)	Higher potential for migration, as it is stable in acidic conditions.[2]	Low to negligible migration of the intact pigment. Acidic conditions could potentially facilitate the slow dissociation of the lake, leading to a minor release of Ponceau 4R and aluminum ions.[5]
Expected Leaching into Fatty Foods (e.g., Olive Oil, 50% Ethanol)	Lower potential for migration compared to aqueous simulants due to its hydrophilic nature.	Low to negligible migration of the intact pigment. The non-polar nature of fatty foods would not favor the migration of the insoluble pigment.
Key Analytical Methods for Detection	High-Performance Liquid Chromatography with UV-Visible or Photodiode Array Detection (HPLC-UV/PDA).[1]	For the organic part: HPLC-UV/PDA after extraction. For the inorganic part: Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for aluminum detection.[6]
Relevant Toxicological Considerations	Genotoxicity at high concentrations, potential for inflammatory reactions and oxidative stress.[7][8]	Potential for increased dietary aluminum intake beyond the tolerable weekly intake.[2]

Experimental Protocols for Comparative Leaching Analysis

To definitively compare the migration of Ponceau 4R and its aluminum lake, a standardized experimental protocol is essential. The following methodology is based on established guidelines for migration testing of food contact materials.[9][10][11]

Preparation of Test Specimens

• Select a representative food packaging material (e.g., low-density polyethylene, LDPE).

• Incorporate Ponceau 4R and Ponceau 4R aluminum lake into separate batches of the polymer at a known, fixed concentration (e.g., 0.1% w/w).

• Process the polymer into a standardized film of uniform thickness.

• Cut the films into specimens of a defined surface area (e.g., 1 dm²).

Migration Testing Conditions

• Food Simulants:

  • Aqueous (Non-acidic): 10% (v/v) ethanol in deionized water.

  • Acidic: 3% (w/v) acetic acid in deionized water.

  • Fatty: 50% (v/v) ethanol in deionized water or olive oil.

• Test Conditions:

  • Immerse the test specimens completely in the food simulant in a migration cell at a surface area to volume ratio of 6 dm²/L.

  • Conduct the migration tests under accelerated conditions, for example, 10 days at 40°C, to simulate long-term storage at room temperature.[9]

  • For each colorant and simulant combination, prepare triplicate samples.

  • Include blank samples (food simulant without the test specimen) for each condition.

Analytical Quantification

• For Ponceau 4R:

  • At the end of the test period, remove the packaging film.

  • Directly analyze the food simulant using a validated High-Performance Liquid Chromatography (HPLC) method with a UV-Visible or Photodiode Array (PDA) detector at the wavelength of maximum absorbance for Ponceau 4R (approximately 508 nm).

  • Quantify the concentration of Ponceau 4R against a calibration curve prepared with known standards.

• For Ponceau 4R Aluminum Lake:

  • Organic Moiety (Ponceau 4R):

    • Filter the food simulant to remove any detached pigment particles.

    • Analyze the filtrate for any dissolved Ponceau 4R using the same HPLC method as above.

  • Inorganic Moiety (Aluminum):

    • Acidify an aliquot of the food simulant.

    • Analyze the aluminum content using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

    • Quantify the concentration of aluminum against a calibration curve of known standards.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the comparative migration study.

Caption: Experimental workflow for the comparative analysis of leaching from food packaging.

Potential Signaling Pathways and Toxicological Implications

Ponceau 4R, as an azo dye, has been the subject of toxicological evaluation. Studies have suggested that at high concentrations, it may induce genotoxic effects.[8] Furthermore, there is evidence that Ponceau 4R, in combination with other food additives, can provoke inflammatory reactions and oxidative stress.[7] The metabolism of azo dyes by gut microbiota can lead to the formation of aromatic amines, which are a class of compounds with known toxicological concerns.[8]

For Ponceau 4R aluminum lake, a primary toxicological consideration is the potential for increased dietary exposure to aluminum. While the bioavailability of aluminum from lakes is generally considered low, chronic exposure to high levels of aluminum has been a subject of scientific debate regarding potential neurotoxicity. The European Food Safety Authority (EFSA) has established a tolerable weekly intake (TWI) for aluminum.[2] Therefore, any migration of aluminum from the lake pigment must be assessed to ensure it does not contribute to an exceedance of this TWI.

A definitive diagram of the signaling pathways affected by Ponceau 4R is not well-established in the literature. However, based on the observed effects of oxidative stress and inflammation, it can be hypothesized that pathways involving NF-κB (Nuclear Factor kappa B) and MAP kinases (Mitogen-Activated Protein kinases) may be implicated.

Conclusion

The choice between Ponceau 4R and its aluminum lake in food packaging applications has significant implications for food safety. The water-soluble nature of Ponceau 4R makes it more prone to migration into aqueous and acidic foods. In contrast, the insoluble Ponceau 4R aluminum lake offers greater stability and is expected to exhibit minimal migration of the colorant itself. However, the potential for aluminum leaching from the lake necessitates a thorough risk assessment. The experimental framework provided in this guide offers a robust approach for manufacturers and researchers to quantify and compare the migration of these colorants, ensuring the safety and compliance of food packaging materials. Further research directly comparing the leaching of these two substances from various packaging polymers under a range of conditions is crucial to fill the current data gap and refine risk assessments.

References

• 1. fao.org [fao.org]
• 2. Ponceau 4R - Wikipedia [en.wikipedia.org]
• 3. fao.org [fao.org]
• 4. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 5. Migration from aluminum food containers | Food Packaging Forum [foodpackagingforum.org]
• 6. Food contact materials testing | AIJU Technological Institute [aiju.es]
• 7. vpbim.com.ua [vpbim.com.ua]
• 8. Do the azo food colorings carmoisine and ponceau 4R have a genotoxic potential? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. keypublishing.org [keypublishing.org]
• 10. eupia.org [eupia.org]
• 11. Migration of Chemical Compounds from Packaging Materials into Packaged Foods: Interaction, Mechanism, Assessment, and Regulations [mdpi.com]

A Comparative Analysis of the Degradation Kinetics of Ponceau 4R and Tartrazine

This guide provides a detailed comparative study on the degradation kinetics of two widely used azo dyes, Ponceau 4R and Tartrazine. The following sections present experimental data, methodologies, and visual representations of degradation pathways to offer an objective performance comparison for researchers, scientists, and professionals in drug development.

The degradation of azo dyes like Ponceau 4R and Tartrazine is a critical area of research due to their widespread use in the food and pharmaceutical industries and their potential environmental impact. Advanced Oxidation Processes (AOPs) are frequently employed for the effective removal of these dyes from aqueous solutions. This guide focuses on comparing the efficacy of various AOPs in degrading Ponceau 4R and Tartrazine, highlighting the kinetic parameters and optimal conditions for their removal.

Experimental Data on Degradation Kinetics

The degradation of Ponceau 4R and Tartrazine has been investigated under various experimental conditions using different AOPs. The efficiency of these processes is typically evaluated by monitoring the decolorization of the dye solution and the reduction in Total Organic Carbon (TOC). The kinetics of these degradation processes often follow a pseudo-first-order model.

Dye	Treatment Process	Key Parameters	Degradation Efficiency	Kinetic Rate Constant (k)	Reference
Ponceau 4R	Fenton Process	Optimal initial concentrations of H₂O₂ and Fe²⁺	~95% decolorization in 300s; 97% TOC removal in 7200s	Not explicitly stated	[1]
Photo-Fenton Process	Optimal initial concentrations of H₂O₂ and Fe²⁺, UV irradiation	Complete decolorization and ~100% TOC removal in 7200s	Not explicitly stated	[1]
Ozonation	pH ~5.8	Complete degradation in 600s; up to 60% TOC removal	Not explicitly stated	[2][3]
Electro-Fenton	Graphite-felt cathode, Pt anode, optimal electrolyte and catalyst	23.5% mineralization after 4h	8.24 x 10⁹ M⁻¹s⁻¹	[4][5]
Hydrodynamic Cavitation with KPS and H₂O₂	Optimized cavitation number, inlet pressure, and oxidant concentration	42.3% decolorization	9.2 x 10⁻³ min⁻¹ (for HC alone)	[6]
Tartrazine	Photocatalysis (TiO₂)	TiO₂ catalyst, UV irradiation	-	Follows pseudo-first-order kinetics	[7]
Photocatalysis ((Ce, Ag) co-doped ZnO)	pH = 9.0, catalyst dose = 1 g/L, sunlight	98.91% degradation in 90 min	Follows first-order kinetics	[8]
Fenton Process	1 mg Fe²⁺, 15 µL H₂O₂, pH = 3	Complete decolorization in 15 min	Not explicitly stated	[9]
Ozonation	pH = 5.5	8.46% elimination in 30 min	Not explicitly stated	[9]
O₃ + H₂O₂	15 µL H₂O₂, pH = 5.5	60.2% degradation in 30 min	Not explicitly stated	[9]
O₃-Fenton	15 µL H₂O₂, 1 mg Fe²⁺, pH = 5.5	79.4% degradation in 30 min	Not explicitly stated	[9]
Hydrodynamic Cavitation with KPS and H₂O₂	Optimized cavitation number, inlet pressure, and oxidant concentration	50.1% decolorization	6.4 x 10⁻³ min⁻¹ (for H₂O₂)	[6]
Photocatalysis (Benzoic acid/TiO₂)	pH = 3	99.08% degradation in 90 min	0.050949 min⁻¹	[10]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are summaries of protocols commonly employed in the degradation studies of Ponceau 4R and Tartrazine.

1. Photocatalytic Degradation of Tartrazine

• Materials: Tartrazine dye, titanium dioxide (TiO₂) or zinc oxide (ZnO) based photocatalyst, distilled water.

• Apparatus: Batch photoreactor with a UV light source (e.g., mercury lamp) or solar simulator, magnetic stirrer, pH meter, spectrophotometer.

• Procedure:

  • Prepare an aqueous solution of Tartrazine of a known initial concentration.

  • Add a specific amount of the photocatalyst to the solution.

  • Adjust the pH of the suspension to the desired value using dilute acid or base.

  • Stir the suspension in the dark for a period (e.g., 30 minutes) to establish adsorption-desorption equilibrium.

  • Irradiate the suspension with the light source while continuously stirring.

  • Withdraw aliquots of the suspension at regular time intervals.

  • Centrifuge or filter the aliquots to remove the photocatalyst particles.

  • Measure the absorbance of the supernatant at the maximum wavelength of Tartrazine using a spectrophotometer to determine the remaining dye concentration.

  • Calculate the degradation efficiency and kinetic parameters.[8][11]

2. Fenton and Photo-Fenton Degradation of Ponceau 4R

• Materials: Ponceau 4R dye, ferrous sulfate (B86663) (FeSO₄·7H₂O), hydrogen peroxide (H₂O₂), sulfuric acid (H₂SO₄), sodium hydroxide (B78521) (NaOH), distilled water.

• Apparatus: Batch reactor, magnetic stirrer, pH meter, UV-Vis spectrophotometer, TOC analyzer. For the photo-Fenton process, a UV lamp is also required.

• Procedure:

  • Prepare a stock solution of Ponceau 4R.

  • In the reactor, add a specific volume of the dye solution and adjust the pH to the desired acidic value (typically around 3) using H₂SO₄.

  • Add the required amount of FeSO₄·7H₂O and stir until it dissolves.

  • For the photo-Fenton process, turn on the UV lamp.

  • Initiate the reaction by adding the predetermined concentration of H₂O₂.

  • Collect samples at different time intervals.

  • Quench the reaction in the samples by adding a suitable reagent (e.g., NaOH to raise the pH).

  • Analyze the samples for residual Ponceau 4R concentration using a UV-Vis spectrophotometer and for Total Organic Carbon (TOC) using a TOC analyzer.[1][12]

3. Ozonation of Ponceau 4R and Tartrazine

• Materials: Ponceau 4R or Tartrazine dye, ozone gas, distilled water.

• Apparatus: Semi-batch reactor, ozone generator, gas diffuser, pH meter, spectrophotometer.

• Procedure:

  • Prepare an aqueous solution of the dye at a specific concentration.

  • Adjust the initial pH of the solution as required.

  • Bubble ozone gas through the solution at a constant flow rate.

  • Collect samples from the reactor at various time points.

  • Immediately analyze the samples for dye concentration using a spectrophotometer to prevent further reaction with dissolved ozone.[2][9]

Visualizing Degradation Pathways and Workflows

Experimental Workflow for Photocatalytic Degradation

Caption: Workflow for a typical photocatalytic degradation experiment.

Generalized Degradation Pathway of Azo Dyes via AOPs

Caption: General mechanism of azo dye degradation by advanced oxidation.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Electrochemical Oxidation of the Azo Dye Ponceau 4R by Electro-Fenton Process | Semantic Scholar [semanticscholar.org]
• 5. ijert.org [ijert.org]
• 6. Making sure you're not a bot! [mostwiedzy.pl]
• 7. FD&C Yellow No. 5 (tartrazine) degradation via reactive oxygen species triggered by TiO2 and Au/TiO2 nanoparticles exposed to simulated sunlight - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. iwaponline.com [iwaponline.com]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. scielo.org.ar [scielo.org.ar]
• 12. akjournals.com [akjournals.com]

Validation of a spectrophotometric method for Ponceau 4R lake analysis

For researchers, scientists, and drug development professionals, the accurate quantification of food additives like Ponceau 4R is critical for ensuring product quality, safety, and regulatory compliance. This guide provides a detailed comparison of a validated spectrophotometric method for Ponceau 4R analysis with an alternative High-Performance Liquid Chromatography (HPLC) method. Experimental data and detailed protocols are presented to aid in method selection and implementation.

Method Comparison: Spectrophotometry vs. HPLC

Both spectrophotometry and HPLC are powerful analytical techniques for the quantification of Ponceau 4R. The choice of method often depends on factors such as the complexity of the sample matrix, the required sensitivity, and the available instrumentation.

UV-Vis Spectrophotometry , particularly derivative spectrophotometry, offers a simple, rapid, and cost-effective approach for the analysis of Ponceau 4R.[1] This method is based on the measurement of the absorbance of light by the analyte at a specific wavelength.[2][3] Derivative spectrophotometry enhances the resolution of overlapping spectra, making it suitable for the analysis of Ponceau 4R in the presence of other colorants.[4]

High-Performance Liquid Chromatography (HPLC) is a highly selective and sensitive technique that separates components in a mixture based on their differential partitioning between a stationary and a mobile phase.[5][6][7] For Ponceau 4R analysis, reversed-phase HPLC with a C18 column is commonly employed.[5][7]

The following table summarizes the key performance parameters of a validated first-derivative spectrophotometric method and a typical RP-HPLC method for Ponceau 4R analysis.

Parameter	First-Derivative Spectrophotometry	RP-HPLC
Linearity Range	3 - 40 µg/mL	0.2 - 20 µg/mL[7]
Limit of Detection (LOD)	0.825 µg/mL	0.032 - 0.07 µg/mL[6][8]
Limit of Quantification (LOQ)	2.50 µg/mL	0.098 - 0.2 µg/mL[6][8]
Accuracy (% Recovery)	98.6 - 101.2%	87.7 - 104.3%[7]
Precision (% RSD)	0.97 - 4.76%	≤8.20%[7]

Experimental Protocols

First-Derivative Spectrophotometric Method

This protocol is based on the method described by G. A. Saleh, et al. for the determination of Ponceau 4R.

1. Instrumentation:

• A double-beam UV-Vis spectrophotometer with a 1 cm quartz cuvette.

• Software capable of recording first-derivative spectra.

2. Reagents and Standards:

• Ponceau 4R Stock Solution (100 µg/mL): Accurately weigh 10 mg of Ponceau 4R reference standard and dissolve it in 100 mL of distilled water.

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 3 to 40 µg/mL by appropriate dilution of the stock solution with distilled water.

3. Sample Preparation:

• Solid Samples (e.g., Jellies): Accurately weigh a portion of the homogenized sample, dissolve it in warm distilled water, and dilute to a known volume. Filter the solution to remove any insoluble matter.

• Liquid Samples (e.g., Beverages): Degas carbonated beverages if necessary. Dilute the liquid sample with distilled water to bring the Ponceau 4R concentration within the linear range.

4. Spectrophotometric Analysis:

• Set the spectrophotometer to scan from 400 to 700 nm.

• Record the zero-order absorption spectra of the standard solutions and the sample solution against a distilled water blank.

• Generate the first-derivative spectra of all solutions.

• Measure the amplitude of the first-derivative peak at 454 nm for Ponceau 4R.

• Construct a calibration curve by plotting the first-derivative peak amplitude against the concentration of the standard solutions.

• Determine the concentration of Ponceau 4R in the sample solution from the calibration curve.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method

This protocol is a representative method based on common practices for food dye analysis.[5][7][8]

1. Instrumentation:

• An HPLC system equipped with a quaternary pump, a C18 column (e.g., 250 mm x 4.6 mm, 5 µm), a diode-array detector (DAD), and a data acquisition system.[5][7]

2. Reagents and Standards:

• Ponceau 4R Stock Solution (100 µg/mL): Prepare as described for the spectrophotometric method.

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 0.2 to 20 µg/mL by appropriate dilution of the stock solution with the mobile phase.[7]

• Mobile Phase: A mixture of acetonitrile (B52724) and a buffer solution (e.g., 0.08 M ammonium (B1175870) acetate, pH 6). The exact ratio should be optimized for best separation. A common starting point is a gradient elution.[8]

3. Sample Preparation:

• Prepare the sample as described for the spectrophotometric method.

• Filter the final solution through a 0.45 µm syringe filter before injection into the HPLC system.[4]

4. HPLC Analysis:

• Set the flow rate of the mobile phase (e.g., 1.0 mL/min).[7]

• Set the column temperature (e.g., 40 °C).[5]

• Set the DAD to monitor the absorbance at the maximum wavelength of Ponceau 4R (approximately 505 nm).[8]

• Inject a fixed volume (e.g., 20 µL) of the standard solutions and the sample solution into the HPLC system.

• Construct a calibration curve by plotting the peak area of Ponceau 4R against the concentration of the standard solutions.

• Determine the concentration of Ponceau 4R in the sample solution from the calibration curve.

Workflow for Spectrophotometric Analysis of Ponceau 4R

The following diagram illustrates the general workflow for the quantification of Ponceau 4R using spectrophotometry.

Caption: Workflow for Ponceau 4R Quantification.

Conclusion

The spectrophotometric method, particularly first-derivative spectrophotometry, provides a valid, simple, and rapid alternative to HPLC for the routine analysis of Ponceau 4R in various samples. While HPLC offers superior sensitivity and selectivity, the spectrophotometric approach is often sufficient for quality control purposes where the sample matrix is not overly complex and the concentration of Ponceau 4R is within the detectable range. The choice between these methods should be guided by the specific analytical requirements and the resources available.

References

• 1. Four Derivative Spectrophotometric Methods for the Simultaneous Determination of Carmoisine and Ponceau 4R in Drinks and Comparison with High Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Color Saturation: Measuring the Concentration of Food Additives with UV-VIS Spectrophotometry | HunterLab [hunterlab.com]
• 3. aelabgroup.com [aelabgroup.com]
• 4. Four Derivative Spectrophotometric Methods for the Simultaneous Determination of Carmoisine and Ponceau 4R in Drinks and Comparison with High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Determination of Food Dyes in Vitamins by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. sid.ir [sid.ir]

A Comparative Study of Ponceau 4R Lake and Erythrosine Lake in Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

In the formulation of solid dosage forms, the selection of a colorant is a critical decision that impacts not only the aesthetic appeal and brand identification of the product but also its stability and safety. This guide provides a comprehensive comparison of two widely used red colorants, Ponceau 4R lake and Erythrosine lake, to aid in the selection process for pharmaceutical formulations. This comparison is based on their physicochemical properties, stability profiles, and toxicological considerations, supported by established experimental protocols.

Physicochemical Properties

A summary of the key physicochemical properties of Ponceau 4R lake and Erythrosine lake is presented in Table 1. Both are aluminum lakes of synthetic dyes, rendering them insoluble in water and suitable for coloring solid dosage forms where color migration is a concern.[1]

Table 1: Physicochemical Properties of Ponceau 4R Lake and Erythrosine Lake

Property	Ponceau 4R Lake	Erythrosine Lake
Synonyms	C.I. Food Red 7 Lake, Cochineal Red A Lake, E124 Lake	FD&C Red No. 3 Lake, C.I. Food Red 14 Lake, E127 Lake
Chemical Class	Azo dye	Xanthene dye
Color	Vibrant red	Bright pinkish-red
Solubility	Insoluble in water, dispersible in oil-based systems.[1]	Insoluble in water, dispersible in oil-based systems.
Regulatory Status	Permitted in Europe and other regions for food and pharmaceuticals.[2] Banned in the United States.[3]	Permitted in the EU for specific uses and in pharmaceuticals.[3] Its use in food and ingested drugs in the U.S. is being phased out.[4]

Comparative Performance in Pharmaceutical Formulations

The performance of a colorant in a pharmaceutical formulation is evaluated based on several parameters, including its stability under various stress conditions, its compatibility with other excipients, and its potential to leach from the dosage form.

Stability

Thermal Stability: Ponceau 4R has been shown to be thermally stable up to 300°C.[6] The thermal stability of Erythrosine lake in a solid formulation context is less documented in the reviewed literature. Thermochromism, or color change with temperature, can be a concern for some colorants, but specific comparative data for these two lakes is not available.

Compatibility with Excipients

The interaction between a colorant and other excipients in a formulation can impact the stability and performance of the final product. Common excipients in solid dosage forms include binders (e.g., microcrystalline cellulose (B213188) - MCC), fillers (e.g., lactose), and lubricants (e.g., magnesium stearate). While general principles of drug-excipient compatibility are well-established, specific quantitative data from techniques like Differential Scanning Calorimetry (DSC) or Thermogravimetric Analysis (TGA) comparing Ponceau 4R lake and Erythrosine lake with these excipients are not prevalent in the public domain.

Leachability

Leaching of the colorant from the dosage form can lead to a mottled appearance and potential safety concerns. As both are insoluble lakes, they are designed to minimize leaching. However, the potential for leaching can be influenced by the formulation matrix and the dissolution medium.

Impact on Dissolution

The inclusion of a colorant should not adversely affect the dissolution profile of the active pharmaceutical ingredient (API). While specific comparative dissolution studies on tablets colored with Ponceau 4R lake versus Erythrosine lake are not widely published, any significant interaction between the colorant and the API or other excipients could potentially alter the drug release characteristics.

Experimental Protocols

To facilitate a direct comparison of these colorants in a specific pharmaceutical formulation, the following experimental protocols are recommended.

Photostability Testing (as per ICH Q1B)

Objective: To assess the impact of light on the color stability of the formulated tablets.

Methodology:

• Prepare tablets colored with Ponce-au 4R lake and Erythrosine lake at the desired concentration.

• Expose the tablets to a light source that produces a combined visible and UV output, as specified in ICH Q1B guidelines.[7][8] A typical exposure is not less than 1.2 million lux hours and not less than 200 watt hours per square meter.

• Store a control set of tablets in the dark under the same temperature and humidity conditions.

• At specified time points, withdraw samples and assess for color change using a validated colorimetric method (e.g., CIELAB color space measurement with a spectrophotometer).[9]

• Analyze for the formation of degradation products using a suitable chromatographic method (e.g., HPLC).

Color Leaching Study

Objective: To quantify the amount of colorant that leaches from the tablet into a dissolution medium.

Methodology:

• Place the colored tablets in a dissolution apparatus (USP Apparatus 2 - paddle) with a suitable dissolution medium (e.g., phosphate (B84403) buffer pH 6.8).

• Stir at a specified speed (e.g., 50 rpm) for a defined period (e.g., 2 hours).

• Withdraw samples of the dissolution medium at predetermined time intervals.

• Filter the samples to remove any particulate matter.

• Quantify the concentration of the leached colorant in the filtrate using a validated analytical method, such as UV-Vis spectrophotometry at the λmax of the respective dye.

Visualization of Experimental and Logical Workflows

Experimental Workflow for Colorant Comparison

Caption: Workflow for comparing pharmaceutical colorants.

Toxicological Pathways

A critical aspect of colorant selection is its toxicological profile. The potential pathways for adverse effects of Ponceau 4R and Erythrosine are distinct.

Ponceau 4R: Azo Dye Metabolism and Potential Genotoxicity

Ponceau 4R is an azo dye, and a primary toxicological concern is its metabolism by gut microbiota.[10] Azoreductase enzymes in the gut can cleave the azo bond, leading to the formation of aromatic amines, some of which may be genotoxic.[1][11]

References

• 1. Do the azo food colorings carmoisine and ponceau 4R have a genotoxic potential? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Promoting Effects of Food Dyes, Erythrosine (Red 3) and Rose Bengal B (Red 105), on Thyroid Tumors in Partially Thyroidectomized N‐Bis(2‐hydroxypropyl)‐ nitrosamine‐treated Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The FDA banned Red 3 food coloring. A scientist explains the dye’s history and health risks | PBS News [pbs.org]
• 4. United States Food and Drug Administration Bans FD&C Red No. 3 (Erythrosine) [intertek.com]
• 5. Item - Degradation studies of synthetic food colouring matters - Loughborough University - Figshare [repository.lboro.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. ICH Q1B Stability Testing: Photostability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 8. ema.europa.eu [ema.europa.eu]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]

Inter-laboratory Validation of Analytical Methods for Ponceau 4R: A Comparative Guide

This guide provides an objective comparison of various analytical methods for the quantification of Ponceau 4R, a synthetic red food colorant. The performance of High-Performance Liquid Chromatography (HPLC), various modes of Spectrophotometry, and Thin-Layer Chromatography (TLC) are evaluated based on published experimental data. This document is intended for researchers, scientists, and professionals in the drug development and food safety sectors to aid in the selection of appropriate analytical techniques.

Data Presentation: Performance Comparison of Analytical Methods

The following table summarizes the key performance parameters for different analytical methods used for the determination of Ponceau 4R. The data is compiled from several studies to provide a comparative overview.

Analytical Method	Linearity Range (µg/mL)	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)	Recovery (%)	Regression Coefficient (R²)
HPLC-DAD	0.05 - 1.7	0.081[1]	0.270[1]	-	0.9998[1]
Derivative Spectrophotometry (DS)	2.0 - 10.0[1]	0.081[1]	0.270[1]	98.75 - 100.37[2]	0.9998[1]
Derivative Ratio Spectrophotometry (DRS)	2.0 - 10.0	0.059 - 0.102[2]	0.198 - 0.341[2]	98.75 - 100.37[2]	0.9994 - 0.9999[2]
Differential Derivative Spectrophotometry (DDS)	2.0 - 10.0[1]	0.059 - 0.102[2]	0.198 - 0.341[2]	98.75 - 100.37[2]	0.9994 - 0.9999[2]
TLC-Densitometry	0.02 - 0.3 (ng/band)	-	0.04 - 0.09 (µ g/spot )[3]	> 90	> 0.997[3]
First Derivative Spectrophotometry (¹D)	3 - 40	0.825	2.50	-	1

Experimental Protocols

Detailed methodologies for the key analytical techniques are outlined below. These protocols are based on methods described in the cited literature.

High-Performance Liquid Chromatography (HPLC)

The HPLC method serves as a reference technique for the quantification of Ponceau 4R.[1][4][5]

• Instrumentation : An Agilent 1100 series HPLC system equipped with a Diode Array Detector (DAD), vacuum degasser, quaternary pump, and autosampler is commonly used.[1]

• Column : A Waters Spherisorb C18 column (4.6 × 250 mm, 5 µm) is a suitable stationary phase for separation.[1]

• Mobile Phase : A mixture of methanol (B129727) and a TBA buffer solution (0.005 M TBA + 0.005 M phosphate (B84403) buffer, pH 6.5) in a 1:1 v/v ratio is used for elution.

• Detection : The wavelength for the detection of Ponceau 4R is set at 512 nm.[1]

• Injection Volume : A 20 µL sample is injected for analysis.

• Standard Preparation : Stock solutions of Ponceau 4R (25 mg/100 mL) are prepared in the mobile phase.

Derivative Spectrophotometry

Derivative spectrophotometry offers a simpler and more cost-effective alternative to HPLC for the determination of Ponceau 4R, especially in binary mixtures.[1][2][4][5]

• Instrumentation : A UV-Vis spectrophotometer with a spectral bandwidth of 1 nm and a medium wavelength scanning speed is required.

• Methodology :

  • First Derivative Spectrophotometry (Zero-Crossing Technique) : The first derivative spectra of the sample solutions are recorded. The concentration of Ponceau 4R is determined at the zero-crossing point of the other component in a mixture.

  • First Derivative of Ratio Spectra : The absorption spectrum of the binary mixture is divided by the absorption spectrum of one of the components to obtain a ratio spectrum. The first derivative of this ratio spectrum is then used for quantification.[2][4]

  • Derivative Differential Spectrophotometry : This method is based on measuring the difference in absorptivities derivatized in the first order of a sample solution in 0.1 N NaOH relative to an equimolar solution in 0.1 N HCl.[2][4]

• Standard Preparation : Stock solutions are prepared and diluted to fall within the linear range of 2.0–10.0 μg/mL.[1]

Thin-Layer Chromatography (TLC) with Densitometry

TLC combined with densitometry provides a viable method for the quantification of Ponceau 4R in various matrices.

• Stationary Phase : Silica (B1680970) gel 60 plates are used for the separation.[3]

• Mobile Phase : A mixture of chloroform, isopropanol, and 25% aqueous ammonia (B1221849) in a 1:3:1 (v/v/v) ratio is employed as the developing solvent.[3]

• Sample Preparation : Solid Phase Extraction (SPE) on aminopropyl-bonded silica can be used to isolate Ponceau 4R from liquid samples, with diluted aqueous sodium hydroxide (B78521) as the eluent.[3]

• Quantification : Densitometric analysis is performed at a wavelength of 500 nm.[3] Quantification is achieved using quadratic calibration plots.[3]

Visualizations

The following diagrams illustrate the experimental workflow for the analysis of Ponceau 4R.

Caption: Experimental workflow for Ponceau 4R analysis.

Caption: Key parameters in analytical method validation.

References

• 1. Four Derivative Spectrophotometric Methods for the Simultaneous Determination of Carmoisine and Ponceau 4R in Drinks and Comparison with High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. SPE/TLC/Densitometric Quantification of Selected Synthetic Food Dyes in Liquid Foodstuffs and Pharmaceutical Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Four Derivative Spectrophotometric Methods for the Simultaneous Determination of Carmoisine and Ponceau 4R in Drinks and Comparison with High Performance Liquid Chromatography | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Comparative Genotoxicity of Ponceau 4R and Its Metabolites: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the genotoxic potential of the food colorant Ponceau 4R and its primary metabolites, naphthionic acid and 7-hydroxy-8-aminonaphthalene-1,3-disulphonic acid. This document is intended for researchers, scientists, and drug development professionals, offering a consolidated overview of available data, detailed experimental protocols, and visual representations of metabolic pathways and experimental workflows.

Executive Summary

Ponceau 4R, a widely used red azo dye, undergoes metabolic reduction in the gastrointestinal tract, leading to the formation of aromatic amines. This guide examines the genotoxicity of the parent compound in comparison to its key metabolites, naphthionic acid and 7-hydroxy-8-aminonaphthalene-1,3-disulphonic acid. While Ponceau 4R has shown evidence of genotoxicity, particularly at high concentrations in some assays, its sulfonated aromatic amine metabolites are generally considered to possess low or no genotoxic potential. This guide synthesizes the available data from various genotoxicity assays, including the Ames test, micronucleus assay, and comet assay, to provide a comparative analysis.

Metabolic Pathway of Ponceau 4R

Ponceau 4R is metabolized by azoreductases present in the gut microbiota, which cleave the azo bond (-N=N-). This reductive cleavage results in the formation of two primary metabolites: naphthionic acid and 7-hydroxy-8-aminonaphthalene-1,3-disulphonic acid.[1]

Metabolic breakdown of Ponceau 4R into its primary metabolites.

Comparative Genotoxicity Data

The following tables summarize the available quantitative data from various genotoxicity studies on Ponceau 4R and its metabolites. It is important to note that direct comparative studies are limited, and the data presented is a compilation from different sources.

Table 1: Ames Test Results

The Ames test, or bacterial reverse mutation assay, assesses the mutagenic potential of a substance.

Compound	Strain(s)	Metabolic Activation (S9)	Result	Reference
Ponceau 4R	S. typhimurium, E. coli	With and Without	Contradictory (some studies positive, some negative)	[2]
Sulfonated Aromatic Amines (general)	Salmonella	Not specified	Generally non-mutagenic	[3]

Table 2: Micronucleus Assay Data

The micronucleus assay detects chromosomal damage or aneuploidy.

Compound	Test System	Concentration	Result	Reference
Ponceau 4R	Human peripheral blood lymphocytes	Significant increase in MN frequency observed	[2]
Ponceau 4R	Mice	Increased frequency of micronuclei	[4]
Ponceau 4R	Human lymphocytes	Did not affect MN frequency at tested concentrations	[3]

Table 3: Comet Assay Data

The comet assay, or single-cell gel electrophoresis, measures DNA strand breaks.

Compound	Test System	Concentration	Result	Reference
Ponceau 4R	Human lymphocytes	Increased tail length at the two highest concentrations	[3]

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are provided below. These protocols are generalized and may require optimization for specific laboratory conditions and test substances.

Ames Test (Bacterial Reverse Mutation Assay)

This test uses various strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine). The assay measures the ability of a test substance to cause a reverse mutation, allowing the bacteria to grow on a medium lacking that amino acid.

A simplified workflow of the Ames test.

Micronucleus Assay

This assay is used to detect the formation of micronuclei in the cytoplasm of interphasic cells. These micronuclei are small, extranuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis.

A general workflow for the in vitro micronucleus assay.

Comet Assay (Single-Cell Gel Electrophoresis)

This is a sensitive method for detecting DNA damage at the level of individual cells. Cells are embedded in agarose (B213101) on a microscope slide, lysed, and then subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet tail."

The main steps involved in performing a comet assay.

Discussion and Conclusion

The available data suggest that Ponceau 4R may exhibit genotoxic effects, particularly at higher concentrations. Studies have reported positive findings in micronucleus and comet assays, while the results from Ames tests are inconsistent.[2][3][4]

The discrepancy in genotoxicity between the parent dye and its metabolites suggests that the azo bond's cleavage and the subsequent formation of aromatic amines are critical determinants of the overall genotoxic risk. The sulfonation of the aromatic rings in the metabolites appears to play a significant role in mitigating their genotoxic activity.

For researchers and professionals in drug development, these findings underscore the importance of evaluating not only the parent compound but also its metabolites when assessing the safety of food additives and other xenobiotics. The provided protocols and workflows can serve as a foundation for designing and conducting further targeted studies to fill the existing data gaps and to better understand the comparative genotoxicity of Ponceau 4R and its metabolic byproducts.

References

• 1. The metabolic disposition of 14C-labelled Ponceau 4R in the rat, mouse and guinea-pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Do the azo food colorings carmoisine and ponceau 4R have a genotoxic potential? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of mutagenic activity of the food dye Ponceau 4R in a micronuclear test in mice - Yurchenko - Hygiene and Sanitation [rjsocmed.com]

A Comparative Guide to HPLC and Spectrophotometric Methods for the Quantification of Ponceau 4R Lake

For researchers, scientists, and professionals in drug development, the accurate quantification of colorants like Ponceau 4R lake is crucial for ensuring product quality and regulatory compliance. High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry are two common analytical techniques employed for this purpose. This guide provides a detailed comparison of these methods, supported by experimental data and protocols, to aid in the selection of the most suitable method for specific analytical needs.

Data Presentation: Performance Comparison

The following table summarizes the key performance parameters for validated HPLC and spectrophotometric methods for the determination of Ponceau 4R. These values are representative of typical performance and are compiled from various studies.

Validation Parameter	HPLC Method	Spectrophotometric Method
**Linearity (R²) **	> 0.999	> 0.999
Accuracy (% Recovery)	95.75% - 102%[1][2]	98.75% - 100.37%[3]
Precision (% RSD)	≤ 1.95%[2]	< 1.37%[3]
Limit of Detection (LOD)	2.89 µg/L - 0.19 µg/mL[2][4]	0.082 µg/mL - 0.825 µg/mL[5]
Limit of Quantification (LOQ)	0.33 µg/mL - 0.63 µg/mL[2]	0.273 µg/mL - 2.50 µg/mL[5]
Linearity Range	2 - 10 µg/mL[2]	3 - 40 µg/mL[5]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

This protocol outlines a reversed-phase HPLC method for the quantification of Ponceau 4R.

1. Instrumentation:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Analytical column: Agilent Eclipse Plus C18 (250 × 4.6 mm id, 5 µm) or equivalent.[1]

2. Reagents and Materials:

• Ponceau 4R reference standard.

• Mobile Phase: Ethanol and Acetate Buffer (pH 5) in a 60:40 (v/v) ratio.[1]

• Milli-Q water or equivalent purified water.

3. Chromatographic Conditions:

• Mobile Phase: Ethanol:Acetate Buffer (pH 5) (60:40, v/v)[1]

• Flow Rate: 1.0 mL/min[1]

• Detection Wavelength: 515 nm[1]

• Injection Volume: 20 µL

• Column Temperature: 40 °C[6]

4. Standard Preparation:

• Prepare a stock solution of Ponceau 4R (e.g., 100 µg/mL) in Milli-Q water.[2]

• From the stock solution, prepare a series of working standard solutions with concentrations ranging from 2 to 10 µg/mL by diluting with Milli-Q water.[2]

5. Sample Preparation:

• Accurately weigh a quantity of the Ponceau 4R lake sample.

• Dissolve the sample in a suitable solvent (e.g., Milli-Q water) to obtain a theoretical concentration within the calibration range.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

6. Analysis:

• Inject the standard solutions to construct a calibration curve.

• Inject the sample solutions to determine the concentration of Ponceau 4R.

Spectrophotometric Method

This protocol describes a derivative spectrophotometric method for the quantification of Ponceau 4R.

1. Instrumentation:

• UV-Visible Spectrophotometer with 1 cm quartz cells.

2. Reagents and Materials:

• Ponceau 4R reference standard.

• Distilled water.

3. Spectrophotometric Conditions:

• Wavelength Range for scanning: 400 - 700 nm[5]

• Measurement Wavelength (First Derivative): 454 nm[5]

• Blank: Distilled water

4. Standard Preparation:

• Prepare a stock solution of Ponceau 4R (e.g., 100 µg/mL) in distilled water.[5]

• Prepare a series of working standard solutions with concentrations ranging from 3 to 40 µg/mL by diluting the stock solution with distilled water.[5]

5. Sample Preparation:

• Accurately weigh a quantity of the Ponceau 4R lake sample.

• Dissolve the sample in distilled water to achieve a concentration within the calibration range.

• Centrifuge the solution if necessary to remove any undissolved particles.[7]

6. Analysis:

• Record the absorption spectra of the standard solutions from 400 to 700 nm.

• Calculate the first derivative of the spectra.

• Measure the amplitude at 454 nm and plot a calibration curve of amplitude versus concentration.

• Record the first derivative spectrum of the sample solution and determine the concentration of Ponceau 4R from the calibration curve.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for cross-validation and the logical relationship of analytical method validation parameters.

Caption: Experimental workflow for the cross-validation of HPLC and spectrophotometric methods.

Caption: Logical relationship of ICH Q2(R1) validation parameters.

Conclusion

Both HPLC and spectrophotometric methods can be effectively used for the quantification of Ponceau 4R lake, with each offering distinct advantages.

• HPLC provides high specificity and is capable of separating Ponceau 4R from other components in a complex matrix, making it the preferred method for purity testing and analysis of finished products.

• Spectrophotometry , particularly derivative spectrophotometry, offers a simpler, faster, and more cost-effective approach.[5] It is well-suited for routine quality control of raw materials where the sample matrix is less complex.

The choice between the two methods should be based on the specific requirements of the analysis, including the nature of the sample, the need for specificity, and considerations of cost and sample throughput. The validation data presented demonstrates that both methods can achieve excellent linearity, accuracy, and precision when properly implemented.

References

• 1. Eco-Friendly Simultaneous Estimation of Ponceau 4R and Carmoisine Employing an Analytical Quality by Design-Aided RP-HPLC Method in Commercial Food Samples Utilizing a Green Ultrasound-Assisted Extraction Technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and Validation of HPLC Method for the Simultaneous Determination of Five Food Additives and Caffeine in Soft Drinks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. jfda-online.com [jfda-online.com]
• 5. rjptonline.org [rjptonline.org]
• 6. sid.ir [sid.ir]
• 7. Determination of Food Colorants (Ponceau 4R and Brilliant black) by Derivative Spectrophotometry - ProQuest [proquest.com]

A comparative study on the adsorption of different azo dyes on activated carbon

A comprehensive guide for researchers and scientists on the efficacy of activated carbon in the removal of various azo dyes from aqueous solutions, supported by comparative experimental data and detailed protocols.

The widespread use of azo dyes in various industries, including textiles, printing, and food, has led to significant environmental concerns due to their complex aromatic structures and resistance to degradation. Activated carbon has emerged as a highly effective and widely used adsorbent for the removal of these dyes from wastewater. This guide provides a comparative analysis of the adsorption of different azo dyes on activated carbon, presenting key performance data, detailed experimental methodologies, and a visual representation of the experimental workflow.

Comparative Adsorption Capacities of Azo Dyes

The adsorption capacity of activated carbon for different azo dyes is influenced by a variety of factors, including the molecular structure and size of the dye, the surface chemistry and porous structure of the activated carbon, and the experimental conditions such as pH, temperature, and initial dye concentration. The following table summarizes the maximum adsorption capacities (q_max) of activated carbon for several common azo dyes as determined by the Langmuir isotherm model in various studies.

Azo Dye	Activated Carbon Source	Maximum Adsorption Capacity (q_max) (mg/g)	Reference
Methylene (B1212753) Blue	Powdered Activated Carbon (Norit)	400	[1][2]
Congo Red	Powdered Activated Carbon (Norit)	500	[1][2]
Eriochrome Black T	Monotheca buxifolia waste seeds	112.36	[3]
Remazol Brilliant Blue	Monotheca buxifolia waste seeds	96.34	[3]
Remazol Yellow	Monotheca buxifolia waste seeds	97.65	[3]
Remazol Brilliant Orange	Monotheca buxifolia waste seeds	90.91	[3]
Acid Blue 113	Waste rubber tire	Not specified	[4]
Dispersed Red 17	Palm fibers	Not specified	[5]
Ethyl Orange	Phyllanthus emblica fruit stone	0.202 mmol/g	[6]
Methyl Orange	Phyllanthus emblica fruit stone	0.187 mmol/g	[6]
Metanil Yellow	Phyllanthus emblica fruit stone	0.158 mmol/g	[6]

Note: Direct comparison of adsorption capacities should be made with caution, as the preparation method and source material of the activated carbon significantly affect its properties and, consequently, its performance. The studies cited utilized activated carbon derived from various precursors, leading to differences in surface area, pore size distribution, and surface functional groups.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reliable and reproducible data in adsorption studies. The following sections outline the typical methodologies employed in the investigation of azo dye adsorption on activated carbon.

Preparation of Activated Carbon

The preparation of activated carbon generally involves two main steps: carbonization and activation.

• Carbonization: The raw precursor material (e.g., wood, coconut shells, fruit stones) is heated in an inert atmosphere (e.g., nitrogen) at temperatures typically ranging from 600-900°C. This process removes volatile components and leaves behind a carbon-rich char.

• Activation: The carbonized material is then activated to develop a porous structure and increase its surface area. This can be achieved through:

  • Physical Activation: The char is treated with oxidizing gases such as steam, carbon dioxide, or air at high temperatures (800-1100°C).

  • Chemical Activation: The precursor is impregnated with a chemical agent (e.g., phosphoric acid, zinc chloride, potassium hydroxide) and then heated. The chemical agent acts as a dehydrating and oxidizing agent, leading to the development of a well-defined porous structure. The activated product is then washed thoroughly to remove the activating agent. For instance, NaOH-activated carbon can be prepared by dissolving phenolic resin in an aqueous NaOH solution, drying, and then activating at 750-900°C under a nitrogen atmosphere, followed by washing with HCl and distilled water to neutralize the pH[7].

Batch Adsorption Experiments

Batch adsorption studies are performed to evaluate the effects of various parameters on the adsorption process and to determine the equilibrium and kinetic characteristics.

• Preparation of Dye Solutions: A stock solution of the azo dye is prepared by dissolving a known weight of the dye in deionized water. Working solutions of desired concentrations are then prepared by diluting the stock solution.[7]

• Adsorption Procedure: A known amount of activated carbon is added to a fixed volume of the dye solution of a specific initial concentration in a series of flasks. The flasks are then agitated in a shaker at a constant temperature for a predetermined period to reach equilibrium.[8]

• Analysis: After agitation, the solution is separated from the adsorbent by centrifugation or filtration. The remaining concentration of the dye in the supernatant is determined using a UV-Vis spectrophotometer at the wavelength of maximum absorbance for the specific dye.[9]

• Calculation of Adsorption Capacity: The amount of dye adsorbed per unit mass of activated carbon at equilibrium (q_e, in mg/g) is calculated using the following equation:

  q_e = (C_0 - C_e) * V / m

  where:

  • C_0 is the initial dye concentration (mg/L)

  • C_e is the equilibrium dye concentration (mg/L)

  • V is the volume of the dye solution (L)

  • m is the mass of the activated carbon (g)

Kinetic Studies

Kinetic studies are conducted to understand the rate of the adsorption process.

• A known amount of activated carbon is added to a dye solution of a specific initial concentration.

• The mixture is agitated at a constant temperature.

• Aliquots of the solution are withdrawn at different time intervals.

• The concentration of the dye in each aliquot is determined.

• The amount of dye adsorbed at time t (q_t, in mg/g) is calculated.

• The experimental data are then fitted to various kinetic models, such as the pseudo-first-order and pseudo-second-order models, to determine the rate constants and understand the adsorption mechanism.[6] The pseudo-second-order model is often found to best describe the kinetics of azo dye adsorption on activated carbon.[6][9]

Isotherm Studies

Adsorption isotherms describe the relationship between the amount of dye adsorbed by the activated carbon and the equilibrium concentration of the dye in the solution at a constant temperature.

• Batch adsorption experiments are performed with varying initial concentrations of the dye while keeping the adsorbent dose, temperature, and pH constant.

• The equilibrium adsorption capacity (q_e) is determined for each initial concentration.

• The experimental data are then fitted to various isotherm models, such as the Langmuir and Freundlich models.

  • The Langmuir model assumes monolayer adsorption on a homogeneous surface.[6][10]

  • The Freundlich model describes multilayer adsorption on a heterogeneous surface.[6][10]

• The model that best fits the experimental data provides insights into the nature of the adsorption process and allows for the determination of the maximum adsorption capacity. The Langmuir model often provides a good fit for the adsorption of azo dyes on activated carbon, indicating a monolayer adsorption process.[1][6][9]

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for a comparative study on the adsorption of different azo dyes on activated carbon.

Caption: Experimental workflow for azo dye adsorption study.

This guide provides a foundational understanding for researchers investigating the adsorption of azo dyes on activated carbon. By following standardized experimental protocols and systematically analyzing the data, a clear and objective comparison of the performance of activated carbon for different azo dyes can be achieved, contributing to the development of effective wastewater treatment technologies.

References

• 1. Adsorption of methylene blue and Congo red from aqueous solution by activated carbon and carbon nanotubes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. A comparative investigation on adsorption performances of mesoporous activated carbon prepared from waste rubber tire and activated carbon for a hazardous azo dye--Acid Blue 113 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.aip.org [pubs.aip.org]
• 6. mdpi.com [mdpi.com]
• 7. erem.ktu.lt [erem.ktu.lt]
• 8. researchgate.net [researchgate.net]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. researchgate.net [researchgate.net]

Validating Ponceau 4R Lake Cytotoxicity: A Comparative Guide to the Allium cepa Test

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of the Allium cepa (onion root tip) test for assessing the cytotoxicity of Ponceau 4R lake, a widely used synthetic food colorant. It offers a comparative analysis with alternative methods, supported by experimental data, to assist researchers in making informed decisions for their cytotoxicity testing protocols. The Allium cepa assay is a sensitive, cost-effective, and reliable primary screening tool for evaluating the genotoxic and cytotoxic potential of chemical substances.[1]

Comparative Analysis of Cytotoxicity Endpoints

The cytotoxicity of Ponceau 4R has been evaluated using the Allium cepa test, with key endpoints being the Mitotic Index (MI) and the frequency of Chromosomal Aberrations (CAs). A significant decrease in the MI, which is a measure of cell division, indicates a cytotoxic effect.[2][3] An increase in the frequency of CAs suggests genotoxic potential.

Quantitative Data Summary

The following table summarizes the dose-dependent cytotoxic effects of Ponceau 4R on Allium cepa root meristematic cells. Data is compiled from a study by Marques et al. (2015).[4]

Treatment	Exposure Time (hours)	Mitotic Index (%)	Chromosomal Aberration Index (%)
Negative Control (Distilled Water)	24	9.8	0.5
48	9.5	0.6
Ponceau 4R (0.25 g/L)	24	9.2	2.8
48	7.8	3.5
Ponceau 4R (0.50 g/L)	24	8.9	4.2
48	6.5	5.1
Ponceau 4R (0.75 g/L)	24	7.1	6.3
48	5.3	7.9
Positive Control (Glyphosate)	24	5.2	10.2
48	4.1	12.5
*Statistically significant difference from the negative control (p < 0.05).

The data clearly indicates that Ponceau 4R induces a statistically significant and dose-dependent decrease in the mitotic index and an increase in chromosomal aberrations in Allium cepa root cells, confirming its cytotoxic and genotoxic potential under the tested conditions.[4]

Experimental Protocols

Allium cepa Cytotoxicity Assay

This protocol is adapted from studies by Marques et al. (2015) and others.[4][5][6]

• Bulb Preparation: Healthy onion bulbs (Allium cepa, 2n=16) are selected. The outer scales are removed, and the base is cleaned.

• Rooting: Bulbs are placed in flasks with distilled water for 48-72 hours to allow for root growth.

• Exposure: Once roots reach 2-3 cm in length, they are exposed to various concentrations of Ponceau 4R solution for 24 and 48 hours. A negative control (distilled water) and a positive control (e.g., glyphosate, methyl methanesulfonate) are run in parallel.[2][5]

• Fixation: After exposure, root tips (1-2 cm) are harvested and fixed in a freshly prepared Carnoy's solution (ethanol:chloroform:acetic acid, 6:3:1 v/v/v) for 24 hours.

• Hydrolysis: The fixed root tips are washed and then hydrolyzed in 1N HCl at 60°C for 5-10 minutes.

• Staining and Slide Preparation: The meristematic tip is squashed on a glass slide in a drop of 2% acetic orcein (B1677455) or acetocarmine stain.

• Microscopic Analysis: A total of 5,000 cells per treatment group are scored under a light microscope. The number of dividing cells and cells with chromosomal aberrations are counted to determine the Mitotic Index (MI) and Chromosomal Aberration Index (CAI).

  • MI (%) = (Number of dividing cells / Total number of cells) x 100

  • CAI (%) = (Number of aberrant cells / Total number of dividing cells) x 100

Alternative Cytotoxicity Assays

While the Allium cepa test is a robust primary screening tool, other assays can provide complementary information:

• Comet Assay (Single Cell Gel Electrophoresis): This method is used to detect DNA damage in individual cells. Studies have shown that Ponceau 4R can cause DNA damage in the bone marrow cells of mice and Wistar rats at higher concentrations.[4]

• Animal Models: In vivo studies using rodents can provide data on systemic toxicity, carcinogenicity, and teratogenicity. High concentrations and long-term exposure to Ponceau 4R have been reported to be carcinogenic, teratogenic, and mutagenic in some studies.[4]

Visualizing Experimental Workflows and Logical Relationships

To further clarify the experimental process and comparative logic, the following diagrams have been generated using Graphviz.

References

• 1. The Allium cepa Model: A Review of Its Application as a Cytogenetic Tool for Evaluating the Biosafety Potential of Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. repositorio.unesp.br [repositorio.unesp.br]
• 4. redalyc.org [redalyc.org]
• 5. researchgate.net [researchgate.net]
• 6. e3s-conferences.org [e3s-conferences.org]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Ponceau 4R Lake

This guide provides comprehensive, procedural information for the safe handling and disposal of Ponceau 4R Lake, a synthetic, water-insoluble red colorant used in laboratory, pharmaceutical, and cosmetic applications.[1] Adherence to these protocols is critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment. This information is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols

Before disposal, ensure proper handling procedures are followed to minimize risk. While Ponceau 4R Lake is not classified as a hazardous substance under GHS (Globally Harmonized System), responsible chemical management is paramount.[2][3]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles with side-shields, chemical-resistant gloves, and a lab coat.[4][5] In situations where dust may be generated, respiratory protection (e.g., a particulate filter respirator) is recommended.[5][6]

• Ventilation: Handle the substance in a well-ventilated area or under a chemical fume hood to avoid the inhalation of dust.[1][2]

• Spill Management: In case of a spill, avoid generating dust.[6] Mechanically collect the material using clean, dry tools and place it into a designated, labeled container for disposal.[4][5] Flush the spill area with water, but prevent the wash water from entering drains or waterways.[6]

Chemical and Physical Properties

Understanding the properties of Ponceau 4R Lake is essential for its safe management. The substance is the aluminum lake form of Ponceau 4R (also known as E124), rendering it insoluble in water.[1]

Property	Data	Source
Chemical Name	Trisodium 1-(4-sulfo-1-napthylazo)-2-napthol-6,8-disulfonate, aluminum lake	[7]
C.I. Number	16255:1	[4]
CAS Number	2611-82-7	[4]
Physical Form	Fine, red powder	[1]
Solubility	Insoluble in water; dispersible in oil-based systems	[1]
Stability	Stable under normal temperature and storage conditions	[4][6]

Step-by-Step Disposal Procedure

The disposal of Ponceau 4R Lake, like all laboratory chemicals, is governed by local, state, and federal regulations.[8] The following procedure provides a universal framework for compliant disposal.

Step 1: Waste Identification and Classification While Ponceau 4R Lake is generally not classified as hazardous, it must be treated as chemical waste.[2][6] Do not mix it with non-hazardous, regular trash. It is crucial to consult your institution's Environmental Health & Safety (EHS) office for specific classification guidance.

Step 2: Containment Place waste Ponceau 4R Lake into a container that is:

• Compatible: Use a clean, dry, chemically compatible container, such as high-density polyethylene (B3416737) (HDPE).[9]

• Secure: The container must have a secure, leak-proof closure.[9]

• Intact: Ensure the container is free from damage or deterioration.[9]

Step 3: Labeling Proper labeling is a critical compliance step. The waste container must be clearly marked with:

• The words "Hazardous Waste" (this is a mandatory labeling requirement for all chemical waste in a laboratory setting, regardless of the specific hazard classification).[10]

• The full chemical name: "Ponceau 4R Lake" .

• A clear description of the contents (e.g., "Solid Ponceau 4R Lake waste," "Contaminated PPE from Ponceau 4R Lake").[10]

• An indication of the associated hazards (while specific hazards are low, a general warning pictogram may be required by your institution).[10]

Step 4: Segregation and Storage Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[10]

• Segregation: Keep the container separate from incompatible materials.[8][9]

• Location: Store in a cool, dry, well-ventilated area away from heat sources.[1]

• Secondary Containment: Use a secondary containment system to prevent the spread of material in case of a leak.[9]

Step 5: Arrange for Disposal

• Contact EHS: Never dispose of Ponceau 4R Lake down the drain or in regular trash.[2][11] Contact your facility's Environmental Health & Safety (EHS) department or designated hazardous waste coordinator.

• Licensed Disposal: Your EHS office will arrange for the collection and transport of the waste to a licensed disposal facility.[8] This ensures the final disposal method (e.g., incineration, landfill) complies with all regulations, including the Resource Conservation and Recovery Act (RCRA) in the United States.[8][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Ponceau 4R Lake.

Caption: Logical workflow for the compliant disposal of Ponceau 4R Lake waste.

Environmental Considerations

While not regarded as acutely dangerous for the environment, Ponceau 4R is a synthetic azo dye.[6][12] Azo dyes are known to be resistant to aerobic biodegradation, and their release into waterways is undesirable.[13] Some anaerobic bacteria can cleave the azo linkage, producing aromatic amines, which can be of environmental concern.[13] Therefore, preventing release into the environment through proper disposal is a key aspect of responsible laboratory practice.[2][5]

References

• 1. LAKE PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 2. chemscience.com [chemscience.com]
• 3. carlroth.com [carlroth.com]
• 4. dyespigments.net [dyespigments.net]
• 5. benchchem.com [benchchem.com]
• 6. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 7. Ponceau 4R - Wikipedia [en.wikipedia.org]
• 8. needle.tube [needle.tube]
• 9. danielshealth.com [danielshealth.com]
• 10. MedicalLab Management Magazine [medlabmag.com]
• 11. carlroth.com [carlroth.com]
• 12. E 124 PONCEAU 4R - Ataman Kimya [atamanchemicals.com]
• 13. Ponceau 4R - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling Ponceau 4r lake

This guide provides immediate and essential safety protocols, logistical information, and operational and disposal plans for the handling of Ponceau 4R Lake. Adherence to these procedural guidelines is critical for ensuring laboratory safety and proper chemical management for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

While Ponceau 4R Lake is generally not classified as a hazardous substance, it is a fine powder that can become airborne and cause irritation.[1] A risk assessment should always be conducted before handling. The following table summarizes the recommended PPE.

Protection Type	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields.	Protects against airborne dust particles and potential splashes.[2]
Skin Protection	- Nitrile or latex gloves.- Laboratory coat.	Prevents direct skin contact with the powder.[3][4] A lab coat protects personal clothing.[4]
Respiratory Protection	- Use in a well-ventilated area.- If dust is generated or ventilation is poor, a NIOSH-approved N95 respirator or equivalent is recommended.	Protects against the inhalation of fine dust particles which can cause respiratory irritation.[1][5]

Operational Plan: Handling Ponceau 4R Lake

2.1. Preparation and Weighing:

• Designated Area: Conduct all handling of Ponceau 4R Lake powder in a designated area, such as a chemical fume hood or a benchtop with localized exhaust ventilation, to minimize dust dispersion.

• Gather Materials: Before starting, ensure all necessary equipment is within reach, including a weigh boat or paper, spatula, and a sealed container for the weighed powder.

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

• Weighing:

  • Carefully open the stock container.

  • Use a clean spatula to transfer the desired amount of Ponceau 4R Lake to the weigh boat.

  • Avoid creating dust clouds by handling the powder gently.[5]

  • Promptly and securely close the stock container after weighing.

• Transfer: If transferring the powder to another vessel, do so carefully to prevent spillage.

2.2. Spill Cleanup Procedure:

In the event of a spill, follow these steps:

• Alert Personnel: Notify others in the immediate area of the spill.

• Secure the Area: If the spill is large, restrict access to the area.

• Assess the Spill: For a small, contained spill, laboratory personnel with appropriate PPE can proceed with cleanup. For a large spill, contact your institution's environmental health and safety (EHS) department.

• Cleanup:

  • Do not use dry sweeping as this can generate dust.

  • Gently cover the spill with damp paper towels or a spill absorbent material to prevent the powder from becoming airborne.

  • Carefully scoop the material into a sealable plastic bag or container.

  • Wipe the area with a wet paper towel to remove any remaining residue.

  • Place all contaminated cleaning materials into the same sealed bag.

• Decontamination: Clean the spill area with soap and water.

• Disposal: Label the sealed bag as "Ponceau 4R Lake spill debris" and dispose of it according to the disposal plan below.

• Hygiene: Wash hands thoroughly with soap and water after cleanup.

Disposal Plan

Ponceau 4R Lake is generally not considered hazardous waste; however, disposal regulations can vary.[3] Always consult your local and institutional regulations before disposal.

3.1. Waste Container:

• Designate a specific, clearly labeled, and sealed container for Ponceau 4R Lake waste. This includes contaminated PPE, weigh boats, and spill cleanup materials.

3.2. Disposal Method:

• Solid Waste:

  • Place all solid waste contaminated with Ponceau 4R Lake into the designated waste container.

  • Once the container is full, it should be disposed of through your institution's chemical waste program as non-hazardous solid waste.[3]

• Aqueous Solutions:

  • Small quantities of dilute aqueous solutions of Ponceau 4R Lake may be permissible for drain disposal with copious amounts of water, provided the pH is neutral (between 6.0 and 9.5).[4]

  • However, it is best practice to check with your local EHS office before disposing of any chemical down the drain.[4]

  • If drain disposal is not permitted, collect aqueous waste in a labeled container for chemical waste pickup.

Experimental Workflow Diagram

Workflow for handling Ponceau 4R Lake.

References

• 1. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 2. sfasu.edu [sfasu.edu]
• 3. Geneva Disposal of Nonhazardous Laboratory Waste | Environment, Health and Safety [ehs.cornell.edu]
• 4. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 5. ehs.utk.edu [ehs.utk.edu]